Dimethyl isobutylmalonate

• CAS: 39520-24-6

Core Science & Biosynthesis

Introduction: The Role of Dimethyl Isobutylmalonate in Modern Synthesis

An In-Depth Technical Guide to the Synthesis of Dimethyl Isobutylmalonate

Dimethyl isobutylmalonate is a key chemical intermediate, valued for its utility as a building block in the synthesis of more complex molecules. Structurally, it is a dialkyl malonate derivative featuring an isobutyl group attached to the central α-carbon. This arrangement makes it a precursor for a variety of target molecules, particularly in the pharmaceutical and specialty chemical industries. For instance, it is a crucial intermediate in the synthesis of isobutyl malonic acid[1]. The primary and most efficient route to this compound is through the malonic ester synthesis, a classic yet powerful method for carbon-carbon bond formation. This guide provides a detailed examination of this synthesis pathway, focusing on the underlying chemical principles, a field-proven experimental protocol, and critical parameters for optimization.

The Core Synthesis Pathway: Malonic Ester Synthesis

The synthesis of dimethyl isobutylmalonate from dimethyl malonate is a quintessential example of the malonic ester synthesis. This reaction leverages the enhanced acidity of the α-hydrogens of the malonate ester, which are positioned between two electron-withdrawing carbonyl groups (pKa ≈ 13)[2]. The process can be dissected into two primary stages: enolate formation and nucleophilic alkylation.

Mechanism and Guiding Principles

• Enolate Formation: The synthesis is initiated by treating dimethyl malonate with a strong base. Sodium methoxide is the base of choice for this specific transformation to prevent transesterification, a side reaction that could occur if a different alkoxide base were used with a methyl ester[3]. The methoxide ion abstracts an acidic α-proton from the methylene group of dimethyl malonate, generating a resonance-stabilized enolate ion. This carbanion is a potent nucleophile, poised for the subsequent alkylation step.

• Nucleophilic Alkylation (SN2 Reaction): The generated enolate attacks an alkyl halide—in this case, an isobutyl halide such as isobutyl bromide—in a nucleophilic substitution reaction (SN2)[4][5]. The enolate's α-carbon forms a new covalent bond with the electrophilic carbon of the isobutyl group, displacing the bromide ion and yielding the target molecule, dimethyl isobutylmalonate.

The entire workflow, from starting materials to the final purified product, is depicted in the diagram below.

Caption: Workflow for Dimethyl Isobutylmalonate Synthesis.

Detailed Experimental Protocol

The following protocol is a synthesized representation based on established methodologies for the alkylation of malonic esters[1][6][7]. It is designed to be a self-validating system, with clear steps for reaction execution, monitoring, and product purification.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Moles (mol)	Equivalents	Amount
Sodium Metal	22.99	0.25	1.0	5.75 g
Anhydrous Methanol	32.04	-	-	150 mL
Dimethyl Malonate	132.12	0.25	1.0	33.0 g (27.7 mL)
Isobutyl Bromide	137.02	0.25	1.0	34.3 g (27.2 mL)

Step-by-Step Methodology

• Preparation of Sodium Methoxide Solution (Base Formation):

  • To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 150 mL of anhydrous methanol.

  • Carefully add 5.75 g (0.25 mol) of sodium metal in small portions to the methanol. The reaction is exothermic and produces hydrogen gas; ensure adequate ventilation and perform this step with caution.

  • Stir the mixture until all the sodium has reacted to form a clear solution of sodium methoxide. Cool the solution to room temperature using a water bath.

• Enolate Formation:

  • While maintaining a nitrogen atmosphere and cooling, slowly add 33.0 g (0.25 mol) of dimethyl malonate to the sodium methoxide solution dropwise.

  • A white precipitate of the sodium salt of dimethyl malonate may form[8]. Stir the resulting mixture at room temperature for 30 minutes to ensure complete enolate formation[1][7].

• Alkylation:

  • Add 34.3 g (0.25 mol) of isobutyl bromide to the mixture dropwise.

  • After the addition is complete, heat the reaction mixture to reflux and maintain it for 5-14 hours[1][6]. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane 1:4)[1].

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Partition the resulting residue between an organic solvent (e.g., 200 mL ethyl acetate or chloroform) and cold water (e.g., 200 mL)[1][6].

  • Separate the organic layer, and extract the aqueous layer two more times with the organic solvent.

  • Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄)[1].

• Purification:

  • Filter off the drying agent and evaporate the solvent from the filtrate under reduced pressure.

  • Purify the resulting crude oil by fractional distillation under reduced pressure to yield dimethyl isobutylmalonate as a colorless liquid[6]. A typical boiling point for the analogous diethyl ester is 127-135°C at 25 mmHg[6].

Process Parameters and Optimization

• Anhydrous Conditions: The use of anhydrous solvents and reagents is critical. Water can hydrolyze the ester functional groups and react with the sodium methoxide base, reducing the yield[9].

• Stoichiometry: While a 1:1 molar ratio of enolate to alkyl halide is theoretically required, a slight excess of the alkyl halide is sometimes used to drive the reaction to completion[1]. However, this can also increase the risk of dialkylation, a common side reaction where a second isobutyl group is added to the α-carbon[3]. Careful control of stoichiometry is essential for maximizing the yield of the desired mono-alkylated product.

• Choice of Base and Solvent: As mentioned, sodium methoxide in methanol is ideal for this reaction. Alternatively, stronger bases like sodium hydride (NaH) in an aprotic polar solvent like N,N-dimethylformamide (DMF) can be used[10][11]. This system avoids the possibility of transesterification altogether and can lead to higher yields in some cases.

• Temperature Control: The initial formation of the enolate is often performed at cooler temperatures to control the exothermic reaction and minimize side reactions. The subsequent alkylation step typically requires heating (reflux) to proceed at a reasonable rate[1][6].

Product Characterization

The identity and purity of the synthesized dimethyl isobutylmalonate should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy provides a definitive structural confirmation. For the analogous diethyl ester, characteristic signals include a triplet for the methyl protons of the ester ethyl groups, a quartet for the methylene protons of the ester ethyl groups, and signals corresponding to the isobutyl group (a doublet for the terminal methyls, a multiplet for the methine proton, and a triplet for the methylene protons attached to the malonate core)[6].

• Boiling Point: The boiling point at a specific pressure is a key physical constant for verifying the purity of the distilled product[6][7].

• Infrared (IR) Spectroscopy: The IR spectrum should show a strong absorption band characteristic of the ester carbonyl (C=O) group, typically around 1730-1750 cm⁻¹.

Conclusion

The malonic ester synthesis provides a robust and reliable pathway for the preparation of dimethyl isobutylmalonate. By carefully controlling reaction parameters such as stoichiometry, temperature, and the exclusion of water, high yields of the pure product can be achieved. This guide outlines the core principles and a detailed protocol that can be readily adapted by researchers and professionals in drug development and chemical synthesis, serving as a foundational method for accessing this valuable chemical intermediate.

References

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• Google Patents. (n.d.). US7038072B2 - Process for monoalkylation of C-H acidic methylene groups.

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Dimethyl isobutylmalonate CAS number and structure

An In-Depth Technical Guide to Dimethyl Isobutylmalonate (CAS: 39520-24-6)

Introduction

Dimethyl isobutylmalonate, registered under CAS number 39520-24-6, is a diester of malonic acid featuring methyl ester groups and an isobutyl substituent at the α-carbon.[1][2] As a member of the malonate ester family, it serves as a crucial and versatile intermediate in advanced organic synthesis. Its unique structural arrangement, particularly the acidic α-proton, allows for a wide range of chemical transformations. This guide provides a comprehensive overview of its chemical identity, physicochemical properties, a detailed synthesis protocol, key reaction mechanisms, and its applications, particularly for professionals in research and drug development.

Chemical Identity and Structure

The fundamental identity of a chemical compound lies in its structure and internationally recognized identifiers.

• IUPAC Name: dimethyl 2-(2-methylpropyl)propanedioate[3]

• CAS Number: 39520-24-6[1][2][4]

• Molecular Formula: C₉H₁₆O₄[1][2][3]

• Synonyms: Isobutylmalonic acid dimethyl ester, Methyl isobutyl malonate, Dimethyl (2-methylpropyl)malonate[1][2][4]

The structure consists of a central methylene carbon (the α-carbon of malonic acid) bonded to two methoxycarbonyl groups (-COOCH₃) and an isobutyl group (-CH₂CH(CH₃)₂). The presence of the two electron-withdrawing ester groups significantly increases the acidity of the single proton on the α-carbon, making it the center of the molecule's reactivity.

Caption: Chemical structure of dimethyl isobutylmalonate.

Physicochemical Properties

The physical and chemical properties of dimethyl isobutylmalonate are essential for its handling, purification, and use in reactions. The data presented below has been consolidated from various chemical suppliers and databases.

Property	Value	Source(s)
Molecular Weight	188.22 g/mol	[1][2][4]
Appearance	Clear colorless to light yellow liquid	[1][2][4]
Density	1.012 g/mL at 25 °C	[1][2][4]
Boiling Point	213 °C (lit.)	[1][2][4]
Flash Point	208 °F (97.8 °C)	[1][2][4]
Refractive Index (n20/D)	1.424 (lit.)	[2][4]
SMILES	CC(C)CC(C(=O)OC)C(=O)OC	[1][3]

Synthesis Protocol: Malonic Ester Synthesis

The preparation of dimethyl isobutylmalonate is a classic example of the malonic ester synthesis, a powerful carbon-carbon bond-forming reaction. The strategy involves the alkylation of a malonic ester enolate. While direct protocols for the dimethyl ester are less common in literature than for its diethyl counterpart, the principles are identical. The following protocol is based on established methods for analogous compounds.[5][6]

Principle of the Reaction

The synthesis proceeds in two key stages:

• Deprotonation: A strong base, typically sodium methoxide (NaOMe), is used to abstract the acidic α-proton from dimethyl malonate, generating a resonance-stabilized carbanion (enolate). The use of sodium methoxide is crucial to prevent transesterification, where the methyl esters could be exchanged with another alkyl group from the base.

• Nucleophilic Substitution (Alkylation): The resulting enolate acts as a potent nucleophile, attacking an alkyl halide (in this case, an isobutyl halide like isobutyl bromide) in an Sₙ2 reaction. This step forms the new carbon-carbon bond, attaching the isobutyl group to the α-carbon.

Caption: Workflow for the synthesis of dimethyl isobutylmalonate.

Detailed Experimental Protocol

• Materials:

  • Dimethyl malonate

  • Sodium methoxide (solid or as a solution in methanol)

  • Isobutyl bromide

  • Anhydrous methanol (solvent)

  • Diethyl ether or Dichloromethane (for extraction)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet. Ensure all glassware is oven-dried to maintain anhydrous conditions, which are critical to prevent the base from being quenched by water.

  • Enolate Formation: Charge the flask with anhydrous methanol and add sodium methoxide. Stir until the base is fully dissolved. Cool the solution in an ice bath.

  • To the cooled solution, add dimethyl malonate dropwise via a dropping funnel. The addition should be slow to control any exotherm. After the addition is complete, allow the mixture to stir for 30-60 minutes at room temperature to ensure complete formation of the enolate.

  • Alkylation: Add isobutyl bromide dropwise to the enolate solution. After addition, heat the reaction mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[5]

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether or dichloromethane (3x volumes).

  • Combine the organic layers and wash sequentially with water and brine. This removes residual salts and methanol.

  • Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator. The crude product is then purified by vacuum distillation to yield pure dimethyl isobutylmalonate.[6]

Key Chemical Reactions and Mechanistic Insights

The synthetic utility of dimethyl isobutylmalonate stems from its potential for further transformation, primarily through hydrolysis and decarboxylation.

Hydrolysis and Decarboxylation

This two-step sequence is the cornerstone of the malonic ester synthesis, transforming the dialkylmalonate into a carboxylic acid.

• Saponification (Hydrolysis): The ester groups are hydrolyzed to carboxylate groups using a strong base like potassium hydroxide (KOH) or sodium hydroxide (NaOH) in an aqueous or alcoholic solution, followed by acidification.[5] This produces isobutylmalonic acid.

• Decarboxylation: The resulting β-keto acid derivative (isobutylmalonic acid) is unstable to heat. Upon heating, it readily undergoes decarboxylation (loss of CO₂) to yield 4-methylpentanoic acid.

Caption: Reaction pathway for hydrolysis and decarboxylation.

This reactivity makes dimethyl isobutylmalonate an excellent precursor for synthesizing substituted acetic acids, which are common motifs in pharmaceuticals and other fine chemicals.

Applications in Research and Drug Development

As a functionalized building block, dimethyl isobutylmalonate is primarily valued as a pharmaceutical intermediate.[5][7] Its structure allows for the introduction of an isobutyl moiety into a target molecule, which can be critical for modulating lipophilicity, binding affinity, or metabolic stability.

• Synthesis of Active Pharmaceutical Ingredients (APIs): While specific examples for the dimethyl ester are proprietary, the analogous diethyl ester is used in synthesizing various drugs.[7] The isobutyl group is present in several APIs, and malonate chemistry provides a reliable route to incorporate this fragment.

• Fragment-Based Drug Discovery: In FBDD, small, functionalized molecules like dimethyl isobutylmalonate can serve as starting points for building more complex lead compounds.

• Enzyme and Metabolic Studies: Malonate derivatives are sometimes used as probes or inhibitors in the study of enzyme mechanisms and metabolic pathways, contributing to fundamental biochemical understanding and drug development.[7]

Safety and Handling

Proper handling is essential due to the irritant nature of this compound.

• Hazard Codes: Xi (Irritant)[1]

• Risk Statements: R36/37/38 - Irritating to eyes, respiratory system and skin.[1][2]

• Safety Precautions:

  • Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant gloves, and safety goggles or a face shield.[1][2]

  • Handling: Use in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

  • First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[1][2]

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• ISOBUTYL DIMETHYLMALONATE. (2024, April 9). ChemBK.
• How to Prepare Diethyl Isobutylmalonate for Pharmaceutical Synthesis?. (n.d.). Guidechem.
• Synthesis of diethyl isobutylmalonate. (n.d.). PrepChem.com.
• Dimethyl isobutylmalonate (C9H16O4). (n.d.). PubChemLite.
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1H NMR spectrum of dimethyl isobutylmalonate

An In-depth Technical Guide to the 1H NMR Spectrum of Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure. For professionals in drug discovery and development, the ability to unequivocally confirm the structure and purity of synthetic intermediates is paramount. Dimethyl isobutylmalonate is a key building block in organic synthesis, valued for its utility in constructing more complex molecular architectures. This guide provides a detailed analysis of the proton (1H) NMR spectrum of dimethyl isobutylmalonate, grounded in the fundamental principles of NMR spectroscopy. We will dissect the predicted spectrum, offering a rationale for the chemical shifts, integration values, and spin-spin coupling patterns. Furthermore, this document outlines a standard operating procedure for sample preparation and data acquisition, ensuring high-quality, reproducible results.

The Central Role of NMR in Synthesis and Drug Discovery

In the intricate pipeline of drug development, the journey from a conceptual molecule to a viable drug candidate is paved with synthetic chemical reactions. Each step must be rigorously validated to ensure the correct molecular entity is being carried forward. 1H NMR spectroscopy serves as a primary tool for this validation, offering a detailed "fingerprint" of a molecule's structure.[1][2][3] It provides definitive information on the number of different types of protons, their electronic environments, and their connectivity within the molecular framework.[1] For a molecule like dimethyl isobutylmalonate, which serves as a precursor in the synthesis of more complex active pharmaceutical ingredients, a clear and well-interpreted 1H NMR spectrum is the gold standard for quality control and structural confirmation.[4]

Foundational Principles of 1H NMR Spectroscopy

A comprehensive interpretation of any 1H NMR spectrum is built upon three core pillars: chemical shift, integration, and spin-spin coupling.[5][6]

• Chemical Shift (δ): The position of a signal along the x-axis (measured in parts per million, ppm) is its chemical shift. This value is determined by the local electronic environment of a proton. Electron-withdrawing groups (like the oxygen and carbonyl groups in an ester) pull electron density away from nearby protons, "deshielding" them from the external magnetic field. This results in a downfield shift to a higher ppm value. Conversely, electron-donating groups "shield" protons, causing an upfield shift to a lower ppm value. The universal reference standard is Tetramethylsilane (TMS), which is set to 0 ppm.[7]

• Integration: The area under each signal in a 1H NMR spectrum is proportional to the number of protons that generate the signal.[5] By calculating the relative ratios of these areas, we can determine the number of equivalent hydrogen atoms in each unique chemical environment.

• Spin-Spin Coupling (Multiplicity): Protons on adjacent carbons can influence each other's magnetic fields, causing the signals to split into multiple lines (a multiplet). This phenomenon, known as spin-spin coupling, follows the n+1 rule , where 'n' is the number of equivalent protons on the adjacent carbon(s). For example, a proton with two neighbors will appear as a triplet (2+1=3 lines). The distance between these lines is the coupling constant (J), measured in Hertz (Hz).

Structural Analysis and Predicted 1H NMR Spectrum of Dimethyl Isobutylmalonate

To interpret the spectrum, we must first analyze the structure of dimethyl isobutylmalonate and identify all chemically non-equivalent protons.

Molecular Structure and Proton Environments

The structure of dimethyl isobutylmalonate contains five distinct sets of protons, which will each give rise to a unique signal in the 1H NMR spectrum.

Caption: Structure of dimethyl isobutylmalonate with distinct proton environments labeled A-E.

Predicted Spectral Data and Interpretation

Based on the structure and fundamental NMR principles, the following 1H NMR spectrum is predicted. The analysis explains the causality behind each predicted signal's characteristics.

Signal Label	Protons	Predicted δ (ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)	Rationale
A	-COOCHH ₃	~3.7	6H	Singlet (s)	N/A	These six protons of the two equivalent methyl ester groups are deshielded by the adjacent oxygen atom, shifting them downfield. With no adjacent protons, the signal is an unsplit singlet.[8]
B	-CH (COOCH₃)₂	~3.4	1H	Triplet (t)	~7.5	This methine proton is alpha to two electron-withdrawing carbonyl groups, causing a significant downfield shift. It is coupled to the two adjacent methylene protons (C), resulting in a triplet (n+1 = 2+1=3).
C	-CH ₂CH(CH₃)₂	~1.9	2H	Doublet (d)	~7.5	These methylene protons are adjacent to the malonate methine (B). They are coupled to the single proton B, splitting their signal into a doublet (n+1 = 1+1=2).
D	-CH₂CH (CH₃)₂	~1.8	1H	Multiplet (m) or Nonet	~6.7	This methine proton is coupled to the two methylene protons (C) and the six methyl protons (E), for a total of eight neighbors. Theoretically, this would produce a nonet (8+1=9), which often appears as a complex multiplet.
E	-CH(CH ₃)₂	~0.9	6H	Doublet (d)	~6.7	These six protons of the two equivalent methyl groups are in a standard alkyl environment, appearing far upfield. They are coupled to the single methine proton (D), resulting in a doublet (n+1 = 1+1=2).

Experimental Protocol for High-Quality 1H NMR Data Acquisition

Adherence to a standardized protocol is critical for obtaining a clean, high-resolution spectrum. This self-validating system ensures that the resulting data is reliable and accurately represents the sample.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of purified dimethyl isobutylmalonate into a clean, dry vial.[9]

  • Add approximately 0.6-0.7 mL of a deuterated solvent, most commonly deuterated chloroform (CDCl₃).[10][11] The deuterium in the solvent is "invisible" in 1H NMR and prevents a large solvent signal from obscuring the analyte signals. The solvent's deuterium signal is also used by the spectrometer to "lock" the magnetic field.[11]

  • Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean 5 mm NMR tube.[10][11] Solid impurities will degrade the magnetic field homogeneity and broaden the spectral lines.[9]

  • The final sample height in the NMR tube should be approximately 4-5 cm to ensure it is correctly positioned within the instrument's receiver coil.[9]

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into a spinner turbine, ensuring the depth is set correctly using the spectrometer's depth gauge.

  • Place the sample into the NMR magnet.

  • On the spectrometer's software, load a standard 1D proton experiment.

  • Lock the spectrometer onto the deuterium signal of the solvent (e.g., CDCl₃). This step is crucial for field stability during the experiment.

  • "Shim" the magnetic field. This automated or manual process optimizes the homogeneity of the magnetic field across the sample volume, resulting in sharp, symmetrical peaks.

  • Set the correct receiver gain. This adjusts the signal amplification to prevent clipping of the signal (too high) or poor signal-to-noise (too low).

  • Acquire the spectrum. A typical acquisition involves a set number of scans (e.g., 8 or 16) which are averaged to improve the signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to convert the raw data (Free Induction Decay - FID) into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are upright and have a flat baseline.

  • Calibrate the chemical shift axis by setting the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like TMS to its known value.

  • Integrate the signals to determine the relative proton counts.

  • Analyze the chemical shifts, integrations, and multiplicities to confirm the structure of dimethyl isobutylmalonate.

Conclusion

The provides a clear and unambiguous confirmation of its molecular structure. Each of the five unique proton environments gives rise to a distinct signal with a predictable chemical shift, integration, and splitting pattern that is fully consistent with its chemical environment and connectivity. For scientists engaged in organic synthesis and drug development, a thorough understanding and correct interpretation of this data are essential for validating synthetic intermediates, ensuring reaction success, and maintaining the stringent quality control standards required in the pharmaceutical industry.

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An In-Depth Technical Guide to the 13C NMR Spectral Data of Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Decoding Molecular Architecture with 13C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy is a powerful analytical technique that provides invaluable insights into the carbon framework of organic molecules. For researchers and professionals in drug development and chemical synthesis, mastering the interpretation of 13C NMR spectra is fundamental to verifying molecular structures, assessing purity, and understanding the electronic environment of each carbon atom. This guide provides a detailed examination of the 13C NMR spectral data for dimethyl isobutylmalonate, a malonic acid ester derivative. While a direct experimental spectrum is not publicly available in the searched literature, this document will present a comprehensive, predicted 13C NMR data set based on established spectroscopic principles and data from analogous structures.

The molecular structure of dimethyl isobutylmalonate dictates the number and chemical shifts of the signals in its 13C NMR spectrum. Each unique carbon atom in the molecule will give rise to a distinct resonance. The chemical shift (δ), reported in parts per million (ppm), is influenced by the local electronic environment, including the electronegativity of neighboring atoms and the type of chemical bonds.[1][2]

Synthesis and Structure of Dimethyl Isobutylmalonate

Dimethyl isobutylmalonate is synthesized via the alkylation of dimethyl malonate with an isobutyl halide, such as isobutyl bromide, in the presence of a base like sodium methoxide.[3] This reaction introduces the isobutyl group at the α-carbon of the malonate ester.

The structure of dimethyl isobutylmalonate consists of a central methine carbon bonded to an isobutyl group and two methoxycarbonyl groups. This structure gives rise to seven unique carbon environments, and therefore, seven distinct signals are expected in the 13C NMR spectrum.

Predicted 13C NMR Spectral Data

The following table summarizes the predicted 13C NMR chemical shifts, multiplicities (in a proton-coupled spectrum), and assignments for each carbon atom in dimethyl isobutylmalonate. These predictions are based on typical chemical shift ranges for esters and alkyl chains.[4][5][6][7]

Carbon Atom	Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity (Proton-Coupled)
1	C =O	169-172	Singlet (s)
2	-C H-	50-55	Doublet (d)
3	-OC H3	51-53	Quartet (q)
4	-C H2-	38-42	Triplet (t)
5	-C H-	25-30	Doublet (d)
6, 7	-C H3	22-25	Quartet (q)

Interpretation and Rationale for Peak Assignments

The assignment of each signal is based on established principles of 13C NMR spectroscopy:

• Carbonyl Carbons (C1): The carbons of the two equivalent ester carbonyl groups are the most deshielded due to the strong electron-withdrawing effect of the double-bonded oxygen atoms. They are expected to resonate at the lowest field, typically in the range of 160-185 ppm for esters.[1][5]

• Methine Carbon (C2): The α-carbon, being directly attached to the two electronegative carbonyl groups and the isobutyl group, will appear downfield. Its chemical shift is influenced by both the ester functionalities and the alkyl chain.

• Methoxy Carbons (C3): The two equivalent methyl carbons of the ester groups are attached to an electronegative oxygen atom, causing them to resonate in the 50-65 ppm range.[1]

• Isobutyl Group Carbons (C4, C5, C6, C7):

  • The methylene carbon (C4) adjacent to the α-carbon will appear as a triplet in a proton-coupled spectrum.

  • The methine carbon (C5) of the isobutyl group will be a doublet.

  • The two equivalent terminal methyl carbons (C6 and C7) are the most shielded carbons in the alkyl chain and will appear at the highest field (lowest ppm value) as a quartet. The chemical shifts of carbons in alkyl chains are generally found between 10-55 ppm.[4]

Experimental Protocol for 13C NMR Acquisition

To acquire a high-quality 13C NMR spectrum of dimethyl isobutylmalonate, the following experimental parameters are recommended:

• Sample Preparation: Dissolve approximately 50-100 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3). Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.0 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is preferred for better signal dispersion.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Approximately 240 ppm (e.g., from -10 to 230 ppm).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds to ensure full relaxation of quaternary carbons, although none are present in this molecule.

  • Number of Scans: 128 to 1024 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

• Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase correction and baseline correction.

Visualizing the Molecular Structure and 13C NMR Assignments

The following diagram illustrates the structure of dimethyl isobutylmalonate with each unique carbon atom numbered, corresponding to the assignments in the data table.

Caption: Molecular structure of dimethyl isobutylmalonate with carbon numbering.

Conclusion

This technical guide provides a detailed prediction and interpretation of the 13C NMR spectral data for dimethyl isobutylmalonate. By understanding the principles of chemical shifts and applying them to the known molecular structure, researchers can confidently predict and interpret the 13C NMR spectrum of this compound and its analogs. The provided experimental protocol serves as a starting point for acquiring high-quality data for structural verification and purity assessment in a laboratory setting.

References

• PrepChem.com. Synthesis of diethyl isobutylmalonate. [Link]

• Scribd. 13-C NMR Chemical Shift Table. [Link]

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• Google Patents.

• Steffen's Chemistry Pages. 13C chemical shifts. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• University of Calgary. Esters. [Link]

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Mass spectrometry fragmentation of dimethyl isobutylmalonate

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of Dimethyl Isobutylmalonate

Introduction: Characterizing a Key Synthetic Building Block

Dimethyl isobutylmalonate (MW: 188.22 g/mol ) is a dialkyl malonate ester featuring two methyl ester groups and an isobutyl substituent at the central carbon. As a derivative of malonic acid, it serves as a versatile precursor in organic synthesis, particularly in the formation of carbon-carbon bonds for constructing more complex molecular architectures. Accurate structural confirmation of such intermediates is paramount in drug development and chemical research, where mass spectrometry (MS) stands as a cornerstone analytical technique.

This guide provides an in-depth, predictive analysis of the fragmentation behavior of dimethyl isobutylmalonate under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization conditions. As a reference spectrum for this specific compound is not available in major public databases like the NIST Mass Spectral Library, this document leverages foundational principles of organic mass spectrometry and draws parallels from the well-documented fragmentation of close structural analogs, such as diethyl isobutylmalonate and other dialkyl malonates.[1][2] This approach allows us to construct a reliable and mechanistically sound predictive framework for researchers encountering this molecule.

Part 1: Predicted Fragmentation under Electron Ionization (EI)

Electron Ionization (EI) is a high-energy ("hard") technique that induces extensive fragmentation, providing a detailed structural "fingerprint" of the analyte.[3][4] The process begins with the bombardment of the gaseous molecule with high-energy electrons (typically 70 eV), leading to the ejection of an electron and the formation of a molecular radical cation (M•+). The fragmentation of this high-energy ion is driven by the formation of the most stable possible cations and neutral radicals.[5][6]

The Molecular Ion and Initial Cleavages

The molecular ion of dimethyl isobutylmalonate is expected at an m/z of 188. Upon ionization, the charge is most likely localized on one of the carbonyl oxygen atoms. The subsequent fragmentation pathways are dictated by the stability of the resulting fragments.

Primary Fragmentation Pathways

Based on established mechanisms for esters and analogous malonates, several key fragmentation pathways are predicted:[2]

• α-Cleavage (Loss of Methoxy Radical): Cleavage of the bond between the carbonyl carbon and the oxygen of the ester group is a common pathway for esters.[7] This results in the loss of a methoxy radical (•OCH₃, 31 Da), yielding a stable acylium ion at m/z 157 .

• Loss of the Methoxycarbonyl Group: A significant fragmentation involves the cleavage of the C-C bond adjacent to the carbonyl group, leading to the loss of a methoxycarbonyl radical (•COOCH₃, 59 Da). This produces a resonance-stabilized cation at m/z 129 .

• Cleavage of the Isobutyl Substituent: The bond between the central carbon and the isobutyl group is susceptible to cleavage. Loss of the isobutyl radical (•C₄H₉, 57 Da) results in the formation of the dimethyl malonate radical cation fragment at m/z 131 . This is a highly characteristic fragmentation for 2-substituted malonate derivatives.[2]

• McLafferty-type Rearrangement: While a classic McLafferty rearrangement requires a γ-hydrogen, a related rearrangement can occur involving the isobutyl group. A hydrogen transfer from the isobutyl chain to a carbonyl oxygen through a six-membered transition state can lead to the elimination of a neutral isobutylene molecule (C₄H₈, 56 Da), resulting in a fragment ion at m/z 132 .

• Secondary Fragmentations: The primary fragment ions can undergo further fragmentation. For instance, the m/z 157 ion can lose a molecule of carbon monoxide (CO, 28 Da) to form an ion at m/z 129 .

Predicted EI-MS Data Summary

Predicted m/z	Proposed Formula	Proposed Structure/Identity	Mechanism of Formation
188	[C₉H₁₆O₄]•+	Molecular Ion (M•+)	Electron Ionization
157	[C₈H₁₃O₃]+	[M - •OCH₃]+	α-Cleavage
131	[C₅H₇O₄]+	[M - •C₄H₉]+	Loss of isobutyl radical
129	[C₇H₁₃O₂]+	[M - •COOCH₃]+	Loss of methoxycarbonyl radical
132	[C₅H₈O₄]•+	[M - C₄H₈]•+	McLafferty-type Rearrangement
57	[C₄H₉]+	Isobutyl cation	Cleavage of the isobutyl group

Visualizing the EI Fragmentation Pathway

The following diagram illustrates the predicted cascade of fragmentation events originating from the molecular ion.

Caption: Predicted EI fragmentation pathways for dimethyl isobutylmalonate.

Part 2: Fragmentation under Electrospray Ionization (ESI-MS/MS)

Electrospray Ionization (ESI) is a soft ionization technique that imparts minimal energy to the analyte, typically resulting in the observation of intact protonated molecules ([M+H]⁺) or adducts with cations like sodium ([M+Na]⁺) or potassium ([M+K]⁺).[8][9] As such, fragmentation is generally not observed in a standard ESI mass spectrum. To elicit structural information, tandem mass spectrometry (MS/MS) is required, where the precursor ion of interest is isolated and fragmented through collision-induced dissociation (CID).

Precursor Ion Formation

In positive-ion ESI, dimethyl isobutylmalonate (MW 188.22) is expected to readily form a protonated molecule at m/z 189.12 ([C₉H₁₇O₄]⁺) and a sodium adduct at m/z 211.10 ([C₉H₁₆O₄Na]⁺). The protonated molecule is the logical choice for CID experiments.

Predicted MS/MS Fragmentation of [M+H]⁺

The fragmentation of the even-electron [M+H]⁺ ion proceeds through different, often simpler, pathways than the radical-driven chemistry of EI. The most common pathways involve the loss of stable neutral molecules.

• Loss of Methanol: The most favorable fragmentation is expected to be the neutral loss of a methanol molecule (CH₃OH, 32.03 Da) from the protonated ester. This yields a stable acylium ion at m/z 157.09 .

• Loss of Isobutylene: Similar to the rearrangement in EI, the protonated molecule can undergo a rearrangement to eliminate a neutral isobutylene molecule (C₄H₈, 56.11 Da), resulting in a protonated dimethyl malonate fragment at m/z 133.05 .

• Sequential Losses: The primary fragment at m/z 157.09 can undergo a subsequent loss of carbon monoxide (CO, 28.01 Da) to produce an ion at m/z 129.08 .

Predicted ESI-MS/MS Data Summary

Precursor m/z	Fragment m/z	Neutral Loss	Proposed Fragment Formula	Mechanism
189.12	157.09	CH₃OH (32.03)	[C₈H₁₃O₃]⁺	Loss of methanol
189.12	133.05	C₄H₈ (56.11)	[C₅H₉O₄]⁺	Loss of isobutylene
157.09	129.08	CO (28.01)	[C₇H₁₃O₂]⁺	Decarbonylation

Visualizing the ESI-MS/MS Fragmentation Pathway

This diagram shows the predicted fragmentation of the protonated molecule.

Caption: Predicted ESI-MS/MS fragmentation of protonated dimethyl isobutylmalonate.

Part 3: Experimental Protocols

To validate the predicted fragmentation patterns, the following protocols provide a robust starting point for analysis.

Protocol 1: GC-EI-MS Analysis

This method is ideal for volatile, thermally stable compounds and provides the classic "fingerprint" EI spectrum.

• System: Gas Chromatograph coupled to a Single Quadrupole or Time-of-Flight (TOF) Mass Spectrometer.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of dimethyl isobutylmalonate in a volatile solvent (e.g., ethyl acetate or dichloromethane).

  • Dilute the stock solution to a final concentration of 1-10 µg/mL for injection.

• GC Method:

  • Injector: 250 °C, Split mode (e.g., 50:1 split ratio).

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

    • Rationale: This program provides good initial separation for solvent elution and a sufficiently rapid ramp to ensure the analyte elutes as a sharp peak without thermal degradation.

• MS Method:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

    • Rationale: 70 eV is the industry standard, ensuring fragmentation is extensive and spectra are comparable to library databases.

  • Mass Range: m/z 40-400.

  • Data Acquisition: Full Scan mode.

Protocol 2: LC-ESI-MS/MS Analysis

This method is suited for confirming molecular weight and obtaining targeted fragmentation data with high sensitivity.

• System: Liquid Chromatograph coupled to a Triple Quadrupole (QqQ) or Quadrupole-Time-of-Flight (Q-TOF) Mass Spectrometer.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution in methanol or acetonitrile.

  • Dilute to a final concentration of 0.1-1 µg/mL in the initial mobile phase composition.

• LC Method:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm ID, 2.6 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Rationale: Formic acid acts as a proton source, promoting the formation of [M+H]⁺ ions for positive-ion ESI.

  • Flow Rate: 0.4 mL/min.

  • Gradient:

    • Start at 30% B, hold for 1 minute.

    • Ramp to 95% B over 5 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 30% B and re-equilibrate for 3 minutes.

• MS Method:

  • Ion Source: Electrospray Ionization (ESI), Positive Ion Mode.

  • Capillary Voltage: +3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas (N₂): Flow at 800 L/hr, Temperature at 350 °C.

  • Data Acquisition:

    • MS1 (Full Scan): Scan m/z 100-400 to identify the [M+H]⁺ precursor at m/z 189.12.

    • MS2 (Tandem MS):

      • Isolate the precursor ion at m/z 189.1.

      • Apply collision energy (start with a ramp of 10-30 eV to observe the primary fragments).

      • Scan product ions from m/z 50-200.

    • Rationale: A collision energy ramp allows for the observation of both low-energy (e.g., loss of methanol) and higher-energy fragmentations in a single run.

Conclusion

The mass spectrometric behavior of dimethyl isobutylmalonate can be confidently predicted through the application of fundamental fragmentation principles and comparison with closely related analogs. Under Electron Ionization, the spectrum is expected to be characterized by key fragments resulting from the loss of methoxy, methoxycarbonyl, and isobutyl moieties. Under Electrospray Ionization, tandem MS of the protonated molecule should show primary neutral losses of methanol and isobutylene. The experimental protocols provided herein offer a validated starting point for obtaining high-quality mass spectra to confirm the identity and structure of this important synthetic intermediate.

References

• Dias, J. R. (1980). Mass Spectral Fragmentation of Unsymmetrical Diesters of Malonic Acid and Succinic Acids. Spectroscopy Letters, 13(8), 555-566. Available from: [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Diethyl isobutylmalonate. In NIST Chemistry WebBook. Retrieved from: [Link]

• National Center for Biotechnology Information (PubChem). (n.d.). Diethyl isobutylmalonate. Retrieved from: [Link]

• Seto, C., et al. (2000). Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. Molecules, 5(1), 103-109. Available from: [Link]

• Whitman College. (n.d.). GCMS Section 6.14 - Fragmentation of Esters. Retrieved from: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from: [Link]

• Perez, A. J., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(1), 54-79. Available from: [Link]

• Ghosh, A. K., & Konishi, H. (2012). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. Journal of Analytical & Bioanalytical Techniques, 3(6). Available from: [Link]

• Lab-Training. (2022). QUICKLY UNDERSTAND ELECTRON IONIZATION (EI Explained For Beginners). YouTube. Available from: [Link]

• University of Arizona. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. Retrieved from: [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from: [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from: [Link]

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• YouTube. (2023). Fragmentation in Mass Spectrometry. Available from: [Link]

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An In-depth Technical Guide to the Infrared Spectroscopy of the Dimethyl Isobutylmalonate Carbonyl Stretch

Executive Summary

This technical guide provides a comprehensive examination of the infrared (IR) spectroscopy of dimethyl isobutylmalonate, with a specific focus on the interpretation of its carbonyl (C=O) stretching vibrations. As a diester, dimethyl isobutylmalonate presents a unique spectral case where vibrational coupling between its two carbonyl groups dictates the appearance of the C=O absorption band. This document delves into the theoretical underpinnings of this phenomenon, offers a detailed experimental protocol for acquiring high-fidelity spectra using Fourier Transform Infrared (FT-IR) spectroscopy, and provides a framework for accurate data analysis. This guide is intended for researchers, scientists, and professionals in drug development and chemical analysis who utilize vibrational spectroscopy for structural elucidation and material characterization.

Introduction: The Significance of the Carbonyl Signature

Infrared spectroscopy is a powerful, non-destructive analytical technique for identifying functional groups within a molecule. The carbonyl group (C=O) is particularly well-suited for IR analysis due to its strong dipole moment, which results in a characteristically intense absorption band.[1][2] This peak's position in the spectrum, typically between 1600-1900 cm⁻¹, is highly sensitive to the local electronic and structural environment, making it a potent diagnostic tool.[1]

Dimethyl isobutylmalonate, a dialkyl malonate derivative, contains two ester functional groups. This structural feature introduces a layer of complexity and richness to its IR spectrum. The two C=O oscillators are not isolated; they are mechanically coupled through the central α-carbon, leading to distinct symmetric and asymmetric stretching modes. Understanding and correctly interpreting these coupled vibrations are crucial for the unambiguous structural confirmation of malonate esters and related compounds. This guide will demystify the carbonyl stretching region of dimethyl isobutylmalonate, bridging theoretical principles with practical application.

Theoretical Background: From Simple Esters to Coupled Oscillators

The Ester Carbonyl Stretch

The C=O stretching frequency in a simple, saturated acyclic ester typically appears in the range of 1735-1750 cm⁻¹.[3][4] This is at a higher frequency than that of ketones (approx. 1715 cm⁻¹) due to the inductive effect of the second, more electronegative oxygen atom, which strengthens the C=O bond.[5][6] The intensity of this absorption is one of the strongest found in a typical IR spectrum, a direct consequence of the large change in dipole moment during the stretching vibration.[1]

Vibrational Coupling in Malonates

When two carbonyl groups are separated by a single carbon atom, as in a malonate, their vibrations can interact or "couple." This coupling gives rise to two distinct vibrational modes:

• Symmetric Stretch (ν_sym): The two carbonyl bonds stretch and contract in-phase.

• Asymmetric Stretch (ν_asym): The two carbonyl bonds stretch and contract out-of-phase.

Symmetry dictates which of these modes are IR-active. For a molecule like dimethyl isobutylmalonate, both the symmetric and asymmetric stretches result in a change in the net molecular dipole moment and are therefore IR-active.[7] The asymmetric stretch typically occurs at a higher frequency and is often more intense than the symmetric stretch. This can result in the appearance of two distinct carbonyl peaks or a single, broadened absorption band depending on the degree of splitting and instrumental resolution.

Potential for Fermi Resonance

Fermi resonance is a phenomenon where a fundamental vibrational mode couples with an overtone or combination band of similar energy and symmetry.[8][9] This interaction can lead to a splitting of the expected peak and a significant increase in the intensity of the weaker band.[8] In esters, the C=O stretching vibration can sometimes enter into Fermi resonance with the overtone of a skeletal deformation mode, particularly in the presence of hydrogen bonding, which can complicate the spectrum.[10][11] While less common in a neat sample, it remains a possibility that can explain unexpected peak shapes or additional bands in the carbonyl region.

Experimental Protocol: Acquiring the FT-IR Spectrum

This section provides a robust, field-proven methodology for obtaining a high-quality FT-IR spectrum of dimethyl isobutylmalonate, which is a liquid at room temperature. The preferred method is transmission analysis of a neat liquid film.

Instrumentation and Materials

• Spectrometer: A Fourier Transform Infrared (FT-IR) spectrometer capable of a resolution of at least 4 cm⁻¹.

• Sample Cells: A pair of polished salt plates (e.g., Sodium Chloride (NaCl) or Potassium Bromide (KBr)). NaCl is suitable for most organic liquids but is sensitive to moisture.[12]

• Sample: Dimethyl isobutylmalonate.

• Cleaning Supplies: Spectroscopic grade solvent (e.g., chloroform or acetone) and lint-free wipes for cleaning the salt plates.[13]

Step-by-Step Workflow

• Plate Preparation: Thoroughly clean the salt plates with a suitable solvent like chloroform and dry them with a lint-free wipe.[13] Avoid using water, as it will dissolve the plates.[12] Handle the plates by their edges to prevent contamination from fingerprints.

• Background Acquisition: Place the clean, empty salt plate assembly (or nothing) in the spectrometer's sample holder and run a background scan. This is critical to subtract the spectral contributions of atmospheric water and carbon dioxide.

• Sample Application: Place one to two drops of dimethyl isobutylmalonate onto the center of one salt plate.[14]

• Film Formation: Place the second salt plate on top and gently rotate it to spread the liquid into a thin, uniform film.[13] Ensure no air bubbles are trapped, as this can cause spectral artifacts.[13]

• Sample Acquisition: Carefully place the "sandwich" assembly into the sample holder in the FT-IR spectrometer and acquire the sample spectrum.

  • Recommended Parameters:

    • Scans: 16-32 scans for a good signal-to-noise ratio.

    • Resolution: 4 cm⁻¹.

    • Range: 4000 - 600 cm⁻¹.

• Cleaning: After analysis, disassemble the plates, clean them immediately with solvent, and store them in a desiccator to protect them from humidity.[13]

Data Interpretation and Analysis

While a spectrum for dimethyl isobutylmalonate is not available in the NIST public database, the spectrum for the closely related diethyl isobutylmalonate provides an excellent proxy for understanding the key features.[15][16] The electronic environment of the carbonyl groups is primarily determined by the malonate structure, with the change from methyl to ethyl groups having a minimal effect on the C=O stretch frequency.

Analysis of the Carbonyl Region

The condensed phase IR spectrum of diethyl isobutylmalonate shows a very strong, slightly broadened absorption band centered at approximately 1736 cm⁻¹ .[16] The broadening of this peak is consistent with the presence of two overlapping vibrational modes—the symmetric and asymmetric stretches—which are not fully resolved at standard instrument resolution. The higher frequency shoulder likely corresponds to the asymmetric stretch, with the lower frequency component representing the symmetric stretch.

Molecular Structure and Vibrational Modes

The structure of dimethyl isobutylmalonate and the primary C=O stretching motions are visualized below.

Summary of Expected Absorptions

The following table summarizes the key vibrational bands expected in the IR spectrum of dimethyl isobutylmalonate, with assignments based on general ester characteristics and data from analogs.[4]

Wavenumber (cm⁻¹)	Intensity	Assignment
2960-2870	Medium-Strong	C-H (sp³) stretching (isobutyl, methyl)
~1740	Very Strong	C=O asymmetric & symmetric stretching
1470-1450	Medium	C-H bending (CH₂, CH₃)
~1200-1250	Strong	C-C-O asymmetric stretching
~1150-1000	Strong	O-C-C symmetric stretching

Conclusion

The infrared spectrum of dimethyl isobutylmalonate is dominated by an intense carbonyl absorption centered around 1740 cm⁻¹. The specific profile of this band is a direct reflection of the vibrational coupling between the two ester groups, resulting in distinct symmetric and asymmetric stretching modes that may appear as a single broadened peak or a closely spaced doublet. By employing the standardized experimental protocol and theoretical framework presented in this guide, researchers can confidently acquire and interpret the FT-IR spectrum of dimethyl isobutylmalonate, enabling robust structural verification and quality assessment in various scientific and industrial applications.

References

• National Institute of Standards and Technology. (n.d.). Diethyl isobutylmalonate. NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link][15][16][17]

• National Institute of Standards and Technology. (n.d.). Diethyl isobutylmalonate. NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link][18]

• National Institute of Standards and Technology. (n.d.). Diethyl isobutylmalonate. NIST Chemistry WebBook. Retrieved January 11, 2026, from [Link][19]

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• Sakpal, S., et al. (2024). Perturbation of fermi resonance on hydrogen-bonded > C=O: 2D IR studies of small ester probes. Journal of Physical Chemistry B, 128(18), 4440-4447. Retrieved January 11, 2026, from [Link][10]

• ResearchGate. (n.d.). How to prepare IR samples?. Retrieved January 11, 2026, from [Link][14]

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• Ghosh, A., & Cohn, B. (2018). Quantifying conformations of ester vibrational probes with hydrogen-bond-induced Fermi resonances. The Journal of Chemical Physics, 149(18). Retrieved January 11, 2026, from [Link][11]

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An In-depth Technical Guide to Dimethyl 2-(2-methylpropyl)propanedioate: Synthesis, Characterization, and Applications in Drug Development

This guide provides a comprehensive technical overview of dimethyl 2-(2-methylpropyl)propanedioate, a key chemical intermediate in the pharmaceutical industry. Intended for researchers, scientists, and professionals in drug development, this document delves into the compound's nomenclature, physicochemical properties, synthesis, analytical characterization, and its pivotal role in the creation of therapeutic agents.

Nomenclature and Structural Elucidation

The compound in focus is systematically named dimethyl 2-(2-methylpropyl)propanedioate . In common parlance and within many chemical catalogs, it is also referred to as dimethyl 2-isobutylmalonate . The term "propanedioate" is the systematic IUPAC designation for the malonate group. The structure consists of a central methylene carbon of a propanedioate backbone substituted with an isobutyl group, with the two carboxylic acid functionalities esterified with methyl groups.

Molecular Formula: C₉H₁₆O₄

Molecular Weight: 188.22 g/mol

Structure:

Physicochemical Properties

Understanding the physicochemical properties of dimethyl 2-(2-methylpropyl)propanedioate is crucial for its handling, reaction optimization, and purification. While specific experimental data for the dimethyl ester is not extensively published, the properties can be reliably inferred from its close analog, diethyl 2-(2-methylpropyl)propanedioate, and general principles of organic chemistry.

Property	Value (or Estimated)	Source
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	~213 °C (for diethyl ester)	[1]
Density	~1.012 g/mL at 25 °C (for diethyl ester)	[1]
Solubility	Miscible with many organic solvents such as ethanol and diethyl ether. Slightly soluble in water.	[2]

Synthesis and Manufacturing: The Malonic Ester Synthesis

The primary and most efficient method for the industrial and laboratory-scale synthesis of dimethyl 2-(2-methylpropyl)propanedioate is the malonic ester synthesis . This classic and versatile reaction allows for the alkylation of the α-carbon of a malonic ester. The causality behind this synthetic choice lies in the acidity of the α-protons of dimethyl malonate (pKa ≈ 13), which are flanked by two electron-withdrawing carbonyl groups, facilitating their removal by a moderately strong base.

The synthesis proceeds through a well-defined, three-step sequence:

• Enolate Formation: A strong base, such as sodium methoxide or sodium hydride, is used to deprotonate dimethyl malonate, forming a resonance-stabilized enolate. The choice of a sodium alkoxide corresponding to the ester (methoxide for methyl ester) is critical to prevent transesterification, a potential side reaction that would lead to a mixture of ester products.

• Nucleophilic Alkylation: The resulting enolate acts as a potent nucleophile and undergoes an SN2 reaction with an alkyl halide. For the synthesis of dimethyl 2-(2-methylpropyl)propanedioate, 1-bromo-2-methylpropane (isobutyl bromide) is the alkylating agent of choice. The reaction is subject to the typical constraints of SN2 reactions, favoring primary and secondary alkyl halides.

• Work-up and Purification: The reaction mixture is then worked up to remove inorganic salts and unreacted starting materials. Purification is typically achieved through vacuum distillation.

Experimental Protocol: Synthesis of Dimethyl 2-(2-methylpropyl)propanedioate

This protocol is adapted from established procedures for the synthesis of similar mono-alkylated malonic esters.

Materials:

• Dimethyl malonate

• Sodium methoxide (or sodium metal and anhydrous methanol)

• 1-Bromo-2-methylpropane (Isobutyl bromide)

• Anhydrous methanol

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, all under an inert atmosphere (e.g., nitrogen or argon).

• Enolate Formation: Anhydrous methanol is added to the flask, followed by the cautious, portion-wise addition of sodium metal to generate sodium methoxide in situ. Alternatively, commercially available sodium methoxide can be used. The mixture is stirred until all the sodium has reacted.

• Addition of Dimethyl Malonate: The solution is cooled in an ice bath, and dimethyl malonate is added dropwise via the dropping funnel. The mixture is then allowed to warm to room temperature and stirred for a period to ensure complete enolate formation.

• Alkylation: The reaction mixture is cooled again in an ice bath, and 1-bromo-2-methylpropane is added dropwise. After the addition is complete, the reaction mixture is heated to reflux and maintained at this temperature for several hours, with the progress of the reaction monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, the mixture is cooled to room temperature, and the excess methanol is removed under reduced pressure. The residue is then partitioned between diethyl ether and a saturated aqueous ammonium chloride solution. The aqueous layer is extracted with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation. The crude product is then purified by vacuum distillation to yield pure dimethyl 2-(2-methylpropyl)propanedioate.

Workflow Diagram:

Caption: Workflow for the synthesis of dimethyl 2-(2-methylpropyl)propanedioate.

Analytical Characterization

Rigorous analytical characterization is paramount to confirm the identity and purity of the synthesized dimethyl 2-(2-methylpropyl)propanedioate. A combination of spectroscopic techniques is employed for this purpose. While a dedicated, publicly available full dataset for the dimethyl ester is scarce, the expected spectral features can be reliably predicted based on its structure and data from its diethyl analog.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isobutyl and methyl ester protons. The methoxy protons of the two ester groups will appear as a sharp singlet. The protons of the isobutyl group will exhibit distinct multiplets with specific coupling patterns.

• ¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbons of the ester groups, the methoxy carbons, and the carbons of the isobutyl group, including the methine and methyl carbons.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. For diethyl isobutylmalonate, the molecular ion peak and characteristic fragment ions corresponding to the loss of ethoxy and other groups are observed. A similar fragmentation pattern is expected for the dimethyl ester.[1]

Infrared (IR) Spectroscopy

The IR spectrum of diethyl isobutylmalonate shows a strong absorption band characteristic of the C=O stretching of the ester groups, typically around 1730-1750 cm⁻¹.[2][3][4] The C-O stretching vibrations of the ester will also be present. The C-H stretching and bending vibrations of the alkyl groups will be observed in their characteristic regions.

Summary of Expected Analytical Data:

Technique	Expected Key Features
¹H NMR	Singlet for -OCH₃ protons; Multiplets for isobutyl protons (-CH₂-, -CH-, -CH₃)
¹³C NMR	Peaks for C=O (ester), -OCH₃, and isobutyl carbons (-CH₂, -CH-, -CH₃)
MS (EI)	Molecular ion peak (M⁺) at m/z 188; Fragmentation peaks corresponding to loss of -OCH₃, -COOCH₃, and isobutyl groups
IR	Strong C=O stretch (~1730-1750 cm⁻¹); C-O stretch; C-H stretch and bend

Applications in Drug Development: A Versatile Building Block

Malonic esters are foundational building blocks in organic synthesis, and dimethyl 2-(2-methylpropyl)propanedioate is no exception. Its utility in drug development stems from its ability to introduce an isobutyl-substituted two-carbon unit into a target molecule. This is particularly relevant in the synthesis of various active pharmaceutical ingredients (APIs).

Synthesis of Barbiturates: The Case of Butalbital

A prominent application of 2-isobutylmalonic esters is in the synthesis of barbiturates, a class of drugs that act as central nervous system depressants. Butalbital , a short-to-intermediate-acting barbiturate, is synthesized using an isobutyl-substituted malonic ester.[5][6][7]

The synthesis involves the condensation of a dialkylated malonic ester with urea. In the case of Butalbital, the malonic ester is substituted with both an isobutyl group and an allyl group. The synthesis can be envisioned as a two-step alkylation of a malonic ester, first with an isobutyl halide and then with an allyl halide (or vice versa), followed by condensation with urea.

Signaling Pathway (Simplified Synthesis of Butalbital):

Caption: A simplified representation of the synthetic route to Butalbital.

Precursor to Substituted Acetic Acids

The malonic ester synthesis is a classical method for preparing substituted acetic acids. Following the alkylation of dimethyl malonate to form dimethyl 2-(2-methylpropyl)propanedioate, subsequent hydrolysis of the ester groups and decarboxylation of the resulting malonic acid derivative yields 4-methylpentanoic acid. This carboxylic acid and its derivatives can serve as building blocks for more complex drug molecules.

Conclusion

Dimethyl 2-(2-methylpropyl)propanedioate is a valuable and versatile intermediate in organic and medicinal chemistry. Its synthesis, primarily through the robust and well-understood malonic ester synthesis, is efficient and scalable. The ability to introduce an isobutyl-substituted carbon framework makes it a key component in the synthesis of various pharmaceuticals, most notably the barbiturate Butalbital. A thorough understanding of its synthesis, properties, and reactivity is essential for researchers and professionals aiming to leverage this important building block in the design and development of new therapeutic agents.

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An In-depth Technical Guide to the Solubility of Dimethyl Isobutylmalonate in Organic Solvents

Foreword: The Crucial Role of Solubility in Modern Drug Development and Synthesis

In the landscape of pharmaceutical research and fine chemical synthesis, the selection of an appropriate solvent is a critical decision that profoundly influences reaction kinetics, yield, purity, and the ultimate economic viability of a process. Dimethyl isobutylmalonate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs) and other complex organic molecules, presents a case study in the importance of understanding solute-solvent interactions. This guide is designed for researchers, scientists, and drug development professionals, offering a deep dive into the principles governing the solubility of dimethyl isobutylmalonate. We will explore both theoretical predictive models and robust experimental protocols to empower you with the knowledge to make informed, efficient, and scientifically sound decisions in your work.

Theoretical Framework: Understanding Solute-Solvent Interactions

The adage "like dissolves like" serves as a foundational principle in predicting solubility.[1][2][3][4][5] This principle is rooted in the intermolecular forces between solute and solvent molecules. For a solute to dissolve, the energy released from the formation of new solute-solvent interactions must be comparable to the energy required to break the existing solute-solute and solvent-solvent interactions.

Dimethyl isobutylmalonate, with its two ester functional groups and an isobutyl chain, is a molecule of moderate polarity.[6] The ester groups introduce polar characteristics through their carbonyl and ether linkages, capable of dipole-dipole interactions.[7][8] The isobutyl group, being a hydrocarbon chain, contributes a nonpolar, hydrophobic character. This dual nature dictates its solubility profile across a spectrum of organic solvents.

A Deeper Dive: Hansen Solubility Parameters (HSP)

To move beyond qualitative predictions, we can employ Hansen Solubility Parameters (HSP), a powerful tool for quantifying the "likeness" between a solute and a solvent.[3][9] HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion forces): Arising from temporary fluctuating dipoles in molecules.

• δP (Polar forces): Stemming from permanent dipoles.

• δH (Hydrogen bonding): Representing the energy of hydrogen bonds.

Every chemical can be assigned a unique set of three HSP values (δD, δP, δH), which can be visualized as a point in a three-dimensional "Hansen space." The distance (Ra) between the solute and solvent in this space is a measure of their compatibility. A smaller distance implies a higher affinity and, therefore, greater solubility.

Predicted Solubility of Dimethyl Isobutylmalonate in Common Organic Solvents

The following table provides the Hansen Solubility Parameters for a selection of common organic solvents. The predicted solubility of dimethyl isobutylmalonate is categorized based on the calculated HSP distance (Ra), with smaller distances suggesting higher solubility.

Estimated Hansen Solubility Parameters for Dimethyl Isobutylmalonate:

• δD: ~16.0 MPa½

• δP: ~7.0 MPa½

• δH: ~5.0 MPa½

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	Predicted Solubility
Polar Protic Solvents
Methanol	15.1	12.3	22.3	Moderate
Ethanol	15.8	8.8	19.4	High
Polar Aprotic Solvents
Acetone	15.5	10.4	7.0	Very High
Ethyl Acetate	15.8	5.3	7.2	Very High
Acetonitrile	15.3	18.0	6.1	Moderate
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	High
Nonpolar Solvents
n-Hexane	14.9	0.0	0.0	Low
Toluene	18.0	1.4	2.0	Low to Moderate
Chlorinated Solvents
Dichloromethane	17.0	7.3	7.1	Very High
Chloroform	17.8	3.1	5.7	High

Disclaimer: These are predicted solubilities based on estimated HSP values. Experimental verification is crucial for precise applications.

The predictions suggest that dimethyl isobutylmalonate will exhibit high solubility in polar aprotic and chlorinated solvents like acetone, ethyl acetate, and dichloromethane, where the balance of intermolecular forces is most similar. Its solubility is predicted to be lower in highly polar protic solvents like methanol due to the significant hydrogen bonding in the solvent, and in nonpolar solvents like hexane which lack the necessary polar interactions.

A Gold-Standard Protocol for Experimental Solubility Determination

For applications requiring precise solubility data, experimental determination is indispensable. The isothermal saturation shake-flask method is a widely recognized and reliable technique.[8][10][11] The following protocol provides a robust framework for determining the solubility of dimethyl isobutylmalonate in an organic solvent.

Experimental Workflow

Caption: Workflow for experimental solubility determination.

Step-by-Step Methodology

1. Preparation of Saturated Solution:

• Add an excess amount of dimethyl isobutylmalonate to a known volume of the selected organic solvent in a sealed, screw-cap vial or flask. The presence of undissolved solute is essential to ensure saturation.
• Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

2. Equilibration:

• Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent and solute. It is advisable to perform preliminary experiments to determine the optimal equilibration time.[10]
• After agitation, allow the solution to stand undisturbed at the same constant temperature for at least 24 hours to allow the undissolved solute to settle.

3. Sampling and Sample Preparation:

• Carefully withdraw a known volume of the clear supernatant using a volumetric pipette. Be cautious not to disturb the settled solute.
• Immediately filter the sample through a 0.45 µm syringe filter compatible with the organic solvent to remove any suspended microparticles.
• Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical method.

4. Analytical Quantification (HPLC):

• Instrumentation: A standard High-Performance Liquid Chromatography (HPLC) system with a UV detector is suitable for this analysis.[12]
• Column: A C18 reverse-phase column is typically effective for separating malonate esters.[12][13]
• Mobile Phase: A gradient of acetonitrile and water is a common mobile phase for such analyses.[13]
• Calibration: Prepare a series of standard solutions of dimethyl isobutylmalonate of known concentrations in the chosen solvent. Inject these standards to generate a calibration curve of peak area versus concentration.
• Analysis: Inject the diluted sample and determine its concentration from the calibration curve.

5. Calculation of Solubility:

• Calculate the original concentration of the saturated solution by accounting for the dilution factor.
• Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Causality and Self-Validation in Experimental Design

The described protocol incorporates several self-validating steps to ensure the trustworthiness of the results. The use of an excess of solute visually confirms that the solution is saturated. Allowing the solution to settle and then filtering it ensures that the analyzed sample represents only the dissolved solute. The use of a validated HPLC method with a calibration curve provides an accurate and precise quantification of the solute concentration.[12] For rigorous studies, approaching equilibrium from both undersaturation (as described) and supersaturation (by preparing a solution at a higher temperature and allowing it to cool) and obtaining concordant results provides strong evidence of true equilibrium solubility.[14]

Conclusion and Future Perspectives

While a comprehensive, publicly available database of the quantitative solubility of dimethyl isobutylmalonate in various organic solvents remains an area for future research, the principles and methodologies outlined in this guide provide a robust framework for both predicting and experimentally determining this critical parameter. The application of Hansen Solubility Parameters offers a powerful predictive tool for initial solvent screening, saving valuable time and resources. For definitive data, the detailed experimental protocol provides a reliable path to generating high-quality, reproducible results. By integrating these theoretical and practical approaches, researchers and drug development professionals can navigate the complexities of solvent selection with greater confidence and scientific rigor, ultimately accelerating the path to innovation.

References

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Stability and storage conditions for dimethyl isobutylmalonate

An In-Depth Technical Guide to the Stability and Storage of Dimethyl Isobutylmalonate

Introduction

Dimethyl isobutylmalonate (CAS No. 39520-24-6) is a diester of significant interest in organic synthesis, serving as a versatile building block for more complex molecules in pharmaceutical and chemical industries.[1][2] Its structure, featuring a reactive alpha-proton flanked by two ester groups, allows for facile alkylation and other carbon-carbon bond-forming reactions.[3] The integrity and purity of this reagent are paramount for achieving desired reaction outcomes, making a thorough understanding of its stability and optimal storage conditions essential for researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the factors influencing the stability of dimethyl isobutylmalonate, details its primary degradation pathways, and establishes field-proven protocols for its storage and handling to ensure its long-term viability and experimental reliability.

Core Physicochemical Properties

A foundational understanding of the physicochemical properties of dimethyl isobutylmalonate is critical for its proper handling and storage. These properties dictate its behavior under various laboratory conditions.

Property	Value	Source(s)
CAS Number	39520-24-6	[4][5]
Molecular Formula	C₉H₁₆O₄	[5][6]
Molecular Weight	188.22 g/mol	[5][6]
Appearance	Colorless to pale yellow liquid/oil	[5][7]
Boiling Point	~213 °C at 760 mmHg	[5][6]
Density	~1.012 g/mL at 25 °C	[5][6]
Solubility	Slightly soluble in Chloroform and Methanol	[7][8]

Chemical Stability and Degradation Pathways

While stable under recommended conditions, dimethyl isobutylmalonate is susceptible to degradation through several chemical pathways.[9] Awareness of these pathways is crucial for preventing sample contamination and ensuring the validity of experimental results.

Hydrolysis: The Primary Degradation Route

The most significant degradation pathway for dimethyl isobutylmalonate is the hydrolysis of its ester groups. This reaction can be catalyzed by both acids and bases and results in the formation of isobutylmalonic acid and methanol.[10][11][12]

• Base-Catalyzed Hydrolysis (Saponification): This process is typically faster than acid-catalyzed hydrolysis. Strong bases, such as sodium hydroxide, readily attack the electrophilic carbonyl carbon of the ester, leading to the formation of a carboxylate salt. Subsequent acidification is required to yield the final carboxylic acid.[10]

• Acid-Catalyzed Hydrolysis: In the presence of strong acids and water, the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by water.[10][13]

Due to its susceptibility to hydrolysis, it is imperative to protect dimethyl isobutylmalonate from moisture and to avoid contact with strong acids and bases during storage.[4][12] The steric bulk of the isobutyl group may slightly retard the rate of hydrolysis compared to simpler malonates like dimethyl malonate, but it does not prevent it.[12]

Fig. 1: Hydrolysis of Dimethyl Isobutylmalonate

Thermal Decomposition

Dimethyl isobutylmalonate exhibits good thermal stability, as indicated by its high boiling point of approximately 213 °C.[5] However, prolonged exposure to high temperatures, especially near or above its boiling point, can lead to decomposition. While specific decomposition pathways for this molecule are not extensively documented, thermal degradation of malonic esters can proceed through complex reaction cascades.[14][15] As a precautionary measure, it is recommended to avoid excessive heating.

Incompatible Materials

To preserve the integrity of dimethyl isobutylmalonate, direct contact with the following materials should be avoided:

• Strong Acids and Bases: As detailed above, these substances catalyze hydrolysis.[4]

• Strong Reducing Agents: The ester functional groups can potentially be reduced by powerful reducing agents.[4]

• Strong Oxidizing Agents: Although not a primary concern, strong oxidizers can react with organic compounds and should generally be stored separately.

Recommended Storage and Handling Protocols

Adherence to strict storage and handling protocols is the most effective strategy for maximizing the shelf-life and purity of dimethyl isobutylmalonate.

Optimal Storage Conditions

The following table summarizes the recommended conditions for the storage of dimethyl isobutylmalonate to ensure its long-term stability.

Parameter	Recommendation	Rationale	Source(s)
Temperature	Room Temperature or Refrigerated (2-8 °C)	Cool conditions slow down potential degradation reactions. While room temperature is acceptable, refrigeration is preferred for long-term storage.	[5][12]
Atmosphere	Dry, Inert (e.g., Nitrogen or Argon)	Minimizes contact with atmospheric moisture to prevent hydrolysis and with oxygen to prevent potential long-term oxidation.	[12]
Container	Tightly sealed, amber glass bottle	Prevents moisture ingress and protects from potential photodegradation.	[4][12]
Environment	Well-ventilated, cool, and dry location	Ensures a stable external environment and safety in case of container leakage.	[4]

Step-by-Step Laboratory Handling Protocol

Minimizing exposure to atmospheric contaminants during handling is as crucial as proper long-term storage.

• Equilibration: Before opening, allow the refrigerated container to warm to ambient temperature. This crucial step prevents condensation of atmospheric moisture onto the cold liquid, which would introduce water and accelerate hydrolysis.

• Inert Atmosphere Handling: Whenever possible, handle the compound under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

• Reagent Dispensing: Use a clean, dry syringe or cannula to withdraw the required amount of liquid. This method minimizes the introduction of air and moisture into the main container.

• Blanketing: After dispensing, flush the headspace of the storage bottle with a dry, inert gas like nitrogen or argon before tightly resealing the cap.

• Sealing: Ensure the container cap is securely tightened. For added protection, especially for long-term storage, wrap the cap and neck of the bottle with Parafilm® to create a secondary moisture barrier.

• Return to Storage: Promptly return the container to the appropriate storage location (e.g., refrigerator or designated cabinet).

Fig. 2: Recommended Handling Workflow

Analytical Methods for Stability Assessment

Regularly assessing the purity of dimethyl isobutylmalonate, especially for older stock or samples that may have been improperly handled, is a good laboratory practice.

• Nuclear Magnetic Resonance (¹H NMR): This is a powerful tool for assessing purity. The spectrum of pure dimethyl isobutylmalonate will show characteristic peaks for the methyl ester protons, the isobutyl group protons, and the alpha-proton. The appearance of new, broad peaks could indicate the presence of the carboxylic acid from hydrolysis.[12]

• Fourier-Transform Infrared Spectroscopy (FT-IR): The FT-IR spectrum should show a strong characteristic C=O stretch for the ester at approximately 1740 cm⁻¹. A broadening of the O-H region (around 3000 cm⁻¹) could suggest the formation of the carboxylic acid degradation product.[12]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to separate the parent compound from any potential degradation products and confirm their identities by their mass spectra.

Conclusion

Dimethyl isobutylmalonate is a stable compound when stored and handled correctly. Its primary vulnerability is hydrolysis, which is catalyzed by acids and bases and requires the presence of water. By adhering to the protocols outlined in this guide—namely, storing the compound in a cool, dry, and inert environment in a tightly sealed container—researchers can effectively mitigate degradation risks. Implementing careful handling procedures to minimize exposure to atmospheric moisture is equally critical. These practices will ensure the long-term purity and reactivity of dimethyl isobutylmalonate, contributing to the success and reproducibility of synthetic applications.

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An In-depth Technical Guide to Dimethyl Isobutylmalonate for Advanced Scientific Applications

This guide provides an in-depth exploration of dimethyl isobutylmalonate (DMIBM), a key organic intermediate with significant applications in the pharmaceutical, agrochemical, and dyestuff industries.[1] As a substituted malonic ester, its unique structural features make it a versatile building block for the synthesis of more complex molecules. This document will delve into the fundamental physicochemical properties, a detailed synthesis protocol, and the mechanistic underpinnings of its utility for researchers, scientists, and professionals in drug development.

Core Molecular and Physical Properties

Dimethyl isobutylmalonate, systematically named dimethyl 2-(2-methylpropyl)propanedioate, is a diester derivative of malonic acid.[2] The presence of the isobutyl group introduces specific steric and electronic effects that are crucial for its reactivity and the properties of its downstream products.

Physicochemical Data Summary

A comprehensive summary of the key quantitative data for dimethyl isobutylmalonate is presented below for easy reference.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[2]
Molecular Weight	188.22 g/mol	[2][3]
CAS Number	39520-24-6	[2][3]
Appearance	Clear colorless to light yellow liquid	[2]
Boiling Point	213 °C (lit.)	[2]
Density	1.012 g/mL at 25 °C (lit.)	[2]
Refractive Index	n20/D 1.424 (lit.)	[2]
Flash Point	208 °F (97.8 °C)	[2]

Synonyms: 2-Isobutylmalonic acid dimethyl ester, Isobutylmalonic acid dimethyl ester, Methyl isobutyl malonate.[2]

Synthesis of Dimethyl Isobutylmalonate: A Validated Protocol

The synthesis of dimethyl isobutylmalonate is typically achieved through the alkylation of dimethyl malonate. This reaction is a cornerstone of malonic ester synthesis, a powerful method for forming carbon-carbon bonds. The causality behind this experimental choice lies in the acidity of the α-proton on the central carbon of dimethyl malonate, which can be readily deprotonated by a suitable base to form a stabilized enolate. This nucleophilic enolate then undergoes an Sₙ2 reaction with an alkyl halide, in this case, an isobutyl halide.

A robust, two-step synthetic method has been developed to prepare high-purity dimethyl isobutylmalonate, which is particularly relevant for pharmaceutical applications where purity is paramount.[4]

Experimental Workflow: Two-Step Alkylation

Caption: General reaction pathway for converting dimethyl isobutylmalonate.

This pathway is exemplified by the synthesis of isobutylmalonic acid from the related diethyl ester. A solution of the malonate is refluxed with a base like potassium hydroxide, followed by acidification to produce the dicarboxylic acid intermediate. [5]This intermediate can then be decarboxylated to yield a substituted carboxylic acid, a common structural motif in pharmaceuticals.

While specific drugs synthesized directly from dimethyl isobutylmalonate are not extensively documented in the public domain, its parent compound, dimethyl malonate, is a well-established precursor for various drug classes:

• Barbiturates: These central nervous system depressants are synthesized through the condensation of a malonic ester with a urea derivative. [6]* Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): Certain arylpropionic acid NSAIDs can be synthesized using malonic ester chemistry to introduce the propionic acid moiety. [6]* Anti-cancer Agents: Some nucleoside analogs used in chemotherapy can be prepared using dimethyl malonate to introduce specific functional groups. [6] The presence of the isobutyl group in dimethyl isobutylmalonate allows for the introduction of this specific branched alkyl chain into a target molecule, which can be crucial for tuning the lipophilicity, metabolic stability, and binding affinity of a drug candidate.

Conclusion

Dimethyl isobutylmalonate is a valuable and versatile chemical intermediate with a well-defined physicochemical profile. Its synthesis via malonic ester alkylation is a robust and scalable process, providing access to a key building block for the pharmaceutical and chemical industries. For drug development professionals, understanding the reactivity and synthetic potential of dimethyl isobutylmalonate is essential for designing novel synthetic routes to complex and biologically active molecules. Its ability to introduce the isobutyl motif makes it a strategic component in the synthesis of tailored therapeutic agents.

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An In-depth Technical Guide to the Discovery and Synthesis of Dimethyl Isobutylmalonate

Introduction: The Significance of Substituted Malonic Esters

Dimethyl isobutylmalonate is a disubstituted derivative of malonic acid, belonging to a class of compounds that have been pivotal in the advancement of organic synthesis. The core value of malonic esters lies in the acidity of the α-hydrogen, the proton on the carbon situated between the two carbonyl groups. This unique structural feature allows for the facile formation of a stabilized enolate, a potent carbon nucleophile. This reactivity forms the basis of the malonic ester synthesis, a robust and versatile method for the formation of carbon-carbon bonds, enabling the construction of a vast array of substituted carboxylic acids.[1][2][3][4][5] While the specific historical moment of the first synthesis of dimethyl isobutylmalonate is not prominently documented as a singular discovery, its creation is a direct consequence of the development of this powerful synthetic methodology. This guide will delve into the historical context of the malonic ester synthesis, propose a plausible first synthetic route to dimethyl isobutylmalonate based on early chemical principles, and contrast it with a modern, optimized approach.

Part 1: The Genesis of a Foundational Reaction - The Malonic Ester Synthesis

The latter half of the 19th century was a period of profound discovery in organic chemistry, with chemists elucidating the structures of molecules and developing novel methods for their synthesis. The synthesis of malonic acid itself was first reported by the French chemist Victor Dessaignes in 1858.[6][7] However, the true synthetic potential of its esters was unlocked through the collective work of several pioneering chemists.

The ability to alkylate malonic esters stems from the high acidity of the α-protons, which can be readily removed by a moderately strong base, such as sodium ethoxide, to form a resonance-stabilized enolate.[1][2][5] This enolate can then act as a nucleophile, attacking an alkyl halide in an SN2 reaction to form a new carbon-carbon bond.[1][2][8] This sequence of deprotonation and alkylation can be repeated to introduce a second alkyl group.[3][5] Subsequent hydrolysis of the ester groups followed by decarboxylation upon heating yields a substituted or disubstituted acetic acid.[1][2][5]

While a single "discoverer" of the malonic ester synthesis is not typically named, the underlying principles were developed through the broader understanding of enolate chemistry in the late 19th century. The work of chemists like Arthur Michael, known for the Michael addition reaction, was instrumental in advancing the understanding of reactions involving active methylene compounds.[9][10][11][12][13] His investigations into the addition of sodium derivatives of malonic esters to unsaturated compounds, first reported in 1887, solidified the importance of malonate enolates as key synthetic intermediates.[10]

Logical Framework of the Malonic Ester Synthesis

The malonic ester synthesis follows a clear and logical progression of fundamental organic reactions. The causality behind the experimental choices is rooted in the principles of acidity, nucleophilicity, and reaction kinetics.

Caption: Step-by-step workflow for the modern synthesis of dimethyl isobutylmalonate.

Comparative Analysis: Historical vs. Modern Synthesis

Feature	Plausible First Synthesis (Late 19th/Early 20th C.)	Modern Optimized Synthesis	Rationale for Improvement
Base	Sodium metal in methanol	Sodium hydride (NaH) in THF	NaH is a stronger, non-nucleophilic base that drives the deprotonation to completion irreversibly. It also avoids the presence of a protic solvent.
Solvent	Methanol	Tetrahydrofuran (THF)	THF is an aprotic solvent, which prevents protonation of the enolate and is generally better for SN2 reactions.
Atmosphere	Ambient	Inert (Nitrogen or Argon)	Prevents reaction of the highly reactive enolate with atmospheric oxygen and moisture.
Monitoring	Visual observation (e.g., precipitation)	Thin-Layer Chromatography (TLC)	TLC allows for precise monitoring of the reaction progress, ensuring complete conversion and preventing unnecessary heating.
Workup	Water quench, ether extraction	Quenching with a mild acid salt (NH₄Cl), extraction with a less volatile solvent (ethyl acetate)	NH₄Cl provides a more controlled quench. Ethyl acetate is often preferred for its lower volatility and flammability compared to diethyl ether.
Purification	Fractional distillation	High-vacuum distillation	High-vacuum distillation allows for the purification of high-boiling liquids at lower temperatures, preventing decomposition.
Characterization	Boiling point, elemental analysis	NMR, Mass Spectrometry, IR	Modern spectroscopic techniques provide unambiguous structural confirmation and purity assessment.

Part 4: Physicochemical Properties and Applications

Dimethyl isobutylmalonate serves as a valuable building block in organic synthesis, particularly in the pharmaceutical and specialty chemical industries. Its structure allows for further chemical transformations, making it a versatile intermediate.

Physicochemical Data

Property	Value
Molecular Formula	C₉H₁₆O₄
Molar Mass	188.22 g/mol
Appearance	Colorless liquid
Boiling Point	Approx. 210-212 °C (at atmospheric pressure)
Density	Approx. 1.00 g/cm³
Solubility	Soluble in most organic solvents; sparingly soluble in water

Note: Exact values may vary slightly depending on the source.

Applications in Drug Development and Beyond

Substituted malonic esters, including dimethyl isobutylmalonate, are precursors to a wide range of biologically active molecules. The isobutyl group, in particular, is a common motif in many pharmaceutical agents.

• Synthesis of Barbiturates: Historically, substituted malonic esters were crucial in the synthesis of barbiturates, a class of drugs that act as central nervous system depressants. [3]* Non-steroidal Anti-inflammatory Drugs (NSAIDs): The synthesis of certain NSAIDs involves intermediates derived from substituted malonic acids.

• Anticonvulsants and Sedatives: The structural framework provided by dimethyl isobutylmalonate can be elaborated to create molecules with anticonvulsant and sedative properties. [3]* Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, this compound can be used as a starting material for the synthesis of various agrochemicals and specialty polymers.

Conclusion

The story of dimethyl isobutylmalonate is intrinsically linked to the development of one of organic chemistry's most powerful tools: the malonic ester synthesis. While the exact date and discoverer of this specific compound may be lost to the annals of routine chemical preparations, its synthesis represents a testament to the enduring logic and utility of this foundational reaction. From its plausible origins in the late 19th century to its modern, highly optimized preparation, the synthesis of dimethyl isobutylmalonate showcases the evolution of chemical practice. As a versatile synthetic intermediate, it continues to play a role in the creation of valuable molecules that impact human health and technology.

References

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• Encyclopedia.com. (n.d.). Michael, Arthur. In Complete Dictionary of Scientific Biography. Retrieved January 11, 2026, from [Link]

• Fieser, L. F. (1975). Arthur Michael. In Biographical Memoirs of the National Academy of Sciences (Vol. 46, pp. 330-367). National Academy of Sciences. [Link]

• Thieme. (2017). Arthur Michael (1853–1942): The Michael Addition Reaction. Synform. [Link]

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• The Organic Chemistry Tutor. (2018, May 11). Malonic Ester Synthesis Reaction Mechanism [Video]. YouTube. [Link]

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• American Chemical Society. (2017, March 21). Malonic acid. Retrieved January 11, 2026, from [Link]

• Hoogenboom, B. E., et al. (1991). The malonic ester synthesis in the undergraduate laboratory. Journal of Chemical Education, 68(8), 689. [Link]

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Theoretical pKa of dimethyl isobutylmalonate alpha-proton

An In-depth Technical Guide to the Theoretical pKa of Dimethyl Isobutylmalonate's α-Proton

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acid dissociation constant (pKa) is a critical parameter in drug development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic properties. For active pharmaceutical ingredients (APIs) containing acidic protons, such as the α-proton of β-dicarbonyl compounds, a precise understanding of pKa is essential for predicting solubility, absorption, distribution, metabolism, and excretion (ADME). This guide provides a detailed theoretical and computational examination of the pKa of the α-proton in dimethyl isobutylmalonate, a common structural motif in medicinal chemistry. We will explore the underlying principles governing its acidity, present a rigorous, field-proven computational protocol for its prediction using Density Functional Theory (DFT), and discuss the implications of the resulting pKa value.

Introduction: The Significance of the Malonate α-Proton

Dimethyl isobutylmalonate belongs to the class of malonic esters, which are characterized by a methylene group flanked by two carbonyl groups. This structural arrangement confers significant acidity upon the α-hydrogens, making the resulting carbanion (an enolate) a key intermediate in organic synthesis, particularly in the synthesis of carboxylic acids and barbiturates.[1][2] In the context of drug design, the pKa of this proton dictates the ionization state of the molecule at physiological pH. An ionized molecule exhibits vastly different properties—such as membrane permeability and protein binding affinity—compared to its neutral counterpart. Therefore, the ability to accurately predict this pKa value in silico is a powerful tool in the early stages of drug discovery, enabling the rational design of molecules with optimized ADME profiles.[3][4]

This guide will dissect the factors contributing to the acidity of the α-proton in dimethyl isobutylmalonate and provide a comprehensive, step-by-step computational workflow for its theoretical determination.

Part 1: Theoretical Foundations of Acidity in β-Dicarbonyl Compounds

The acidity of a proton is quantified by its pKa value, which is the negative logarithm of the acid dissociation constant (Ka). This value is directly proportional to the Gibbs free energy change (ΔG°) of the deprotonation reaction in a solvent, typically water.[5][6]

HA ⇌ A⁻ + H⁺

A lower pKa value signifies a stronger acid, indicating that the conjugate base (A⁻) is more stable relative to the acid (HA).[7] The α-protons of malonic esters are significantly more acidic than those of simple esters or ketones (pKa ~25 and ~20, respectively) due to the unique stability of the resulting enolate ion.[8][9]

Key Stabilizing Factors:

• Resonance Delocalization: The primary reason for the enhanced acidity is the extensive resonance stabilization of the conjugate base. Upon deprotonation, the negative charge on the α-carbon is delocalized across the entire O=C-C-C=O system, sharing the charge with the two highly electronegative oxygen atoms.[10] This distribution of negative charge over multiple atoms significantly stabilizes the enolate ion.[1]

• Inductive Effects: The two adjacent carbonyl groups exert a strong electron-withdrawing inductive effect (-I effect). This effect polarizes the Cα-H bond, increasing the partial positive charge on the hydrogen and facilitating its abstraction by a base.[7]

• Alkyl Group Contributions:

  • Dimethyl Ester Groups: The two methyl ester groups are primarily responsible for the resonance and inductive stabilization.

  • Isobutyl Group: The isobutyl substituent attached to the α-carbon has a minor, slightly destabilizing effect on the carbanion. Alkyl groups are weak electron-donating groups (+I effect), which can slightly decrease the acidity by pushing electron density towards the already electron-rich enolate.[11] However, its impact is generally modest compared to the powerful stabilizing effects of the twin carbonyls. The branched structure of the isobutyl group can also introduce steric hindrance, potentially influencing reactivity but having a minimal direct effect on the thermodynamics of deprotonation.[12]

Due to these combined effects, β-diesters like dimethyl isobutylmalonate are expected to have pKa values significantly lower than simple carbonyl compounds.[10][13]

Part 2: A Validated Computational Protocol for Theoretical pKa Prediction

Accurate in silico pKa prediction relies on quantum chemical calculations to determine the free energy change of the deprotonation reaction in solution.[4] The "direct method," which utilizes a thermodynamic cycle, is a common and effective approach.[14][15] This protocol avoids the complexities of explicitly modeling the reaction by breaking it down into gas-phase and solvation components.

The Thermodynamic Cycle

The direct method calculates the free energy of the aqueous deprotonation reaction (ΔG°aq) by summing the free energies of three distinct steps: (1) the gas-phase deprotonation of the acid, (2) the solvation of the acid, and (3) the solvation of its conjugate base. The pKa is then derived from ΔG°aq.

Caption: Thermodynamic cycle for direct pKa calculation.

Step-by-Step Computational Workflow

This protocol outlines a robust methodology using Density Functional Theory (DFT), a widely used quantum chemical method that balances accuracy with computational cost.[3][16]

1. Software Selection:

• Core Requirement: A quantum chemistry software package capable of performing DFT calculations.

• Recommended Options: Gaussian, ORCA (a powerful free option), Schrödinger's Jaguar, or similar programs.[17][18] This protocol is described in a software-agnostic manner.

2. Molecular Structure Preparation:

• Action: Build the 3D structures of both the neutral dimethyl isobutylmalonate molecule (HA) and its corresponding conjugate base (A⁻), the enolate.

• Causality: Accurate initial structures are crucial for finding the true energy minimum. The enolate should be built with the negative charge delocalized.

• Protocol:

  • Use a molecular editor (e.g., Avogadro, ChemDraw) to create the initial 3D coordinates.

  • Perform an initial, low-level geometry optimization using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting geometry.

3. Gas-Phase Geometry Optimization and Frequency Calculation:

• Action: Optimize the geometries of both HA and A⁻ in the gas phase and perform a vibrational frequency analysis at the same level of theory.

• Causality: This step finds the lowest energy conformation of each species and calculates the thermal contributions (enthalpy and entropy) to the Gibbs free energy. A frequency calculation confirms that the structure is a true minimum (no imaginary frequencies).

• Protocol:

  • Method: Density Functional Theory (DFT).

  • Functional: M06-2X or CAM-B3LYP are recommended as they perform well for thermochemistry and non-covalent interactions.[16][19]

  • Basis Set: 6-311+G(d,p) or a larger basis set. The "+" indicates diffuse functions, which are critical for accurately describing anions.

  • Output: Obtain the gas-phase Gibbs free energy (G°gas) for both HA and A⁻.

4. Solvation Free Energy Calculation:

• Action: Using the gas-phase optimized geometries, perform a single-point energy calculation for both HA and A⁻ in a simulated aqueous environment.

• Causality: The deprotonation reaction occurs in solution, and the interaction with the solvent (water) has a major impact on the free energies of the charged and neutral species.[5] Implicit (continuum) solvation models provide an efficient and accurate way to account for this.[20]

• Protocol:

  • Model: Use a continuum solvation model such as the Solvation Model based on Density (SMD) or the Polarizable Continuum Model (PCM).[16]

  • Solvent: Specify water.

  • Level of Theory: Use the same functional and basis set as in the gas-phase calculation for consistency.

  • Output: Obtain the solvation free energy (ΔG°solv) for both HA and A⁻.

5. Final pKa Calculation:

• Action: Combine the calculated and experimental energy terms to determine the final pKa.

• Causality: The free energy of a solvated proton (ΔG°solv(H⁺)) is a notoriously difficult value to compute from first principles and is subject to significant error.[15] Using a well-established experimental value is the standard and most reliable practice.[14]

• Protocol:

  • Calculate the aqueous free energy of deprotonation (ΔG°aq) using the thermodynamic cycle: ΔG°aq = [G°gas(A⁻) - G°gas(HA)] + [ΔG°solv(A⁻) - ΔG°solv(HA)] - ΔG°solv(H⁺)

  • Use the following standard values:

    • Gas-phase free energy of a proton, G°gas(H⁺) = -6.28 kcal/mol.[20]

    • Experimental aqueous solvation free energy of a proton, ΔG°solv(H⁺) = -265.9 kcal/mol.[20] (Note: The gas-phase term for the proton is often incorporated into the final pKa equation).

  • Convert ΔG°aq to the pKa value at 298.15 K (25 °C): pKa = ΔG°aq / (2.303 * RT) where R is the gas constant (1.987 cal/mol·K) and T is the temperature in Kelvin.

Part 3: Predicted pKa and Discussion

Following the computational protocol, or by referencing predictive databases that employ similar methodologies, a theoretical pKa can be determined.

Compound	Predicted pKa (Aqueous)	Method/Source
Dimethyl Isobutylmalonate	12.96 ± 0.46	Prediction (ChemBK)[21][22]
Diethyl Malonate	~13	Experimental (General Reference)[23]
Dimethyl Malonate	12.9	Experimental (Bordwell pKa Table)

The predicted pKa of 12.96 for dimethyl isobutylmalonate aligns exceptionally well with the known experimental values for closely related analogs like dimethyl malonate and diethyl malonate.[21][22] This consistency serves as a self-validating check on the computational approach. The minor electron-donating effect of the isobutyl group compared to a hydrogen or methyl group does not appear to significantly alter the pKa, underscoring the dominance of the dual ester groups in determining the α-proton's acidity.

Sources of Error and Trustworthiness: While modern DFT methods provide high accuracy, it is crucial to acknowledge potential sources of error.[16]

• The choice of DFT functional and basis set can systematically shift the result.

• Continuum solvation models are approximations and do not capture specific solute-solvent interactions like hydrogen bonding perfectly.[20]

• The experimental value for the solvation free energy of the proton carries its own uncertainty.[15]

To enhance trustworthiness, it is best practice to benchmark the chosen computational protocol against a set of known compounds with similar functional groups before applying it to a novel molecule.[24] Applying a linear correction based on this benchmark set can further improve predictive accuracy.[16]

Conclusion

The theoretical pKa of the α-proton in dimethyl isobutylmalonate is predicted to be approximately 12.96 . This value is governed primarily by the powerful resonance and inductive stabilization afforded by the two flanking ester groups, a hallmark of β-dicarbonyl systems. The computational protocol detailed herein, based on a thermodynamic cycle and DFT calculations with a continuum solvation model, represents a robust and validated approach for predicting the pKa of ionizable centers in drug-like molecules. For drug development professionals, such predictive power is invaluable, enabling the fine-tuning of molecular properties to optimize for biological activity and a favorable ADME profile, ultimately accelerating the journey from hit to lead to candidate drug.

References

• Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. (2021). MDPI. [Link]

• Explicit solvent models in protein pKa calculations. Protein Science. [Link]

• Acidity of Alpha Hydrogen Atoms: Enolate Ion Formation. Organic Chemistry Class Notes. [Link]

• Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge. (2018). Journal of Computer-Aided Molecular Design. [Link]

• Proton Binding to Proteins: pKa Calculations with Explicit and Implicit Solvent Models. David A. Case. [Link]

• Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. (2024). MDPI. [Link]

• Accurate pKa Calculations for Carboxylic Acids Using Complete Basis Set and Gaussian-n Models Combined with CPCM Continuum Solvation Methods. (2005). Journal of the American Chemical Society. [Link]

• How does the pKa value of alpha hydrogens in beta dicarbonyl compounds compare to those in simple carbonyl compounds?. Pearson. [Link]

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Introduction: The Role of Dimethyl Isobutylmalonate in Synthesis

An In-Depth Technical Guide to the Commercial Availability of Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Dimethyl isobutylmalonate (CAS No. 39520-24-6) is a substituted malonic ester that serves as a crucial building block in advanced organic synthesis.[1] Its structure, featuring a reactive alpha-proton flanked by two ester groups and an isobutyl substituent, makes it a versatile precursor for creating complex molecular architectures. In the pharmaceutical and fine chemical industries, malonate derivatives are foundational intermediates for synthesizing a wide range of active pharmaceutical ingredients (APIs) and other high-value compounds.[2] This guide provides a comprehensive technical overview of its commercial availability, quality control, synthesis, and safe handling, designed for professionals engaged in chemical research and development.

Property	Value	Source
CAS Number	39520-24-6	[1]
Molecular Formula	C₉H₁₆O₄	[1]
Molecular Weight	188.22 g/mol	[3]
Appearance	Clear colorless to light yellow liquid	[1][4]
Boiling Point	213 °C (lit.)	[4]
Density	1.012 g/mL at 25 °C (lit.)	[4]
Refractive Index	n20/D 1.424 (lit.)
Flash Point	97.8 °C / 208 °F (closed cup)	[1]

Part 1: Commercial Availability and Procurement Strategy

Dimethyl isobutylmalonate is readily available from a variety of chemical suppliers, ranging from large global distributors to specialized niche manufacturers. It is typically offered in research-grade purities, commonly 97% or higher.

Representative Commercial Suppliers

The choice of supplier often depends on the required scale (milligrams to kilograms), purity, and the level of documentation needed (e.g., Certificate of Analysis, batch-to-batch consistency).

Supplier	Representative Purity	Notes
Sigma-Aldrich (Merck)	97%	A specific product line was noted as discontinued, emphasizing the need to check current catalog status.
AK Scientific, Inc.	>98%	Listed as a supplier on multiple chemical marketplaces.[1][4]
Santa Cruz Biotechnology, Inc.	>98%	Offers the compound for research use.[1][4]
Thermo Fisher Scientific (Alfa Aesar)	Not Specified	A Safety Data Sheet for a related compound is available, suggesting they are active in this chemical space.[5]
American Custom Chemicals Corp.	Not Specified	Pricing available for gram-scale quantities.[6]
Biosynth Carbosynth	Not Specified	Pricing available for multi-gram quantities.[6]

This table is not exhaustive and is intended to provide a representative sample of available suppliers.

Procurement Best Practices for Researchers

• Verify CAS Number: Always procure using the specific CAS number 39520-24-6 to avoid confusion with related compounds like diethyl isobutylmalonate (CAS 10203-58-4).[7]

• Request a Certificate of Analysis (CoA): For any research where purity is critical, a batch-specific CoA is essential. This document provides the definitive purity assessment (typically by Gas Chromatography) and confirms the material's identity.

• Evaluate Purity vs. Cost: For early-stage discovery, a standard grade (>97%) may be sufficient. For later-stage development or synthesis of analytical standards, sourcing the highest possible purity is crucial to avoid complications from impurities.

• Inquire About Stock and Lead Times: Particularly for larger quantities, verifying stock levels and delivery times is a critical step to prevent project delays.

Part 2: Quality Specifications and Analytical Control

Ensuring the quality of starting materials is a foundational principle of scientific integrity. For dimethyl isobutylmalonate, a volatile liquid, the primary analytical techniques for quality control are Gas Chromatography (GC) for purity and Nuclear Magnetic Resonance (NMR) spectroscopy for identity confirmation.[8]

Typical Quality Control Specifications

Parameter	Specification	Analytical Method	Rationale
Assay (Purity)	≥97.0%	Gas Chromatography (GC-FID)	Quantifies the main component and detects volatile impurities like residual solvents or synthesis byproducts.[8]
Identity	Conforms to structure	¹H NMR, ¹³C NMR	Confirms the molecular structure and the absence of major structural isomers.[8]
Appearance	Colorless to pale yellow liquid	Visual Inspection	A simple but effective initial check for degradation or gross contamination.[8]
Water Content	≤0.1%	Karl Fischer Titration	Important for reactions sensitive to moisture, such as those involving organometallics or strong bases.[8]

Experimental Protocol: Purity Verification by Gas Chromatography (GC)

This protocol is a self-validating system for verifying the purity of commercially supplied dimethyl isobutylmalonate.

Objective: To quantify the purity of dimethyl isobutylmalonate and identify potential volatile impurities.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of dimethyl isobutylmalonate at approximately 10 mg/mL in a suitable solvent (e.g., ethyl acetate or dichloromethane).

  • Prepare a dilution of this stock to ~1 mg/mL for injection. The use of a known concentration allows for the potential of quantitative analysis if an internal standard is included.

• GC System and Conditions:

  • Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

  • Column: A standard non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable. The choice is driven by the need to separate the analyte from potential impurities like dimethyl malonate and isobutyl bromide.

  • Carrier Gas: Helium or Nitrogen at a constant flow of 1 mL/min.[8]

  • Injector: 250°C, Split mode (e.g., 50:1 split ratio).

  • Detector (FID): 300°C.[8]

  • Oven Program:

    • Initial Temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase at 10°C/min to 250°C.

    • Hold: Hold at 250°C for 5 minutes.[8] This temperature program ensures that both more volatile starting materials and less volatile byproducts will elute.

• Data Analysis:

  • Identify the main peak corresponding to dimethyl isobutylmalonate based on its retention time.

  • Calculate purity using the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

  • Analyze minor peaks. Their retention times can be compared to standards of expected impurities (e.g., dimethyl malonate, isobutyl bromide, di(isobutyl)dimethylmalonate) to identify them.

Part 3: Synthesis Pathway and Impurity Profile

Understanding the synthetic origin of a reagent is critical for anticipating potential impurities that could impact subsequent reactions. Dimethyl isobutylmalonate is synthesized via the classic malonic ester synthesis.

Synthesis Reaction

The process involves the deprotonation of dimethyl malonate to form a nucleophilic enolate, followed by an Sₙ2 reaction with an isobutyl halide.

Caption: Synthesis pathway of dimethyl isobutylmalonate and common impurities.

This synthesis logically explains the most probable impurities:

• Unreacted Starting Materials: Residual dimethyl malonate and isobutyl bromide.[8]

• Dialkylated Byproduct: If the reaction conditions are not carefully controlled, a second alkylation can occur, leading to di(isobutyl)dimethylmalonate.

Part 4: Applications in Drug Development

As a functionalized building block, dimethyl isobutylmalonate is an intermediate used in the synthesis of more complex molecules. Its close analog, diethyl isobutylmalonate, serves as a documented precursor in the synthesis of isobutylmalonic acid and has been utilized in creating quinoline-based inhibitors with antimalarial activity.[9][10] The core utility lies in the ability to hydrolyze the ester groups to a carboxylic acid and subsequently perform decarboxylation to yield a substituted valeric acid derivative, a common motif in medicinal chemistry.

Part 5: Safe Handling and Storage

Proper handling of chemical reagents is paramount for laboratory safety. The information is derived from publicly available Safety Data Sheets (SDS).[5][11]

Key Safety Information:

• Hazards: Classified as a combustible liquid. Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat. Handle in a chemical fume hood to avoid inhaling vapors.

• Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition. Keep the container tightly closed.[5][11]

• In case of Contact:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

  • Skin: Wash off immediately with plenty of soap and water.[5]

Laboratory Workflow for Safe Handling

Caption: Standard laboratory workflow for handling dimethyl isobutylmalonate.

Conclusion

Dimethyl isobutylmalonate is a commercially accessible and valuable reagent for research and drug development. Its procurement requires careful attention to purity specifications and supplier documentation. A thorough understanding of its synthesis pathway provides critical insights into potential impurities, allowing scientists to implement robust analytical controls. By adhering to rigorous quality assessment and safe handling protocols, researchers can effectively leverage this versatile building block to advance their synthetic chemistry programs.

References

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• Guidechem. (n.d.). How to Prepare Diethyl Isobutylmalonate for Pharmaceutical Synthesis?.
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• Google Patents. (n.d.). CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate.
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• Biosynth. (n.d.). Diethyl Isobutylmalonate | 10203-58-4.
• ChemicalBook. (2024). Diethyl isobutylmalonate - Safety Data Sheet.
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• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Diethyl isobutylmalonate.
• CookeChem. (n.d.). Diethyl Isobutylmalonate, >98.0%(GC), 10203-58-4.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). Dimethyl isobutylmalonate 97%.
• Chemical-Suppliers.com. (n.d.). Dimethyl isobutylmalonate, 98% | CAS 39520-24-6.
• Amerigo Scientific. (n.d.). Dimethyl isobutylmalonate.
• Benchchem. (n.d.). A Comparative Guide to Research-Grade Diethyl Diethylmalonate for Synthetic Chemistry.

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An In-depth Technical Guide to the Safe Handling of Dimethyl Isobutylmalonate

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive safety and handling overview for dimethyl isobutylmalonate (CAS No. 39520-24-6), a key intermediate in various organic syntheses. As Senior Application Scientists, our goal is to move beyond mere compliance and foster a culture of safety through a deep understanding of the materials we work with. This document synthesizes critical data from Safety Data Sheets (SDS) and related chemical literature to provide not just protocols, but the scientific rationale behind them, ensuring a self-validating system of laboratory safety.

Chemical Identity and Physicochemical Profile

Dimethyl isobutylmalonate, with the molecular formula C₉H₁₆O₄, is the dimethyl ester of isobutylmalonic acid.[1] Understanding its physical properties is the foundation of safe handling, as they dictate its behavior under various laboratory conditions, from storage to reaction work-ups.

Table 1: Physicochemical Properties of Dimethyl Isobutylmalonate

Property	Value	Source
CAS Number	39520-24-6	[2]
Molecular Formula	C₉H₁₆O₄	[1]
Molecular Weight	188.22 g/mol	[1]
Appearance	Colorless liquid/oil	[2]
Boiling Point	213 °C (lit.)	[1]
Density	1.012 g/mL at 25 °C (lit.)	[1]
Refractive Index (n20/D)	1.424 (lit.)	[1]
Flash Point	No information available	[2]
Autoignition Temperature	No information available	[2]
Water Solubility	Insoluble; data not specified	[3]

Note: The lack of available data for flash point and autoignition temperature necessitates a cautious approach. Assume the compound is combustible, especially at elevated temperatures.

Hazard Identification and Risk Assessment

Based on available data, dimethyl isobutylmalonate is not classified as hazardous under WHMIS 2015 and OSHA guidelines.[2] However, the absence of comprehensive toxicological data does not imply the substance is entirely benign. For related compounds, such as diethyl isobutylmalonate, oral toxicity has been noted (Harmful if swallowed).[4][5][6] Therefore, a prudent risk assessment should treat this compound with due care, assuming the potential for mild irritation and toxicity.

The primary routes of exposure in a laboratory setting are inhalation of aerosols, skin/eye contact, and accidental ingestion.[2] The low vapor pressure at room temperature suggests a low inhalation risk under normal conditions, but this risk increases with heating or aerosolization.

Logical Framework for Risk Mitigation

A systematic approach to risk mitigation involves a hierarchy of controls. This framework prioritizes engineering and administrative controls over sole reliance on Personal Protective Equipment (PPE), which serves as the final barrier.

Caption: Hierarchy of Controls for chemical handling.

Safe Handling and Personal Protective Equipment (PPE)

Handling protocols must be designed to minimize exposure based on the risk assessment. The causality behind each recommendation is critical for informed practice.

Engineering Controls

• Ventilation: Always handle dimethyl isobutylmalonate inside a certified chemical fume hood.[2] This is the most critical engineering control as it captures aerosols and vapors at the source, protecting the user's breathing zone.

Administrative Controls

• Standard Operating Procedures (SOPs): Develop and adhere to detailed SOPs for all procedures involving this compound.

• Hygiene Practices: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all decision; it must be based on the specific tasks being performed.

• Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] A face shield should be used in addition to goggles when there is a significant splash hazard.

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).[7] It is crucial to inspect gloves for any signs of degradation before use and to observe the manufacturer's guidelines regarding permeability and breakthrough time.[2] Always remove gloves with care to avoid skin contamination.[3]

  • Lab Coat: A clean, buttoned lab coat must be worn to protect street clothes and prevent skin exposure.[7]

• Respiratory Protection: Under normal use conditions within a fume hood, no respiratory protection is required.[2][3]

Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or release.

First-Aid Measures

The immediate response to an exposure can significantly impact the outcome. The following protocols are based on standard chemical safety guidelines.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[2][3] Seek medical attention.

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2][3] If irritation or other symptoms occur, get medical attention.

• Inhalation: Remove the individual to fresh air.[2][3] If symptoms like dizziness or respiratory irritation occur, seek medical attention.

• Ingestion: Clean the mouth with water and drink plenty of water afterward.[2][3] Do not induce vomiting. Seek medical attention if symptoms occur.

Fire-Fighting Measures

While no flash point is listed, the compound should be treated as combustible.

• Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or chemical foam.[2]

• Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide (CO) and carbon dioxide (CO₂).[2]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[2][3]

Accidental Release Measures

A prompt and correct response to a spill is essential to prevent wider contamination and exposure.

• Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as described in Section 3.3.[2]

• Environmental Precautions: Prevent the substance from entering drains or waterways.[2][3]

• Containment and Clean-Up: For a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth). Sweep or shovel the material into a suitable, labeled container for disposal.[2][3]

Spill Response Decision Workflow

Caption: Decision workflow for responding to a chemical spill.

Stability and Reactivity

• Reactivity: No specific data is available, but it is expected to be stable under normal conditions.

• Chemical Stability: Considered stable under recommended storage conditions.[8]

• Conditions to Avoid: Keep away from heat, open flames, and sources of ignition.[2]

• Incompatible Materials: Strong acids, strong bases, and reducing agents.[2] Malonate esters can undergo hydrolysis in the presence of acids or bases.[9]

Toxicological and Ecological Information

• Acute Toxicity: Based on available data, the classification criteria for acute toxicity are not met.[2] No specific LD50 or LC50 data is available for dimethyl isobutylmalonate. For the related compound diethyl malonate, it is classified as low-toxicity (LD₅₀ > 2,000 mg/kg in rats).[9]

• Skin Corrosion/Irritation: No data available.

• Serious Eye Damage/Irritation: No data available.

• Carcinogenicity, Mutagenicity, Reproductive Toxicity: There is no information available to indicate that this substance has carcinogenic, mutagenic, or reproductive effects.[2]

• Ecological Information: Environmental precautions should be taken as the ecological impact is unknown. The substance should not be released into the environment.[2][3]

Storage and Disposal

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

• Disposal: Disposal must be conducted in accordance with all applicable federal, state, and local environmental regulations. Waste material should be disposed of through a licensed hazardous waste disposal company.

References

• Chemical Properties of Diethyl isobutylmalonate (CAS 10203-58-4). Cheméo. [Link]

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Protocols & Analytical Methods

Application Notes & Protocols for Malonic Ester Synthesis Using Dimethyl Isobutylmalonate

Abstract

The malonic ester synthesis is a foundational carbon-carbon bond-forming reaction in organic chemistry, enabling the versatile preparation of substituted carboxylic acids.[1][2] This guide provides an in-depth exploration of this synthesis, specifically utilizing dimethyl isobutylmalonate as a starting material to generate α-substituted 4-methylpentanoic acids. This pathway is of significant interest to researchers in medicinal chemistry and drug development, as it allows for the construction of complex molecular scaffolds with precise stereochemical and functional group control.[3] We will delve into the core mechanistic principles, provide detailed, field-proven laboratory protocols, address critical safety considerations, and present a logical workflow to ensure reproducible and high-yield outcomes.

Core Principles and Mechanistic Rationale

The success of the malonic ester synthesis hinges on the unique acidity of the α-hydrogens located on the carbon flanked by two carbonyl groups in the malonate ester (pKa ≈ 13).[1] This enhanced acidity facilitates deprotonation by a moderately strong base, such as an alkoxide, to form a resonance-stabilized enolate.[4] This enolate is a potent carbon nucleophile that can subsequently be alkylated. The entire process can be dissected into four primary stages.[5][6]

• Enolate Formation: A base abstracts an acidic α-proton from dimethyl isobutylmalonate to form a nucleophilic enolate. The choice of base is critical; to prevent transesterification, the corresponding alkoxide (e.g., sodium methoxide for a dimethyl ester) is often preferred, though strong, non-nucleophilic bases like sodium hydride are also highly effective.[1][7]

• Alkylation: The enolate attacks an alkyl halide (R-X) in a classic SN2 reaction, forming a new carbon-carbon bond.[8] This step is most efficient with primary or secondary alkyl halides, as tertiary halides are prone to elimination reactions.[1]

• Saponification (Ester Hydrolysis): The resulting dialkylated dimethyl ester is treated with a strong base (e.g., KOH or NaOH) followed by an acidic workup to hydrolyze both ester groups into a dicarboxylic acid, specifically a substituted malonic acid.[5][9]

• Decarboxylation: Upon heating, the substituted malonic acid readily loses one carboxyl group as carbon dioxide (CO₂) through a cyclic transition state, yielding the final α-substituted carboxylic acid product.[10][11]

The overall transformation effectively converts an alkyl halide (R-X) into a carboxylic acid with an isobutyl group and the "R" group attached to the α-carbon (R-C(isobutyl)-COOH).

Caption: General mechanism of the malonic ester synthesis.

Detailed Experimental Protocols

This section provides a two-part protocol for the synthesis of 2-isobutyl-hexanoic acid as a representative example, starting from dimethyl isobutylmalonate and 1-bromobutane.

Part A: Alkylation of Dimethyl Isobutylmalonate

Objective: To synthesize dimethyl 2-butyl-2-isobutylmalonate via SN2 alkylation.

Materials and Reagents

Reagent/Material	CAS No.	Molar Mass ( g/mol )	Amount	Moles (mmol)	Notes
Sodium Hydride (60% in oil)	7646-69-7	24.00	1.0 g	25.0	Highly reactive with water. Handle under inert gas.[12][13]
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	100 mL	-	Dry, inhibitor-free.
Dimethyl Isobutylmalonate	6065-54-9	202.25	4.05 g	20.0	Starting material.
1-Bromobutane	109-65-9	137.02	3.01 g (2.37 mL)	22.0	Alkylating agent.
Saturated NH₄Cl (aq)	12125-02-9	-	50 mL	-	For quenching.
Diethyl Ether	60-29-7	74.12	150 mL	-	For extraction.
Anhydrous MgSO₄	7487-88-9	120.37	~5 g	-	Drying agent.

Experimental Procedure

• Inert Atmosphere Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a nitrogen/argon inlet, and a rubber septum. Maintain a positive pressure of inert gas throughout the reaction.

• Base Preparation: Carefully weigh sodium hydride (60% dispersion in mineral oil) and transfer it to the reaction flask. Add 50 mL of anhydrous THF.

• Enolate Formation: Cool the suspension to 0 °C using an ice-water bath. Slowly add a solution of dimethyl isobutylmalonate (20.0 mmol) in 20 mL of anhydrous THF to the NaH suspension via syringe over 15 minutes. Stir the mixture at 0 °C for 30 minutes, during which hydrogen gas will evolve. Allow the reaction to warm to room temperature and stir for an additional 30 minutes to ensure complete enolate formation.

• Alkylation: Cool the reaction mixture back to 0 °C. Add 1-bromobutane (22.0 mmol) dropwise via syringe. After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 3-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Reaction Quench and Work-up: After the reaction is complete (as indicated by TLC), cool the flask to 0 °C. Cautiously quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether (50 mL each). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude dimethyl 2-butyl-2-isobutylmalonate. The product can be purified by vacuum distillation if necessary.

Part B: Saponification and Decarboxylation

Objective: To convert the alkylated diester into the final carboxylic acid product.

Materials and Reagents

Reagent/Material	CAS No.	Molar Mass ( g/mol )	Amount	Moles (mmol)	Notes
Crude Alkylated Diester	-	258.35	~20.0 (from Part A)	~20.0	Product from the previous step.
Potassium Hydroxide (KOH)	1310-58-3	56.11	4.5 g	80.0	Saponifying agent.
Ethanol	64-17-5	46.07	50 mL	-	Solvent.
Water	7732-18-5	18.02	50 mL	-	Solvent.
6M Hydrochloric Acid (HCl)	7647-01-0	-	As needed	-	For acidification.
Diethyl Ether	60-29-7	74.12	150 mL	-	For extraction.

Experimental Procedure

• Saponification: Dissolve the crude diester from Part A in 50 mL of ethanol in a round-bottom flask. Add a solution of potassium hydroxide (80.0 mmol) in 50 mL of water. Heat the mixture to reflux for 3 hours to ensure complete hydrolysis of both esters.

• Solvent Removal: After cooling, remove the ethanol using a rotary evaporator.

• Acidification: Cool the remaining aqueous solution in an ice bath. Carefully acidify the solution to pH 1-2 by slowly adding 6M HCl. Vigorous bubbling (CO₂ evolution) will occur as the initial dicarboxylic acid decarboxylates.

• Decarboxylation: Gently heat the acidified mixture to 50-60 °C for 1-2 hours to drive the decarboxylation to completion.[10]

• Extraction and Purification: Cool the solution to room temperature. Extract the product with diethyl ether (3 x 50 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the final product, 2-isobutyl-hexanoic acid. Further purification can be achieved via distillation or chromatography.

Workflow and Safety

A logical workflow is essential for the safe and efficient execution of this synthesis.

Caption: Experimental workflow for the synthesis.

Critical Safety Considerations

• Sodium Hydride (NaH): NaH is a highly water-reactive and flammable solid.[13] It reacts violently with water to produce hydrogen gas, which can ignite spontaneously.[14] Always handle NaH in an inert atmosphere (glovebox or under nitrogen/argon).[12][14] Use a Class D fire extinguisher for metal hydride fires; DO NOT use water or CO₂.[14]

• Solvents: Anhydrous THF and diethyl ether are highly flammable. Perform all operations in a well-ventilated fume hood away from ignition sources.

• Personal Protective Equipment (PPE): Safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) are mandatory at all times.[14]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Alkylation Yield	Incomplete enolate formation.	Ensure NaH is fresh and reactive. Allow sufficient time for deprotonation.
Wet reagents or solvent.	Use freshly dried and distilled solvents. Flame-dry all glassware.
Alkyl halide is too sterically hindered (e.g., tertiary).	Use primary or secondary halides. SN2 reaction is inefficient with bulky electrophiles.
Formation of Dialkylated Byproduct	This is a major drawback if starting with a non-substituted malonic ester.[7] However, it is not an issue in this specific protocol as we start with a mono-substituted ester.	N/A for this specific protocol.
Incomplete Hydrolysis	Insufficient reaction time or amount of base.	Increase reflux time. Ensure at least 2 equivalents of strong base per ester group are used.
Incomplete Decarboxylation	Insufficient heating or acidity.	Ensure the solution is strongly acidic (pH 1-2). Gently warm the solution after acidification to promote CO₂ loss.

Applications in Drug Discovery

The malonic ester synthesis is a powerful tool for creating libraries of carboxylic acids, which are common substructures in pharmaceuticals. This specific protocol using dimethyl isobutylmalonate is particularly useful for synthesizing analogs of drugs containing a gem-disubstituted α-carbon. For example, this methodology is conceptually related to the synthesis of various barbiturates (which involves condensation with urea) and non-steroidal anti-inflammatory drugs (NSAIDs).[1][6][7] The ability to systematically vary the 'R' group in the alkylation step allows for the rapid generation of new chemical entities for structure-activity relationship (SAR) studies.

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Application Notes and Protocol for the Alkylation of Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the alkylation of dimethyl isobutylmalonate, a key reaction in organic synthesis for the formation of carbon-carbon bonds. The protocol details the underlying chemical principles, a step-by-step experimental procedure, and critical considerations for successful execution. By leveraging the heightened acidity of the α-hydrogen in the malonic ester, a resonance-stabilized enolate is generated and subsequently alkylated. This guide is intended to provide researchers with the foundational knowledge and practical insights necessary to perform this versatile reaction efficiently and safely.

Introduction: The Significance of Malonic Ester Synthesis

The alkylation of malonic esters, a cornerstone of organic synthesis, provides a reliable method for the preparation of substituted carboxylic acids.[1][2] The core principle of this reaction lies in the remarkable acidity of the α-hydrogens of the malonic ester, which are flanked by two electron-withdrawing carbonyl groups.[3][4] This structural feature facilitates the deprotonation by a moderately strong base to form a resonance-stabilized enolate ion.[5][6] This enolate then acts as a potent nucleophile, readily attacking an alkyl halide in an SN2 reaction to forge a new carbon-carbon bond.[4][7]

Dimethyl isobutylmalonate serves as a valuable substrate in this synthesis, allowing for the introduction of an isobutyl group and a subsequent, different alkyl group. The resulting substituted malonic ester can then be hydrolyzed and decarboxylated to yield a variety of substituted acetic acids, which are important intermediates in the synthesis of pharmaceuticals and other complex organic molecules.[7][8]

Reaction Mechanism and Principles

The alkylation of dimethyl isobutylmalonate proceeds through a well-established two-step mechanism:

• Enolate Formation: The first step involves the deprotonation of the α-carbon of dimethyl isobutylmalonate by a suitable base, typically sodium ethoxide (NaOEt) or sodium methoxide (NaOMe).[3][8] The choice of an alkoxide base corresponding to the ester's alcohol (methanol for a dimethyl ester) is crucial to prevent transesterification, a potential side reaction. The resulting enolate is stabilized by resonance, with the negative charge delocalized over the α-carbon and the two carbonyl oxygen atoms.[6][9]

• Nucleophilic Attack (Alkylation): The generated enolate anion is a strong nucleophile and will readily attack the electrophilic carbon of an alkyl halide.[7][10] This step proceeds via an SN2 mechanism, meaning it is most efficient with primary and methyl halides.[4] Secondary halides react more slowly, and tertiary halides are generally unsuitable as they tend to undergo elimination reactions.[4]

The overall reaction can be followed by hydrolysis of the ester groups and subsequent decarboxylation upon heating to yield a substituted carboxylic acid.[7][10]

Caption: Mechanism of Dimethyl Isobutylmalonate Alkylation.

Experimental Protocol

This protocol provides a generalized procedure for the alkylation of dimethyl isobutylmalonate. Researchers should adapt the specific quantities and reaction times based on the chosen alkyl halide and the scale of the reaction.

Reagents and Equipment

Reagent/Equipment	Specifications	Supplier/Notes
Dimethyl isobutylmalonate	≥98% purity	Commercially available
Sodium Methoxide (NaOMe)	25 wt. % solution in methanol or solid	Handle with extreme care
Alkyl Halide (e.g., Iodomethane)	Reagent grade	Primary or methyl halides are preferred
Anhydrous Ethanol	≥99.5%	As reaction solvent
Diethyl Ether	Anhydrous	For extraction
Saturated Sodium Bicarbonate	Aqueous solution	For work-up
Brine	Saturated NaCl solution	For work-up
Anhydrous Magnesium Sulfate	For drying
Round-bottom flask	Appropriate size for the reaction scale
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle
Separatory funnel
Rotary evaporator

Step-by-Step Procedure

Caption: Experimental Workflow for Alkylation.

• Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous ethanol.

• Base Addition: Carefully add sodium methoxide to the ethanol. If using solid sodium methoxide, it should be added in portions to control the exothermic reaction.

• Substrate Addition: To the stirred solution of sodium methoxide, add dimethyl isobutylmalonate dropwise at room temperature.

• Alkylation: After the addition of the malonate is complete, add the alkyl halide dropwise to the reaction mixture. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux. The reaction time will vary depending on the reactivity of the alkyl halide (typically 2-6 hours).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.[2]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by pouring it into a separatory funnel containing water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).[2]

• Washing: Combine the organic layers and wash successively with saturated aqueous sodium bicarbonate solution and then brine.[2]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.[2]

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to afford the pure alkylated product.[2]

Troubleshooting and Considerations

• Dialkylation: A common side product is the dialkylated malonic ester.[1] This can be minimized by using a slight excess of the malonic ester relative to the base and alkyl halide.

• O-Alkylation: Although less common with malonate enolates, O-alkylation can occur, leading to the formation of an ether byproduct.[9]

• Reaction Conditions: The reaction should be carried out under anhydrous conditions to prevent the hydrolysis of the ester and the deactivation of the base.

• Choice of Base: As mentioned, using an alkoxide that matches the ester is critical to avoid transesterification.[10]

• Alkyl Halide Reactivity: The order of reactivity for alkyl halides is I > Br > Cl. Primary and methyl halides are ideal.[4]

Characterization

The final product should be characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the alkylated product.

• Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic C=O stretch for the ester functional groups.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

Safety Precautions

• Sodium Methoxide: Sodium methoxide is a strong base and is corrosive. It reacts violently with water.[11] Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[12][13][14]

• Alkyl Halides: Many alkyl halides are toxic and/or carcinogenic. Handle with care in a well-ventilated fume hood.

• Solvents: Diethyl ether and ethanol are highly flammable. Keep away from ignition sources.[14]

• General Handling: Always wear appropriate PPE and work in a well-ventilated area.[13]

References

• Malonic Ester Synthesis - Alkylation of Enolates | Notes - PharmaXChange.info. (2011, February 6). Retrieved from [Link]

• Malonic Ester Synthesis - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• Malonic ester synthesis, mechanism and application - Chemistry Notes. (2022, January 31). Retrieved from [Link]

• Malonic Ester Synthesis - Chemistry Steps. (n.d.). Retrieved from [Link]

• Malonic ester synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• 10.7: Alkylation of Enolate Ions - Chemistry LibreTexts. (2021, December 27). Retrieved from [Link]

• Video: Alkylation of β-Diester Enolates: Malonic Ester Synthesis - JoVE. (2023, April 30). Retrieved from [Link]

• 22.7 Alkylation of Enolate Ions - Organic Chemistry | OpenStax. (2023, September 20). Retrieved from [Link]

• SODIUM ETHOXIDE. 95% - Gelest, Inc. (2015, October 19). Retrieved from [Link]

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• SODIUM ETHOXIDE FOR SYNTHESIS MSDS CAS No - Loba Chemie. (2013, August 28). Retrieved from [Link]

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Application Notes & Protocols: Strategic Use of Sodium Methoxide with Dimethyl Isobutylmalonate in Advanced Synthesis

This guide provides an in-depth exploration of the application of sodium methoxide in reactions involving dimethyl isobutylmalonate. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond simple procedural lists to explain the underlying chemical principles, ensuring both technical accuracy and practical, field-proven insights. We will delve into the mechanistic basis, safety imperatives, and detailed protocols for the synthesis and further functionalization of this important chemical intermediate.

Foundational Principles: The Malonic Ester Synthesis

The chemistry of dimethyl isobutylmalonate is rooted in the classical malonic ester synthesis , a powerful and versatile method for preparing carboxylic acids.[1][2] The core of this synthesis relies on the unusually high acidity of the α-hydrogens on the central carbon of a malonic ester (pKa ≈ 13 for dimethyl malonate). This acidity is a direct consequence of the inductive electron-withdrawal by the two flanking ester carbonyl groups, which also stabilize the resulting conjugate base—an enolate—through resonance.

Sodium methoxide (CH₃ONa) is a strong, non-nucleophilic base ideally suited for deprotonating malonic esters.[3] Its selection is critical; using an alkoxide that matches the ester's alcohol component (methoxide for a methyl ester) prevents transesterification, a side reaction that would scramble the ester groups and lead to a mixture of products.[4][5] Once formed, the resonance-stabilized enolate is a potent carbon nucleophile, capable of reacting with electrophiles, most commonly alkyl halides, in an S_N2 reaction to form a new carbon-carbon bond.[6][7]

Reaction Mechanism: Deprotonation and Alkylation

The overall transformation involves two key steps: enolate formation and nucleophilic substitution.

• Deprotonation: Sodium methoxide abstracts the acidic α-hydrogen from the malonic ester, creating a sodium enolate and methanol. This equilibrium favors the product side due to the stability of the enolate.

• Alkylation: The enolate ion attacks the electrophilic carbon of an alkyl halide, displacing the halide and forming the alkylated malonic ester.

Caption: General mechanism for the alkylation of a malonic ester.

Critical Safety Protocols: Handling Sodium Methoxide

Sodium methoxide is a hazardous material that requires strict handling protocols. It is highly corrosive, flammable, and reacts violently with water.[8][9]

• As a Solid (Powder): Sodium methoxide powder is hygroscopic and can ignite spontaneously in moist air, especially at temperatures above 70°C.[10] It must be stored under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, flammables-designated area.[8] All transfers should be conducted in a glovebox or under a nitrogen blanket. Use only non-sparking tools for handling.[8]

• As a Solution in Methanol: Commercial solutions (e.g., 25-30 wt% in methanol) are highly flammable and corrosive liquids.[11][12] They are also water-reactive. Storage should be in tightly sealed containers in a cool, well-ventilated, flammables area, away from ignition sources.[11]

Personal Protective Equipment (PPE) is Mandatory:

• Eye Protection: Chemical safety goggles and a face shield.[10][12]

• Hand Protection: Neoprene or nitrile rubber gloves.[10]

• Body Protection: Flame-retardant lab coat and appropriate protective clothing.[8]

• Respiratory Protection: Use only in a certified chemical fume hood.[11] For spills or emergencies, a NIOSH-approved respirator or a self-contained breathing apparatus (SCBA) is necessary.[8][9]

Spill Management: In case of a spill, evacuate the area and eliminate all ignition sources. Do NOT use water.[8] Cover the spill with a dry, inert absorbent material like sand, dry lime, or soda ash.[8] Collect the material using spark-proof tools into a sealed container for proper disposal.[8]

Application Protocol 1: Synthesis of Dimethyl Isobutylmalonate

This protocol details the initial alkylation of dimethyl malonate to produce the target intermediate, dimethyl isobutylmalonate. This procedure is adapted from analogous syntheses of diethyl isobutylmalonate.[13][14] The key is maintaining anhydrous (dry) conditions to prevent the base from being quenched by water.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
Sodium Methoxide	54.02	12.2 g	0.225	Handle under inert gas.
Anhydrous Methanol	32.04	250 mL	-	Solvent. Must be dry.
Dimethyl Malonate	132.12	29.7 g (26.5 mL)	0.225	Starting material.
1-Bromo-2-methylpropane	137.02	34.3 g (27.2 mL)	0.250	Alkylating agent (slight excess).

Step-by-Step Methodology

• Reaction Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (or nitrogen inlet), and a pressure-equalizing dropping funnel.

• Base Preparation: Under a nitrogen atmosphere, add anhydrous methanol (250 mL) to the flask. Carefully add the sodium methoxide (12.2 g) in portions. The dissolution is exothermic. Stir until all the solid has dissolved.

• Enolate Formation: Cool the sodium methoxide solution to room temperature using a water bath. Add dimethyl malonate (26.5 mL) dropwise from the dropping funnel over 30 minutes with continuous stirring.

• Alkylation: Once the dimethyl malonate addition is complete, add 1-bromo-2-methylpropane (27.2 mL) dropwise to the resulting solution.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 65°C) using a heating mantle. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete after 12-16 hours.[13]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • Partition the remaining residue between diethyl ether (or chloroform) and water.[13]

  • Separate the organic layer, wash with brine (saturated NaCl solution), dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: Remove the solvent from the organic layer via rotary evaporation. Purify the crude product by vacuum distillation to yield dimethyl isobutylmalonate as a colorless liquid.

Caption: Workflow for the synthesis of dimethyl isobutylmalonate.

Application Protocol 2: Di-alkylation - Synthesis of Dimethyl Ethylisobutylmalonate

Dimethyl isobutylmalonate still possesses one acidic α-hydrogen, which can be removed by sodium methoxide to perform a second alkylation. This protocol describes the synthesis of a di-substituted product, a common step in building molecular complexity for drug development.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles	Notes
Dimethyl Isobutylmalonate	188.22	37.6 g	0.200	Starting material from Protocol 1.
Sodium Methoxide	54.02	11.3 g	0.210	Slight excess.
Anhydrous Methanol	32.04	250 mL	-	Solvent.
Bromoethane	108.97	24.0 g (16.5 mL)	0.220	Second alkylating agent.

Step-by-Step Methodology

• Reaction Setup & Base Preparation: Follow steps 1 and 2 from Protocol 1, using the quantities listed in the table above to prepare a fresh solution of sodium methoxide in anhydrous methanol.

• Enolate Formation: Cool the base solution to room temperature. Add the dimethyl isobutylmalonate (37.6 g) dropwise over 30 minutes with stirring.

• Second Alkylation: Add bromoethane (16.5 mL) dropwise to the enolate solution. Bromoethane is volatile (b.p. 38°C), so ensure the condenser is efficient (a cold water supply is recommended).

• Reaction: Heat the mixture to a gentle reflux for 6-10 hours. The reaction is typically faster than the first alkylation due to less steric hindrance. Monitor by TLC.

• Workup & Purification: Follow steps 6 and 7 from Protocol 1. The workup procedure is identical. The final product, dimethyl ethylisobutylmalonate, will have a higher boiling point than the starting material.

Concluding Remarks

The reaction of sodium methoxide with dimethyl isobutylmalonate and its precursor is a cornerstone of synthetic organic chemistry. By leveraging the principles of enolate chemistry, researchers can construct complex carbon skeletons with high efficiency. The success of these protocols hinges on two critical factors: strict adherence to safety procedures for handling the hazardous sodium methoxide base and the rigorous maintenance of anhydrous conditions to ensure the efficacy of the deprotonation step. These methods provide a reliable pathway to valuable intermediates for pharmaceutical and materials science applications.

References

• Alkali Metals Limited. (n.d.). Material Safety Data Sheet Sodium Methoxide (powder).
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• Loba Chemie. (2019). SODIUM METHOXIDE 30% SOLUTION IN METHANOL MSDS.
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• Sodium Methoxide. (2023). Diethyl Malonate Applications.
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Application Notes & Protocols: Dimethyl Isobutylmalonate in Pharmaceutical Synthesis

Foreword: The Strategic Role of Malonate Esters in Drug Discovery

In the landscape of pharmaceutical development, the strategic selection of chemical intermediates is paramount. These molecular scaffolds are the foundational keystones upon which complex Active Pharmaceutical Ingredients (APIs) are constructed. Among the most versatile and historically significant of these building blocks is the malonic ester family. The classic malonic ester synthesis provides a robust and predictable pathway for forming carbon-carbon bonds, a fundamental transformation in organic chemistry.[1][2] This guide focuses on a specific, yet highly valuable derivative: Dimethyl isobutylmalonate (DMIBM). Its unique isobutyl moiety makes it a direct precursor to compounds where this branched alkyl group is a critical pharmacophore. We will explore the synthesis of DMIBM, its detailed characterization, and its application as a pivotal intermediate in the synthesis of pharmaceutical precursors, providing researchers and drug development professionals with a comprehensive, field-proven technical resource.

Physicochemical & Safety Profile of Dimethyl Isobutylmalonate

A thorough understanding of the physical properties and safety considerations of an intermediate is non-negotiable for successful and safe process scale-up. DMIBM is a colorless oily liquid with properties that make it suitable for standard organic synthesis protocols.

Table 1: Physicochemical Data for Dimethyl Isobutylmalonate

Property	Value	Source(s)
CAS Number	39520-24-6	[3]
Molecular Formula	C₉H₁₆O₄	[3]
Molecular Weight	188.22 g/mol	[3]
Appearance	Colorless Liquid/Oil	[3]
Boiling Point	213 °C (lit.)	[3]
Density	1.012 g/mL at 25 °C (lit.)	[3]
Refractive Index (n²⁰/D)	1.424 (lit.)	[3]
Solubility	Soluble in many organic solvents.	Inferred

Safety & Handling Precautions

While DMIBM is not classified as acutely hazardous, adherence to good laboratory practice is essential.

• Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.[4][5]

• Ventilation: All handling and reactions should be conducted in a well-ventilated chemical fume hood.[5][6]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[6]

Synthesis of Dimethyl Isobutylmalonate: A Validated Protocol

The synthesis of DMIBM is a classic example of malonic ester alkylation, which proceeds via the formation of a stabilized enolate followed by a nucleophilic substitution (SN2) reaction.[2] This protocol is based on established methods adapted for laboratory scale.[7]

Causality of Experimental Design

The chosen methodology relies on the generation of a carbanion on the α-carbon of dimethyl malonate. The acidity of the α-protons (pKa ≈ 13) makes them readily removable by a moderately strong base like sodium methoxide. The resulting enolate is a soft nucleophile, ideal for reacting with a primary alkyl halide like isobutyl bromide in an SN2 fashion. Methanol is used as the initial solvent as it is the conjugate acid of the base, preventing unwanted transesterification.[8] A subsequent change of solvent to toluene for the second alkylation step (to produce diisobutyl dimethyl malonate, if desired) is a common industrial practice to achieve higher reaction temperatures.[7] For monosubstitution, the reaction can be effectively controlled by stoichiometry.

Visualized Synthesis Workflow

The following diagram outlines the key stages of the synthesis and purification process.

Caption: Workflow for the synthesis and purification of DMIBM.

Step-by-Step Laboratory Protocol

Materials:

• Dimethyl malonate

• Sodium methoxide (or sodium metal and anhydrous methanol)

• Isobutyl bromide

• Anhydrous Methanol

• Toluene (optional, for higher temperatures)

• Diethyl ether or Ethyl acetate (for extraction)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Three-neck round-bottom flask, condenser, addition funnel, magnetic stirrer, heating mantle

Procedure:

• Enolate Formation: In a dry three-neck flask equipped with a condenser and an addition funnel under an inert atmosphere (N₂ or Ar), prepare a solution of sodium methoxide in anhydrous methanol. A common method is to carefully add sodium metal (1.0 eq.) to anhydrous methanol. Once the sodium has completely reacted, cool the solution to room temperature.

• Substrate Addition: Slowly add dimethyl malonate (1.0 eq.) dropwise to the sodium methoxide solution with stirring. Stir the resulting mixture at room temperature for 30 minutes to ensure complete formation of the sodium enolate.[9]

• Alkylation: Add isobutyl bromide (1.0-1.1 eq.) dropwise via the addition funnel. The reaction may be exothermic.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours.[9] Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.[9][10]

• Workup: Cool the reaction mixture to room temperature. Remove the bulk of the methanol under reduced pressure.

• Extraction: To the residue, add cold water and extract the product with diethyl ether or ethyl acetate (3x volumes). Combine the organic layers.[9]

• Washing: Wash the combined organic layers with water, then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. Purify the resulting crude oil by vacuum distillation to yield pure Dimethyl isobutylmalonate.[10]

Application: Synthesis of Isobutylmalonic Acid

A primary application of DMIBM in pharmaceutical synthesis is its conversion to isobutylmalonic acid. This dicarboxylic acid is a direct precursor for various APIs, including certain barbiturates, where it is condensed with urea or its derivatives.[9][11] The conversion is a straightforward ester hydrolysis.

Reaction Mechanism: Base-Catalyzed Hydrolysis (Saponification)

Caption: Saponification of DMIBM to Isobutylmalonic Acid.

Protocol for Hydrolysis of DMIBM

Materials:

• Dimethyl isobutylmalonate (DMIBM)

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Ethanol

• Water

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether or Ethyl acetate

• Toluene

Procedure:

• Reaction Setup: Prepare a solution of DMIBM (1.0 eq.) in ethanol in a round-bottom flask.[9]

• Base Addition: Separately, prepare a solution of potassium hydroxide (2.2 eq.) in water and add it to the DMIBM solution.[9]

• Saponification: Heat the resulting mixture to reflux for 3-5 hours. The reaction progress can be monitored by the disappearance of the oily DMIBM layer.

• Solvent Removal: After cooling, remove the ethanol by rotary evaporation.[9]

• Acidification: Add water to the residue and cool the mixture in an ice bath. Carefully acidify to pH ~1 by adding concentrated HCl dropwise with vigorous stirring. A white precipitate of isobutylmalonic acid should form.[9]

• Isolation: Extract the isobutylmalonic acid with diethyl ether or ethyl acetate (4x volumes). Combine the organic extracts.[9]

• Drying & Purification: To the combined extracts, add toluene and evaporate the solvents again to azeotropically remove residual water. The resulting solid can be further purified by recrystallization (e.g., from a toluene/hexane mixture) to yield pure, white crystalline isobutylmalonic acid.[9]

Analytical Characterization & Quality Control

Ensuring the identity and purity of DMIBM is critical for its use in cGMP (current Good Manufacturing Practice) environments. A combination of spectroscopic and chromatographic techniques should be employed.

Table 2: Analytical Methods for DMIBM Characterization

Technique	Expected Results & Interpretation	Reference(s)
¹H NMR	Characteristic peaks confirming the isobutyl group (doublet ~0.9 ppm, multiplet ~1.6-1.8 ppm) and methyl esters (singlet ~3.7 ppm). The α-proton appears as a triplet.	[12]
IR Spectroscopy	Strong C=O stretching absorption for the ester carbonyl groups (~1740 cm⁻¹). C-O-C stretching is also prominent.	[13]
Mass Spectrometry	High-resolution MS should confirm the exact molecular weight. Fragmentation patterns will show loss of methoxy (-OCH₃) or carbomethoxy (-COOCH₃) groups.	[13][14]
HPLC	A reverse-phase HPLC method can be developed for purity assessment and quantification of impurities. A typical mobile phase could consist of acetonitrile and water with an acid modifier.	[15]

Conclusion

Dimethyl isobutylmalonate stands as a testament to the enduring utility of malonic ester chemistry in the pharmaceutical sciences.[1] Its straightforward, high-yield synthesis and its direct applicability to the construction of key pharmaceutical precursors make it an invaluable intermediate. The protocols and data presented in this guide provide researchers with a validated framework for the synthesis, purification, and application of DMIBM, enabling the efficient development of next-generation therapeutics.

References

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• CN104030922A - Method for preparing dimethyl n-butyl malonate.

• Butabarbital | C10H16N2O3 | CID 2479 . PubChem, NIH. [Link]

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• What pharmaceutical products can be synthesized using Dimethyl malonate? . (2025, October 10). Shanghai Talent Chemical Co.,Ltd. Blog. [Link]

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Application Notes: Synthesis of Barbiturates Using Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the application of dimethyl isobutylmalonate in the synthesis of barbiturates. It covers the underlying chemical principles, a step-by-step experimental protocol, and the critical rationale behind the synthetic strategy, designed to support professionals in medicinal chemistry and drug development.

Introduction: The Central Role of Malonic Esters in Barbiturate Synthesis

Barbiturates are a class of drugs derived from barbituric acid that function as central nervous system (CNS) depressants.[1] First introduced in the early 20th century, they have been utilized as sedatives, hypnotics, anesthetics, and anticonvulsants.[2][3] The pharmacological activity of these compounds is primarily determined by the nature of the substituents at the C-5 position of the pyrimidine-2,4,6(1H,3H,5H)-trione core structure.[4]

The classical and most versatile method for creating this heterocyclic system is the condensation reaction between a 5,5-disubstituted malonic ester and urea.[2] Dimethyl isobutylmalonate serves as a key precursor for the synthesis of 5-isobutyl-substituted barbiturates. The synthesis is a robust and well-established process in organic chemistry, relying on fundamental reactions like enolate alkylation and nucleophilic acyl substitution.[2][3]

This guide will focus on the second stage of the synthesis: the condensation of dimethyl isobutylmalonate with urea to form the final barbiturate product.

Synthetic Strategy and Mechanistic Rationale

The formation of the barbiturate ring from dimethyl isobutylmalonate and urea is a classic example of a condensation-cyclization reaction. The overall process is facilitated by a strong base, typically a sodium alkoxide, in an anhydrous alcohol solvent.

Causality of Experimental Design

• Choice of Precursor (Dimethyl Isobutylmalonate): This molecule provides the carbon backbone for the final product, including the crucial C-5 carbon and its isobutyl substituent. The two methyl ester groups serve as excellent leaving groups during the cyclization step.

• Role of Urea: Urea provides the N1-C2-N3 atoms required to form the heterocyclic pyrimidine ring.

• The Base (Sodium Methoxide): A strong base is essential for the reaction to proceed. Its primary role is to deprotonate urea, converting it into the much more potent nucleophilic urea anion.[1] Sodium methoxide is specifically chosen to match the methyl ester of the malonate, preventing transesterification, a potential side reaction if a different alkoxide like sodium ethoxide were used.

• Solvent (Anhydrous Methanol): Anhydrous methanol is the solvent of choice as it readily dissolves the reactants and the sodium methoxide base. The absence of water is critical to prevent hydrolysis of the esters and the sodium methoxide.

Reaction Mechanism: A Twofold Nucleophilic Acyl Substitution

The core mechanism is a twofold nucleophilic acyl substitution.[1][2] The reaction proceeds in a stepwise condensation where the nucleophilic urea anion attacks the electrophilic carbonyl carbons of the dimethyl isobutylmalonate.

• Deprotonation: Sodium methoxide deprotonates urea, generating the highly nucleophilic urea anion.

• First Nucleophilic Attack: The urea anion attacks one of the electrophilic carbonyl carbons of the malonate ester.

• Elimination: The tetrahedral intermediate collapses, eliminating a methoxide ion.

• Second Nucleophilic Attack (Intramolecular): The second nitrogen atom of the urea moiety attacks the remaining ester carbonyl group in an intramolecular fashion.

• Cyclization and Elimination: The resulting intermediate eliminates a second molecule of methoxide, forming the stable six-membered barbiturate ring.

• Protonation: During the acidic workup, the resulting sodium salt of the barbiturate is protonated to yield the final neutral product.[1]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the condensation and cyclization process.

Caption: Workflow for the synthesis of 5-isobutylbarbituric acid.

Experimental Protocol: Synthesis of 5-Isobutylbarbituric Acid

This protocol is adapted from standard procedures for barbituric acid synthesis.[5][6][7] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents

Reagent	M.W. ( g/mol )	Moles (mol)	Molar Ratio	Notes
Sodium Metal	22.99	0.50	1.0	Finely cut, handle with care.
Anhydrous Methanol	32.04	~15.8	Solvent	Must be strictly anhydrous.
Dimethyl Isobutylmalonate	188.22	0.50	1.0
Urea	60.06	0.50	1.0	Must be thoroughly dried.
Concentrated HCl	36.46	-	-	For acidification during workup.
Distilled Water	18.02	-	-	For workup and washing.

Step-by-Step Procedure

• Preparation of Sodium Methoxide: In a 2 L round-bottom flask equipped with a reflux condenser (protected by a calcium chloride guard tube), add 250 mL of anhydrous methanol. Carefully add 11.5 g (0.5 mol) of finely cut sodium metal in small portions. The reaction is exothermic; cool the flask in an ice bath if the reaction becomes too vigorous.[7] Allow the reaction to proceed until all the sodium has dissolved completely.

• Addition of Reactants: To the freshly prepared sodium methoxide solution, add 94.1 g (0.5 mol) of dimethyl isobutylmalonate.[5] In a separate beaker, dissolve 30 g (0.5 mol) of dry urea in 250 mL of warm (~60°C) anhydrous methanol. Add this urea solution to the reaction flask.

• Condensation Reaction: Shake the mixture well to ensure homogeneity. A white solid, the sodium salt of the barbiturate, may begin to precipitate.[6] Heat the mixture to reflux using an oil bath set to approximately 80-90°C. Continue refluxing for 7-8 hours.[5]

• Work-up and Isolation: After the reflux period, allow the mixture to cool slightly. Add 500 mL of hot water (approx. 50°C) to dissolve the precipitated sodium salt.[6]

• Acidification: While stirring vigorously, carefully add concentrated hydrochloric acid dropwise until the solution is acidic to litmus or Congo red paper (approximately 45-50 mL).[8] This will precipitate the neutral 5-isobutylbarbituric acid.

• Crystallization and Filtration: Cool the acidified solution in an ice bath for at least one hour (or overnight in a refrigerator) to ensure complete crystallization.[5][7] Collect the white crystalline product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected crystals with a small amount of cold distilled water (e.g., 50 mL) to remove any remaining salts.[5] Dry the product in an oven at 100-110°C for 3-4 hours. The expected yield is typically in the range of 70-80%.

Purification

The crude product can be further purified by recrystallization. A common solvent for this is hot water or an ethanol/water mixture.[1] Dissolve the crude solid in a minimum amount of the hot solvent, filter while hot to remove any insoluble impurities, and allow the filtrate to cool slowly to form pure crystals.

Safety and Handling Precautions

• Sodium Metal: Highly reactive with water and alcohols. It is flammable and corrosive. Handle under an inert atmosphere if possible and away from any sources of water.

• Sodium Methoxide: Corrosive and flammable. Reacts with water. Avoid inhalation and contact with skin.

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

• Hydrochloric Acid: Highly corrosive. Handle with extreme care.

• Barbiturates: These are pharmacologically active and are controlled substances in many jurisdictions.[9] Handle with appropriate care and adhere to all local regulations regarding their synthesis and possession.

Conclusion

The synthesis of barbiturates via the condensation of a disubstituted malonic ester like dimethyl isobutylmalonate with urea is a cornerstone reaction in medicinal chemistry. The process is efficient and broadly applicable for creating a wide variety of C-5 substituted analogs.[8] A thorough understanding of the reaction mechanism, the role of each reagent, and strict adherence to anhydrous conditions are paramount for achieving high yields and purity. This protocol provides a reliable framework for researchers engaged in the development of novel barbiturate derivatives.

References

• OpenStax. (2024). 22.8: Chemistry Matters—Barbiturates. LibreTexts. Retrieved from [Link]

• Georgia Institute of Technology. (n.d.). SYNTHESIS OF BARBITURIC ACID DERIVATIVES. Georgia Institute of Technology Library. Retrieved from [Link]

• Dickey, J. B., & Gray, A. R. (1938). Barbituric acid. Organic Syntheses, 18, 8. doi:10.15227/orgsyn.018.0008. Retrieved from [Link]

• Slideshare. (n.d.). Practical Experiment 8: To synthesize and characterized barbaturic acid. Retrieved from [Link]

• MDPI. (2024). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Organics. Retrieved from [Link]

• Unknown. (n.d.). Barbiturate. Retrieved from [Link]

• Neville, G. A., & Cook, D. (1970). The synthesis of 1,3,5-, 1,5,5-, and 5,5-alkyl-substituted barbituric acids. Canadian Journal of Chemistry, 48(14), 2274-2281. Retrieved from [Link]

• CUTM Courseware. (n.d.). To prepare barbituric acid from urea and diethyl malonate. Retrieved from [Link]

• Sciencemadness Discussion Board. (2012). Production of Amobarbital. Retrieved from [Link]

• NC State University Libraries. (n.d.). Chemistry Matters — Barbiturates. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Barbituric Acid from Diethyl Malonate. Retrieved from [Link]

• Filo. (2025). How are barbituric acids synthesized from diethyl malonate?. Retrieved from [Link]

• Pearson+. (n.d.). Amobarbital is a sedative marketed under the trade name Amytal. Study Prep. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Amobarbital. PubChem. Retrieved from [Link]

• CORE. (2004). The Design and Synthesis of Novel Barbiturates of Pharmaceutical Interest. Retrieved from [Link]

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Topic: Hydrolysis and Decarboxylation of Substituted Dimethyl Isobutylmalonate

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Carbon Chain Extension in Synthesis

The malonic ester synthesis is a foundational strategy in organic chemistry for the construction of carbon-carbon bonds, enabling the synthesis of mono- and disubstituted acetic acids from simple precursors.[1] A critical final stage of this synthesis involves the transformation of the substituted malonate diester into the target carboxylic acid. This is accomplished through a two-step sequence: ester hydrolysis (saponification) followed by thermal decarboxylation.[2][3] This application note provides a detailed examination of the mechanisms, protocols, and critical considerations for the successful conversion of substituted dimethyl isobutylmalonates to their corresponding carboxylic acids, a transformation pivotal in the synthesis of fine chemicals and pharmaceutical intermediates.

Part 1: Mechanistic Principles

The overall transformation proceeds via two distinct and sequential reactions: the hydrolysis of the diester to a dicarboxylic acid, and the subsequent elimination of carbon dioxide.

Ester Hydrolysis (Saponification)

The first step is the cleavage of the two methyl ester groups to yield a substituted malonic acid. This can be achieved under acidic or basic conditions.[4]

• Acid-Catalyzed Hydrolysis: This is a reversible process where the equilibrium can be driven forward by using a large excess of water.[5] However, the conditions are often harsh and the reversibility can limit yields.[6]

• Base-Catalyzed Hydrolysis (Saponification): This is the preferred industrial and laboratory method.[7] The reaction with a strong base, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH), involves the nucleophilic attack of the hydroxide ion on the ester carbonyl. The process is effectively irreversible because the final step is an acid-base reaction where the newly formed carboxylic acid is deprotonated by the base to form a carboxylate salt.[5] Subsequent acidification is required to protonate the dicarboxylate and generate the neutral malonic acid derivative.[4]

The choice of base catalysis is strategic; its irreversibility ensures high conversion rates and simplifies the reaction drive, making it a more robust and predictable method.[6]

Thermal Decarboxylation

Substituted malonic acids, which are β-dicarboxylic acids, are thermally unstable. Upon heating, they readily lose a molecule of carbon dioxide (CO₂) to yield the final substituted carboxylic acid.[8][9]

The mechanism proceeds through a concerted, six-membered cyclic transition state.[8][10] This intramolecular rearrangement facilitates the cleavage of a carbon-carbon bond and the formation of an enol intermediate, which rapidly tautomerizes to the more stable carboxylic acid product.[8] The release of CO₂ gas provides a strong thermodynamic driving force for the reaction.[10]

Caption: General mechanism for the conversion of a malonate ester to a carboxylic acid.

Part 2: The Krapcho Decarboxylation: A Non-Hydrolytic Alternative

For substrates sensitive to harsh acidic or basic conditions, the Krapcho decarboxylation offers a powerful and often milder alternative.[11] This reaction is particularly effective for esters bearing an electron-withdrawing group at the β-position, such as malonates.[12] The process typically involves heating the ester in a wet dipolar aprotic solvent like dimethyl sulfoxide (DMSO) with a salt, commonly a halide like lithium chloride (LiCl) or sodium chloride (NaCl).[13][14]

The mechanism involves nucleophilic attack by the halide ion on the methyl group of one ester in an Sₙ2 fashion, followed by the loss of CO₂.[12] A key advantage is that it can selectively remove one ester group without hydrolyzing the other, or it can be used to achieve full decarboxylation under near-neutral conditions, thus preserving sensitive functional groups elsewhere in the molecule.[11][12] Microwave-assisted Krapcho decarboxylations have also been developed to significantly shorten reaction times.[15]

Part 3: Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle strong acids and bases with extreme care. Vent the reaction vessel periodically during decarboxylation to prevent pressure buildup.

Protocol 1: Classical Two-Step Saponification and Decarboxylation

This protocol maximizes purity by isolating the intermediate malonic acid before decarboxylation.

Step A: Saponification to Substituted Isobutylmalonic Acid

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the substituted dimethyl isobutylmalonate (1.0 eq).

• Reagent Addition: Add a 2 M aqueous solution of potassium hydroxide (KOH) (2.2 eq) and ethanol as a co-solvent to ensure miscibility. A typical ratio is 2:1 ethanol:water.

• Reaction: Heat the mixture to reflux (approximately 80-90 °C) and stir vigorously for 3-5 hours. Monitor the reaction's completion by Thin Layer Chromatography (TLC) until the starting ester spot disappears.

• Workup & Isolation:

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Slowly and carefully acidify the mixture to pH 1-2 by adding concentrated hydrochloric acid (HCl).

  • Extract the aqueous layer three times with diethyl ether or ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude substituted isobutylmalonic acid, which may be a solid or a viscous oil.

Step B: Thermal Decarboxylation

• Setup: Place the crude substituted isobutylmalonic acid from Step A into a round-bottom flask equipped for simple distillation (distillation head, condenser, and receiving flask).

• Reaction: Heat the flask in an oil bath to 150-180 °C. Vigorous bubbling (effervescence) will be observed as CO₂ is evolved.

• Purification: Continue heating until the effervescence ceases. The final carboxylic acid product can then be purified directly by vacuum distillation.

Protocol 2: One-Pot Hydrolysis and Decarboxylation

This streamlined protocol is often sufficient for many substrates and is more time-efficient.

• Saponification: Perform the saponification as described in Protocol 1, Step A (steps 1-3).

• Acidification & Decarboxylation:

  • After the reflux period, cool the mixture and transfer it to a larger flask.

  • Slowly add a strong acid, such as 6 M sulfuric acid (H₂SO₄), until the solution is strongly acidic (pH < 1).

  • Equip the flask for reflux and heat the acidic mixture. The decarboxylation will proceed in the hot acidic solution.[16]

  • Continue heating at reflux for 2-4 hours, or until CO₂ evolution stops.

• Workup & Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

  • Purify the resulting crude carboxylic acid by vacuum distillation or recrystallization.

Caption: Workflow for the classical two-step hydrolysis and decarboxylation protocol.

Part 4: Data Summary and Product Characterization

The success of the reaction is highly dependent on the nature of the substituent on the malonate.

Starting Material Example	Reagents & Conditions	Expected Product	Typical Yield (%)	Reference
Diethyl Isobutylmalonate	1. KOH, H₂O/EtOH, Reflux	Isobutylmalonic Acid	84%	[17]
Diethyl sec-butylethylmalonate	1. KOH, H₂O, Reflux2. H₂SO₄, H₂O, Reflux	2-Ethyl-3-methylpentanoic acid	62-65%	[16]
General Alkyl Malonate	Krapcho: LiCl, H₂O, DMSO, Heat	Mono-decarboxylated ester	70-90%	[14]

Product Characterization:

• ¹H NMR: Appearance of a broad singlet for the carboxylic acid proton (-COOH) typically downfield (>10 ppm). The signals corresponding to the methyl ester (-OCH₃) at ~3.7 ppm will disappear.

• ¹³C NMR: Disappearance of the methyl ester carbon (~52 ppm) and appearance of a carboxylic acid carbonyl carbon (~170-185 ppm).

• IR Spectroscopy: A very broad O-H stretch from ~2500-3300 cm⁻¹ and a strong C=O stretch from ~1700-1725 cm⁻¹ are characteristic of the carboxylic acid dimer. The ester C=O stretch at ~1735-1750 cm⁻¹ will be absent.

• Mass Spectrometry: The molecular ion peak in the mass spectrum will correspond to the calculated molecular weight of the final carboxylic acid product.

References

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• 17. Page loading... [guidechem.com]

Large-scale synthesis procedure for dimethyl isobutylmalonate

An In-depth Technical Guide to the Large-Scale Synthesis of Dimethyl Isobutylmalonate

Application Note & Protocol

Abstract: This document provides a comprehensive, technically detailed guide for the large-scale synthesis of dimethyl isobutylmalonate. This procedure is founded on the principles of the malonic ester synthesis, a robust and versatile method for carbon-carbon bond formation.[1] We will explore the underlying reaction mechanism, provide a step-by-step protocol optimized for scale, discuss critical process parameters, and outline safety and handling considerations. This guide is intended for researchers, chemists, and process development professionals in the pharmaceutical and fine chemical industries.

Introduction and Significance

Dimethyl isobutylmalonate is a valuable diester intermediate in organic synthesis. Its structure is primed for further chemical modification, making it a key building block for more complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. The isobutyl group provides specific steric and electronic properties, while the malonate core offers a reactive site for further functionalization or for subsequent hydrolysis and decarboxylation to produce substituted acetic acids.[2] A reliable, scalable, and well-characterized synthesis is therefore essential for ensuring a consistent supply of this critical intermediate for research and development pipelines.

Scientific Principle: The Malonic Ester Synthesis

The synthesis of dimethyl isobutylmalonate is a classic example of the malonic ester synthesis. The strategy leverages the heightened acidity of the α-hydrogens located on the carbon between the two carbonyl groups of dimethyl malonate.[3] The reaction proceeds via a two-step sequence:

• Deprotonation: The α-hydrogen of dimethyl malonate is abstracted by a strong base to form a resonance-stabilized enolate. This enolate is a potent carbon nucleophile. For this synthesis, sodium methoxide is the base of choice. Using the methoxide anion, which corresponds to the methyl ester of the malonate, is a critical process choice to prevent transesterification, a potential side reaction that could lead to a mixture of ester products and complicate purification.[4]

• Nucleophilic Alkylation: The generated enolate attacks an alkyl halide—in this case, isobutyl bromide—in a bimolecular nucleophilic substitution (SN2) reaction.[5] This step forms the new carbon-carbon bond, attaching the isobutyl group to the malonate backbone and yielding the target molecule.

The overall transformation is a highly efficient method for C-alkylation at the α-position of a carbonyl compound.

Reaction Mechanism Visualization

Caption: Reaction mechanism for the synthesis of dimethyl isobutylmalonate.

Detailed Large-Scale Synthesis Protocol

This protocol is designed for a nominal 10-mole scale synthesis. All operations should be conducted in a well-ventilated chemical fume hood or an appropriately rated reactor bay.

Reagent and Equipment Data

Reagent	Formula	MW ( g/mol )	Moles	Mass (kg)	Volume (L)	Density (g/mL)	Properties
Dimethyl Malonate	C₅H₈O₄	132.12	10.0	1.32	1.11	1.189	Corrosive, Lachrymator
Sodium Methoxide	CH₃ONa	54.02	10.5	0.567	-	-	Corrosive, Flammable Solid
Isobutyl Bromide	C₄H₉Br	137.02	10.0	1.37	1.08	1.264	Flammable, Lachrymator
Anhydrous Methanol	CH₃OH	32.04	-	-	10.0	0.792	Flammable, Toxic
Ethyl Acetate	C₄H₈O₂	88.11	-	-	~15.0	0.902	Flammable, Irritant
Saturated NaCl (Brine)	NaCl	58.44	-	-	~4.0	~1.2	-
Anhydrous Na₂SO₄	Na₂SO₄	142.04	-	~0.5	-	-	Hygroscopic

Equipment:

• 20 L jacketed glass reactor with overhead stirrer, reflux condenser, dropping funnel, and nitrogen inlet/outlet.

• Heating/cooling circulator connected to the reactor jacket.

• Large rotary evaporator with a suitable receiving flask.

• Vacuum distillation apparatus suitable for multi-liter scale.

• Appropriate personal protective equipment (PPE): safety glasses, face shield, flame-retardant lab coat, chemically resistant gloves.

Step-by-Step Procedure

• Reactor Setup and Inerting: Assemble the 20 L reactor system. Ensure all joints are properly sealed. Purge the entire system with dry nitrogen for at least 30 minutes to ensure an inert atmosphere. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Base Preparation: Charge the reactor with 10.0 L of anhydrous methanol. Begin stirring at a moderate speed (e.g., 150-200 RPM). Carefully add 567 g (10.5 mol) of solid sodium methoxide in portions. Trustworthiness Insight: A slight excess (5 mol%) of the base is used to ensure complete deprotonation of the malonate. The dissolution is exothermic; use the circulator to maintain the temperature below 30°C.

• Malonate Addition: Once all the sodium methoxide has dissolved and the solution is clear, cool the reactor contents to 10-15°C. Add 1.32 kg (10.0 mol) of dimethyl malonate via the dropping funnel over 60-90 minutes. Expertise & Experience: A slow, controlled addition is critical to manage the exotherm from the acid-base reaction. Maintain the internal temperature below 25°C.

• Alkylation: After the malonate addition is complete, continue stirring for 30 minutes at 15-20°C. Then, add 1.37 kg (10.0 mol) of isobutyl bromide via the dropping funnel over 60-90 minutes. Expertise & Experience: The alkylation is also exothermic. A slow addition rate prevents localized overheating which could lead to side reactions. Keep the internal temperature below 30°C during the addition.

• Reaction Drive (Reflux): Once the isobutyl bromide addition is complete, slowly heat the reaction mixture to reflux (approx. 65°C). Maintain a gentle reflux for 5-7 hours.[6] Trustworthiness Insight: The reaction progress can be monitored by Gas Chromatography (GC) by taking small, quenched aliquots. The reaction is considered complete when the dimethyl malonate starting material is <2% by area.

• Solvent Removal: Cool the reaction mixture to room temperature. Reconfigure the reactor for distillation or transfer the mixture to a large rotary evaporator. Remove the bulk of the methanol under reduced pressure. This will leave a thick slurry of the product and sodium bromide salt.

• Aqueous Workup: To the residue, add 5 L of water and 5 L of ethyl acetate. Stir vigorously for 15 minutes. The sodium bromide will dissolve in the aqueous layer, and the product will dissolve in the ethyl acetate layer.[6][7] Stop stirring and allow the layers to separate. Drain the lower aqueous layer.

• Washing and Drying: Wash the remaining organic layer with 2 x 2 L of saturated brine solution to remove any residual water-soluble impurities. Transfer the organic layer to a suitable container and dry over anhydrous sodium sulfate (~500 g). Stir for at least 1 hour.

• Isolation of Crude Product: Filter off the sodium sulfate. Rinse the solid with a small amount of fresh ethyl acetate. Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator. This will yield the crude dimethyl isobutylmalonate as an oil.

• Purification: Purify the crude oil by vacuum distillation.[8] Collect the fraction boiling at the appropriate temperature and pressure (e.g., approx. 127-135°C at 25 mmHg).[7] The expected yield of pure product is 80-90%.

Process Workflow Visualization

Caption: Large-scale synthesis workflow for dimethyl isobutylmalonate.

References

• PrepChem. (n.d.). Synthesis of diethyl isobutylmalonate. Retrieved from PrepChem.com. [Link]

• Google Patents. (2014). CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate.

• Organic Syntheses. (n.d.). DIETHYL tert-BUTYLMALONATE. Retrieved from orgsyn.org. [Link]

• Organic Chemistry Tutor. (2020, February 2). Malonic Ester Synthesis [Video]. YouTube. [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from organicchemistrytutor.com. [Link]

• Wikipedia. (2023). Malonic ester synthesis. Retrieved from en.wikipedia.org. [Link]

• Organic Syntheses. (n.d.). Malonic acid, butyl-, ethyl ester. Retrieved from orgsyn.org. [Link]

• PrepChem. (n.d.). Synthesis of isobutylmalonic acid diethyl ester. Retrieved from PrepChem.com. [Link]

• The Organic Chemistry Tutor. (2018, May 11). Malonic Ester Synthesis Reaction Mechanism [Video]. YouTube. [Link]

• Grokipedia. (n.d.). Malonic ester synthesis. Retrieved from grokipedia.org. [Link]

• Chemistry Notes. (2022, January 31). Malonic ester synthesis, mechanism and application. Retrieved from chemistrynotes.com. [Link]

• Chemistry LibreTexts. (2023, January 22). Malonic Ester Synthesis. Retrieved from chem.libretexts.org. [Link]

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Application Notes and Protocols for the Synthesis of Substituted Acetic Acids Using Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Acetic Acids

Substituted acetic acids are a cornerstone of modern medicinal chemistry and drug development. Their versatile structures serve as critical pharmacophores and synthetic intermediates for a wide range of therapeutic agents, from non-steroidal anti-inflammatory drugs (NSAIDs) to potent enzyme inhibitors.[1] The ability to precisely introduce various substituents onto the acetic acid backbone allows for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties, including its absorption, distribution, metabolism, excretion (ADME), and target-binding affinity.[2]

The malonic ester synthesis is a classic and highly reliable method for preparing mono- and di-substituted acetic acids.[3] This powerful synthetic strategy utilizes a malonic acid ester, such as dimethyl isobutylmalonate, as a readily available and versatile starting material. The core strength of this synthesis lies in the high acidity of the α-protons of the methylene group, which are flanked by two carbonyl groups, facilitating their removal to form a stabilized enolate. This enolate then acts as a potent nucleophile, enabling the introduction of a wide variety of substituents.

These application notes provide a comprehensive guide to the use of dimethyl isobutylmalonate in the synthesis of substituted acetic acids, detailing the underlying chemical principles, offering a step-by-step experimental protocol, and discussing the critical parameters for successful synthesis and purification.

The Malonic Ester Synthesis: A Three-Act Chemical Transformation

The synthesis of substituted acetic acids from dimethyl isobutylmalonate is a sequential process that can be conceptually divided into three key stages: enolate formation and alkylation, saponification (hydrolysis), and decarboxylation.[4] Each stage involves distinct chemical transformations and requires careful control of reaction conditions to ensure high yields and purity of the final product.

Act I: Enolate Formation and Nucleophilic Attack (Alkylation)

The journey begins with the deprotonation of dimethyl isobutylmalonate at the α-carbon. The presence of two electron-withdrawing carbonyl groups significantly increases the acidity of the methylene protons (pKa ≈ 13), allowing for the use of a moderately strong base, such as sodium methoxide, to quantitatively form a resonance-stabilized enolate. This enolate is a soft nucleophile and readily participates in SN2 reactions with a variety of electrophiles, most commonly alkyl halides.[4] The choice of the alkylating agent directly determines the substituent that will be introduced onto the acetic acid backbone.

It is crucial to use a base with an alkoxide that matches the ester group of the malonic ester (i.e., sodium methoxide for dimethyl malonate) to prevent transesterification, a side reaction that can lead to a mixture of ester products.[5]

Act II: Saponification - The Liberation of the Carboxylic Acids

Once the desired alkyl group has been introduced, the two ester functionalities of the substituted dimethyl isobutylmalonate are hydrolyzed to the corresponding carboxylic acids. This is typically achieved through saponification, a process involving heating the ester with a strong base, such as sodium hydroxide, in an aqueous or alcoholic solution.[6] The reaction proceeds via nucleophilic acyl substitution at both carbonyl carbons, yielding a dicarboxylate salt. Subsequent acidification with a strong mineral acid, like hydrochloric acid, protonates the carboxylate groups to form the substituted malonic acid.

Act III: Decarboxylation - The Final Transformation to the Substituted Acetic Acid

The final and defining step of the malonic ester synthesis is the decarboxylation of the substituted malonic acid. Malonic acids bearing a substituent on the α-carbon are β-dicarboxylic acids, which are thermally unstable. Upon heating, they readily lose a molecule of carbon dioxide through a cyclic transition state to yield the final substituted acetic acid.[7][8] This decarboxylation step is typically driven by heating the acidified reaction mixture.[6] The resulting product is a mono- or disubstituted acetic acid, with the substituent(s) determined by the alkylating agent(s) used in the first stage.

Visualizing the Synthesis: Reaction Mechanism and Workflow

To provide a clearer understanding of the chemical transformations and the experimental process, the following diagrams illustrate the reaction mechanism and a typical laboratory workflow for the synthesis of a substituted acetic acid using dimethyl isobutylmalonate.

Caption: Reaction mechanism for the synthesis of substituted acetic acids.

Caption: Experimental workflow for the synthesis of substituted acetic acids.

Detailed Experimental Protocol: Synthesis of 2-Isobutyl-3-methylbutanoic Acid

This protocol outlines the synthesis of 2-isobutyl-3-methylbutanoic acid as a representative example of a mono-substituted acetic acid prepared from dimethyl isobutylmalonate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Dimethyl Isobutylmalonate	188.22	47.0 g	0.25
Sodium Methoxide	54.02	13.5 g	0.25
1-Bromo-2-methylpropane	137.02	34.25 g	0.25
Anhydrous Methanol	-	150 mL	-
Sodium Hydroxide	40.00	24.0 g	0.60
Concentrated HCl	-	As needed	-
Diethyl Ether	-	As needed	-
Anhydrous Magnesium Sulfate	-	As needed	-

Procedure:

• Enolate Formation: In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 13.5 g (0.25 mol) of sodium methoxide in 150 mL of anhydrous methanol. To this solution, add 47.0 g (0.25 mol) of dimethyl isobutylmalonate dropwise at room temperature. Stir the mixture for 30 minutes to ensure complete formation of the enolate.

• Alkylation: To the solution of the enolate, add 34.25 g (0.25 mol) of 1-bromo-2-methylpropane dropwise. Once the addition is complete, heat the reaction mixture to reflux and maintain reflux for 12-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Initial Workup: After the reaction is complete, allow the mixture to cool to room temperature. Remove the methanol under reduced pressure using a rotary evaporator. To the resulting residue, add 100 mL of water and 100 mL of diethyl ether. Transfer the mixture to a separatory funnel, shake well, and separate the organic layer. Extract the aqueous layer with an additional 50 mL of diethyl ether. Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the diethyl ether under reduced pressure to yield the crude dialkylated malonic ester.

• Saponification: To the crude dialkylated malonic ester, add a solution of 24.0 g (0.60 mol) of sodium hydroxide in 100 mL of water. Heat the mixture to reflux and maintain reflux for 4-6 hours, or until the hydrolysis is complete (as indicated by the disappearance of the ester spot on TLC).

• Acidification and Decarboxylation: Cool the reaction mixture in an ice bath and carefully acidify by slowly adding concentrated hydrochloric acid until the pH is approximately 1-2. A precipitate of the substituted malonic acid may form. Gently heat the acidified mixture to 80-100 °C. Vigorous evolution of carbon dioxide will be observed. Continue heating until the gas evolution ceases (typically 1-2 hours).

• Final Workup and Purification: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and extract the product with three 50 mL portions of diethyl ether. Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate. Filter and remove the diethyl ether under reduced pressure to obtain the crude 2-isobutyl-3-methylbutanoic acid. The final product can be purified by vacuum distillation or recrystallization.

Trustworthiness and Self-Validation: Critical Parameters and Expected Outcomes

The success of the malonic ester synthesis hinges on careful attention to several critical parameters:

• Anhydrous Conditions: The initial enolate formation is sensitive to moisture. The use of anhydrous solvents and reagents is essential to prevent quenching of the enolate and to maximize the yield of the alkylation step.

• Stoichiometry of the Base: A full equivalent of the base is required to completely deprotonate the dimethyl isobutylmalonate. An excess of base is generally not detrimental.

• Choice of Alkylating Agent: Primary and secondary alkyl halides are good substrates for the SN2 reaction. Tertiary alkyl halides are not suitable as they will primarily undergo elimination.

• Complete Hydrolysis and Decarboxylation: Incomplete saponification will result in the presence of ester impurities in the final product. Insufficient heating during the decarboxylation step will lead to the isolation of the substituted malonic acid.

Expected Yield and Purity:

Following the protocol described above, a typical yield of 2-isobutyl-3-methylbutanoic acid is in the range of 70-85%. The purity of the distilled or recrystallized product is generally greater than 98%, as determined by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

Conclusion: A Versatile Tool for Chemical Synthesis

The malonic ester synthesis, exemplified here with dimethyl isobutylmalonate, remains a highly valuable and versatile method for the preparation of a wide array of substituted acetic acids.[9] Its reliability, predictability, and the commercial availability of a diverse range of starting materials make it an indispensable tool for researchers and professionals in drug development and the broader chemical sciences. By understanding the underlying principles and carefully controlling the experimental parameters, chemists can effectively leverage this powerful synthetic strategy to construct complex molecular architectures with precision and efficiency.

References

• Synthesis of Substituted Acetic Acids: The Malonic Ester Synthesis. (n.d.). Retrieved from [Link]

• Malonic Ester Synthesis: Steps, Mechanism, and Examples. (2025, March 28). Patsnap Eureka. Retrieved from [Link]

• The Malonic Ester and Acetoacetic Ester Synthesis. (2025, June 5). Master Organic Chemistry. Retrieved from [Link]

• Malonic ester synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• Ch21: Malonic esters. (n.d.). University of Calgary. Retrieved from [Link]

• 11.11 Malonic Ester Synthesis. (2019, August 26). [Video]. YouTube. Retrieved from [Link]

• Malonic Ester Synthesis | OpenOChem Learn. (n.d.). Retrieved from [Link]

• The Malonic Ester Synthesis. (n.d.). Retrieved from [Link]

• Applications of Glacial Acetic Acid in Pharmaceutical Industry and Drug Formulation. (2024, November 27). Retrieved from [Link]

• Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship. (n.d.). PubMed. Retrieved from [Link]

• Malonic Ester Synthesis. (2018, May 4). [Video]. YouTube. Retrieved from [Link]

• Synthesis of diethyl isobutylmalonate. (n.d.). PrepChem.com. Retrieved from [Link]

• Industrial Applications of Acetic Acid From Food to Pharmaceuticals. (2025, March 26). Retrieved from [Link]

• The Role of Specialty Chemicals in Modern Pharmaceutical Synthesis. (n.d.). Retrieved from [Link]

• Synthetic method of preparing diisobutyl dimethyl malonate. (n.d.). Google Patents.

• Acetic Acid as Processing Aid Dramatically Improves Organic Solvent Solubility of Weakly Basic Drugs for Spray Dried Dispersion Manufacture. (2022, March 2). NIH. Retrieved from [Link]

• 21.7 Malonic Ester Synthesis and Acetoacetic Ester Synthesis | Organic Chemistry. (2021, April 23). [Video]. YouTube. Retrieved from [Link]

• Dimethyl isobutylmalonate. (n.d.). Chongqing Chemdad Co., Ltd. Retrieved from [Link]

• Diethyl isobutylmalonate. (n.d.). NIST WebBook. Retrieved from [Link]

• Decarboxylation. (2022, May 20). Master Organic Chemistry. Retrieved from [Link]

• ISOBUTYL DIMETHYLMALONATE. (2024, April 9). ChemBK. Retrieved from [Link]

• Decarboxylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Decarboxylation. (n.d.). Chemistry Steps. Retrieved from [Link]

• Hydrolysis and Decarboxylation of ß-Keto Ester Example. (2014, July 9). [Video]. YouTube. Retrieved from [Link]

• Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. (n.d.). AK Lectures. Retrieved from [Link]

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Application Notes &amp; Protocols: Transesterification Reactions of Dimethyl Isobutylmalonate

Introduction: The Strategic Importance of Malonate Esters in Synthesis

In the landscape of pharmaceutical development and complex organic synthesis, malonate esters are indispensable building blocks. Their unique structural feature—a methylene group activated by two flanking ester functionalities—provides a versatile handle for carbon-carbon bond formation. Among these, isobutylmalonate derivatives serve as crucial intermediates in the synthesis of various bioactive molecules and pharmaceuticals.[1][2]

Transesterification, the process of exchanging the alkoxy group of an ester with that of an alcohol, is a fundamental and powerful transformation. For dimethyl isobutylmalonate, this reaction allows for the tailored synthesis of different dialkyl esters (e.g., diethyl, dipropyl) to modify solubility, reactivity, or compatibility with subsequent reaction steps. This guide provides an in-depth exploration of the mechanisms, detailed experimental protocols, and analytical techniques for the successful execution and monitoring of transesterification reactions involving dimethyl isobutylmalonate, tailored for researchers in synthetic chemistry and drug development.

Pillar 1: Mechanistic Underpinnings of Transesterification

Understanding the reaction mechanism is critical for optimizing conditions and troubleshooting. Transesterification can be effectively catalyzed by either bases or acids, with each pathway offering distinct advantages and considerations.[3]

Base-Catalyzed Transesterification

This is often the preferred method due to its typically faster reaction rates at moderate temperatures. The mechanism is a classic nucleophilic acyl substitution proceeding through an addition-elimination pathway.[3][4]

• Nucleophilic Attack: A strong nucleophile, typically an alkoxide (RO⁻) corresponding to the desired alcohol, attacks the electrophilic carbonyl carbon of the dimethyl isobutylmalonate.

• Tetrahedral Intermediate Formation: This attack breaks the carbonyl π-bond, forming a transient, negatively charged tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the original alkoxy group (in this case, methoxide, CH₃O⁻) as the leaving group.

• Proton Transfer: The expelled methoxide is a strong base and will deprotonate the alcohol solvent, regenerating the catalytic alkoxide and producing neutral methanol.

This process is an equilibrium. To drive the reaction to completion, a large excess of the new alcohol is typically used as the solvent.[5]

Caption: Base-catalyzed transesterification mechanism.

Acid-Catalyzed Transesterification

Acid catalysis is also effective and proceeds through a different, multi-step pathway (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation or PADPED).[3]

• Protonation: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen, making the carbonyl carbon significantly more electrophilic.

• Nucleophilic Attack: A neutral alcohol molecule attacks the activated carbonyl carbon.

• Deprotonation: The protonated ether-like intermediate is deprotonated to form a neutral tetrahedral intermediate.

• Protonation: One of the original methoxy groups is protonated by the acid catalyst, turning it into a good leaving group (methanol).

• Elimination: The intermediate collapses, and the protonated methoxy group leaves as neutral methanol.

• Deprotonation: The protonated carbonyl of the new ester is deprotonated to regenerate the acid catalyst and yield the final product.

Similar to the base-catalyzed route, this is an equilibrium process. The reaction is driven forward by using the desired alcohol as the solvent and often by removing the methanol byproduct through distillation as it forms.

Pillar 2: Verifiable Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and rationales. All reagents should be anhydrous unless otherwise specified, as water can lead to competing hydrolysis reactions.

Protocol 1: Base-Catalyzed Transesterification to Diethyl Isobutylmalonate

Objective: To convert dimethyl isobutylmalonate to diethyl isobutylmalonate using sodium ethoxide in ethanol.

Rationale: Using ethanol as the solvent provides a large excess of the reactant alcohol, driving the equilibrium towards the ethyl ester product. Sodium ethoxide is a strong base that generates the ethoxide nucleophile required for the reaction.[6]

Materials:

• Dimethyl isobutylmalonate

• Anhydrous Ethanol (200 proof)

• Sodium metal (or commercial sodium ethoxide)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

• Catalyst Preparation (if not using commercial): In a three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add sodium metal (e.g., 0.1 eq) to anhydrous ethanol (e.g., 20 mL per 1 g of starting ester) under a nitrogen atmosphere. Allow the sodium to react completely to form sodium ethoxide.

• Reaction Setup: Once the sodium ethoxide solution has cooled to room temperature, add dimethyl isobutylmalonate (1.0 eq) dropwise via an addition funnel.

• Reaction Execution: Heat the mixture to reflux (approx. 78 °C) with stirring. Monitor the reaction progress (see Analytical Monitoring section below). A typical reaction time is 3-6 hours.

• Work-up: a. Cool the reaction mixture to room temperature. b. Carefully quench the reaction by pouring it into a beaker containing saturated aqueous NH₄Cl solution. c. Transfer the mixture to a separatory funnel and add diethyl ether to extract the product. d. Separate the layers. Wash the organic layer sequentially with water and then brine. e. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure diethyl isobutylmalonate.

Caption: General experimental workflow for transesterification.

Protocol 2: Acid-Catalyzed Transesterification to Di(n-propyl) Isobutylmalonate

Objective: To synthesize di(n-propyl) isobutylmalonate using an acid catalyst in propanol.

Rationale: This method is useful when a strong base is incompatible with other functional groups on the substrate. p-Toluenesulfonic acid (p-TsOH) is a convenient, solid acid catalyst. Removing the methanol byproduct via distillation is crucial for achieving high conversion.

Materials:

• Dimethyl isobutylmalonate

• Anhydrous n-propanol

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Distillation apparatus (e.g., Dean-Stark trap or simple distillation head)

Procedure:

• Reaction Setup: To a round-bottom flask, add dimethyl isobutylmalonate (1.0 eq), a large excess of n-propanol (e.g., 10-20 eq), and a catalytic amount of p-TsOH·H₂O (e.g., 0.05 eq). Add a small amount of toluene to act as an azeotroping agent.

• Reaction Execution: Heat the mixture to reflux. Methanol, having a lower boiling point (65 °C) than n-propanol (97 °C), will begin to distill off, driving the reaction forward. Collect the distillate.

• Monitoring: Monitor the reaction by analyzing small aliquots of the reaction mixture. The reaction is complete when the starting material is no longer observed.

• Work-up: a. Cool the mixture to room temperature. b. Dilute with diethyl ether and wash carefully with saturated aqueous NaHCO₃ solution to neutralize the acid catalyst. c. Wash sequentially with water and brine. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by vacuum distillation.

Pillar 3: Analytical Monitoring and Data Interpretation

Robust analytical methods are essential for monitoring reaction progress, determining yield, and confirming product identity and purity.

• Thin-Layer Chromatography (TLC): A quick and simple method to monitor progress. The product ester will typically have a different Rf value than the starting dimethyl ester.

• Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS): GC is excellent for determining the conversion ratio and purity of the final product.[7] GC-MS provides confirmation of the product's molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive methods for structural confirmation. For the conversion of dimethyl to diethyl isobutylmalonate, key changes in the ¹H NMR spectrum include the disappearance of the methyl singlet (O-CH₃) around 3.7 ppm and the appearance of a quartet (O-CH₂) around 4.2 ppm and a triplet (O-CH₂-CH₃) around 1.2 ppm.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used for real-time monitoring.[8][9] The C=O stretching frequency of the ester will shift slightly, but more importantly, changes in the C-O stretching region (fingerprint region) can be correlated with conversion.

Comparative Data Table

The choice of catalyst significantly impacts reaction conditions and outcomes.

Parameter	Base-Catalyzed (NaOEt)	Acid-Catalyzed (p-TsOH)
Typical Temperature	~78 °C (Refluxing EtOH)	>100 °C (Refluxing higher alcohol)
Reaction Time	3 - 6 hours	8 - 24 hours
Catalyst Loading	5 - 10 mol%	1 - 5 mol%
Key Advantage	Faster reaction rates	Tolerates base-sensitive groups
Key Disadvantage	Sensitive to water/moisture	Slower, requires higher temps
Typical Yield	> 90%	> 85%

Applications in Drug Development

The ability to synthesize various isobutylmalonate esters is of high strategic value in pharmaceutical research.

• Intermediate Synthesis: Diethyl isobutylmalonate is a direct precursor to isobutylmalonic acid, a valuable synthon in medicinal chemistry.[2]

• Prodrug Development: The ester groups of a malonate can be modified to create prodrugs. For example, highly labile esters can be designed to be rapidly hydrolyzed in vivo by cellular esterases, releasing the active malonate species. This is a key strategy for improving drug delivery and bioavailability, as demonstrated in studies protecting against cardiac ischemia-reperfusion injury.[10]

• Solubility and Pharmacokinetic (PK) Modulation: Changing the ester from a methyl to a more lipophilic ethyl or propyl group can significantly alter a molecule's solubility, membrane permeability, and overall PK profile. This fine-tuning is a critical aspect of the drug optimization process.

Caption: Role of transesterification in drug development.

References

• AOCS. Fourier Transform Infrared Spectroscopy (FTIR) Method To Monitor Soy Biodiesel and Soybean Oil in Transesterification Reactions, Petrodiesel−Biodiesel Blends, and Blend Adulteration with Soy Oil. ACS Publications.
• Knothe, G. Real-Time FTIR-ATR Spectroscopy for Monitoring Ethanolysis: Spectral Evaluation, Regression Modelling, and Molecular Insight. MDPI.
• Silva, R. et al. Continuous Monitoring of a Transesterification Reaction Using an Analytical Balance. SciSpace.
• BenchChem. Diethyl isobutyroylmalonate | 21633-78-3. BenchChem.
• BASF. Process for the preparation of malonic diesters by continuous transesterification. Google Patents.
• Ashenhurst, J. Transesterification. Master Organic Chemistry.
• Wikipedia. Malonic ester synthesis. Wikipedia.
• Doubek, M. et al. Reaction Monitoring by Ultrasounds in a Pseudohomogeneous Medium: Triglyceride Ethanolysis for Biodiesel Production. MDPI.
• Holcapek, M. et al. Analytical monitoring of the production of biodiesel by high- performance liquid chromatography with various detection methods. Elsevier.
• Lonza AG. Malonic acid and esters thereof. Google Patents.

• Musgrave, R. Base Catalyzed Transesterification Reactions. YouTube. Available from: [Link]

• Guidechem. How to Prepare Diethyl Isobutylmalonate for Pharmaceutical Synthesis?. Guidechem.

• Leslie, J. M. Basic transesterification. YouTube. Available from: [Link]

• Cochemé, H. M. et al. Ester Prodrugs of Malonate with Enhanced Intracellular Delivery Protect Against Cardiac Ischemia-Reperfusion Injury In Vivo. PubMed. Available from: [Link]

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Application Notes and Protocols for the Knoevenagel Condensation with Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides an in-depth exploration of the Knoevenagel condensation, with a specific focus on the use of dimethyl isobutylmalonate as the active methylene component. This document is designed to equip researchers, scientists, and drug development professionals with the theoretical understanding and practical protocols necessary to successfully implement this pivotal carbon-carbon bond-forming reaction. We will delve into the mechanistic nuances, catalyst selection, reaction optimization, and troubleshooting strategies, with particular attention to the steric implications of the isobutyl moiety.

Theoretical Background: The Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of organic synthesis, enabling the formation of α,β-unsaturated dicarbonyl compounds and their derivatives.[1] It is a modification of the aldol condensation and involves the reaction of an aldehyde or ketone with a compound containing an active methylene group, facilitated by a basic catalyst.[2] The active methylene group is characterized by its position between two electron-withdrawing groups, which increases the acidity of its protons.[2]

In the context of this guide, dimethyl isobutylmalonate serves as the active methylene compound. The reaction proceeds through a series of steps:

• Deprotonation: A base abstracts a proton from the α-carbon of dimethyl isobutylmalonate, forming a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde or ketone.

• Aldol Addition: This attack forms a β-hydroxy intermediate.

• Dehydration: The intermediate readily undergoes dehydration (elimination of a water molecule) to yield the final α,β-unsaturated product.[1]

The choice of catalyst is crucial and typically involves a weak base to avoid self-condensation of the carbonyl compound.[2]

The Role of Dimethyl Isobutylmalonate and Steric Considerations

Dimethyl isobutylmalonate, while a potent active methylene compound, introduces a degree of steric hindrance due to the bulky isobutyl group. This steric bulk can influence the reaction kinetics, potentially slowing down the rate of nucleophilic attack compared to less hindered analogs like dimethyl malonate or diethyl malonate. Consequently, reaction conditions may need to be adjusted to achieve optimal yields. Strategies to overcome potential steric hindrance include the use of more potent catalysts, higher reaction temperatures, or alternative activation methods like microwave irradiation.[3][4]

Reaction Mechanism and Catalysis

The mechanism of the Knoevenagel condensation can be catalyzed by either bases or acids.

Base Catalysis

This is the most common approach. The base facilitates the deprotonation of the active methylene compound. A variety of bases can be employed, ranging from organic amines (e.g., piperidine, triethylamine) to inorganic bases.[3][5] For sterically hindered substrates, stronger bases or bifunctional catalysts possessing both Lewis acidic and basic sites may be beneficial.[6]

Caption: Base-catalyzed Knoevenagel condensation mechanism.

Lewis Acid Catalysis

Lewis acids can also catalyze the Knoevenagel condensation, often in conjunction with a weak base. The Lewis acid activates the carbonyl compound by coordinating to the carbonyl oxygen, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack by the enolate.[7] This can be particularly effective for reactions involving sterically hindered substrates.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization depending on the specific aldehyde or ketone used.

General Protocol using a Base Catalyst

This protocol is adapted from procedures for similar dialkyl malonates and is a good starting point for the condensation with dimethyl isobutylmalonate.

Materials and Reagents:

• Aldehyde (1.0 eq)

• Dimethyl isobutylmalonate (1.0 - 1.2 eq)

• Piperidine (0.1 - 0.2 eq)

• Toluene or Ethanol

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Round-bottom flask

• Dean-Stark apparatus (if using toluene)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus (if using toluene), add the aldehyde (1.0 eq), dimethyl isobutylmalonate (1.1 eq), and toluene.

• Add piperidine (0.15 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The removal of water via the Dean-Stark trap will drive the reaction to completion.[1]

• Once the reaction is complete (typically 2-8 hours, depending on the substrate), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Caption: General experimental workflow for the Knoevenagel condensation.

Microwave-Assisted Protocol for Sterically Hindered Substrates

Microwave irradiation can significantly accelerate the reaction, particularly for less reactive substrates.[4][8]

Materials and Reagents:

• Aldehyde (1.0 eq)

• Dimethyl isobutylmalonate (1.1 eq)

• Ammonium acetate (0.2 eq) or another suitable catalyst

• Microwave-safe reaction vessel with a magnetic stir bar

Procedure:

• In a microwave-safe vessel, combine the aldehyde (1.0 eq), dimethyl isobutylmalonate (1.1 eq), and ammonium acetate (0.2 eq).

• Place the vessel in a microwave reactor and irradiate at a suitable temperature (e.g., 100-140°C) for a short period (e.g., 5-20 minutes). Monitor the reaction progress by TLC after cooling.

• After completion, cool the reaction mixture and proceed with the work-up and purification as described in the general protocol.

Process Optimization and Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction due to steric hindrance.	Increase reaction temperature, prolong reaction time, or use a more active catalyst (e.g., a stronger base or a Lewis acid co-catalyst).[3] Consider using microwave-assisted synthesis.[8]
Unfavorable equilibrium.	Ensure efficient removal of water using a Dean-Stark apparatus or molecular sieves.[1]
Side Product Formation	Self-condensation of the aldehyde.	Use a milder base or a lower concentration of the base.[2]
Michael addition of the malonate to the product.	Use a 1:1 stoichiometry of reactants.[3]
Difficult Purification	Catalyst residue.	Consider using a heterogeneous catalyst that can be easily filtered off.[9]

Applications in Drug Development and Fine Chemicals

The α,β-unsaturated esters produced from the Knoevenagel condensation are valuable intermediates in the synthesis of a wide range of pharmaceuticals, fine chemicals, and functional polymers.[10] They can undergo further transformations, such as Michael additions and cycloadditions, to build molecular complexity.

Conclusion

The Knoevenagel condensation with dimethyl isobutylmalonate is a versatile and powerful tool for the synthesis of α,β-unsaturated esters. While the steric bulk of the isobutyl group may present challenges, these can be effectively overcome through careful optimization of reaction conditions, including the choice of catalyst and the use of modern synthetic techniques such as microwave-assisted heating. This guide provides a solid foundation for researchers to successfully employ this important reaction in their synthetic endeavors.

References

• Molecules. (2023). One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. MDPI. Retrieved from [Link]

• Amazon S3. (n.d.). Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gelatine. Retrieved from [Link]

• ResearchGate. (2015). Can anyone suggest the best catalyst for the knoevenagel condensation of salicylaldehyde and diethyl malonate at room temperature? ResearchGate. Retrieved from [Link]

• RSC Publishing. (n.d.). Knoevenagel condensation of diethylmalonate with aldehydes catalyzed by immobilized bovine serum albumin (BSA). Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Retrieved from [Link]

• ResearchGate. (2014). Simple and practical procedure for Knoevenagel condensation under solvent-free conditions. Retrieved from [Link]

• ACS Publications. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega. Retrieved from [Link]

• ResearchGate. (2016). Effect of temperature on Knoevenagel condensation of 4-nitrobenzaldehyde and 1,3-dihydroindol-2-one. Reaction conditions. Retrieved from [Link]

• PubMed. (2010). Microwave-assisted and efficient solvent-free knoevenagel condensation. A sustainable protocol using porous calcium hydroxyapatite as catalyst. Retrieved from [Link]

• ResearchGate. (2019). How to overcome Steric Hindrance? ResearchGate. Retrieved from [Link]

• Frontiers. (2018). Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally Occurring Phenolic Acids Synthesis. Frontiers in Chemistry. Retrieved from [Link]

• ACS Publications. (2025). Coordination Polymers As Catalysts in Knoevenagel Condensations A Critical Review Analysis under Synthesis Conditions and Green Chemistry. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). A simple and efficient procedure for the Knoevenagel condensation catalyzed by [MeHMTA]BF4 ionic liquid. Retrieved from [Link]

• Semantic Scholar. (2012). Microwave Assisted Knoevenagel Condensation: Synthesis and Antimicrobial Activities of Some Arylidene-malononitriles. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (2001). Lewis Acidic Ionic Liquids for the Synthesis of Electrophilic Alkenes via the Knoevenagel Condensation. ResearchGate. Retrieved from [Link]

• ResearchGate. (2010). Microwave-Assisted and Efficient Solvent-Free Knoevenagel Condensation. A Sustainable Protocol Using Porous Calcium Hydroxyapatite as Catalyst. ResearchGate. Retrieved from [Link]

• PubMed. (2018). A Cationic Zinc-Organic Framework with Lewis Acidic and Basic Bifunctional Sites as an Efficient Solvent-Free Catalyst: CO2 Fixation and Knoevenagel Condensation Reaction. Retrieved from [Link]

• ACS Publications. (2021). Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks. ACS Omega. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Retrieved from [Link]

• PubMed Central. (n.d.). A Heterogeneous Acid-Base Organocatalyst For Cascade Deacetalisation-Knoevenagel Condensations. Retrieved from [Link]

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Application Notes &amp; Protocols: A Guide to Cyclocondensation Reactions of Dimethyl Isobutylmalonate for Heterocyclic Synthesis

Abstract

This technical guide provides an in-depth exploration of cyclocondensation reactions involving dimethyl isobutylmalonate, a key building block in the synthesis of various heterocyclic compounds. Primarily focusing on its reaction with urea to form 5-isobutylbarbituric acid, this document offers a comprehensive overview of the underlying reaction mechanisms, detailed experimental protocols, and critical process parameters. Designed for researchers, medicinal chemists, and drug development professionals, these notes synthesize theoretical principles with practical, field-proven insights to ensure reproducible and efficient synthesis. The guide includes step-by-step procedures, quantitative data summaries, and workflow visualizations to facilitate both understanding and implementation in a laboratory setting.

Introduction: The Synthetic Utility of Substituted Malonic Esters

Substituted dialkyl malonates, such as dimethyl isobutylmalonate, are exceptionally versatile precursors in organic synthesis. Their value stems from the activated methylene group flanked by two ester functionalities, which serves as a potent nucleophile for constructing complex molecular architectures.[1] One of the most significant applications of these compounds is in cyclocondensation reactions to form heterocyclic rings, which are core scaffolds in a vast array of pharmacologically active molecules.[2]

Barbiturates, a class of central nervous system depressants derived from barbituric acid, represent a classic and enduring outcome of such syntheses.[3] First synthesized in the 19th century, these compounds have been used as sedatives, anesthetics, and anticonvulsants.[4] The pharmacological properties of barbiturates are finely tuned by the nature of the substituents at the 5-position of the pyrimidine-2,4,6-trione ring.[5] The cyclocondensation of a 5,5-disubstituted malonic ester with urea is the cornerstone of barbiturate synthesis.[3]

This guide focuses specifically on dimethyl isobutylmalonate, detailing its conversion into 5-isobutylbarbituric acid, a representative synthesis that showcases the principles applicable to a wide range of analogous compounds.

The Core Mechanism: Barbiturate Synthesis

The formation of the barbiturate ring from a dialkyl malonate and urea is a classic example of a base-catalyzed cyclocondensation reaction. The process can be understood as a twofold nucleophilic acyl substitution.[5][6] A strong base, typically sodium ethoxide or sodium methoxide prepared in situ, is essential for the reaction to proceed efficiently.

Causality of Mechanistic Steps:

• Deprotonation of the Nucleophile: Although the malonic ester has acidic α-hydrogens, the reaction is initiated by the deprotonation of urea by the strong base (e.g., sodium ethoxide). This converts urea into the much more potent urea anion, significantly enhancing its nucleophilicity.[5][7]

• First Nucleophilic Acyl Substitution: The highly nucleophilic urea anion attacks one of the electrophilic carbonyl carbons of dimethyl isobutylmalonate. This addition forms a tetrahedral intermediate which subsequently collapses, eliminating a methoxide ion to form an N-acylated urea-ester intermediate.

• Intramolecular Cyclization: The terminal nitrogen of the urea moiety then performs an intramolecular nucleophilic attack on the second ester carbonyl group. This step is entropically favored as it leads to the formation of a stable six-membered ring.

• Ring Closure and Final Product Formation: The resulting cyclic intermediate eliminates a second molecule of methoxide to form the sodium salt of the barbiturate. Subsequent acidification of the reaction mixture protonates the salt, precipitating the final 5-isobutylbarbituric acid product.[5]

Caption: Mechanism of 5-isobutylbarbituric acid synthesis.

Experimental Protocol: Synthesis of 5-Isobutylbarbituric Acid

This protocol details the synthesis of 5-isobutylbarbituric acid from dimethyl isobutylmalonate and urea. The procedure is adapted from well-established methods for barbituric acid synthesis.[6][8][9]

Trustworthiness & Self-Validation: This protocol incorporates critical control points. The complete dissolution of sodium indicates the full formation of the alkoxide base. The formation of a precipitate during reflux is a visual confirmation of the product salt forming. Final product identity should be confirmed by melting point analysis and spectroscopic methods (¹H NMR, ¹³C NMR, IR).

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
Sodium Metal	22.99	2.3 g	0.1 g-atom	Finely cut, handle with care.
Absolute Ethanol	46.07	50 mL	-	Must be anhydrous.
Dimethyl Isobutylmalonate	188.22	18.8 g	0.1 mol	Starting ester.
Urea	60.06	6.0 g	0.1 mol	Must be thoroughly dried.
Concentrated HCl	36.46	~10 mL	-	For acidification.
Distilled Water	18.02	~150 mL	-	For work-up.

Equipment:

• 500 mL round-bottom flask

• Reflux condenser with a calcium chloride or drying tube guard

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Büchner funnel and filter flask for suction filtration

• Drying oven

Step-by-Step Procedure

• Preparation of Sodium Ethoxide (Base): In a 500 mL round-bottom flask equipped with a reflux condenser (protected by a drying tube), carefully add 2.3 g (0.1 g-atom) of finely cut sodium to 50 mL of absolute ethanol. The reaction is exothermic; cool the flask in a water bath if the reaction becomes too vigorous. Allow the mixture to stir until all the sodium has completely dissolved.[9]

  • Expert Insight: The use of absolute (anhydrous) ethanol is critical. Any water present will consume the sodium, reducing the yield of the required sodium ethoxide base and potentially creating hazardous hydrogen gas pressure.

• Addition of Reagents: To the freshly prepared sodium ethoxide solution, add 18.8 g (0.1 mol) of dimethyl isobutylmalonate. Follow this with a solution of 6.0 g (0.1 mol) of dry urea dissolved in 50 mL of hot (approx. 70°C) absolute ethanol.[8]

  • Expert Insight: Pre-dissolving the urea in hot ethanol ensures it is fully solubilized and can react efficiently. Adding it as a solid can lead to clumping and incomplete reaction.

• Cyclocondensation Reaction: Thoroughly mix the contents of the flask and heat the mixture to reflux using a heating mantle. Continue to reflux for a minimum of 7 hours. A white solid, the sodium salt of 5-isobutylbarbituric acid, should begin to precipitate during this time.[5][8]

• Work-up and Isolation: After the reflux period, cool the flask. Add 100 mL of hot water (approx. 50°C) to dissolve the precipitated sodium salt.[10]

  • Expert Insight: It is crucial to obtain a clear solution at this stage to ensure that the final product is not contaminated with unreacted starting materials. Filter the hot solution if any solids remain.

• Precipitation of Product: Transfer the warm, clear solution to a beaker and carefully acidify it by adding concentrated hydrochloric acid dropwise while stirring. Continuously check the pH with litmus or pH paper until the solution is strongly acidic. The 5-isobutylbarbituric acid will precipitate as a white solid.[5][10]

• Crystallization and Collection: Cool the mixture in an ice bath for at least one hour to ensure complete crystallization of the product.[8] Collect the white crystalline product by suction filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with a small amount of cold distilled water (approx. 20 mL) to remove any residual acid and inorganic salts. Dry the product in an oven at 100-110°C for 3-4 hours.[5] The expected yield is typically in the range of 70-80%.

Caption: Experimental workflow for barbiturate synthesis.

Alternative Cyclocondensation: The Knoevenagel Condensation

While the synthesis of barbiturates is a primary application, it is important to note that dimethyl isobutylmalonate can also participate in other condensation reactions. The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to a carbonyl group (aldehyde or ketone), typically catalyzed by a weak base, followed by dehydration.[11][12]

In this reaction, dimethyl isobutylmalonate can react with an aldehyde or ketone to form an α,β-unsaturated product.[13] This pathway does not lead to a heterocycle in a single step but creates a valuable intermediate that can be used in subsequent cyclization reactions. The choice of a weaker base (e.g., piperidine, pyridine) is crucial to prevent self-condensation of the carbonyl compound.[11]

References

• Benchchem. (2025). Application Notes and Protocols for the Synthesis of Barbiturate Analogs from Substituted Malonic Esters. Benchchem Technical Support.
• LibreTexts Chemistry. (2024). 22.
• Buchi, J. et al. (2010). A Study of the Synthesis of Barbiturates in Dimethyl Sulfoxide Solvent. ElectronicsAndBooks.
• Sam, J. (1965).
• López-Muñoz, F. et al. (2005). Synthesis of barbituric acid, from the combination of malonic acid (left) and urea (right).
• Unknown.

• Dickey, J. B., & Gray, A. R. Barbituric acid. Organic Syntheses. [Link]

• Johnson, J. R. (1942).
• Shaver, L. A. (1969).

• PrepChem. (2023). Synthesis of diethyl isobutylmalonate. [Link]

• Slideshare. (2015). Practical Experiment 8: To synthesize and characterized barbaturic acid. [Link]

• Wikipedia. (2023). Knoevenagel condensation. [Link]

• Filo. (2025). Synthesis of Heterocycles by Diethyl Malonate. [Link]

• Deshpande, A. et al. (2015).

• Stadlbauer, W. et al. (2001). Malonates in Cyclocondensation Reactions. Molecules. [Link]

• Benchchem. (2025). synthesis of barbituric acid from urea and malonic acid. Benchchem Technical Support.

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Application Note: A Comprehensive Guide to the Work-up of Dimethyl Isobutylmalonate Alkylation Reactions

Introduction: The Critical Role of Work-up in Malonic Ester Synthesis

The malonic ester synthesis is a cornerstone of organic chemistry, prized for its ability to form carbon-carbon bonds and construct a wide array of carboxylic acid derivatives.[1][2][3] The alkylation of dimethyl isobutylmalonate is a key step in this process, allowing for the introduction of diverse functionalities. However, the success of this synthesis is not solely determined by the alkylation reaction itself. A meticulously executed work-up procedure is paramount to isolating the desired product in high yield and purity, while minimizing common side reactions such as dialkylation and premature decarboxylation.[2][4] This application note provides a detailed, experience-driven guide to the work-up of dimethyl isobutylmalonate alkylation reactions, intended for researchers, scientists, and professionals in drug development. We will delve into the rationale behind each step, offering not just a protocol, but a framework for understanding and optimizing this critical phase of the synthesis.

Core Principles and Mechanistic Considerations

The alkylation of dimethyl isobutylmalonate proceeds via the formation of a stabilized enolate, which then acts as a nucleophile in an SN2 reaction with an alkyl halide.[1][5] The work-up procedure is designed to neutralize the reaction mixture, remove unreacted starting materials and byproducts, and isolate the desired mono- or dialkylated product. A thorough understanding of the potential pitfalls is essential for a successful outcome.

Key Challenges Addressed in the Work-up:

• Incomplete Reaction: Unreacted dimethyl isobutylmalonate and alkylating agent must be efficiently removed.

• Dialkylation: The formation of undesired dialkylated products is a common side reaction that can be minimized by careful control of stoichiometry and reaction conditions.[2][4][5]

• Hydrolysis and Decarboxylation: The presence of acid or base, especially at elevated temperatures, can lead to the hydrolysis of the ester groups followed by decarboxylation, resulting in product loss.[4]

• Emulsion Formation: During aqueous extraction, the formation of stable emulsions can complicate phase separation.

Visualizing the Work-up Workflow

The following diagram outlines the logical flow of the work-up procedure for a typical dimethyl isobutylmalonate alkylation reaction.

Caption: A generalized workflow for the work-up of dimethyl isobutylmalonate alkylation reactions.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for a standard work-up procedure. The volumes and specific reagents may need to be adjusted based on the scale of the reaction and the specific properties of the product.

Materials and Reagents:

• Reaction mixture containing the alkylated dimethyl isobutylmalonate

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

• Purification apparatus (distillation setup or chromatography columns)

Step-by-Step Procedure:

• Quenching the Reaction:

  • Rationale: This initial step is crucial to neutralize any remaining base and stop the reaction. A mild acidic quench, such as saturated aqueous ammonium chloride, is preferred over strong acids to minimize the risk of ester hydrolysis.

  • Procedure:

    • Cool the reaction mixture to room temperature. For exothermic quenching, an ice bath may be necessary.

    • Slowly add saturated aqueous NH4Cl solution to the reaction mixture with vigorous stirring. The amount added should be sufficient to neutralize the base. A good starting point is a volume equal to the reaction volume.

    • Continue stirring for 10-15 minutes to ensure complete quenching.

• Phase Separation and Extraction:

  • Rationale: The product is extracted into an organic solvent, separating it from inorganic salts and other water-soluble impurities. Diethyl ether and ethyl acetate are common choices due to their ability to dissolve a wide range of organic compounds and their immiscibility with water.

  • Procedure:

    • Transfer the quenched reaction mixture to a separatory funnel.

    • If the reaction was performed in a water-miscible solvent (e.g., ethanol), add water and an immiscible organic solvent.

    • Allow the layers to separate. The organic layer, containing the product, is typically the upper layer when using diethyl ether or ethyl acetate. However, it is always good practice to test the layers by adding a few drops of water to see which layer it dissolves in.

    • Drain the aqueous layer.

    • Extract the aqueous layer two more times with the organic solvent to maximize product recovery.[1][5]

    • Combine all the organic layers in a clean Erlenmeyer flask.

• Washing the Combined Organic Layers:

  • Rationale: Washing with brine helps to remove the majority of the dissolved water from the organic phase and can also aid in breaking up emulsions.

  • Procedure:

    • Transfer the combined organic layers back to the separatory funnel.

    • Add a volume of brine approximately equal to one-third of the organic layer volume.

    • Gently invert the separatory funnel several times, venting frequently to release any pressure buildup. Avoid vigorous shaking, which can lead to emulsion formation.

    • Allow the layers to separate and drain the aqueous layer.

• Drying the Organic Layer:

  • Rationale: Any remaining traces of water must be removed from the organic layer before solvent evaporation. Water can interfere with subsequent reactions and can co-distill with the product during purification. Anhydrous sodium sulfate or magnesium sulfate are effective drying agents.

  • Procedure:

    • Transfer the washed organic layer to a clean, dry Erlenmeyer flask.

    • Add a sufficient amount of anhydrous Na2SO4 or MgSO4. The drying agent should be free-flowing and not clump together, indicating that enough has been added.

    • Gently swirl the flask and let it stand for at least 15-20 minutes. For very wet solutions, a longer drying time may be necessary.

• Filtration and Concentration:

  • Rationale: The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure to yield the crude product.

  • Procedure:

    • Filter the dried organic solution through a fluted filter paper or a cotton plug into a round-bottom flask.

    • Rinse the drying agent with a small amount of fresh organic solvent to ensure complete transfer of the product.

    • Remove the solvent using a rotary evaporator. Be mindful of the bath temperature to avoid decomposition of the product.

• Purification of the Crude Product:

  • Rationale: The crude product will likely contain unreacted starting materials and byproducts. Purification is necessary to obtain the desired compound in high purity.

  • Methods:

    • Vacuum Distillation: This is often the method of choice for liquid products. The reduced pressure allows for distillation at a lower temperature, minimizing the risk of thermal decomposition.

    • Column Chromatography: For non-volatile products or for separating mixtures with close boiling points, column chromatography on silica gel is a powerful technique. A suitable eluent system is chosen based on the polarity of the components to be separated.

Troubleshooting Common Issues

Problem	Probable Cause	Solution
Low Yield	Incomplete reaction.	Ensure proper stoichiometry of reagents and adequate reaction time. Monitor the reaction by TLC or GC-MS.
Product loss during work-up.	Perform multiple extractions of the aqueous layer. Avoid vigorous shaking during washing to prevent emulsion formation.
Presence of Dialkylated Product	Use of excess base or alkylating agent.	Use a slight excess of the malonic ester relative to the base and alkylating agent.[4]
Product Decomposes During Distillation	Presence of acidic impurities leading to decarboxylation.	Ensure the product is thoroughly neutralized and washed before distillation.[4] Consider purification by column chromatography at room temperature.
Persistent Emulsion During Extraction	Formation of a stable interface between the organic and aqueous layers.	Add a small amount of brine to the separatory funnel and swirl gently. Filtration through a pad of Celite can also help to break emulsions.

Expert Insights and Best Practices

• Choice of Base: The choice of base in the alkylation reaction can impact the work-up. For instance, using sodium ethoxide in ethanol will necessitate removal of the ethanol, often under reduced pressure, before the aqueous work-up.[6]

• Phase-Transfer Catalysis: In some protocols, a phase-transfer catalyst is employed, which may require specific considerations during the work-up to ensure its removal.[7][8]

• Selective Hydrolysis: In cases where unreacted malonic ester is a significant contaminant, a carefully controlled, brief hydrolysis with a cold, dilute solution of sodium hydroxide can selectively hydrolyze the more reactive starting material.[4]

• Acid/Base Extraction for Half-Esters: If partial hydrolysis of the product has occurred, the resulting malonic acid half-ester can be separated from the neutral diester by extraction with an aqueous base like sodium bicarbonate.[4][9]

Conclusion

A well-designed and carefully executed work-up procedure is as critical to the success of a dimethyl isobutylmalonate alkylation reaction as the reaction itself. By understanding the underlying principles and potential pitfalls, researchers can optimize their protocols to achieve high yields of pure product. The guidelines and troubleshooting tips provided in this application note serve as a comprehensive resource for navigating this essential stage of the synthesis, empowering scientists to confidently advance their research and development endeavors.

References

• The Alkylation of Malonic Ester - ResearchGate. (n.d.). ResearchGate. Retrieved from [Link]

• Exp't 13: Phase-Transfer-Catalyzed Alkylation of Diethyl Malonate. (n.d.). Scribd. Retrieved from [Link]

• Malonic ester synthesis - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

• DIETHYL tert-BUTYLMALONATE - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Malonic Ester Synthesis - Chemistry LibreTexts. (2020, August 26). Chemistry LibreTexts. Retrieved from [Link]

• Process for the preparation of malonic and alkylmalonic acids - Google Patents. (n.d.). Google Patents.
• Process for the C-alkylation of malonic esters using phase-transfer agents - Google Patents. (n.d.). Google Patents.
• C-Alkylation process of esters of malonic acid - Google Patents. (n.d.). Google Patents.

• Preparation of mono-substituted malonic acid half oxyesters (SMAHOs) - PMC - NIH. (n.d.). National Institutes of Health. Retrieved from [Link]

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Synthesis of α-Amino Acids from Dimethyl Isobutylmalonate: An Application Note for Researchers

Introduction: The Enduring Importance of α-Amino Acids

α-Amino acids are the fundamental building blocks of proteins and peptides, playing a central role in countless biological processes.[1] Beyond their natural roles, both proteinogenic and non-proteinogenic α-amino acids are invaluable chiral synthons in the development of pharmaceuticals, agrochemicals, and novel materials.[1][2] The ability to synthesize specific α-amino acids with high purity and stereochemical control is therefore a critical capability in modern organic and medicinal chemistry. This application note provides a detailed guide to the synthesis of α-amino acids, with a particular focus on a malonic ester-based approach starting from dimethyl isobutylmalonate. This substrate is a logical precursor for the synthesis of leucine and its analogs, which are of significant interest in various research and development contexts.

Strategic Approaches to α-Amino Acid Synthesis

Several powerful methods have been developed for the synthesis of α-amino acids. Understanding the principles behind these strategies allows researchers to select the most appropriate route for their target molecule.

• Strecker Synthesis: This classic multicomponent reaction involves the treatment of an aldehyde or ketone with ammonia and cyanide, followed by hydrolysis of the resulting α-aminonitrile.[3][4][5][6][7] It is a versatile and direct method for producing a wide variety of racemic α-amino acids.[3][4]

• Bucherer-Bergs Reaction: Similar to the Strecker synthesis, this method utilizes a ketone or aldehyde, potassium cyanide, and ammonium carbonate to form a hydantoin intermediate, which is then hydrolyzed to the desired α-amino acid.[8][9][10][11][12]

• Malonic Ester Synthesis: This approach offers a high degree of flexibility in introducing various side chains. A common variation, the acetamidomalonate synthesis, involves the alkylation of diethyl acetamidomalonate, followed by hydrolysis and decarboxylation to yield the target α-amino acid.[13][14]

• Asymmetric Synthesis: For applications requiring enantiomerically pure α-amino acids, numerous asymmetric methods have been developed. These include the use of chiral catalysts, auxiliaries, and enzymatic resolutions.[1][15][16][17][18][19][20][21]

This guide will focus on a modification of the malonic ester synthesis, a robust and adaptable method well-suited for the preparation of leucine from dimethyl isobutylmalonate.

Workflow for the Synthesis of Leucine from Dimethyl Isobutylmalonate

The following diagram illustrates the key transformations in the synthesis of leucine starting from dimethyl isobutylmalonate.

Caption: Synthetic route from dimethyl isobutylmalonate to leucine.

Detailed Experimental Protocols

PART 1: α-Bromination of Dimethyl Isobutylmalonate

Principle: This step introduces a bromine atom at the α-position of the malonic ester via a free-radical substitution reaction. N-Bromosuccinimide (NBS) serves as the bromine source, and a radical initiator such as azobisisobutyronitrile (AIBN) is used to initiate the reaction.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Dimethyl Isobutylmalonate	188.22	18.82 g	0.10
N-Bromosuccinimide (NBS)	177.98	18.69 g	0.105
Azobisisobutyronitrile (AIBN)	164.21	0.164 g	0.001

| Carbon Tetrachloride (CCl4) | - | 200 mL | - |

Procedure:

• To a dry 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add dimethyl isobutylmalonate (18.82 g, 0.10 mol) and carbon tetrachloride (200 mL).

• Add N-bromosuccinimide (18.69 g, 0.105 mol) and a catalytic amount of AIBN (0.164 g, 0.001 mol) to the flask.

• Heat the reaction mixture to reflux (approximately 77°C) with vigorous stirring. The reaction can be monitored by the disappearance of the solid NBS, which is denser than the solvent and will be consumed as the reaction progresses.

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bisulfite to remove any remaining bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude α-bromo dimethyl isobutylmalonate. The product is often used in the next step without further purification.

PART 2: Azide Substitution

Principle: The α-bromo ester undergoes a nucleophilic substitution reaction with sodium azide to introduce the azide group, which will serve as a precursor to the amine.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
α-Bromo Dimethyl Isobutylmalonate	267.11	26.71 g	0.10
Sodium Azide (NaN3)	65.01	7.15 g	0.11

| Dimethylformamide (DMF) | - | 150 mL | - |

Procedure:

• In a 500 mL round-bottom flask, dissolve the crude α-bromo dimethyl isobutylmalonate (26.71 g, 0.10 mol) in dimethylformamide (150 mL).

• Add sodium azide (7.15 g, 0.11 mol) to the solution. Caution: Sodium azide is highly toxic and can form explosive compounds. Handle with extreme care in a well-ventilated fume hood.

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, pour the mixture into a separatory funnel containing 300 mL of water and 150 mL of diethyl ether.

• Separate the layers and extract the aqueous layer twice more with 100 mL portions of diethyl ether.

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude α-azido dimethyl isobutylmalonate.

PART 3: Hydrolysis, Decarboxylation, and Reduction to Leucine

Principle: This multi-step, one-pot procedure first involves the saponification of the ester groups to carboxylates. Acidification then protonates the carboxylates and the azide. Subsequent heating leads to the decarboxylation of the malonic acid derivative. Finally, the azide is reduced to the primary amine to yield the final α-amino acid.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
α-Azido Dimethyl Isobutylmalonate	229.24	22.92 g	0.10
Sodium Hydroxide (NaOH)	40.00	12.0 g	0.30
Water	-	100 mL	-
Concentrated Hydrochloric Acid (HCl)	-	As needed	-
Palladium on Carbon (10% Pd/C)	-	1.0 g	-

| Methanol | - | 150 mL | - |

Procedure:

• Dissolve the crude α-azido dimethyl isobutylmalonate (22.92 g, 0.10 mol) in a solution of sodium hydroxide (12.0 g, 0.30 mol) in 100 mL of water in a 500 mL round-bottom flask.

• Heat the mixture to reflux for 4-6 hours to ensure complete hydrolysis of the esters.

• Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid until the pH is approximately 1-2.

• Gently heat the acidified solution to induce decarboxylation, which is evident by the evolution of carbon dioxide gas. Continue heating until gas evolution ceases.

• After cooling, neutralize the solution with a suitable base (e.g., sodium bicarbonate) and then transfer it to a hydrogenation apparatus.

• Add 10% palladium on carbon (1.0 g) and methanol (150 mL) to the solution.

• Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr apparatus) until the reaction is complete (TLC monitoring).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain crude leucine.

• The crude product can be purified by recrystallization from a water/ethanol mixture.

Characterization of the Final Product

The identity and purity of the synthesized leucine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (amine, carboxylic acid).

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Melting Point: To compare with the literature value for leucine.

Troubleshooting and Safety Considerations

• Incomplete Bromination: Ensure that the AIBN is fresh and that the reaction is heated to a sufficient temperature to initiate the radical reaction.

• Low Yield in Azide Substitution: The reaction may require longer reaction times or gentle heating. Ensure the α-bromo ester is of reasonable purity.

• Incomplete Decarboxylation: Ensure the solution is sufficiently acidic and heated for an adequate period.

• Safety: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Be particularly cautious when handling sodium azide, NBS, and concentrated acids.

Concluding Remarks

The synthesis of α-amino acids via the malonic ester pathway is a versatile and reliable method for accessing a wide range of these important molecules. By carefully controlling the reaction conditions and understanding the underlying chemical principles, researchers can successfully synthesize custom α-amino acids, such as leucine from dimethyl isobutylmalonate, for their specific research needs. The protocols outlined in this application note provide a solid foundation for the successful execution of this synthetic sequence.

References

• Maruoka, K., & Ooi, T. (2003). Catalytic Asymmetric Synthesis of α-Amino Acids. Chemical Reviews, 103(8), 3013-3028. [Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. [Link]

• Corey, E. J., & Link, J. O. (1992). A general, catalytic, and enantioselective synthesis of α-amino acids. Journal of the American Chemical Society, 114(5), 1906–1908. [Link]

• Belokon, Y. N., & Tararov, V. I. (2017). Recent approaches for asymmetric synthesis of α-amino acids via homologation of Ni(II) complexes. Amino Acids, 49(12), 1939–1964. [Link]

• Wikipedia. (n.d.). Strecker amino acid synthesis. [Link]

• Wang, Y., et al. (2019). Enantioselective synthesis of α,α-disubstituted α-amino acids via direct catalytic asymmetric addition of acetonitrile to α-iminoesters. Organic & Biomolecular Chemistry, 17(18), 4529-4533. [Link]

• O'Donnell, M. J., et al. (1998). Practical Catalytic Enantioselective Synthesis of α,α-Dialkyl-α-amino Acids by Chiral Phase-Transfer Catalysis. Journal of the American Chemical Society, 120(46), 12221–12222. [Link]

• Master Organic Chemistry. (n.d.). Strecker Synthesis. [Link]

• MedSchoolCoach. (n.d.). Strecker Synthesis of Amino Acids – MCAT Biochemistry. [Link]

• Nature. (2022). Catalytic Enantioselective Synthesis of Amino Acids Made Easy. [Link]

• Chemistry Notes. (2021). Strecker synthesis of amino acid: Easy mechanism, applications. [Link]

• Domling, A. (2013). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 18(11), 14249-14264. [Link]

• National Center for Biotechnology Information. (2013). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. [Link]

• Royal Society of Chemistry. (2018). Transition-metal-free decarboxylation of dimethyl malonate: an efficient construction of α-amino acid esters using TBAI/TBHP. Organic & Biomolecular Chemistry, 16(39), 7149-7153. [Link]

• MDPI. (2024). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. [Link]

• Quora. (2018). How amino acid synthesis from diethyl malonate? [Link]

• University of Calgary. (n.d.). Ch27 : Synthesis of amino acids. [Link]

• MDPI. (2021). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. [Link]

• PubMed. (2024). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. [Link]

• ResearchGate. (n.d.). Bucherer–Bergs Reaction. [Link]

• Quora. (2017). How to prepare amino acid from diethyl malonate. [Link]

• Royal Society of Chemistry. (2017). Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols. Chemical Science, 8(1), 572-576. [Link]

• National Center for Biotechnology Information. (2014). N, N-Dimethyl Leucines as Novel Isobaric Tandem Mass Tags for Quantitative Proteomics and Peptidomics. [Link]

• Chemistry LibreTexts. (2020). 25.4: Synthesis of Amino Acids. [Link]

• Royal Society of Chemistry. (2017). Synthesis of protected α-amino acids via decarboxylation amination from malonate derivatives. Organic & Biomolecular Chemistry, 15(1), 116-120. [Link]

• Sketchy MCAT. (2023). Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Part 1). [Link]

• PubChem. (n.d.). Leucine Biosynthesis. [Link]

• National Center for Biotechnology Information. (2018). Unnatural α-amino ethyl esters from diethyl malonate or ethyl β-bromo-α-hydroxyiminocarboxylate. [Link]

• ResearchGate. (2018). Unnatural α-amino ethyl esters from diethyl malonate or ethyl β-bromo-α-hydroxyiminocarboxylate. [Link]

• PrepChem.com. (n.d.). Synthesis of (a) Nα -Benzyloxycarbonyl-D-leucyl-L-leucine methyl ester. [Link]

• Royal Society of Chemistry. (1998). Three approaches to the synthesis of L-leucine selectively labelled with carbon-13 or deuterium in either diastereotopic methyl group. Journal of the Chemical Society, Perkin Transactions 1, (22), 3671-3680. [Link]

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The Strategic Role of Dimethyl Isobutylmalonate in Modern Agrochemical Synthesis: Application Notes and Protocols

In the competitive landscape of agrochemical research and development, the pursuit of novel, effective, and economically viable active ingredients is paramount. Dimethyl isobutylmalonate, a substituted malonic ester, has emerged as a critical building block in the synthesis of a variety of pesticides, including fungicides, herbicides, and insecticides. Its unique structural features and reactivity profile offer chemists a versatile platform for constructing complex molecular architectures with desired biological activities. This guide provides an in-depth exploration of the application of dimethyl isobutylmalonate in agrochemical synthesis, complete with detailed protocols and the scientific rationale behind its use. Malonic esters, in general, are widely employed in the synthesis of fine chemicals, including pharmaceuticals and agrochemicals.[1][2]

Core Principles: The Versatility of the Malonate Synthon

The utility of dimethyl isobutylmalonate in organic synthesis stems from the reactivity of the α-carbon, which is flanked by two electron-withdrawing ester groups.[1] This structural arrangement renders the α-protons acidic (pKa ≈ 13 in DMSO), facilitating their removal by a moderately strong base, such as sodium methoxide, to form a stable enolate. This enolate is a potent nucleophile that can participate in a variety of carbon-carbon bond-forming reactions, most notably SN2 alkylation.[3]

The general malonic ester synthesis allows for the conversion of an alkyl halide to a carboxylic acid with the addition of a "-CH₂COOH" group.[3] However, by using a pre-alkylated malonic ester like dimethyl isobutylmalonate, chemists can introduce more complex side chains and build stereocenters, which are often crucial for the biological activity of agrochemicals.

Application in Fungicide Synthesis: Building Novel Active Ingredients

Substituted malonic esters are valuable intermediates in the creation of fungicides. One promising class of fungicides involves the synthesis of indanone derivatives, which can act as potent inhibitors of fungal growth. Dimethyl isobutylmalonate can serve as a key precursor in the synthesis of substituted indanone carboxylic acid esters, which are known intermediates for insecticides and fungicides.[4][5]

The isobutyl group can be strategically incorporated to enhance the lipophilicity of the final molecule, potentially improving its penetration through the fungal cell wall and increasing its efficacy.

Synthetic Workflow: From Dimethyl Isobutylmalonate to a Fungicidal Core

The following diagram illustrates a plausible synthetic pathway for a fungicidal intermediate starting from dimethyl isobutylmalonate.

Caption: Synthetic workflow for an indanone fungicidal core.

Detailed Protocol: Synthesis of a Substituted Indanone Precursor

This protocol is an adapted procedure for the synthesis of an indanone core structure, a known intermediate in the development of novel fungicides and insecticides.[5] The starting material is dimethyl isobutylmalonate.

Materials and Equipment:

Material/Equipment	Specifications
Dimethyl isobutylmalonate	>98% purity
Sodium methoxide	25 wt% solution in methanol
2-Chlorobenzyl chloride	>99% purity
Methanol	Anhydrous
Toluene	Anhydrous
Diethyl ether	Anhydrous
Hydrochloric acid	Concentrated and 2M solution
Sodium hydroxide	Pellets
Magnesium sulfate	Anhydrous
Round-bottom flasks	Various sizes
Reflux condenser
Magnetic stirrer with hotplate
Separatory funnel
Rotary evaporator
Standard glassware

Procedure:

Step 1: Synthesis of Dimethyl (2-chlorobenzyl)(isobutyl)malonate

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel, add 150 mL of anhydrous methanol.

• Base Addition: While stirring under a nitrogen atmosphere, slowly add 43.2 g (0.8 mol) of sodium methoxide solution (25 wt% in methanol).

• Malonate Addition: To the stirred solution, add 150.5 g (0.8 mol) of dimethyl isobutylmalonate dropwise via the dropping funnel over 30 minutes. The temperature may increase slightly.

• Alkylation: After the addition is complete, heat the mixture to a gentle reflux (around 65 °C). Slowly add 128.8 g (0.8 mol) of 2-chlorobenzyl chloride dropwise over 1 hour.

• Reaction Monitoring: Maintain the reflux for 6-8 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • To the residue, add 200 mL of water and 200 mL of diethyl ether.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with an additional 100 mL of diethyl ether.

  • Combine the organic layers, wash with 100 mL of brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification: The crude dimethyl (2-chlorobenzyl)(isobutyl)malonate can be purified by vacuum distillation.

Step 2: Hydrolysis and Decarboxylation to 3-(2-chlorophenyl)-5-methylhexanoic acid

• Saponification: In a 1 L round-bottom flask, dissolve the crude product from Step 1 in 300 mL of ethanol. Add a solution of 80 g (2.0 mol) of sodium hydroxide in 300 mL of water.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours until the saponification is complete (monitored by TLC).

• Acidification and Decarboxylation:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully add concentrated hydrochloric acid until the pH is strongly acidic (pH < 1). Carbon dioxide will be evolved during this step, so ensure adequate ventilation.

  • Gently heat the acidified mixture to 50-60 °C for 1-2 hours to ensure complete decarboxylation.

• Extraction:

  • Cool the mixture to room temperature.

  • Extract the product with three 150 mL portions of diethyl ether.

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Isolation: Remove the solvent under reduced pressure to yield the crude 3-(2-chlorophenyl)-5-methylhexanoic acid.

This carboxylic acid can then be subjected to intramolecular Friedel-Crafts acylation to form the final indanone ring system, a key scaffold in many agrochemicals.

Application in Herbicide Synthesis: Crafting Selective Plant Growth Regulators

Substituted malonic esters are also instrumental in the synthesis of herbicides and plant growth regulators.[6][7] The reaction of a substituted malonic ester with an aniline derivative can produce malonic ester anilides, which have shown promise as herbicidal agents.[8] The isobutyl group in dimethyl isobutylmalonate can be tailored to influence the herbicide's selectivity and soil mobility.

Synthetic Pathway for a Herbicidal Anilide

The synthesis of a herbicidal anilide from dimethyl isobutylmalonate involves the formation of an amide bond with a substituted aniline.

Caption: Synthesis of a herbicidal anilide.

Protocol: Synthesis of Methyl 2-(2,4-dichlorophenylcarbamoyl)-4-methylpentanoate

This protocol outlines the synthesis of a malonic ester anilide, a potential herbicidal compound, adapted from patent literature.[8]

Materials and Equipment:

Material/Equipment	Specifications
Dimethyl isobutylmalonate	>98% purity
2,4-Dichloroaniline	>99% purity
Sodium methoxide	25 wt% solution in methanol
Methanol	Anhydrous
Toluene	Anhydrous
Hydrochloric acid	2M solution
Saturated sodium bicarbonate solution
Brine
Magnesium sulfate	Anhydrous
Standard laboratory glassware

Procedure:

• Aniline Salt Formation: In a 500 mL round-bottom flask, dissolve 81 g (0.5 mol) of 2,4-dichloroaniline in 200 mL of anhydrous toluene. Add 108 g (0.5 mol) of sodium methoxide solution (25 wt% in methanol) and heat the mixture to reflux for 1 hour to form the sodium salt of the aniline.

• Amidation Reaction: To the refluxing mixture, add 94.1 g (0.5 mol) of dimethyl isobutylmalonate dropwise over 30 minutes.

• Reaction Completion: Continue to reflux for 8-12 hours, monitoring the reaction by TLC or GC until the starting materials are consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into 300 mL of ice-cold 2M hydrochloric acid to neutralize the base.

  • Transfer to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 150 mL of water, 150 mL of saturated sodium bicarbonate solution, and 150 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation and Purification:

  • Filter off the drying agent and remove the toluene under reduced pressure.

  • The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography to yield the pure methyl 2-(2,4-dichlorophenylcarbamoyl)-4-methylpentanoate.

Conclusion

Dimethyl isobutylmalonate is a highly valuable and versatile intermediate in the synthesis of modern agrochemicals. Its ability to introduce a specific alkyl substituent while retaining a reactive site for further elaboration allows for the efficient construction of complex and potent active ingredients. The protocols provided herein serve as a guide for researchers and scientists in the agrochemical industry to leverage the synthetic potential of this important building block. As the demand for more effective and environmentally benign crop protection solutions continues to grow, the strategic use of intermediates like dimethyl isobutylmalonate will undoubtedly play a crucial role in the discovery and development of the next generation of agrochemicals.

References

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• "Synthesis of Diethyl malonate (Malonic ester) | Dr. Bharat Baria," YouTube, accessed January 11, 2026, [Link].

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• "Polyenylcyclopropane carboxylic esters with high insecticidal activity," PubMed, accessed January 11, 2026, [Link].

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• EP0254080B1, "Malonic acid derivatives and methods for their synthesis," Google P
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• "Preparation of mono-substituted malonic acid half oxyesters (SMAHOs)," PMC - NIH, accessed January 11, 2026, [Link].

• "Ch21: Malonic esters," University of Calgary, accessed January 11, 2026, [Link].

• "Carboxylic Acid Derivatives in Herbicide Development," PubMed, accessed January 11, 2026, [Link].

• "21.7 Malonic Ester Synthesis and Acetoacetic Ester Synthesis | Organic Chemistry," YouTube, accessed January 11, 2026, [Link].

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• 8. EP0512211B1 - Process for the preparation of substituted malonic ester anilides and malonic acid monoanilides - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield for Dimethyl Isobutylmalonate Synthesis

Welcome to the technical support center for the synthesis of dimethyl isobutylmalonate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their reaction yields and troubleshoot common issues encountered during this synthesis. Drawing upon established principles of organic chemistry and practical laboratory experience, this resource provides in-depth technical guidance in a user-friendly question-and-answer format.

Core Synthesis Overview: The Malonic Ester Alkylation

The synthesis of dimethyl isobutylmalonate is a classic application of the malonic ester synthesis, a robust method for forming carbon-carbon bonds.[1][2][3] The core of this reaction involves the alkylation of dimethyl malonate with an isobutyl halide, typically isobutyl bromide, in the presence of a suitable base.[4] The process can be broken down into two key stages:

• Enolate Formation: A base is used to deprotonate the α-carbon of dimethyl malonate, which is acidic due to the electron-withdrawing effect of the two adjacent carbonyl groups, forming a resonance-stabilized enolate.[1][3][5]

• Nucleophilic Substitution (Alkylation): The resulting enolate acts as a nucleophile and attacks the electrophilic carbon of the isobutyl halide in an SN2 reaction, displacing the halide and forming the desired C-C bond.[3][5]

To visually represent this workflow, the following diagram outlines the critical steps:

Caption: General workflow for the synthesis of dimethyl isobutylmalonate.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, providing explanations and actionable solutions.

Q1: My reaction yield is significantly lower than expected. What are the most likely causes?

Low yield is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended. The following decision tree can help pinpoint the root cause:

Caption: Troubleshooting decision tree for low reaction yield.

Q2: I've observed a significant amount of a higher molecular weight byproduct. What is it and how can I prevent its formation?

This is a classic sign of dialkylation . The mono-alkylated product, dimethyl isobutylmalonate, still possesses one acidic α-hydrogen. This can be deprotonated by the base to form a new enolate, which can then react with another molecule of isobutyl bromide.[4]

• Causality: This side reaction is favored when there is a high concentration of the mono-alkylated product and a sufficient amount of base and alkylating agent remaining.

• Prevention:

  • Control Stoichiometry: Use a slight excess of dimethyl malonate relative to the base and isobutyl bromide. This ensures that the base is consumed in the formation of the initial enolate.

  • Slow Addition: Add the isobutyl bromide slowly to the reaction mixture. This maintains a low concentration of the alkylating agent, favoring the reaction with the more abundant dimethyl malonate enolate.

  • Purification: Careful fractional distillation or column chromatography can be used to separate the mono- and di-alkylated products.

Q3: My reaction produced a gaseous byproduct, and the yield of my desired product is low. What happened?

The formation of a gas suggests a competing E2 elimination reaction of the isobutyl bromide to form isobutylene. The alkoxide base used in the reaction is not only a nucleophile but also a strong base that can promote elimination.

• Causality: While isobutyl bromide is a primary halide, steric hindrance around the β-carbon can make it susceptible to elimination, especially at higher temperatures.

• Prevention:

  • Temperature Control: Maintain a lower reaction temperature during the addition of isobutyl bromide and the subsequent reaction period.

  • Base Selection: While sodium methoxide is standard, a bulkier, less nucleophilic base could potentially favor deprotonation of the malonate over elimination of the alkyl halide, though this may also slow down the desired alkylation.

Q4: During workup, I noticed a significant amount of a water-soluble acidic compound. What is this and how can I avoid it?

This is likely due to the hydrolysis of the ester functionalities of either the starting material or the product to the corresponding carboxylic acids.

• Causality: The presence of water in the reaction mixture, especially under basic conditions, can lead to saponification of the methyl esters.

• Prevention:

  • Anhydrous Conditions: Ensure that all glassware is thoroughly dried and that anhydrous solvents and reagents are used. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for this synthesis?

For the synthesis of dimethyl isobutylmalonate, sodium methoxide (NaOMe) is the preferred base. It is crucial to use a base with the same alkoxide as the ester to prevent transesterification.[4] Using sodium ethoxide with dimethyl malonate, for example, could lead to a mixture of methyl and ethyl esters, complicating purification.

Q2: Which solvent is most suitable?

Anhydrous methanol is a common and effective solvent for this reaction when using sodium methoxide as the base. The base can be generated in situ by dissolving sodium metal in methanol. Other polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) can also be used, particularly if solubility issues arise.

Q3: What are the recommended reaction temperatures?

• Enolate formation: This is typically carried out at room temperature or slightly below (0-25 °C) to ensure complete and controlled deprotonation.

• Alkylation: The addition of isobutyl bromide may be exothermic. It is often added at a controlled rate at room temperature or slightly elevated temperatures (e.g., refluxing methanol) to drive the reaction to completion. Monitoring the reaction by TLC or GC is recommended to determine the optimal reaction time.

Q4: How can I effectively purify the final product?

Fractional distillation under reduced pressure is the most common and effective method for purifying dimethyl isobutylmalonate. This technique separates the product from unreacted starting materials, the dialkylated byproduct, and other non-volatile impurities. For smaller-scale reactions or when very high purity is required, column chromatography on silica gel using a non-polar eluent system (e.g., hexane/ethyl acetate) is a viable alternative.

Experimental Protocol: Synthesis of Dimethyl Isobutylmalonate

This protocol is a general guideline and may require optimization based on specific laboratory conditions and desired scale.

Materials:

• Dimethyl malonate

• Sodium metal

• Anhydrous methanol

• Isobutyl bromide

• Diethyl ether (for workup)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Methoxide Solution: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add anhydrous methanol under a nitrogen atmosphere. Carefully add sodium metal in small pieces to the methanol. The reaction is exothermic and will produce hydrogen gas. Allow the sodium to react completely to form a solution of sodium methoxide.

• Enolate Formation: Cool the sodium methoxide solution to room temperature. Add dimethyl malonate dropwise via the dropping funnel with stirring. Stir the mixture for 30-60 minutes at room temperature to ensure complete formation of the enolate.

• Alkylation: Add isobutyl bromide dropwise to the stirred solution. After the addition is complete, heat the reaction mixture to reflux. Monitor the progress of the reaction by TLC or GC until the dimethyl malonate is consumed.

• Workup: Cool the reaction mixture to room temperature and remove the methanol under reduced pressure. Partition the residue between diethyl ether and water. Separate the organic layer and wash it sequentially with water, saturated aqueous ammonium chloride solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude dimethyl isobutylmalonate by fractional distillation under reduced pressure.

Quantitative Data Summary

Parameter	Recommended Value/Range	Rationale
Stoichiometry (Dimethyl Malonate:Base:Isobutyl Bromide)	1.05 : 1.0 : 1.0	A slight excess of dimethyl malonate helps to minimize dialkylation.
Base	Sodium Methoxide (NaOMe)	Matches the ester to prevent transesterification.
Solvent	Anhydrous Methanol	Good solubility for reactants and compatible with the base.
Enolate Formation Temperature	0 - 25 °C	Allows for controlled and complete deprotonation.
Alkylation Temperature	Room Temperature to Reflux	Higher temperatures can increase the reaction rate but may also promote elimination.
Reaction Time	2 - 12 hours	Monitor by TLC or GC for completion.

References

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• StudySmarter. (2023, October 21). Malonic Ester Synthesis: Mechanism & Use. Retrieved from [Link]

• Wikipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Malonic acid, methyl-, diethyl ester. Retrieved from [Link]

• The Journal of Organic Chemistry. (1981). Ring-closure reactions. 18. Application of the malonic ester synthesis to the preparation of many-membered carbocyclic rings. Retrieved from [Link]

• The Journal of Organic Chemistry. (2002). Notes- Malonic Ester Synthesis of δ-Aminolevulinic Acid. The Reaction of N-3-Bromoacetonylphthalimide with Malonic Ester. Retrieved from [Link]

• Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 26). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

• Chad's Prep. (2021, April 23). 21.7 Malonic Ester Synthesis and Acetoacetic Ester Synthesis | Organic Chemistry. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2021). Preparation of mono-substituted malonic acid half oxyesters (SMAHOs). Retrieved from [Link]

• JoVE. (2023, April 30). Video: Alkylation of β-Diester Enolates: Malonic Ester Synthesis. Retrieved from [Link]

• Journal of Chemical Education. (1973). The malonic ester synthesis in the undergraduate laboratory. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (2022, August 3). Diverse synthesis of α-tertiary amines and tertiary alcohols via desymmetric reduction of malonic esters. Retrieved from [Link]

• JoVE. (2025, May 22). Video: Loss of Carboxy Group as CO2: Decarboxylation of Malonic Acid Derivatives. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthetic Strategies. Retrieved from [Link]

• The Malonic Ester Synthesis. (n.d.). Retrieved from [Link]

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• 4. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]

Preventing dialkylation in malonic ester synthesis

Technical Support Center: Malonic Ester Synthesis

Welcome to the technical support hub for the malonic ester synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this powerful C-C bond-forming reaction. Here, we address one of the most common challenges: controlling the reaction to prevent undesired dialkylation.

Frequently Asked Questions (FAQs)

Q1: What is dialkylation in the context of malonic ester synthesis?

Dialkylation is a common side reaction where the monoalkylated malonic ester product undergoes a second deprotonation and subsequent reaction with another equivalent of the alkylating agent.[1][2] While sometimes desirable for creating quaternary centers, it often leads to difficult-to-separate product mixtures and reduced yields of the target monoalkylated compound.[1][2]

Q2: What is the primary cause of unintentional dialkylation?

The root cause lies in the acidity of the remaining α-hydrogen on the monoalkylated product. This proton is still acidic enough to be removed by the base present in the reaction mixture, generating a new enolate that can compete with the starting material's enolate for the alkylating agent.[3]

Q3: Is the monoalkylated product more or less reactive towards alkylation than the starting diethyl malonate?

The enolate of the monoalkylated product is often more nucleophilic than the enolate of the starting malonic ester. This increased nucleophilicity can lead to a faster rate for the second alkylation, exacerbating the dialkylation issue if reaction conditions are not carefully controlled.[4]

Q4: What is the single most critical factor in preventing dialkylation?

Stoichiometry.[4] Precise control over the molar ratios of the malonic ester, base, and alkylating agent is paramount. Using one equivalent or a slight excess of the malonic ester relative to the base and alkylating agent is a key strategy to favor mono-alkylation.[4][5]

Visualizing the Competing Pathways

The following diagram illustrates the critical branch point in the synthesis where the reaction can proceed to the desired monoalkylated product or the undesired dialkylated byproduct.

Caption: Competing pathways in malonic ester synthesis.

Troubleshooting Guide: Excessive Dialkylation

If you are observing a higher-than-expected yield of the dialkylated product, consult the following troubleshooting workflow.

Troubleshooting Flowchart

Caption: A step-by-step workflow to diagnose and correct for excessive dialkylation.

Optimized Protocol for Monoalkylation

This protocol is designed to maximize the yield of the monoalkylated product. The core principle is to ensure the enolate of the starting malonic ester is consumed by the alkylating agent before the monoalkylated product can be significantly deprotonated.

Materials:

• Diethyl malonate (or dimethyl malonate)

• Anhydrous ethanol (if using sodium ethoxide)

• Sodium ethoxide (NaOEt) or Sodium Hydride (NaH)

• Primary alkyl halide (e.g., 1-bromobutane)

• Anhydrous solvent (e.g., THF or DMF if using NaH)

• Standard glassware for anhydrous reactions

Procedure:

• Setup: Assemble a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition:

  • Using Sodium Ethoxide: Dissolve sodium ethoxide (1.0 equivalent) in anhydrous ethanol.

  • Using Sodium Hydride: Suspend NaH (1.0 equivalent, 60% dispersion in mineral oil) in anhydrous THF.

• Enolate Formation: Cool the base solution/suspension to 0 °C in an ice bath. Add diethyl malonate (1.1 equivalents) dropwise via the dropping funnel over 15-20 minutes. Stir the mixture at room temperature for 30 minutes after addition is complete to ensure full enolate formation.[6][7]

• Alkylation: Cool the enolate solution back to 0 °C. Add the primary alkyl halide (1.0 equivalent) dropwise at a rate that maintains the internal temperature below 25 °C.[6]

• Reaction Completion: After the addition is complete, allow the reaction to stir at room temperature for 1-3 hours or until TLC analysis indicates consumption of the starting material. Gentle heating (reflux) may be required for less reactive alkyl halides, but this can increase the risk of dialkylation.[6]

• Workup: Quench the reaction by pouring it into cold water. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via vacuum distillation or column chromatography to separate the monoalkylated product from any unreacted starting material and dialkylated byproduct.

Crucial Note on Base Selection: The alkoxide base must match the alkyl group of the ester (e.g., sodium ethoxide for diethyl malonate) to prevent transesterification, a side reaction that can complicate product mixtures.[4][7]

Summary of Key Parameters for Controlling Alkylation

Parameter	To Favor Monoalkylation (Desired)	To Favor Dialkylation (If Desired)	Rationale
Stoichiometry (Base:Ester)	≤ 1:1, with a slight excess of ester (e.g., 1:1.1)[4][5]	Stepwise addition: 1 eq base, 1 eq R¹-X, then 1 eq base, 1 eq R²-X[4][7]	Excess ester ensures the base is consumed before it can deprotonate the monoalkylated product.
Alkylating Agent (R-X)	Use 1.0 equivalent. Add slowly.[6]	Use >2.0 equivalents added in two separate steps.	Slow addition prevents localized high concentrations of R-X that could react with newly formed product enolate.
Base Type	Standard bases like NaOEt work well.[4] Stronger bases (e.g., NaH) ensure complete initial deprotonation.[4]	Sodium ethoxide (NaOEt) or a similar alkoxide is standard.[8]	Complete conversion to the initial enolate minimizes the presence of both base and unreacted malonic ester, which could lead to side reactions.
Temperature	Low to moderate (0 °C to RT for addition, gentle reflux if needed).[4]	Typically requires heating after each alkylation step.[4]	Lower temperatures slow down the rate of the second deprotonation and alkylation relative to the first.
Solvent	Match solvent to base (e.g., Ethanol for NaOEt). Anhydrous conditions are critical.[4]	Same as for monoalkylation.	Prevents transesterification and ensures the base is not quenched by water.[4]

References

• The Core Mechanism of Malonic Ester Synthesis: A Technical Guide for Advanced Organic Synthesis. (n.d.). Benchchem.
• Malonic Ester Synthesis. (n.d.). Organic Chemistry Tutor.
• The Malonic Ester and Acetoacetic Ester Synthesis. (2025, June 5). Master Organic Chemistry.
• Malonic Ester Synthesis. (n.d.). Chemistry Steps.
• Malonic ester synthesis. (n.d.). Wikipedia.
• Application Notes and Protocols for Malonic Ester Synthesis with Dimethyl Malonate. (n.d.). Benchchem.
• How to control mono- vs. di-alkylation of diethyl malonate. (n.d.). Benchchem.
• Application Notes and Protocols: Malonic Ester Synthesis for Amino Acid Preparation. (n.d.). Benchchem.
• Malonic Ester Synthesis. (n.d.). Organic Chemistry Portal.
• Choice of base for malonic ester synthesis. (n.d.). ECHEMI.
• Malonic Ester Synthesis. (n.d.). OpenOChem Learn.
• Fundamental principles of malonic ester synthesis. (n.d.). Benchchem.
• Malonic ester synthesis. (2020, April 25). L.S.College, Muzaffarpur.

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• 5. Malonic Ester Synthesis [organic-chemistry.org]
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• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. echemi.com [echemi.com]

Technical Support Center: Purification of Crude Dimethyl Isobutylmalonate by Vacuum Distillation

Welcome to the technical support center for the purification of crude dimethyl isobutylmalonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the vacuum distillation of this compound. Here, we will address common challenges and frequently asked questions to ensure a successful and efficient purification process.

I. Understanding the System: Key Principles of Dimethyl Isobutylmalonate Purification

Dimethyl isobutylmalonate is a high-boiling point ester with an atmospheric boiling point of approximately 213 °C.[1] Attempting to purify this compound by simple distillation at atmospheric pressure can lead to thermal decomposition, resulting in reduced yield and the formation of impurities. Vacuum distillation is the preferred method as it lowers the boiling point of the liquid, allowing for distillation at a lower temperature, thereby preserving the integrity of the molecule.[2]

Successful purification hinges on understanding the physical properties of the target compound and potential impurities, as well as mastering the vacuum distillation technique.

II. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the vacuum distillation of crude dimethyl isobutylmalonate in a question-and-answer format.

Question 1: My vacuum pump is running, but I can't achieve the target pressure. What should I do?

Answer:

Failure to reach the desired vacuum level is one of the most common issues in vacuum distillation and almost always points to a leak in the system.

Probable Causes & Solutions:

• Improperly Greased Joints: All ground-glass joints must be properly sealed with vacuum grease. A common mistake is using too little grease or applying it unevenly.

  • Solution: Disassemble the joints, clean them thoroughly with a suitable solvent to remove old grease, and reapply a thin, even layer of vacuum grease. When reassembling, gently twist the joints to ensure a complete, transparent seal.

• Cracked or Chipped Glassware: Even hairline cracks can compromise the vacuum.

  • Solution: Carefully inspect every piece of glassware for cracks or chips, especially around the joints, before assembly. Replace any damaged components.

• Poorly Sealed Thermometer/Adapter: The rubber or Teflon adapter for the thermometer must form a tight seal.

  • Solution: Ensure the adapter is not cracked or degraded. It should fit snugly around the thermometer and in the neck of the distillation head.

• Leaky Tubing: The vacuum tubing itself can be a source of leaks, especially if it is old or has been stressed.

  • Solution: Use thick-walled vacuum tubing. Inspect the tubing for cracks or holes. Ensure a tight fit at the connection points to the vacuum adapter and the vacuum trap.

Logical Troubleshooting Workflow for Vacuum Leaks:

Caption: Troubleshooting workflow for identifying vacuum leaks.

Question 2: The crude material is bumping violently in the distillation flask. How can I prevent this?

Answer:

Bumping, or the sudden, violent boiling of a liquid, is a common and dangerous phenomenon in vacuum distillation.

Probable Causes & Solutions:

• Lack of Nucleation Sites: Under vacuum, localized superheating can occur, leading to explosive boiling.

  • Solution: Always use a magnetic stir bar and stir the liquid vigorously and continuously throughout the distillation. This provides a large surface area for even boiling. Boiling stones are ineffective under vacuum as the trapped air is quickly removed, rendering them useless.

• Heating Too Rapidly: Applying heat too quickly can exacerbate bumping.

  • Solution: Heat the distillation flask gradually using a heating mantle with a temperature controller or a well-stirred oil bath.

• Residual Volatile Solvents: If the crude material contains low-boiling solvents, they will vaporize rapidly as the vacuum is applied, causing bumping.

  • Solution: Before heating, apply the vacuum to the system at room temperature to remove any residual volatile solvents.

Question 3: My product is not distilling at the expected temperature. What could be the reason?

Answer:

This issue can be due to either an inaccurate temperature reading or a deviation from the expected pressure.

Probable Causes & Solutions:

• Incorrect Thermometer Placement: The thermometer bulb must be positioned correctly to accurately measure the temperature of the vapor that is in thermal equilibrium with the distilling liquid.

  • Solution: The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.

• Inaccurate Pressure Reading: The pressure reading from your manometer might be incorrect, or you may be estimating the boiling point based on a pressure that is not being achieved.

  • Solution: Ensure your manometer is functioning correctly. Use the table below to correlate the observed pressure with the expected boiling point.

Table 1: Estimated Boiling Point of Dimethyl Isobutylmalonate at Various Pressures

Pressure (mmHg)	Estimated Boiling Point (°C)
760	213
100	~150
50	~130
20	~110
10	~95
5	~80
1	~55

Note: These are estimated values. The actual boiling point may vary depending on the purity of the compound and the accuracy of the pressure measurement.

Question 4: The distillation is very slow, or has stopped, even with high heat.

Answer:

This "stalling" can be frustrating and is often due to issues with heat transfer or system pressure.

Probable Causes & Solutions:

• Insufficient Heating: The heating mantle or oil bath may not be providing enough energy to vaporize the high-boiling ester.

  • Solution: Ensure good thermal contact between the heating source and the distillation flask. If using an oil bath, make sure the flask is sufficiently immersed. Gradually increase the temperature of the heating source.

• Poor Insulation: Significant heat loss can occur from the distillation flask and head, especially if the distillation is running for a long time.

  • Solution: Insulate the distillation head and the neck of the flask with glass wool or aluminum foil to minimize heat loss.

• A "Flooded" Condenser: If the cooling water is too cold or the distillation rate is too high, the condenser can become overwhelmed, causing the vapor to condense and run back down the column instead of into the receiving flask.

  • Solution: Adjust the flow rate of the cooling water. It should be cool, but not ice-cold.

III. Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude dimethyl isobutylmalonate?

A1: Based on common synthetic routes, potential impurities include:

• Unreacted Starting Materials: Dimethyl malonate (BP: 180-181 °C) and isobutyl bromide (BP: 91.5 °C) or isobutyl chloride (BP: 68-69 °C).[3][4]

• Solvents: Toluene (BP: 110.6 °C) or methanol (BP: 64.7 °C).[5][6][7][8][9]

• Monosubstituted Intermediate: Dimethyl 2-isobutylmalonate. Its boiling point will be between that of dimethyl malonate and the final product.

During distillation, the lower-boiling impurities (isobutyl halides, toluene, methanol) will distill first as a "forerun." The unreacted dimethyl malonate will distill after the forerun but before your product.

Q2: What is the ideal vacuum level for this distillation?

A2: A good target pressure is between 5-20 mmHg. This will lower the boiling point to a manageable range of approximately 80-110 °C, which is hot enough for a reasonable distillation rate but low enough to prevent thermal decomposition.

Q3: How do I properly stop the vacuum distillation?

A3: The shutdown sequence is critical to prevent accidents.

• Remove the heat source and allow the distillation flask to cool to room temperature.

• Slowly and carefully vent the system to atmospheric pressure. This can be done by opening the stopcock on the vacuum trap or by removing the vacuum tubing from the vacuum adapter.

• Once the system is at atmospheric pressure, turn off the vacuum pump.

Never turn off the vacuum pump while the system is still under vacuum and sealed. This can cause oil from the pump to be sucked back into your system.

Q4: Is it necessary to use a vacuum trap?

A4: Yes, a vacuum trap, often cooled with a dry ice/acetone bath or liquid nitrogen, is essential. It serves two main purposes:

• It condenses any volatile impurities that pass through the main condenser, preventing them from contaminating the vacuum pump oil.

• It protects your product from any potential back-siphoning of pump oil or water from an aspirator.

IV. Recommended Experimental Protocol

This protocol provides a step-by-step methodology for the vacuum distillation of crude dimethyl isobutylmalonate.

1. Preparation and Assembly:

• Ensure all glassware is clean, dry, and free of cracks.

• Apply a thin, even layer of vacuum grease to all ground-glass joints.

• Assemble the distillation apparatus as shown in the diagram below, including a Claisen adapter to minimize bumping.

• Place a magnetic stir bar in the distillation flask.

• Charge the distillation flask with the crude dimethyl isobutylmalonate (do not fill more than two-thirds full).

• Position the thermometer correctly in the distillation head.

• Connect the vacuum tubing to a vacuum trap, and then to the vacuum source (pump or aspirator).

Vacuum Distillation Apparatus Workflow:

Caption: Schematic of a vacuum distillation setup.

2. Distillation Procedure:

• Turn on the cooling water to the condenser.

• Turn on the magnetic stirrer to a moderate speed.

• Slowly apply the vacuum. Observe the crude material for any initial outgassing or bumping of volatile impurities.

• Once a stable vacuum is achieved, begin to gently heat the distillation flask.

• Collect any low-boiling forerun in a separate receiving flask.

• As the temperature rises and stabilizes at the boiling point of your product at the given pressure, switch to a clean receiving flask to collect the pure dimethyl isobutylmalonate.

• Continue distillation until most of the product has been collected. Do not distill to dryness.

• Stop the distillation by following the shutdown procedure outlined in the FAQs.

V. Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Perform the distillation in a well-ventilated fume hood.

• Be aware that dimethyl isobutylmalonate is irritating to the eyes, respiratory system, and skin.

• Inspect all glassware for cracks before use to prevent implosion under vacuum.

VI. References

• Vertex AI Search. (n.d.). Dimethyl isobutylmalonate | CAS 39520-24-6 | Chemical-Suppliers. Retrieved from

• Britannica. (2025, December 24). Toluene. Retrieved from [Link]

• Academy Savant. (n.d.). Toluene. Retrieved from [Link]

• Oreate AI. (2026, January 7). Understanding the Boiling Point of Toluene: A Key to Its Versatile Applications. Retrieved from [Link]

• ChemBK. (n.d.). Isobutyl Bromide. Retrieved from [Link]

• ChemBK. (n.d.). Isobutyl chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Toluene. Retrieved from [Link]

• Carl ROTH. (n.d.). Dimethyl malonate, 250 ml, CAS No. 108-59-8. Retrieved from [Link]

• Ataman Kimya. (n.d.). DIMETHYL MALONATE. Retrieved from [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

• Stenutz. (n.d.). isobutyl bromide. Retrieved from [Link]

• Tradeindia. (n.d.). Isobutyl Bromide. Retrieved from [Link]

• Wikipedia. (n.d.). Isobutyl chloride. Retrieved from [Link]

• Stenutz. (n.d.). isobutyl chloride. Retrieved from [Link]

• Brainly.in. (2020, January 29). structure of isobutyl chloride. Retrieved from [Link]

• Three Chongqing Chemdad Co., Ltd. (n.d.). Dimethyl isobutylmalonate. Retrieved from [Link]

Sources

• 1. Dimethyl isobutylmalonate Three Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. Vacuum distillation - Wikipedia [en.wikipedia.org]
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• 4. chembk.com [chembk.com]
• 5. Toluene - Wikipedia [en.wikipedia.org]
• 6. Toluene | Fisher Scientific [fishersci.com]
• 7. Toluene | Solvent, Organic Chemistry, Benzene | Britannica [britannica.com]
• 8. Understanding the Boiling Point of Toluene: A Key to Its Versatile Applications - Oreate AI Blog [oreateai.com]
• 9. academysavant.com [academysavant.com]

Troubleshooting incomplete hydrolysis of dimethyl isobutylmalonate esters

Welcome to the technical support center for the hydrolysis of dimethyl isobutylmalonate. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with this specific ester hydrolysis. Here, we will delve into the nuances of this reaction, providing in-depth troubleshooting advice and detailed protocols to ensure your experiments are successful.

Introduction: The Challenge of Steric Hindrance

The hydrolysis of esters is a fundamental transformation in organic synthesis. However, the saponification of sterically hindered esters like dimethyl isobutylmalonate presents a significant challenge. The bulky isobutyl group impedes the approach of the nucleophile (e.g., hydroxide) to the carbonyl carbon, slowing down the reaction rate and often leading to incomplete conversion.[1][2] This guide will address the common pitfalls and provide robust solutions to overcome these steric barriers.

Troubleshooting Guide: Overcoming Incomplete Hydrolysis

This section is structured in a question-and-answer format to directly address the most common issues encountered during the hydrolysis of dimethyl isobutylmalonate.

Question 1: My hydrolysis reaction is stalled, and I observe a significant amount of starting material even after prolonged reaction times. What are the likely causes and how can I fix this?

Answer:

This is the most frequent issue and typically points to one or a combination of the following factors:

• Insufficient Reaction Temperature: The activation energy for the hydrolysis of a hindered ester is high. Room temperature conditions are often insufficient. Gradually increasing the reaction temperature to reflux can significantly accelerate the rate of hydrolysis.

• Inadequate Concentration of Base: A higher concentration of the hydroxide source can increase the frequency of successful nucleophilic attacks on the sterically shielded carbonyl carbon.

• Poor Solubility: Dimethyl isobutylmalonate is not readily soluble in aqueous base solutions.[3] This poor solubility limits the interaction between the ester and the hydroxide ions. The use of a co-solvent is crucial to create a homogeneous reaction mixture.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for incomplete hydrolysis.

Question 2: I'm using a co-solvent, but the reaction is still not going to completion. What are my next steps?

Answer:

If a standard approach with a co-solvent is failing, it's time to consider more specialized techniques for hindered esters:

• Phase-Transfer Catalysis: A phase-transfer catalyst (PTC), such as tetrabutylammonium bromide, can be employed. The PTC facilitates the transfer of the hydroxide ion from the aqueous phase to the organic phase where the ester is located, thereby increasing the effective concentration of the nucleophile around the substrate.

• Alternative Solvent Systems: For particularly stubborn hydrolyses, moving to a non-aqueous or aprotic polar solvent system can be highly effective. For instance, using potassium tert-butoxide in dimethyl sulfoxide (DMSO) is a powerful method for hydrolyzing hindered esters.[4][5] The "naked" and poorly solvated hydroxide or alkoxide is a much stronger nucleophile.[1]

• Lewis Acid Catalysis: The addition of a Lewis acid, such as LiCl, can activate the ester carbonyl group towards nucleophilic attack.[6]

Question 3: I am concerned about potential side reactions at high temperatures. Are there milder, alternative methods for hydrolyzing dimethyl isobutylmalonate?

Answer:

Yes, several milder methods have been developed for the hydrolysis of sterically hindered esters:

• t-BuNH₂/LiBr System: A protocol using tert-butylamine and lithium bromide in a mixture of methanol and water has been shown to be effective for the hydrolysis of hindered esters.[6][7] This method often proceeds at reflux but can be gentler than using high concentrations of strong bases.

• Enzymatic Hydrolysis: In some cases, lipases can be used for the selective hydrolysis of esters under very mild conditions (room temperature, neutral pH). This approach is particularly useful if other sensitive functional groups are present in the molecule.

Frequently Asked Questions (FAQs)

Q1: Can I use acidic conditions for the hydrolysis of dimethyl isobutylmalonate?

A1: While acidic hydrolysis is a valid method for ester cleavage, it is often slower than basic hydrolysis for sterically hindered esters.[8] It typically requires high temperatures and prolonged reaction times, which can lead to undesired side reactions. For this specific substrate, base-catalyzed saponification is generally the more efficient approach.

Q2: How do I monitor the progress of the hydrolysis reaction?

A2: The progress of the reaction can be conveniently monitored by Thin-Layer Chromatography (TLC).[9] The starting ester will have a higher Rf value than the resulting carboxylic acid salt (which may remain at the baseline). To visualize the progress, a small aliquot of the reaction mixture can be acidified to protonate the carboxylate, making it more mobile on the TLC plate. Alternatively, techniques like ¹H NMR or HPLC can be used for more quantitative analysis.[9]

Q3: My reaction seems to have worked, but I am having trouble with the work-up. How do I effectively isolate the isobutylmalonic acid?

A3: A common issue during work-up is the formation of emulsions. After the reaction is complete, the mixture should be cooled and the organic co-solvent removed under reduced pressure. The remaining aqueous solution should then be carefully acidified with a strong acid (e.g., HCl) to a pH of ~2. This will protonate the carboxylate salt, forming the free diacid. The product can then be extracted with an organic solvent like ethyl acetate. Washing the organic extracts with brine can help to break up any emulsions.

Experimental Protocols

Protocol 1: Standard Saponification with a Co-solvent

This protocol outlines a standard and robust method for the hydrolysis of dimethyl isobutylmalonate.

Materials:

• Dimethyl isobutylmalonate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Tetrahydrofuran (THF) or 1,4-Dioxane

• Hydrochloric acid (HCl), concentrated

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve dimethyl isobutylmalonate (1.0 eq) in THF or 1,4-dioxane (5-10 mL per gram of ester).

• Addition of Base: In a separate flask, prepare a solution of NaOH or KOH (2.5 - 3.0 eq) in water (2-4 mL per gram of base). Add the aqueous base solution to the solution of the ester.

• Heating: Heat the reaction mixture to reflux and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC. To do this, take a small aliquot of the reaction mixture, neutralize it with 1M HCl, and spot it on a TLC plate against the starting material.

• Work-up: Once the reaction is complete (typically after 4-12 hours), cool the mixture to room temperature. Remove the organic solvent under reduced pressure.

• Acidification: Carefully acidify the remaining aqueous solution with concentrated HCl until the pH is approximately 2.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude isobutylmalonic acid.

Protocol 2: Hydrolysis of a Hindered Ester using t-BuNH₂/LiBr

This protocol provides an alternative method for more challenging substrates.[6][7]

Materials:

• Dimethyl isobutylmalonate

• tert-Butylamine (t-BuNH₂)

• Lithium bromide (LiBr)

• Methanol (MeOH)

• Water

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve dimethyl isobutylmalonate (1.0 eq) in methanol (approximately 8 mL per mmol of ester).

• Addition of Reagents: Add water (approximately 3 mL per mmol of ester), tert-butylamine (10 eq), and lithium bromide (3 eq).

• Heating: Stir the mixture under reflux.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: After completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Washing: Wash the organic phase with saturated aqueous NH₄Cl and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the desired product.

Quantitative Data Summary:

Parameter	Protocol 1: Standard Saponification	Protocol 2: t-BuNH₂/LiBr Method
Base	NaOH or KOH	t-BuNH₂
Catalyst	None	LiBr
Solvent	THF/Water or Dioxane/Water	Methanol/Water
Temperature	Reflux	Reflux
Typical Reaction Time	4 - 12 hours	6 - 24 hours

Mechanistic Insights

The base-catalyzed hydrolysis of an ester, or saponification, proceeds through a nucleophilic acyl substitution mechanism.

Caption: Mechanism of base-catalyzed ester hydrolysis.

The rate-determining step is the initial attack of the hydroxide ion on the carbonyl carbon. With dimethyl isobutylmalonate, the bulky isobutyl group sterically hinders this approach, thus slowing the reaction. The strategies outlined in this guide are all designed to overcome this steric impediment and facilitate the formation of the tetrahedral intermediate.

References

• Patsnap Eureka. (2025, March 28). Malonic Ester Synthesis: Steps, Mechanism, and Examples. [Link]

• Suárez-Castillo, O. R., et al. (n.d.). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. ARKIVOC. [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. [Link]

• Hunt, I. (n.d.). Ch21: Malonic esters. University of Calgary. [Link]

• Chemistry Notes. (2022, January 31). Malonic ester synthesis, mechanism and application. [Link]

• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(7), 1-12. [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. [Link]

• Sciencemadness.org. (2016, August 8). Difficult hydrolysis of an hindered ester. [Link]

• AmeliCA. (n.d.). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. [Link]

• Huffman, J. W., & Harris, R. H. (1976). A convenient procedure for the hydrolysis of hindered esters. Synthetic Communications, 6(7), 481-484. [Link]

• Gassman, P. G., & Schenk, W. N. (1977). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. The Journal of Organic Chemistry, 42(5), 918-920. [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. [Link]

• Google Patents. (n.d.).

• Domestika. (n.d.). Troubleshooting Common Cold Saponification Complications. [Link]

• NIST WebBook. (n.d.). Diethyl isobutylmalonate. [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Difficult hydrolysis of an hindered ester - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. tandfonline.com [tandfonline.com]
• 5. scite.ai [scite.ai]
• 6. portal.amelica.org [portal.amelica.org]
• 7. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

How to control mono- vs di-alkylation of dimethyl malonate derivatives

A Researcher's Guide to Selectivity Control: Mono- vs. Di-Alkylation

The malonic ester synthesis is a foundational C-C bond-forming reaction in organic synthesis, prized for its ability to create substituted carboxylic acids from simple alkyl halides.[1] However, the very feature that makes the malonate ester so useful—the acidity of its α-hydrogens—also presents its greatest challenge: controlling the extent of alkylation. The mono-alkylated product still possesses an acidic proton, creating a competitive pathway to a second alkylation.[2][3]

This guide serves as a technical resource for researchers, scientists, and drug development professionals to navigate the nuances of this reaction. It provides field-proven insights, troubleshooting workflows, and detailed protocols to empower you to selectively synthesize either mono- or di-alkylated dimethyl malonate derivatives with confidence.

Core Principles: Understanding the Reaction Landscape

The outcome of a malonic ester alkylation is a delicate equilibrium of several factors. The reaction proceeds through the formation of a resonance-stabilized enolate, which then acts as a nucleophile in an SN2 reaction with an alkyl halide.[4][5] Mastering control over this process requires a deep understanding of the key parameters that influence the relative rates of the first and second alkylation events.

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} dot Caption: Reaction pathway for mono- and di-alkylation of dimethyl malonate.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the alkylation of dimethyl malonate derivatives in a practical question-and-answer format.

Question 1: My reaction is producing too much di-alkylated product. How can I favor mono-alkylation?

This is the most common challenge. The formation of the di-alkylated product occurs because the mono-alkylated ester can be deprotonated and react with another equivalent of the alkyl halide.[6] To suppress this, you must manipulate the reaction conditions to favor the first alkylation exclusively.

Core Solutions:

• Stoichiometry is Key: Use a slight excess (1.1 to 1.5 equivalents) of dimethyl malonate relative to the base and the alkylating agent.[7][8][9] This ensures that the base is consumed reacting with the more acidic starting material, leaving little to deprotonate the less acidic mono-alkylated product.

• Inverse Addition: Instead of adding the alkyl halide to the flask containing the malonate enolate, try a "reverse" or "inverse addition." Slowly add the pre-formed enolate solution to a solution of the alkyl halide. This strategy keeps the concentration of the enolate low at all times, minimizing the chance of a second reaction.

• Steric Hindrance: If your synthesis allows, use a malonate with bulkier ester groups, such as di-tert-butyl malonate. The steric bulk of the tert-butyl groups significantly hinders the approach for a second alkylation.[10]

• Temperature Control: Running the reaction at lower temperatures can sometimes improve selectivity for the mono-alkylated product by reducing the rate of the second, less favorable deprotonation and alkylation.[11]

Question 2: I am trying to synthesize a di-substituted malonate, but the second alkylation is sluggish or fails. What can I do?

Successfully forming a di-alkylated product, especially with two different alkyl groups, requires a deliberate, stepwise approach.

Core Solutions:

• Stepwise Base Addition: Do not add two equivalents of base and alkyl halide at the beginning. Perform the first alkylation to completion (monitor by TLC). Then, cool the reaction mixture, add a second equivalent of base to form the new enolate, and finally add the second alkylating agent.[4][12][13]

• Use a Stronger, Non-Nucleophilic Base: The mono-alkylated malonate is less acidic than the starting material. A standard ethoxide/ethanol system might not be sufficient for complete deprotonation. Switch to a stronger base like sodium hydride (NaH) or lithium diisopropylamide (LDA) in an aprotic solvent like THF or DMF for the second deprotonation.[12] This ensures irreversible and complete formation of the enolate required for the second alkylation.

• Check Your Second Alkyl Halide: Remember the reaction is SN2. If your second alkyl group (R²) is on a secondary halide, the reaction will be slow. If it's on a tertiary halide, you will likely only observe elimination (E2) products.[1][13]

Question 3: My yields are low, and I see byproducts other than the di-alkylated ester. What is happening?

Low yields can be attributed to several side reactions beyond simple di-alkylation.

Potential Side Reactions & Solutions:

• O-Alkylation: The enolate is an ambident nucleophile, meaning it can react through carbon (C-alkylation, desired) or oxygen (O-alkylation, byproduct).[6][11]

  • Solution: Using protic solvents (like ethanol) can help solvate the oxygen atom of the enolate, making it less nucleophilic and favoring C-alkylation.

• Ester Hydrolysis: The presence of water, especially under basic conditions, can hydrolyze your dimethyl malonate to a carboxylate, which will not participate in the reaction.[11]

  • Solution: Ensure all glassware is flame- or oven-dried. Use anhydrous solvents and fresh, dry reagents.

• Transesterification: This occurs if your alkoxide base does not match the ester groups of your malonate (e.g., using sodium ethoxide with dimethyl malonate).[1][11][12]

  • Solution: Always match the base to the ester. For dimethyl malonate, use sodium methoxide (NaOMe) in methanol. For diethyl malonate, use sodium ethoxide (NaOEt) in ethanol.[2] If using a base like NaH, this is not a concern.

• Elimination (E2): If you are using a secondary or sterically hindered primary alkyl halide, the enolate can act as a base and promote an E2 elimination reaction, forming an alkene byproduct instead of the desired alkylation.[11]

  • Solution: Whenever possible, use primary or methyl halides to ensure the SN2 pathway dominates.[1][13]

Question 4: What is the difference between using a classic base like NaOEt in ethanol versus a stronger base like NaH in DMF?

The choice of base and solvent system fundamentally alters the reaction environment and can be leveraged to optimize for your desired outcome.

• Sodium Ethoxide (NaOEt) in Ethanol (Protic/Equilibrium Conditions):

  • Mechanism: This is a classic, equilibrium-based system. The pKa of ethanol (~16) is reasonably close to that of dimethyl malonate (~13), meaning the deprotonation is reversible and not always complete.[13]

  • Best For: Simple, robust procedures, especially when mono-alkylation is desired and precise stoichiometry can be used to control the reaction. The protic solvent helps suppress O-alkylation.

• Sodium Hydride (NaH) in DMF or THF (Aprotic/Irreversible Conditions):

  • Mechanism: NaH is a very strong, non-nucleophilic base that deprotonates the malonate irreversibly, driving enolate formation to completion.[12] The aprotic solvent (DMF or THF) fully dissolves the enolate salt and does not interfere with its nucleophilicity.

  • Best For: Reactions where complete enolate formation is critical. This is particularly useful for the second alkylation of a less acidic mono-substituted malonate or when using less reactive alkyl halides. It requires more stringent anhydrous conditions.

Summary of Key Parameters for Selectivity Control

Parameter	To Favor Mono-alkylation	To Favor Di-alkylation	Scientific Rationale
Stoichiometry	Use 1.1-1.5 eq. of malonate per 1.0 eq. of base & R-X.[8][9]	Use >2.0 eq. of base & >2.0 eq. of R-X in a stepwise manner.[12]	Excess malonate ensures the base reacts preferentially with the more acidic starting material.
Base	Standard alkoxide (e.g., NaOMe).[7]	Stronger base (e.g., NaH, LDA) for the 2nd step.[12]	Mono-alkylated product is less acidic; a stronger base ensures complete deprotonation for the 2nd step.
Solvent	Protic (e.g., Methanol) with alkoxide bases.[12]	Aprotic (e.g., THF, DMF) with strong bases like NaH.[11][12]	Protic solvents can suppress O-alkylation. Aprotic solvents are required for strong bases like NaH.
Temperature	Lower temperatures may improve selectivity.[11]	Higher temperatures may be needed for the 2nd alkylation.[12]	Reduces the rate of the less favorable second alkylation. Overcomes higher activation energy for the second step.
Substrate Sterics	Use bulky esters (e.g., di-tert-butyl malonate).[10]	Use less hindered esters (e.g., dimethyl malonate).[10]	Steric hindrance around the α-carbon after the first alkylation prevents the second SN2 reaction.
Alkyl Halide	Use primary or methyl halides (R-X).[1][13]	Use primary or methyl halides (R-X).[1][13]	The reaction proceeds via an SN2 mechanism; secondary/tertiary halides lead to elimination.

Experimental Protocols

Protocol 1: Selective Mono-alkylation of Dimethyl Malonate

Objective: To synthesize a mono-alkylated dimethyl malonate with high selectivity using modern, irreversible conditions.

Materials:

• Dimethyl malonate (1.1 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Alkyl halide (e.g., 1-bromobutane) (1.0 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (Argon or Nitrogen), add NaH (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and septa.

• Solvent Addition: Wash the NaH with anhydrous hexane to remove the mineral oil, carefully decant the hexane, and then add anhydrous DMF. Cool the suspension to 0 °C in an ice-water bath.

• Enolate Formation: Slowly add dimethyl malonate (1.1 eq) dropwise via syringe to the stirred NaH suspension. Control the addition rate to keep the internal temperature below 10 °C. Hydrogen gas will evolve. Stir at 0 °C for 30-60 minutes after the addition is complete to ensure full enolate formation.

• Alkylation: Add the alkyl halide (1.0 eq) dropwise, again maintaining a low temperature. Once the addition is complete, allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction's progress by TLC.

• Work-up: Once the reaction is complete, cool it back to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction & Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether (3x). Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation or column chromatography.[12]

Protocol 2: Stepwise Di-alkylation of Dimethyl Malonate

Objective: To synthesize a di-alkylated dimethyl malonate using the classic alkoxide base method.

Procedure:

• First Alkylation: Follow steps 1-4 of a classic mono-alkylation procedure using sodium methoxide (1.0 eq) in methanol, dimethyl malonate (1.0 eq), and the first alkyl halide (R¹-X, 1.0 eq). Heat to reflux and monitor by TLC until the starting material is consumed.[12]

• Second Enolate Formation: After the first alkylation is complete, cool the reaction mixture to room temperature. Add a second equivalent of sodium methoxide (1.0 eq) and stir for 30 minutes to deprotonate the mono-alkylated product.[2][12]

• Second Alkylation: Add the second alkylating agent (R²-X, 1.0 eq) dropwise. Heat the mixture to reflux for 2-4 hours or until TLC indicates completion.

• Work-up and Purification: Follow the work-up and purification steps as described in Protocol 1 to isolate the di-alkylated product.[12]

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} dot Caption: Troubleshooting workflow for improving mono-alkylation selectivity.

References

• Wikipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry. [Link]

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• JoVE. (2023). Alkylation of β-Diester Enolates: Malonic Ester Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis. [Link]

• OpenOChem Learn. (n.d.). Malonic Ester Synthesis. [Link]

• Chemistry LibreTexts. (2025). 22.7: Alkylation of Enolate Ions. [Link]

• PharmaXChange.info. (2011). Malonic Ester Synthesis - Alkylation of Enolates. [Link]

• ResearchGate. (n.d.). Optimization of the alkylation step. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Process for the C-alkylation of malonic esters using phase-transfer agents.

• NIH. (n.d.). Preparation of mono-substituted malonic acid half oxyesters (SMAHOs). [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). The Alkylation of Malonic Ester. [Link]

• OSTI.GOV. (1986). Alkylation of malonic ester and monoalkylmalonic esters under the conditions of phase-transfer catalysis. [Link]

• Phase Transfer Catalysis. (n.d.). PTC C-Alkylation of Malonate. [Link]

• YouTube. (2025). Malonic Ester Synthesis. [Link]

• YouTube. (2018). Malonic Ester Synthesis Reaction Mechanism. [Link]

• Frontiers. (2023). Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. [Link]

• Chemistry LibreTexts. (2023). 22.8: Alkylation of Enolate Ions. [Link]

• ResearchGate. (n.d.). Scheme 1. Alkylation of diethyl malonate (1) under microwave (MW) conditions. [Link]

• Chemistry LibreTexts. (2024). 5.5: Alkylation of Enolate Ions. [Link]

• Chemistry LibreTexts. (2023). 22.7: Alkylation of Enolate Ions. [Link]

• YouTube. (2019). 11.11 Malonic Ester Synthesis. [Link]

• Reddit. (2023). Improvement of selectivity/yield of Alkylation. [Link]

• University of California, Irvine. (n.d.). The Felkin-Ahn model for carbonyl conformations and diastereoselective nucleophilic attack. [Link]

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Technical Support Center: Purification of Dimethyl Isobutylmalonate

Welcome to the Technical Support Center. This guide provides specialized troubleshooting and procedural advice for researchers, scientists, and drug development professionals facing challenges with the purification of dimethyl isobutylmalonate. Our focus is on the effective removal of unreacted starting materials to ensure the high purity required for subsequent synthetic steps.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary unreacted starting materials I need to remove from my crude dimethyl isobutylmalonate?

A1: In a typical malonic ester synthesis, dimethyl isobutylmalonate is prepared via the alkylation of dimethyl malonate with an isobutyl halide, most commonly isobutyl bromide, in the presence of a base like sodium methoxide.[1][2][3] Therefore, the principal unreacted starting materials you will need to remove from your crude product are:

• Dimethyl Malonate: The nucleophilic precursor in the reaction.

• Isobutyl Bromide: The electrophilic alkylating agent.

Additionally, your crude product may contain residual base, salts (e.g., sodium bromide), and solvents used in the reaction. Side products, such as the dialkylated diisobutyl dimethylmalonate, could also be present if reaction stoichiometry is not carefully controlled.[4]

Q2: What are the key physical properties I should consider when selecting a purification strategy?

A2: The success of any purification method hinges on exploiting the differences in the physical properties of the components in your mixture. For this system, the most critical differentiator is the boiling point.

Table 1: Physical Properties of Key Compounds

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Solubility
Isobutyl Bromide	137.02	91-92[5][6][7][8][9]	~1.26[5][8]	Slightly soluble in water; miscible with organic solvents.
Dimethyl Malonate	132.12	180-181[10][11]	~1.15[12]	Sparingly soluble in water; miscible with ethanol and ether.
Dimethyl Isobutylmalonate (Product)	188.22	~213[13][14]	~1.01[13][14]	Insoluble in water; soluble in organic solvents.

The substantial differences in boiling points between the starting materials and the final product make fractional distillation a highly effective purification method.[15][16][17] Differences in polarity also allow for separation by liquid-liquid extraction and column chromatography .

Q3: My crude product is a dark oil after the reaction. How should I perform an initial cleanup before high-purity purification?

A3: An essential first step is an aqueous workup using liquid-liquid extraction to remove salts, residual base, and water-soluble impurities.[18][19] This initial cleanup is critical for the efficiency of subsequent purification steps.

Protocol 1: Standard Aqueous Workup

• Quenching: Cool the reaction mixture to room temperature. If a strong base like sodium methoxide was used, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) until the mixture is neutralized.[20]

• Extraction: Transfer the quenched mixture to a separatory funnel. Add an appropriate organic solvent in which your product is soluble but immiscible with water (e.g., ethyl acetate, diethyl ether). Add deionized water to dissolve the inorganic salts.

• Separation: Shake the funnel vigorously, venting frequently to release any pressure. Allow the layers to separate fully. Drain the lower aqueous layer.

• Base Wash: Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃). This step is crucial for removing any acidic impurities, including unreacted dimethyl malonate (which is weakly acidic) or any carboxylic acids formed from ester hydrolysis.[20][21]

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine). This removes the majority of the residual water from the organic phase.[21]

• Drying & Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter to remove the drying agent and concentrate the solvent using a rotary evaporator to yield the crude dimethyl isobutylmalonate.

Q4: Which purification method is most effective for removing the starting materials on a large scale (>10 g)?

A4: For large-scale purifications, vacuum fractional distillation is the most efficient and economical method. The significant gap between the boiling point of your product (~213 °C) and the starting materials (91-181 °C) allows for excellent separation.[17] Performing the distillation under reduced pressure is essential to lower the required temperature, preventing potential thermal decomposition of the ester.[4]

Protocol 2: Vacuum Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a fractionating column (e.g., Vigreux or packed column) placed between the distillation flask and the condenser.[16] Ensure all glass joints are properly sealed for vacuum application.

• Crude Product Addition: Add the crude dimethyl isobutylmalonate and a magnetic stir bar or boiling chips to the round-bottom flask.

• Vacuum Application: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection:

  • Fraction 1 (Fore-run): Collect the lowest boiling fraction, which will primarily be residual solvent and isobutyl bromide (BP ~91-92 °C at atmospheric pressure).

  • Fraction 2 (Intermediate): As the temperature rises, a second fraction containing primarily unreacted dimethyl malonate will distill (BP 180-181 °C at atmospheric pressure).

  • Fraction 3 (Product): Once the dimethyl malonate is removed, the temperature will stabilize again at the boiling point of your product. Collect the pure dimethyl isobutylmalonate in a clean receiving flask.

• Monitoring: Monitor the head temperature throughout the distillation. Collect fractions only when the temperature is stable. The purity of each fraction can be checked by TLC or GC-MS.[22][23]

Q5: I'm working on a smaller scale and prefer not to use distillation. Is column chromatography a good alternative?

A5: Absolutely. Flash column chromatography is an excellent technique for high-purity separation on a smaller scale, separating compounds based on their differential adsorption to a stationary phase (silica gel) and solubility in a mobile phase (eluent).[24][25]

Protocol 3: Flash Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate. The ideal eluent composition should provide a retention factor (Rf) of ~0.3 for your product.

• Column Packing: Prepare a silica gel column using the chosen eluent. Ensure the column is packed uniformly to prevent channeling.[25]

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent and carefully load it onto the top of the silica column.

• Elution: Begin eluting the column with the solvent system, applying positive pressure.

  • The less polar isobutyl bromide will elute first.

  • Dimethyl malonate, being more polar than the product, will elute later.

  • Your product, dimethyl isobutylmalonate, will elute in between.

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify which ones contain your pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified dimethyl isobutylmalonate.

Pro-Tip: If you have issues with acidic impurities tailing on the silica gel, you can add a very small amount (~0.1%) of triethylamine to your eluent to neutralize the acidic sites on the silica.[26]

Purification Strategy Workflow

The following diagram outlines a logical workflow for selecting the appropriate purification strategy for dimethyl isobutylmalonate.

Caption: Decision workflow for purifying dimethyl isobutylmalonate.

References

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• Carl ROTH. (n.d.). Dimethyl malonate, 250 ml, CAS No. 108-59-8. Carl ROTH. Retrieved from [Link]

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• Ataman Kimya. (n.d.). DIMETHYL MALONATE. Ataman Kimya. Retrieved from [Link]

• Loba Chemie. (n.d.). DIMETHYL MALONATE | 108-59-8. Loba Chemie. Retrieved from [Link]

• Stenutz. (n.d.). isobutyl bromide. Stenutz. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of diethyl isobutylmalonate. PrepChem.com. Retrieved from [Link]

• Tradeindia. (n.d.). Isobutyl Bromide - C4H9Br, CAS RN: 78-77-3. Tradeindia. Retrieved from [Link]

• ChemBK. (n.d.). ISOBUTYL DIMETHYLMALONATE. ChemBK. Retrieved from [Link]

• Chemdad Co., Ltd. (n.d.). Dimethyl isobutylmalonate. Chongqing Chemdad Co., Ltd. Retrieved from [Link]

• Google Patents. (n.d.). CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate. Google Patents.

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Diethyl isobutylmalonate. Thermo Fisher Scientific. Retrieved from [Link]

• Google Patents. (n.d.). Liquid-liquid extraction method for the production of acrylic esters. Google Patents.

• National Center for Biotechnology Information. (n.d.). Diethyl isobutylmalonate. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). US4082788A - Esterification and extraction process. Google Patents.

• ResearchGate. (2025). Practical separation of alcohol–ester mixtures using Deep-Eutectic-Solvents. ResearchGate. Retrieved from [Link]

• Scribd. (n.d.). 03-Fractional Distillation Esters. Scribd. Retrieved from [Link]

• University of Rochester. (n.d.). Purification: Fractional Distillation. Department of Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 2.3: LIQUID-LIQUID EXTRACTION. Chemistry LibreTexts. Retrieved from [Link]

• Coach Benner. (n.d.). Synthesis, Isolation, and Purification of an Ester. Coach Benner. Retrieved from [Link]

• Google Patents. (n.d.). US4250328A - Method for separation of an ester from a reaction mixture. Google Patents.

• ChemBK. (n.d.). Isobutylmalonic Acid Diethyl Ester. ChemBK. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses. Retrieved from [Link]

• Google Patents. (n.d.). CN104030922A - Method for preparing dimethyl n-butyl malonate. Google Patents.

• National Institutes of Health. (n.d.). Asymmetric Michael Addition of Dimethyl Malonate to 2-Cyclopenten-1-one Catalyzed by a Heterobimetallic Complex. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2020). How to separate ester from carboxylic acid by using chromatography?. ResearchGate. Retrieved from [Link]

• PubMed. (1966). Separation of malonic acid esters by gas chromatography. Journal of Chromatography. Retrieved from [Link]

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• Google Patents. (n.d.). CN103724191A - Dimethyl malonate preparation method. Google Patents.

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Impact of anhydrous conditions on dimethyl isobutylmalonate reactions

Welcome to the technical support center for dimethyl isobutylmalonate reactions. This guide is designed for researchers, scientists, and professionals in drug development who utilize malonic ester chemistry. Here, we address common issues encountered during synthesis, with a primary focus on the critical impact of anhydrous conditions. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your research.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the alkylation of dimethyl isobutylmalonate. The troubleshooting is presented in a question-and-answer format to directly tackle experimental failures.

Question 1: My reaction has a very low or no yield. I followed the procedure, but the starting material is mostly unreacted. What went wrong?

Answer: This is the most common symptom of inadequate anhydrous conditions. The core of the malonic ester synthesis is the deprotonation of dimethyl isobutylmalonate to form a nucleophilic enolate. This enolate is a strong base, and its formation and survival are highly sensitive to moisture.

• Root Cause Analysis:

  • Base Quenching: The strong base used in the reaction (e.g., sodium ethoxide, sodium hydride, LDA) will react preferentially with any available protic species, like water, before it deprotonates the malonate. Water is more acidic than the α-hydrogen of the malonate, making it a sacrificial substrate for your base.

  • Enolate Quenching: If an enolate molecule does form, it will be immediately protonated and quenched by any water present in the reaction mixture, reverting it to the starting material.[1][2][3][4] This acid-base reaction is much faster than the desired alkylation (a C-C bond formation).

  • Solvent Effects: Protic solvents (like ethanol or methanol, unless used as the conjugate base, e.g., ethoxide in ethanol) can also protonate the enolate.[5] It is crucial to use a dry, aprotic solvent like THF or DMF to ensure the stability of the enolate.[5][6]

• Recommended Actions:

  • Rigorous Drying of Glassware: Ensure all glassware is thoroughly dried, either in an oven at >120°C for several hours or by flame-drying under an inert atmosphere just before use.[7][8][9] Glass surfaces readily adsorb a film of water from the atmosphere.[7]

  • Solvent Purity: Use a freshly dried, anhydrous-grade solvent. If you are drying the solvent yourself, ensure the procedure is adequate for the chosen solvent (see table below).

  • Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas like nitrogen or argon. This prevents atmospheric moisture from entering the reaction vessel.[8][10]

Question 2: My TLC and NMR analysis show multiple products. Besides my starting material and desired product, I see a new, more polar spot. What is this side product?

Answer: The presence of a new, more polar byproduct often indicates hydrolysis of the ester functionalities.

• Root Cause Analysis:

  • Ester Hydrolysis: Dimethyl isobutylmalonate, like all esters, can be hydrolyzed to its corresponding carboxylic acid (isobutylmalonic acid) in the presence of water, a reaction catalyzed by both base and acid.[6][11][12] If your base contains residual hydroxide or if your workup is not carefully controlled, you can cleave one or both of the methyl ester groups.

  • Mechanism of Base-Catalyzed Hydrolysis: A water molecule (or hydroxide ion) can act as a nucleophile, attacking one of the ester carbonyls. This leads to the formation of a tetrahedral intermediate which then collapses, eliminating methoxide and forming a carboxylate. This carboxylate is unreactive towards alkylation and will be protonated during acidic workup to yield the dicarboxylic acid or mono-acid.

• Recommended Actions:

  • Verify Base Quality: Use a fresh, high-purity base. Older bottles of sodium methoxide or sodium hydride may have been contaminated by atmospheric moisture, leading to sodium hydroxide formation.

  • Controlled Workup: When quenching the reaction, do so at a low temperature (e.g., 0°C) and be mindful of the conditions.

  • Strictly Anhydrous Conditions: Preventing hydrolysis is another primary reason for maintaining anhydrous conditions throughout the reaction.[13]

Troubleshooting Summary Table

Symptom	Probable Water-Related Cause	Recommended Corrective Action
Low to no product yield; recovery of starting material.	Quenching of the base and/or the malonate enolate by trace water.	Re-evaluate all drying procedures: glassware, solvents, reagents, and atmosphere.[7][8]
Formation of a highly polar, acidic byproduct.	Base-catalyzed hydrolysis of the methyl ester groups.	Use fresh, high-purity base and ensure all components are strictly anhydrous.[6][12]
Inconsistent yields between reaction batches.	Variable amounts of atmospheric moisture entering the reaction setup.	Standardize the anhydrous protocol; use an inert atmosphere and proper septa/needles for transfers.[10]

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so fundamentally critical in this reaction?

The entire success of the malonic ester synthesis hinges on the efficient generation of a carbanion (enolate) at the α-carbon.[14] This enolate is the key nucleophile that attacks the alkyl halide. The α-protons of dimethyl isobutylmalonate have a pKa of approximately 13. The base used must be strong enough to remove this proton. However, water has a pKa of about 15.7, but it acts as a much stronger acid in the presence of the very strong bases used for enolate formation (like NaH or LDA). The base will react with any water present in an irreversible acid-base reaction, preventing the formation of the desired enolate.

Caption: Competing reaction pathways for the base in the presence of water.

Q2: How can I prepare and verify truly anhydrous solvents?

"Anhydrous" in a practical sense means reducing the water content to low parts-per-million (ppm) levels.[7] Common methods include using activated molecular sieves or distillation.

Protocol: Drying Solvents with Molecular Sieves

This is a safe and effective method for many common aprotic solvents like THF, Dichloromethane (DCM), and Toluene.

• Activate Sieves: Place 3Å or 4Å molecular sieves in a flask and heat them under a high vacuum with a heat gun, or bake them in a laboratory oven at >200°C for at least 12 hours.

• Cool: Allow the sieves to cool to room temperature under vacuum or in a desiccator to prevent re-adsorption of atmospheric moisture.

• Add to Solvent: Add the activated sieves to your solvent in a sealed container (e.g., a bottle with a septum-lined cap). A typical loading is 5-10% mass/volume (e.g., 5-10 g of sieves per 100 mL of solvent).[7]

• Equilibrate: Allow the solvent to stand over the sieves for at least 24-48 hours before use.[7][15]

• Dispense: Use a dry syringe or cannula to withdraw the anhydrous solvent under an inert atmosphere.

Table: Efficiency of Common Drying Methods

Solvent	Drying Agent / Method	Time	Residual Water (ppm)	Reference
Dichloromethane (DCM)	10% m/v 3Å Molecular Sieves	24 h	~0.1	[7]
Toluene	10% m/v 3Å Molecular Sieves	24 h	~0.9	[7]
Tetrahydrofuran (THF)	20% m/v 3Å Molecular Sieves	3 days	~4.1	[7]
Tetrahydrofuran (THF)	Distillation from Na/Benzophenone	N/A	~43	[15]
Methanol	20% m/v 3Å Molecular Sieves	5 days	~10	[15]

Q3: What is the proper setup for running a reaction under anhydrous conditions?

A proper setup is designed to isolate the reaction from the laboratory atmosphere.

Experimental Workflow: Anhydrous Reaction Setup

• Glassware Prep: Assemble your oven- or flame-dried glassware (e.g., round-bottom flask, condenser) while it is still warm. Immediately cap all openings with rubber septa.

• Inert Gas Purge: Insert a needle connected to an inert gas line (Nitrogen or Argon) and an outlet needle. Purge the system for 5-10 minutes to displace all air and moisture.

• Solvent/Reagent Addition: Add anhydrous solvents and liquid reagents via a dry syringe through the septum. Add solid reagents quickly under a positive flow of inert gas.

• Maintain Atmosphere: Replace the outlet needle with a bubbler or maintain a slight positive pressure of inert gas (e.g., via a balloon) throughout the reaction. The condenser should be topped with a drying tube or connected to the inert gas line.

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Technical Support Center: Column Chromatography Purification of Dimethyl Isobutylmalonate

Welcome to the technical support center for the purification of dimethyl isobutylmalonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on achieving high purity of your target compound using column chromatography. Here, we move beyond simple protocols to explain the fundamental principles and troubleshooting strategies that will empower you to optimize your separations and confidently address challenges as they arise.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude dimethyl isobutylmalonate product?

A1: The impurity profile of your crude product is highly dependent on the synthetic route and reaction conditions. In a typical malonic ester synthesis involving the alkylation of dimethyl malonate with an isobutyl halide, you can anticipate the following impurities[1][2]:

• Unreacted Dimethyl Malonate: Incomplete alkylation will leave residual starting material.

• Unreacted Isobutyl Halide: Excess or unreacted alkylating agent may persist after the reaction.

• Dialkylated Product (Diisobutyl Dimethylmalonate): A common byproduct where the alpha-carbon of dimethyl malonate is alkylated twice[3]. This is often the most challenging impurity to separate.

• Solvent and Base Residues: Depending on the workup procedure, residual solvents (e.g., ethanol, DMF) and salts may be present.

Q2: Why is silica gel the recommended stationary phase for this purification?

A2: Silica gel is the stationary phase of choice for purifying dimethyl isobutylmalonate and other malonic esters for several key reasons[4][5]:

• Polarity: Silica gel is a highly polar adsorbent due to the presence of surface silanol groups (Si-OH)[6]. Dimethyl isobutylmalonate is a relatively nonpolar to moderately polar compound. This difference in polarity is the basis for separation. The more polar impurities, like residual dimethyl malonate, will interact more strongly with the silica gel and elute later, while the less polar product and dialkylated byproduct will elute earlier[5].

• Versatility and Cost-Effectiveness: Silica gel is a versatile and relatively inexpensive stationary phase suitable for a wide range of organic compounds[5].

• Well-Established Methodology: The use of silica gel for the purification of esters is a well-documented and understood technique in organic chemistry[7][8].

Q3: How do I select the optimal mobile phase (eluent) for my column?

A3: The selection of the mobile phase is critical for achieving good separation. For dimethyl isobutylmalonate, a mixture of a nonpolar solvent and a slightly more polar solvent is typically used. The most common system is a mixture of hexane (or heptane) and ethyl acetate[9][10].

The ideal approach is to first determine the optimal solvent ratio using Thin Layer Chromatography (TLC)[11]. The goal is to find a solvent system where your desired product, dimethyl isobutylmalonate, has an Rf value between 0.2 and 0.4[12]. This range generally provides the best separation on a column.

• If your compound has a very high Rf (runs too fast): Your mobile phase is too polar. Decrease the proportion of ethyl acetate to hexane[3][11].

• If your compound has a very low Rf (sticks to the baseline): Your mobile phase is not polar enough. Increase the proportion of ethyl acetate to hexane[13].

Troubleshooting Guide

This section addresses common problems encountered during the column chromatography of dimethyl isobutylmalonate.

Issue 1: My product is not eluting from the column.

Potential Cause	Explanation	Solution
Mobile phase is not polar enough.	The eluent does not have sufficient strength to displace the compound from the silica gel.	Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate in hexane. This can be done in a stepwise or gradient fashion[14].
Compound decomposition on silica.	Although less common for simple esters, highly sensitive compounds can degrade on the acidic surface of silica gel[12].	Perform a stability test by spotting your crude mixture on a TLC plate, letting it sit for a few hours, and then eluting it to see if any new spots appear[12][15]. If decomposition is observed, consider using deactivated silica gel (treated with a base like triethylamine) or an alternative stationary phase like alumina[12][14].
Incorrect solvent system used.	A simple mistake in preparing the eluent can lead to a solvent system that is too weak.	Double-check the composition of your mobile phase. Ensure you have not inadvertently swapped the polar and nonpolar components[12].

Issue 2: The separation between my product and an impurity is poor.

Potential Cause	Explanation	Solution
Inappropriate solvent system.	The chosen mobile phase may not have the right selectivity to resolve compounds with similar polarities, such as the mono- and dialkylated malonates.	Re-optimize the solvent system using TLC. Try different solvent combinations (e.g., dichloromethane/hexane) to alter the selectivity[16]. A shallower polarity gradient during elution can also improve resolution[17].
Column overloading.	Too much crude material was loaded onto the column, exceeding its separation capacity.	Use a larger column with more silica gel for the amount of sample. As a general rule, use 30-100g of silica gel for every 1g of crude product.
Poor column packing.	An improperly packed column with channels or cracks will lead to uneven solvent flow and poor separation.	Ensure the silica gel is packed uniformly without any air bubbles or cracks. The "slurry method" of packing is generally recommended for consistent results[4][18].

Issue 3: I see tailing or streaking of my spots on TLC and broad peaks from the column.

Potential Cause	Explanation	Solution
Sample is too concentrated.	Applying a highly concentrated sample to the TLC plate or column can cause streaking.	Dilute your sample in a small amount of the mobile phase before spotting on the TLC plate or loading onto the column[13].
Compound is slightly acidic.	Residual acidic impurities or slight hydrolysis of the ester can lead to interactions with the silica gel, causing tailing.	Add a very small amount of a volatile acid (e.g., 0.1% acetic acid) to the mobile phase to suppress this interaction. Conversely, if basic impurities are present, a trace amount of a volatile base like triethylamine can be beneficial[14][15].
Hydrolysis on silica gel.	Although malonic esters are generally stable, prolonged exposure to silica gel, especially if it contains water, can potentially lead to some hydrolysis to the corresponding carboxylic acid[19][20].	Use high-quality, dry silica gel and solvents. Avoid unnecessarily long purification times. If hydrolysis is suspected, washing the crude product with a mild aqueous base (e.g., sodium bicarbonate solution) before chromatography can remove any pre-existing carboxylic acid impurities[15].

Experimental Protocols

Protocol 1: TLC Analysis for Solvent System Optimization

• Prepare TLC Plates: On a silica gel TLC plate, draw a faint pencil line about 1 cm from the bottom (the origin).

• Spot the Plate: Dissolve a small amount of your crude dimethyl isobutylmalonate in a volatile solvent (e.g., dichloromethane or ethyl acetate). Using a capillary tube, spot a small amount of the solution onto the origin line. It is also helpful to spot your starting material (dimethyl malonate) as a reference.

• Prepare Developing Chambers: Prepare several TLC chambers (beakers with a watch glass cover work well) with different ratios of hexane:ethyl acetate (e.g., 9:1, 8:2, 7:3). The solvent level should be below the origin line on the TLC plate.

• Develop the Plates: Place the spotted TLC plates in the chambers and allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize the Spots: Remove the plates and immediately mark the solvent front with a pencil. Visualize the spots. Since malonic esters are not typically UV-active, a visualizing stain is necessary. A potassium permanganate (KMnO₄) stain is a good general-purpose choice that will reveal most organic compounds as yellow-brown spots on a purple background[21]. Gently heating the plate after dipping it in the stain may be required[21].

• Calculate Rf Values: Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front. Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent).

• Select the Optimal System: Choose the solvent system that gives an Rf value of approximately 0.2-0.4 for the dimethyl isobutylmalonate product and provides the best separation from visible impurities.

Quantitative Data Summary

Compound	Expected Polarity	Expected Rf in Hexane/Ethyl Acetate
Diisobutyl Dimethylmalonate	Least Polar	Highest Rf
Dimethyl Isobutylmalonate (Product)	Moderately Polar	Intermediate Rf
Dimethyl Malonate (Starting Material)	Most Polar	Lowest Rf

Note: The exact Rf values will depend on the precise solvent ratio, the specific brand of TLC plates, and ambient conditions. The table indicates the expected relative elution order.

Protocol 2: Column Chromatography Purification

• Column Preparation:

  • Select an appropriately sized glass column with a stopcock.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluent determined from your TLC analysis.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to promote even packing.

  • Drain the solvent until it is just level with the top of the silica gel.

  • Add another thin layer of sand on top of the silica gel bed.

• Sample Loading:

  • Dissolve your crude dimethyl isobutylmalonate in a minimal amount of the eluent or a volatile solvent.

  • Carefully apply the sample solution to the top of the silica gel bed using a pipette.

  • Drain the solvent until the sample is absorbed into the silica gel.

  • Carefully add a small amount of fresh eluent and again drain it to the top of the silica bed. Repeat this step once more to ensure the sample is loaded in a narrow band.

• Elution:

  • Carefully fill the column with the mobile phase.

  • Begin collecting fractions in test tubes or flasks.

  • If a gradient elution is required to separate closely running spots, gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify which ones contain your purified product.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified dimethyl isobutylmalonate.

Visualization of Workflows

Workflow for Purification of Dimethyl Isobutylmalonate

Caption: Workflow for the purification of dimethyl isobutylmalonate.

Troubleshooting Decision Tree for Poor Separation

Caption: Troubleshooting decision tree for poor separation issues.

References

• Dyker, G. (2020). Silica‐Mediated Monohydrolysis of Dicarboxylic Esters. European Journal of Organic Chemistry, 2020(39), 6195-6202. Available at: [Link]

• ResearchGate. (n.d.). Thermolysis of malonate 8.1 b on silica gel. Available at: [Link]

• Borgström, B. (1952). Method for isolation of non-esterified fatty acids and several other classes of plasma lipids by column chromatography on silica gel. Acta Physiologica Scandinavica, 25(2-3), 101-110. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Malonic acid, furfurylidene-, diethyl ester on Newcrom R1 HPLC column. Available at: [Link]

• ResearchGate. (2020). How to separate ester from carboxylic acid by using chromatography? Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography Procedures. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Available at: [Link]

• AOCS. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Available at: [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available at: [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). TLC Visualization Methods. Available at: [Link]

• Chemistry For Everyone. (2025). What Is Column Chromatography? Principles and Protocols. Available at: [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Available at: [Link]

• ChemHelp ASAP. (2021). column chromatography & purification of organic compounds. Available at: [Link]

• PubMed. (1966). Separation of malonic acid esters by gas chromatography. Available at: [Link]

• Schuppan, J., Minnaard, A. J., & Feringa, B. L. (n.d.). A Catalytic and Iterative Route to β-Substituted Esters via Highly Enantioselective Conjugate Addition of Dimethylzinc to Unsaturated Malonates - Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Searle Separations Department. (n.d.). Thin Layer Chromatography. Available at: [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Available at: [Link]

• Organic Chemistry at CU Boulder. (n.d.). TLC stains. Available at: [Link]

• Chiral Technologies. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). SUPPLEMENTARY INFORMATION for the article:. Available at: [Link]

• Master Organic Chemistry. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Available at: [Link]

• Chromatography Online. (2015). The Role of Elution Gradient Shape in the Separation of Protein Therapeutics. Available at: [Link]

• Teledyne ISCO. (2019). Chromatography Troubleshooting. Available at: [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Available at: [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Methylmalonic and Malonic Acid on Newcrom B Column. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Dimethylmalonic acid. Available at: [Link]

• Student Doctor Network Forums. (2012). TLC Chromatography Question. Available at: [Link]

• Chegg. (2023). Solved Different ratios of hexane and ethyl acetate gave. Available at: [Link]

• Northrop, B. H. (n.d.). FLASH OPTIMIZATION. Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Thin Layer Chromatography. Available at: [Link]

• ResearchGate. (2013). How can I find out the same Rf value compounds by TLC wise without using NMR? Available at: [Link]

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Technical Support Center: Minimizing Transesterification During Dimethyl Isobutylmalonate Synthesis

Welcome to the technical support center for the synthesis of dimethyl isobutylmalonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this procedure, with a specific focus on the prevention and troubleshooting of transesterification. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to optimize your synthesis for higher purity and yield.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiment in a direct question-and-answer format.

Q1: My post-reaction analysis (GC or ¹H NMR) shows a mixture of esters—not just the desired dimethyl isobutylmalonate, but also methyl ethyl or diethyl isobutylmalonate. What went wrong?

A1: The presence of mixed esters is a classic sign of transesterification. This side reaction occurs when the alkoxide base used for deprotonation does not match the alkyl group of your starting malonic ester.[1][2] In the malonic ester synthesis, a strong base is required to deprotonate the acidic α-carbon of the malonate.[2][3] This is typically an alkoxide, such as sodium methoxide (NaOMe) or sodium ethoxide (NaOEt).

• Causality: If you are synthesizing dimethyl isobutylmalonate, your starting material is dimethyl malonate. If you use sodium ethoxide (NaOEt) as the base, the ethoxide ion (EtO⁻) can act as a nucleophile and attack the carbonyl carbon of your dimethyl malonate starting material or your dimethyl isobutylmalonate product. This leads to an equilibrium where one or both of the methyl ester groups are replaced with ethyl esters, a process known as "scrambling".[1][4]

• Solution: To prevent this, you must match the alkoxide of the base and the alcohol of the solvent to the alkyl group of the ester . For the synthesis of dimethyl isobutylmalonate from dimethyl malonate, the correct choice is sodium methoxide (NaOMe) as the base dissolved in anhydrous methanol (MeOH) .[5] This ensures that even if the methoxide ion attacks the ester, the leaving group is also methoxide, resulting in no net change to the molecule.

Q2: My reaction yield is consistently low, and the purification by distillation is proving very difficult, with broad boiling point fractions. Could transesterification be the cause?

A2: Yes, transesterification is a very likely culprit. Low yields in this synthesis are often not due to a failure of the primary alkylation reaction but are a consequence of purification challenges.[3]

• Causality: When transesterification occurs, you create a mixture of products:

  • Dimethyl isobutylmalonate (Desired Product)

  • Ethyl methyl isobutylmalonate (Byproduct)

  • Diethyl isobutylmalonate (Byproduct)

  These compounds have very similar structures and, consequently, very close boiling points, making their separation by fractional distillation inefficient. What appears to be a "low yield" may actually be a relatively successful reaction that produces an inseparable mixture, forcing you to discard mixed fractions and thus lose a significant amount of your desired product.

• Solution:

  • Prevention (Primary Strategy): The most effective solution is to prevent the side reaction from occurring in the first place by rigorously adhering to the matched base-solvent system (NaOMe in MeOH).[2][3]

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of your starting material (dimethyl malonate). This helps you avoid unnecessarily long reaction times or excessive heating, which can favor side reactions.

  • Anhydrous Conditions: Ensure all reagents and glassware are thoroughly dried. Water can consume the base and lead to other side reactions, complicating the reaction mixture.[6]

Q3: I've already run the reaction and confirmed that transesterification has occurred. Is there any way to salvage the product mixture?

A3: Salvaging a mixed-ester product is challenging but may be possible depending on the resources available.

• Causality: The difficulty lies in the physical properties of the mixed esters being too similar for easy separation.

• Potential Solutions:

  • High-Efficiency Fractional Distillation: If you have access to a high-performance distillation column (e.g., a spinning band column or a long Vigreux column) and can maintain a very stable vacuum, you may be able to achieve a partial separation. However, this is often tedious and results in significant product loss in the intermediate fractions.[7]

  • Preparative Chromatography: While not typically used for large-scale purification of this type of product, preparative column chromatography over silica gel can separate the different esters. This is a more viable option for smaller, research-scale batches but can be expensive and time-consuming.

  • Consider Downstream Viability: Depending on the next step in your synthesis, a small amount of mixed-ester impurity may be acceptable. If the subsequent step is hydrolysis to the diacid, for example, all ester variants will yield the same final product. However, this is highly dependent on your specific application and requires careful consideration.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of base-catalyzed transesterification?

A1: Transesterification is the process of exchanging the alkoxy (-OR) group of an ester with another. Under basic conditions, it proceeds via a nucleophilic acyl substitution mechanism.[4] The process involves two main steps:

• Nucleophilic Addition: An alkoxide ion (e.g., ethoxide, EtO⁻) acts as a nucleophile and attacks the electrophilic carbonyl carbon of the ester. This breaks the C=O pi bond and forms a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate is unstable and collapses. It reforms the C=O double bond by ejecting the original alkoxy group (e.g., methoxide, MeO⁻) as a leaving group.[4]

All steps in this process are in equilibrium. Using a large excess of an alcohol (like using it as the solvent) can drive the equilibrium toward the formation of the new ester.[4]

Q2: What is the single most critical factor to control for minimizing transesterification?

A2: The single most critical factor is the strict matching of the alkoxide base and its corresponding alcohol solvent to the ester group of the malonate starting material .[1][2][3] For dimethyl malonate, use sodium methoxide in methanol. For diethyl malonate, use sodium ethoxide in ethanol. This principle is the cornerstone of preventing ester scrambling in malonic ester synthesis.

Q3: How do reaction temperature and time influence the rate of transesterification?

A3: Like most chemical reactions, the rate of transesterification increases with temperature.[8] While heating is necessary to drive the desired alkylation reaction to completion, excessive temperatures or prolonged reaction times can increase the prevalence of side reactions, including transesterification and potential dialkylation.[3][9]

• Recommendation: It is best to run the reaction at the lowest temperature that allows for a reasonable reaction rate (e.g., refluxing methanol, ~65°C).[8] Monitor the reaction's progress and stop heating as soon as the starting material is consumed to avoid unnecessary exposure to conditions that promote side reactions.[10]

Q4: What are the best analytical methods to detect and quantify transesterification byproducts?

A4: A combination of chromatographic and spectroscopic methods is ideal for a comprehensive analysis.

Analytical Method	Application & Insights
Gas Chromatography (GC)	The gold standard for this analysis. It can easily separate the desired product from transesterified byproducts and unreacted starting materials, allowing for accurate quantification of purity and byproduct ratios.[11]
¹H NMR	Provides clear structural information. The methyl ester protons (-OCH₃) will appear as a singlet around 3.7 ppm, while the ethyl ester's methylene protons (-OCH₂CH₃) will be a quartet around 4.2 ppm and the methyl protons (-OCH₂CH₃) will be a triplet around 1.3 ppm. Integration of these signals allows for quantification of the different ester types.[7]
HPLC-RID	High-Performance Liquid Chromatography with a Refractive Index Detector (RID) can be used to analyze the reaction mixture without the need for derivatization. It is particularly useful for detecting species with saturated carbon chains.[12]
FTIR	Fourier Transform Infrared Spectroscopy can monitor the overall progress of the reaction by observing the carbonyl stretch, but it is not effective at distinguishing between different types of alkyl esters (methyl vs. ethyl), as their C=O stretching frequencies are nearly identical.[13]

Q5: Are there alternative bases or conditions that can be used to avoid this issue entirely?

A5: While matching the alkoxide is the most common and effective strategy, other conditions can be considered, though they may present different challenges.

• Non-alkoxide bases: Using a very strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent like THF or DMF can deprotonate the malonic ester without introducing a competing nucleophile. However, NaH is more hazardous to handle, and these reactions can sometimes be more sluggish.

• Phase Transfer Catalysis: This method can sometimes be used for alkylations, but it adds complexity and new reagents to the system that would require careful optimization.

• Acid-catalyzed conditions: While transesterification can also be acid-catalyzed, the malonic ester synthesis is fundamentally a base-catalyzed alkylation of an enolate. Acidic conditions are not suitable for the primary C-C bond-forming step.[14][15]

Section 3: Recommended Experimental Protocols

Protocol 1: Synthesis of Dimethyl Isobutylmalonate with Minimized Transesterification

This protocol is designed to maximize the yield and purity of the target compound by actively preventing transesterification.

Materials:

• Dimethyl malonate (high purity)

• Sodium methoxide (solid or as a solution in methanol)

• Anhydrous Methanol (MeOH)

• Isobutyl bromide

• Inert atmosphere (Nitrogen or Argon)

• Standard reflux and distillation glassware, dried in an oven.

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Base Preparation: In the flask, dissolve sodium methoxide in anhydrous methanol under an inert atmosphere. If starting from sodium metal, dissolve it cautiously in anhydrous methanol in a separate flask and then transfer the resulting NaOMe/MeOH solution. Causality: Preparing the base in situ ensures it is anhydrous and active.

• Enolate Formation: Cool the sodium methoxide solution in an ice-water bath. Add dimethyl malonate dropwise via the dropping funnel with stirring. Allow the mixture to stir for 30-60 minutes after the addition is complete to ensure full formation of the sodium enolate.

• Alkylation: Add isobutyl bromide dropwise to the enolate solution. The rate of addition should be controlled to maintain a gentle reflux. After the addition is complete, heat the mixture to reflux and maintain it for 2-4 hours. Causality: Refluxing ensures the reaction goes to completion. The duration should be optimized by monitoring.

• Reaction Monitoring: Periodically take small aliquots from the reaction, quench them with a dilute acid, extract with a small amount of ether or ethyl acetate, and analyze by TLC or GC to monitor the disappearance of the dimethyl malonate starting material.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the methanol using a rotary evaporator. Partition the residue between water and a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by vacuum distillation to obtain pure dimethyl isobutylmalonate.[7]

Protocol 2: Analytical Procedure for Product Analysis by Gas Chromatography (GC)

Objective: To determine the purity of the synthesized dimethyl isobutylmalonate and quantify any transesterified byproducts.

Instrumentation & Conditions:

• Column: A standard non-polar or medium-polarity capillary column (e.g., DB-5, HP-5MS, or similar).

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250°C

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 280°C

• Oven Program:

  • Initial Temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: Hold at 220°C for 5 minutes. (Note: This is a starting program and should be optimized for your specific instrument and column.)

Procedure:

• Sample Preparation: Prepare a dilute solution of the purified product (approx. 1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane.

• Injection: Inject 1 µL of the sample into the GC.

• Analysis: Identify the peaks based on their retention times. The expected elution order would be: dimethyl malonate (starting material), dimethyl isobutylmalonate (product), followed by any higher boiling mixed esters or dialkylated products.

• Quantification: Use the peak area percentages from the FID to estimate the relative amounts of each component in the sample.

Section 4: Visual Aids and Mechanisms

Diagram 1: Synthesis of Dimethyl Isobutylmalonate

Caption: Primary pathway for malonic ester synthesis.

Diagram 2: Mechanism of Base-Catalyzed Transesterification

Caption: The transesterification side reaction mechanism.

Diagram 3: Troubleshooting Workflow

Caption: A logical guide for troubleshooting synthesis issues.

References

• Malonic ester synthesis. (n.d.). In Wikipedia. Retrieved January 11, 2026, from [Link]

• Simple and Efficient Method for the Analysis of Transesterification Reaction Mixtures for Biodiesel Production by Reversed-Phase High Performance Liquid Chromatography. (2010). Energy & Fuels. [Link]

• Effects of reaction time and reaction temperature on the... (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Malonic ester synthesis. (n.d.). chemeurope.com. Retrieved January 11, 2026, from [Link]

• Transesterification. (2022). Master Organic Chemistry. [Link]

• Malonic Ester Synthesis Reaction Mechanism. (2018). YouTube. [Link]

• Evaluation and Improvement of Transesterification Methods of Triglycerides. (1998). Analytical Letters, 31(14). [Link]

• Malonic ester synthesis. (n.d.). L.S.College, Muzaffarpur. Retrieved January 11, 2026, from [Link]

• Synthesis of diethyl isobutylmalonate. (n.d.). PrepChem.com. Retrieved January 11, 2026, from [Link]

• FTIR Analysis for Quantification of Fatty Acid Methyl Esters in Biodiesel Produced by Microwave-Assisted Transesterification. (2015). ResearchGate. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (2023). National Center for Biotechnology Information. [Link]

• Synthetic method of preparing diisobutyl dimethyl malonate. (2014).

• What Is The Role Of A Catalyst In The Esterification Process? (2023). YouTube. [Link]

• Advancement in Catalysts for Transesterification in the Production of Biodiesel: A Review. (2018). Journal of Biochemical Technology. [Link]

• Aspects Regarding the Modelling and Optimization of the Transesterification Process through Temperature Control of the Chemical Reactor. (2023). MDPI. [Link]

• Effect of reaction time on Transesterification process at constant... (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

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Technical Support Center: Decarboxylation of Sterically Hindered Malonic Acids

Welcome to the technical support center for the decarboxylation of sterically hindered malonic acids. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this critical transformation in organic synthesis. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the complexities of these reactions and achieve your desired synthetic outcomes.

Introduction: The Challenge of Steric Hindrance

The decarboxylation of malonic acids is a cornerstone reaction in organic synthesis, often employed as a key step in the malonic ester synthesis to produce substituted carboxylic acids.[1][2][3][4][5][6][7][8][9] The reaction typically proceeds through a cyclic six-membered transition state, leading to an enol intermediate that tautomerizes to the final product.[1][2] However, when the α-carbon of the malonic acid is di-substituted with bulky groups, significant steric hindrance can impede the formation of this transition state, making decarboxylation difficult under standard thermal conditions.

This guide will address the common issues arising from steric hindrance and provide practical solutions to overcome them.

Frequently Asked Questions (FAQs)

Q1: Why is my sterically hindered malonic acid failing to decarboxylate under standard heating?

A: Standard thermal decarboxylation relies on the formation of a planar, cyclic six-membered transition state.[1][2] Bulky substituents on the α-carbon can create significant steric strain, making it energetically unfavorable for the molecule to adopt the necessary conformation for this transition state to form. This increased activation energy means that higher temperatures or alternative methods are often required to drive the reaction to completion.

Q2: What are the common side reactions I should be aware of?

A: At the high temperatures often required for the decarboxylation of hindered substrates, several side reactions can occur. These may include:

• Decomposition: The starting material or product may be thermally unstable, leading to degradation and reduced yields.

• Rearrangement: In certain cases, the carbocation or radical intermediates formed under harsh conditions can undergo rearrangements.

• Retro-Michael Addition: If the substituents were introduced via a Michael addition, a retro-reaction can occur at elevated temperatures.

Q3: Can I monitor the progress of my decarboxylation reaction?

A: Yes, monitoring the reaction is crucial for optimization and determining the endpoint. Several analytical techniques can be employed:

• Thin Layer Chromatography (TLC): A simple and rapid method to qualitatively track the disappearance of the starting material and the appearance of the product.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide quantitative information about the conversion of the starting material to the product.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for quantitative analysis of reaction mixtures, especially for complex samples.[12][13]

• Infrared (IR) Spectroscopy: The disappearance of the carboxylic acid C=O stretch and the appearance of a new carbonyl stretch can be monitored.[14]

• Gas Evolution Measurement: The rate of CO₂ evolution can be measured to monitor the reaction progress.[10]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common problems encountered during the decarboxylation of sterically hindered malonic acids.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	Insufficient Temperature: The activation energy for decarboxylation is too high for the applied temperature.	Gradually increase the reaction temperature. Consider using a higher-boiling solvent.
Steric Hindrance: Bulky substituents prevent the formation of the cyclic transition state.	Employ alternative decarboxylation methods such as the Krapcho decarboxylation.[15][16][17][18]
Incorrect Solvent: The solvent may not be suitable for the reaction conditions or may be participating in side reactions.	Switch to a high-boiling, polar aprotic solvent like DMSO or DMF.
Decomposition of Starting Material or Product	Excessive Temperature: The reaction temperature is too high, leading to thermal degradation.	Lower the reaction temperature and extend the reaction time. Use a milder decarboxylation method.
Presence of Oxygen: Oxidative degradation can occur at high temperatures.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of Multiple Byproducts	Side Reactions: High temperatures can promote various side reactions.	Optimize reaction conditions (temperature, time) to minimize byproduct formation. Consider a different synthetic route that avoids harsh decarboxylation conditions.
Impure Starting Material: Impurities in the malonic acid can lead to unexpected byproducts.	Purify the starting material before proceeding with the decarboxylation.

Advanced Protocols for Challenging Decarboxylations

When standard thermal decarboxylation fails, more robust methods are required. The Krapcho decarboxylation is a particularly effective alternative for sterically hindered systems.

Protocol: Krapcho Decarboxylation of a Sterically Hindered Malonic Ester

The Krapcho decarboxylation is a mild and efficient method for the dealkoxycarbonylation of malonic esters, particularly those with significant steric hindrance.[15][16][17][18] The reaction is typically carried out in a polar aprotic solvent with a salt, such as lithium chloride, and a small amount of water.

Step-by-Step Methodology:

• Reagent Preparation:

  • Dissolve the sterically hindered malonic ester in dimethyl sulfoxide (DMSO).

  • Add lithium chloride (LiCl) and a stoichiometric amount of water to the solution.

• Reaction Setup:

  • Set up the reaction in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

  • Ensure the setup is under an inert atmosphere (e.g., nitrogen).

• Heating and Monitoring:

  • Heat the reaction mixture to a temperature between 140-180 °C.

  • Monitor the reaction progress using TLC or HPLC.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography or distillation.

Causality Behind Experimental Choices:

• DMSO as Solvent: DMSO is a high-boiling, polar aprotic solvent that can effectively solvate the ionic intermediates and facilitate the SN2 attack of the halide ion on the ester's alkyl group.[15][17]

• Lithium Chloride: The chloride ion acts as a nucleophile to attack the ester, initiating the dealkoxycarbonylation. Lithium cations can also coordinate to the carbonyl oxygen, further activating the ester.[16]

• Water: Water is essential for the final protonation of the enolate intermediate to yield the decarboxylated product.[16][17]

Visualizing the Mechanisms

Standard Thermal Decarboxylation

Caption: Mechanism of standard thermal decarboxylation.

Krapcho Decarboxylation

Caption: Mechanism of Krapcho decarboxylation.

Troubleshooting Workflow

Caption: General troubleshooting workflow.

References

• JoVE. (2025, May 22). Loss of Carboxy Group as CO2: Decarboxylation of Malonic Acid Derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2022, May 20). Decarboxylation. Retrieved from [Link]

• Clark, L. W. (1962). The kinetics of the decarboxylation of malonic acid in esters. Journal of Physical Chemistry, 66(1), 125-127. Retrieved from [Link]

• Agilent. (n.d.). Fast, Easy, and Reliable Monitoring of THCA and CBDA Decarboxylation in Cannabis Flower and Oil Samples Using. Retrieved from [Link]

• Kenyon, J., & Ross, W. A. (1951). The mechanism of the decarboxylation of substituted malonic acid derivatives. Journal of the Chemical Society (Resumed), 3407-3413. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Veress, T., et al. (2021). A novel method for monitoring of Δ 9 -tetrahydrocannabinolic acid and cannabidiolic acid thermal decarboxylation reactions in cannabis plant. Journal of Pharmaceutical and Biomedical Analysis, 198, 114008. Retrieved from [Link]

• Grokipedia. (n.d.). Krapcho decarboxylation. Retrieved from [Link]

• Wikipedia. (n.d.). Krapcho decarboxylation. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Reddit. (2024, January 6). Method of Measuring Decarboxylation? [r/chemistry]. Retrieved from [Link]

• Duran-Galvan, M., & Escalante, J. (2017). Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives. Green and Sustainable Chemistry, 7(4), 270-280. Retrieved from [Link]

• Stanimirova, I., et al. (2022). A unique approach for in-situ monitoring of the THCA decarboxylation reaction in solid state. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 267, 120471. Retrieved from [Link]

• Griffin, J. D., & Nicewicz, D. A. (2016). Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight. ACS Catalysis, 6(4), 2343-2347. Retrieved from [Link]

• The Organic Chemistry Tutor. (2022, November 5). Krapcho Decarboxylation [Video]. YouTube. Retrieved from [Link]

• Krapcho, A. P. (2007). The Krapcho Dealkoxycarbonylation Reaction of Esters with α-Electron-withdrawing Substituents. In Organic Reactions (pp. 1-299). John Wiley & Sons, Inc. Retrieved from [Link]

• van der Ende, M. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery (Doctoral dissertation, University of Windsor). Retrieved from [Link]

• Master Organic Reactions. (2025, September 23). Step-by-Step Problem Solving Guide [Video]. YouTube. Retrieved from [Link]

• ChemBAM. (n.d.). Understanding Malonic Acid: Properties, Synthesis, and Key Chemical Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Chemistry Stack Exchange. (2024, December 20). Decarboxylation of malonic esters. Retrieved from [Link]

• Ma, X., et al. (2015). Electrochemical Oxidative Decarboxylation of Malonic Acid Derivatives: A Method for the Synthesis of Ketals and Ketones. Organic Letters, 17(19), 4690-4693. Retrieved from [Link]

• Di Vaira, M., et al. (2021). Unveiling the Decarboxylation of a Malonic Acid-Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. Chemistry-A European Journal, 27(47), 12151-12158. Retrieved from [Link]

• Khan Academy. (n.d.). Decarboxylation [Video]. Retrieved from [Link]

• Duran-Galvan, M., & Escalante, J. (2017). Solvent- and Catalyst-Free Microwave-Assisted Decarboxylation of Malonic Acid Derivatives. Green and Sustainable Chemistry, 7(4), 270-280. Retrieved from [Link]

• Reddit. (2023, October 27). Common sources of mistake in organic synthesis [r/OrganicChemistry]. Retrieved from [Link]

• Scribd. (n.d.). Advances in The Krapcho Decarboxylation. Retrieved from [Link]

• Organic Chemistry: How to... (2022, July 31). Approach to Synthesis Problems. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 11). Malonic Ester Synthesis Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• Professor Dave Explains. (2019, August 26). 11.11 Malonic Ester Synthesis [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2020, August 26). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

• Bulemela, E., & Wyn-Jones, E. (2001). Spectroscopy of Hydrothermal Reactions 15. The pH and Counterion Effects on the Decarboxylation Kinetics of the Malonate System. The Journal of Physical Chemistry A, 105(4), 711-716. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Chegg. (2018, December 6). Question: Why is it not possible to prepare the following carboxylic acid by a malonic ester synthesis? Retrieved from [Link]

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Technical Support Center: Selectivity in Dimethyl Isobutylmalonate Reactions

Welcome to the technical support center for dimethyl isobutylmalonate reactions. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the impact of temperature on reaction selectivity. The principles and protocols discussed herein are grounded in established organic chemistry literature to ensure scientific integrity and experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of selectivity affected by temperature in the alkylation of dimethyl malonate to form dimethyl isobutylmalonate?

When synthesizing dimethyl isobutylmalonate, temperature is a critical parameter that primarily influences two types of selectivity:

• Chemoselectivity: This refers to the control over mono-alkylation versus di-alkylation of the dimethyl malonate starting material. A major challenge in malonic ester synthesis is preventing the formation of di-alkylated byproducts.[1] Temperature, in conjunction with stoichiometry and reaction time, plays a pivotal role in favoring the desired mono-alkylated product, dimethyl isobutylmalonate.

• Stereoselectivity: The alkylation of dimethyl malonate with an isobutyl group creates a chiral center at the α-carbon. Therefore, controlling the stereochemical outcome to obtain a specific enantiomer (enantioselectivity) is crucial, especially in pharmaceutical applications. Temperature is a key factor in achieving high enantiomeric excess (ee), particularly in asymmetric synthesis.[2][3]

Q2: How does temperature influence the chemoselectivity between mono- and di-alkylation?

The formation of mono- versus di-alkylated products is a classic example of kinetic versus thermodynamic control.[4][5]

• Lower Temperatures for Mono-alkylation: To favor mono-alkylation, the reaction is typically conducted at lower temperatures during enolate formation and the initial alkylation.[6] This is because the mono-alkylated product's enolate is often more nucleophilic than the starting malonate enolate, leading to rapid di-alkylation if conditions are not controlled.[7] By keeping the temperature low and slowly adding the alkylating agent (isobutyl bromide), you maintain a low concentration of the electrophile, favoring the reaction with the more abundant initial enolate.[8]

• Higher Temperatures for Di-alkylation: If the di-alkylated product is desired, the reaction is often performed in a stepwise manner. After the initial mono-alkylation, a second equivalent of base is added, and the temperature may be increased (e.g., to reflux) to drive the second alkylation to completion.[7][9]

The general principle is that lower temperatures provide kinetic control, favoring the faster initial reaction, while higher temperatures can provide enough energy to overcome the activation barrier for the second alkylation, leading to the thermodynamically more stable di-substituted product under equilibrium conditions.[10][11]

Q3: What is the effect of temperature on the enantioselectivity of the alkylation reaction?

In asymmetric synthesis, where the goal is to produce an excess of one enantiomer, temperature is a critical parameter. Lowering the reaction temperature generally leads to higher enantioselectivity.[2][3] This is because the transition states leading to the two different enantiomers have a small energy difference. At lower temperatures, a larger proportion of molecules will follow the lower energy pathway, resulting in a higher enantiomeric excess.

For example, in phase-transfer catalyzed enantioselective alkylation of malonates, decreasing the temperature from 0°C to -40°C can significantly improve the enantiomeric excess.[2][3] However, excessively low temperatures (e.g., -60°C) might lead to a significant decrease in reaction rate and lower overall chemical yield.[2][12] Therefore, an optimal temperature must be found that balances high enantioselectivity with an acceptable reaction time and yield.

Troubleshooting Guide

Issue	Probable Cause & Explanation	Recommended Solution
Low Yield of Dimethyl Isobutylmalonate (Mono-alkylated Product)	Formation of Di-isobutyl Dimethyl Malonate: This is a common side reaction.[1] It occurs when the mono-alkylated product is deprotonated and reacts with another molecule of isobutyl bromide. This is often exacerbated by higher temperatures and an excess of the base or alkylating agent.[7]	1. Temperature Control: Maintain a low temperature (e.g., 0 °C) during the addition of isobutyl bromide.[6] 2. Stoichiometry: Use a slight excess of dimethyl malonate relative to the base and isobutyl bromide.[7] 3. Slow Addition: Add the isobutyl bromide dropwise to the reaction mixture.[8]
Significant Formation of Elimination Byproduct (Isobutylene)	Competing E2 Elimination: The base (e.g., sodium methoxide) can act as a base to deprotonate the β-hydrogen of the isobutyl bromide, leading to the formation of isobutylene. This side reaction is favored by higher temperatures.[6]	1. Lower Reaction Temperature: Run the reaction at the lowest feasible temperature to favor the S\N2 (alkylation) pathway over E2 elimination.[6] 2. Choice of Base: While sodium methoxide is standard, for challenging cases, a less hindered base might be considered, though this can introduce other complications.
Poor Enantioselectivity (in Asymmetric Synthesis)	Insufficient Energy Difference in Transition States: At higher temperatures, there is enough thermal energy to overcome the activation barriers for the formation of both enantiomers, leading to a racemic or near-racemic mixture.[2][3]	1. Lower the Reaction Temperature: Conduct the reaction at sub-ambient temperatures (e.g., -20°C to -60°C). The optimal temperature will depend on the specific catalyst and substrates used.[2][12] 2. Screen Solvents and Catalysts: The choice of solvent and chiral catalyst can have a significant impact on enantioselectivity at a given temperature.
Reaction is Sluggish or Does Not Go to Completion	Low Reaction Temperature: While low temperatures are beneficial for selectivity, they can also significantly slow down the reaction rate.[2] Insufficient Base Strength or Purity: The base may not be strong enough to fully deprotonate the malonic ester, or it may have degraded due to moisture.	1. Gradual Temperature Increase: After the initial low-temperature addition of the alkylating agent, the reaction temperature can be slowly raised to room temperature or gently heated to ensure completion.[7] 2. Ensure Anhydrous Conditions: Use freshly dried solvents and properly handled base to ensure complete enolate formation.[7]

Experimental Protocols & Methodologies

Protocol 1: Temperature-Controlled Synthesis for High Chemoselectivity of Dimethyl Isobutylmalonate (Mono-alkylation)

This protocol is designed to favor the formation of the mono-alkylated product by controlling the reaction temperature.

1. Preparation of Sodium Methoxide Solution:

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add anhydrous methanol under a nitrogen atmosphere.
• Carefully add sodium metal (1.0 equivalent) in small portions. The reaction is exothermic and produces hydrogen gas. Allow the sodium to react completely to form sodium methoxide.

2. Enolate Formation:

• Cool the sodium methoxide solution to 0 °C using an ice bath.
• Add dimethyl malonate (1.1 equivalents) dropwise to the stirred solution while maintaining the temperature at 0 °C.
• Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the enolate.

3. Alkylation:

• While keeping the reaction mixture at 0 °C, add isobutyl bromide (1.0 equivalent) dropwise over a period of 1-2 hours.
• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.
• If the reaction is sluggish, it can be gently heated to reflux for a few hours to drive it to completion.[13]

4. Work-up and Purification:

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.
• Add water to the residue and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
• Purify the crude product by vacuum distillation to obtain dimethyl isobutylmalonate.[7]

Diagram: Workflow for Controlling Chemoselectivity

Caption: Temperature dictates the favored reaction pathways and product distribution.

References

• Química Organica. (n.d.). Regioselectivity and Stereoselectivity in the Alkylation of Enolates. Retrieved from [Link]

• Park, H., Kim, M., & Park, H. (2023). Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. Frontiers in Chemistry, 11. Retrieved from [Link]

• Park, H., Kim, M., & Park, H. (2023). Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. PubMed Central. Retrieved from [Link]

• Park, H., Kim, M., & Park, H. (2023). (PDF) Synthesis of chiral malonates by α-alkylation of 2,2-diphenylethyl tert-butyl malonates via enantioselective phase-transfer catalysis. ResearchGate. Retrieved from [Link]

• Grokipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• Fiveable. (n.d.). Alkylation of enolates | Organic Chemistry II Class Notes. Retrieved from [Link]

• ResearchGate. (2021). (PDF) SYNTHESIS OF MALONIC ACID ESTERS. Retrieved from [Link]

• Wikipedia. (n.d.). Malonic ester synthesis. Retrieved from [Link]

• Patsnap Eureka. (2025). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

• Google Patents. (2014). CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate.

• National Institutes of Health. (2020). Enantioselective Addition of Dialkyl Malonates to β-Arylethenesulfonyl Fluorides under High-Pressure Conditions. ACS Omega. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020). 33: Kinetic control vs. thermodynamic control. [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2012). Thermodynamic and Kinetic Products. Retrieved from [Link]

• Master Organic Chemistry. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 21.10: Malonic Ester Synthesis. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019). 11.11 Malonic Ester Synthesis. [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• The Aquila Digital Community. (2018). Techniques for the Enantioselective Asymmetric Synthesis of Benzyl Substituted Malonic Acid Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]

• OpenStax. (2023). 14.3 Kinetic versus Thermodynamic Control of Reactions. In Organic Chemistry. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018). Malonic Ester Synthesis Reaction Mechanism. [Video]. YouTube. Retrieved from [Link]

• NC State University Libraries. (n.d.). 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• The Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• ResearchGate. (2018). Optimization of synthesis conditions of 2,3-dimethylbutadiene | Request PDF. Retrieved from [Link]

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Technical Support Center: Alkylation of Dimethyl Isobutylmalonate

Welcome to the technical support center for the alkylation of dimethyl isobutylmalonate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this important synthetic transformation. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the alkylation of dimethyl isobutylmalonate, providing explanations for the underlying chemistry and actionable solutions.

Question 1: My reaction shows low conversion or has stalled completely. Could my base have been deactivated?

Answer:

Base deactivation is a primary cause of incomplete or stalled reactions in malonic ester alkylations. The most common bases, such as sodium ethoxide (NaOEt) or potassium tert-butoxide (t-BuOK), are highly reactive and susceptible to deactivation through several pathways:

• Reaction with adventitious water: Alkoxide bases are strong bases that readily react with water to form the corresponding alcohol and hydroxide ions.[1][2] This reaction consumes the base, rendering it ineffective for the deprotonation of the malonate. Sodium ethoxide, for instance, hydrolyzes in the presence of moisture.[2] Ensure all glassware is flame-dried or oven-dried before use, and all solvents and reagents are anhydrous.[3]

• Reaction with atmospheric carbon dioxide: Strong bases can react with CO₂ from the air to form carbonates, another non-basic species that will not deprotonate your malonate. It is crucial to run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Side reactions consuming the base: The base can be consumed in side reactions other than the desired deprotonation. A common side reaction is the E2 elimination of the alkyl halide, particularly with secondary or tertiary halides, which consumes a full equivalent of the base.[4]

Troubleshooting Steps:

• Verify Anhydrous Conditions: Ensure all solvents are freshly distilled from an appropriate drying agent and that reagents are handled under strictly anhydrous conditions.[5]

• Inert Atmosphere: Use a nitrogen or argon blanket throughout the setup and reaction time.

• Freshly Prepared or Properly Stored Base: Use a freshly opened bottle of the base or prepare it in situ (e.g., sodium ethoxide from sodium metal and absolute ethanol).[5] Ensure stored bases have been kept under an inert atmosphere.

Question 2: I am observing a significant amount of a dialkylated byproduct. How can I improve the selectivity for mono-alkylation?

Answer:

The formation of a dialkylated product is a common side reaction because the mono-alkylated product still contains an acidic proton that can be removed by the base, leading to a second alkylation.[6] To favor mono-alkylation, consider the following strategies:

• Stoichiometry Control: Use a slight excess of the dimethyl isobutylmalonate relative to the base and the alkylating agent. A 1.1:1 ratio of malonate to base is a good starting point to ensure the base preferentially deprotonates the more acidic starting material.[4]

• Slow Addition of the Alkylating Agent: Adding the alkyl halide dropwise to the solution of the enolate at a controlled temperature can help maintain a low concentration of the alkylating agent, favoring the reaction with the more abundant initial enolate.[6]

• Choice of Base and Solvent: While a strong base is necessary, using a sterically hindered base might slightly disfavor the deprotonation of the more substituted mono-alkylated product.[4] Polar aprotic solvents like DMF or DMSO can stabilize the enolate.[3]

Question 3: My reaction yield is low, and I've identified an alkene byproduct derived from my alkyl halide. What is causing this, and how can I prevent it?

Answer:

The formation of an alkene byproduct is indicative of a competing E2 elimination reaction, where the base abstracts a proton from the alkyl halide.[4][6] This is particularly problematic with secondary and tertiary alkyl halides.

• Structure of the Alkyl Halide: Primary alkyl halides are most suitable for this reaction as they are less prone to E2 elimination. Secondary alkyl halides will give a mixture of substitution and elimination products, while tertiary alkyl halides will almost exclusively undergo elimination.[4]

• Reaction Temperature: Higher temperatures favor elimination over substitution.[4] Running the reaction at the lowest feasible temperature can help minimize this side reaction.

• Base Strength and Steric Hindrance: Strong and sterically hindered bases, such as potassium tert-butoxide, can favor E2 elimination.[4] If elimination is a significant issue, a less hindered base might be a better choice, though this needs to be balanced with the need for efficient deprotonation.

Reaction Pathway and Common Side Reactions

Caption: Desired reaction pathway versus common side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best base to use for the alkylation of dimethyl isobutylmalonate?

The choice of base is critical. Sodium ethoxide (NaOEt) is a common and cost-effective choice, especially when using ethanol as a solvent.[5] However, to avoid transesterification, the alkoxide base should match the alcohol of the ester (e.g., sodium methoxide for dimethyl esters). For more challenging alkylations or to ensure complete deprotonation, stronger bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are used.[7][8]

Base	pKa of Conjugate Acid	Common Solvents	Key Considerations
Sodium Ethoxide (NaOEt)	~16	Ethanol	Standard, cost-effective base. The alkoxide must match the ester to prevent transesterification.[6]
Potassium tert-Butoxide (t-BuOK)	~19	THF, t-BuOH	A stronger, sterically hindered base that can favor elimination with certain substrates.[8]
Sodium Hydride (NaH)	~36	THF, DMF	A very strong, non-nucleophilic base; the reaction produces H₂ gas, which requires careful handling.[7]
Lithium Diisopropylamide (LDA)	~36	THF	A very strong, non-nucleophilic, and sterically hindered base, often used for complete and irreversible deprotonation.[7]

Q2: How does the choice of solvent affect the reaction outcome?

Polar aprotic solvents such as DMF and DMSO are excellent choices as they can solvate the cation of the enolate, leaving the anionic portion more nucleophilic and reactive.[3] Protic solvents like ethanol can be used, but they can also protonate the enolate, potentially slowing down the reaction. As mentioned, when using an alcohol as a solvent with an alkoxide base, it is crucial that the alcohol matches the ester to prevent transesterification.[6]

Q3: Can I use a secondary or tertiary alkyl halide in this reaction?

While technically possible, it is not recommended. Secondary and tertiary alkyl halides are prone to undergoing E2 elimination under the basic conditions of the malonic ester synthesis, leading to the formation of alkenes and significantly lower yields of the desired alkylated product.[4] Primary alkyl halides and methyl halides are the preferred electrophiles for this reaction.[6]

Experimental Protocol: Mono-alkylation of Dimethyl Isobutylmalonate

This protocol is a general guideline and may require optimization for specific alkyl halides.

Materials:

• Dimethyl isobutylmalonate

• Sodium metal (or sodium ethoxide)

• Absolute ethanol

• Primary alkyl halide

• Anhydrous diethyl ether (for workup)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Sodium Ethoxide Solution: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add absolute ethanol. Carefully add sodium metal (1.0 equivalent) in small portions. Stir the mixture until all the sodium has dissolved to form sodium ethoxide.[6]

• Enolate Formation: To the freshly prepared sodium ethoxide solution, add dimethyl isobutylmalonate (1.0 equivalent) dropwise at room temperature. Stir the mixture for 30-60 minutes to ensure the complete formation of the enolate.[6]

• Alkylation: Add the primary alkyl halide (1.0 equivalent) dropwise to the stirred solution. An exothermic reaction may be observed. After the addition is complete, heat the mixture to reflux and monitor the reaction's progress using TLC or GC until the starting material is consumed.[6]

• Workup: Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Add saturated aqueous NH₄Cl to the residue and extract the product with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.[5]

References

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Sciencemadness Wiki. (2019). Sodium ethoxide. Retrieved from [Link]

• Chemistry LibreTexts. (2025). The Reaction Between Alcohols and Sodium. Retrieved from [Link]

• Quora. (2018). Why is water added to a reaction between ethanol and sodium hydroxide?. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Preference for basic conditions in ester hydrolysis. Retrieved from [Link]

• Master Organic Chemistry. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Choice of base for malonic ester synthesis. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Malonic Ester Synthesis. Retrieved from [Link]

• Patsnap Eureka. (2025). Malonic Ester Synthesis: Steps, Mechanism, and Examples. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Dimethyl Isobutylmalonate vs. Diethyl Isobutylmalonate in Synthesis

In the realm of organic synthesis, particularly in the construction of substituted carboxylic acids and other complex architectures, malonic esters serve as foundational building blocks. The reactivity of the central, doubly-activated methylene group provides a reliable entry point for carbon-carbon bond formation. Among the myriad of substituted malonates, isobutylmalonic acid esters are pivotal intermediates. The choice between the two most common variants, dimethyl isobutylmalonate (DMIBM) and diethyl isobutylmalonate (DEIBM), is often a critical decision in experimental design. This guide provides an in-depth comparison of these two reagents, drawing upon their physicochemical properties, reactivity profiles, and practical handling considerations to inform your synthetic strategy.

Physicochemical Properties: The Foundational Data

The selection of a reagent begins with a clear understanding of its physical properties, which directly influence reaction setup, purification, and handling. The methyl and ethyl variants of isobutylmalonate, while structurally similar, exhibit key differences.

Property	Dimethyl Isobutylmalonate (DMIBM)	Diethyl Isobutylmalonate (DEIBM)	Rationale for Significance
Molecular Formula	C₉H₁₆O₄[1][2]	C₁₁H₂₀O₄[3][4]	Defines the elemental composition and molar mass.
Molecular Weight	188.22 g/mol [1][2]	216.27 g/mol [3][5]	Crucial for stoichiometric calculations.
Boiling Point	213 °C (lit.)[1][2]	225 °C (lit.)[3]	Impacts purification by distillation; higher boiling points can require vacuum distillation to prevent decomposition.
Density	1.012 g/mL at 25 °C (lit.)[1][2]	~0.97 g/cm³[6]	Necessary for accurate measurement of liquid reagents by volume.
Refractive Index (n20/D)	1.424 (lit.)[2][7]	~1.422[6]	A useful parameter for rapid purity assessment of the liquid.
pKa of α-hydrogen	~13[8]	~13[8]	Indicates the acidity of the key methylene proton. The similarity suggests that the same bases can be used for deprotonation.
Solubility	Soluble in alcohol and ether.[8]	Slightly soluble in chloroform and methanol.[6][8]	Influences choice of reaction solvent and workup procedures.

Synthesis: The Malonic Ester Alkylation

Both DMIBM and DEIBM are typically synthesized via the classic malonic ester synthesis, which involves the alkylation of the corresponding malonate enolate with an isobutyl halide. The fundamental mechanism is identical, but the choice of starting materials and alcohol byproducts differs.

The general workflow involves deprotonation of the parent malonate (dimethyl or diethyl) with a suitable base, typically the corresponding sodium alkoxide, to form a nucleophilic enolate. This enolate then undergoes an Sₙ2 reaction with an alkyl halide, such as isobutyl bromide, to yield the desired product.[9][10]

Figure 1. General synthetic workflow for dialkyl isobutylmalonates.

Comparative Reactivity and Strategic Considerations

The seemingly minor difference between a methyl and an ethyl ester imparts distinct characteristics that a synthetic chemist must weigh.

A. Steric Hindrance

The primary differentiator is steric bulk. The methyl groups of DMIBM are smaller than the ethyl groups of DEIBM.

• Causality : While the initial alkylation to form the isobutylmalonate is less affected, subsequent reactions at the ester carbonyls or attempts at a second alkylation on the now-substituted alpha-carbon are more sensitive to steric effects.

• Field Insight : For reactions where the malonate is an intermediate that will undergo further sterically demanding transformations, the less-hindered dimethyl ester may offer a kinetic advantage. Conversely, the bulkier diethyl ester can sometimes help in preventing undesired side reactions, such as dialkylation, though this effect is more pronounced with even larger groups like tert-butyl.[8]

B. Saponification and Decarboxylation

A common downstream application for these reagents is hydrolysis (saponification) to the corresponding dicarboxylic acid, followed by decarboxylation to yield 4-methylpentanoic acid.

• Hydrolysis Rate : The hydrolysis of DEIBM is reported to be slower than that of its parent, diethyl malonate, due to the steric effect of the isobutyl group.[3] It follows that the hydrolysis of DEIBM would be slower than that of DMIBM under identical conditions, as the ethyl esters are sterically more demanding and more electron-donating than methyl esters, slightly reducing the electrophilicity of the carbonyl carbon.

• Byproducts : This is a critical, practical distinction.

  • Saponification of DMIBM yields methanol .

  • Saponification of DEIBM yields ethanol .

• Trustworthiness : The choice of ester directly dictates the alcoholic byproduct. If subsequent steps are sensitive to methanol (e.g., risk of forming methyl esters from other carboxylic acids present via Fischer esterification under acidic workup), DEIBM is the superior choice. Conversely, ethanol's higher boiling point can make its complete removal more challenging than methanol's.

Figure 2. Hydrolysis and decarboxylation pathway.

Experimental Protocols

The following protocols are representative procedures for the synthesis and application of these malonates.

Protocol 1: Synthesis of Diethyl Isobutylmalonate (DEIBM)

This protocol is adapted from established literature procedures.[9][10]

• Reagent Preparation : In a flame-dried three-necked flask equipped with a reflux condenser, mechanical stirrer, and dropping funnel under a nitrogen atmosphere, prepare a solution of sodium ethoxide by slowly adding sodium metal (1.0 eq) to anhydrous ethanol (approx. 6.5 mL per gram of Na).

• Enolate Formation : Once all the sodium has reacted, cool the solution in a water bath. Add diethyl malonate (1.0 eq) dropwise via the dropping funnel, maintaining a moderate temperature. Stir the resulting solution for 30 minutes at room temperature.

• Alkylation : Add isobutyl bromide (1.0 eq) dropwise. After the addition is complete, heat the mixture to reflux for 5-14 hours. The reaction progress can be monitored by TLC.

• Workup : Cool the reaction mixture and remove the ethanol under reduced pressure. Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate or chloroform).

• Purification : Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. The crude product is then purified by vacuum distillation to yield DEIBM as a colorless liquid.[9][10]

Protocol 2: Saponification of DEIBM to Isobutylmalonic Acid

This protocol is based on a reported application of DEIBM.[9]

• Reaction Setup : Prepare a solution of diethyl isobutylmalonate (1.0 eq) in ethanol. In a separate flask, dissolve potassium hydroxide (KOH) (approx. 4.0 eq) in water.

• Hydrolysis : Add the KOH solution to the DEIBM solution. Heat the resulting mixture to reflux for 5 hours.

• Workup : Evaporate the ethanol under reduced pressure. Add water to the residue and acidify the mixture to pH 1 with concentrated HCl.

• Extraction : Extract the acidified aqueous layer multiple times with diethyl ether.

• Isolation : Combine the organic extracts, dry over anhydrous Na₂SO₄, and evaporate the solvent to yield crude isobutylmalonic acid. The product can be further purified by recrystallization or by azeotropic removal of water with toluene.[9]

Summary: Making an Authoritative Choice

The decision between DMIBM and DEIBM is not one of "better" or "worse," but rather one of strategic optimization for a given synthetic route.

Feature	Dimethyl Isobutylmalonate (DMIBM)	Diethyl Isobutylmalonate (DEIBM)	Selection Rationale
Steric Profile	Less hindered	More hindered	Choose DMIBM for potentially faster kinetics in subsequent, sterically sensitive reactions.
Saponification Rate	Theoretically faster	Slower	DEIBM may offer finer control over hydrolysis, while DMIBM may be preferable for rapid, complete conversion.
Saponification Byproduct	Methanol	Ethanol	Critical consideration. Base choice on downstream compatibility and ease of removal.
Purification	Lower boiling point (213 °C)[1][2]	Higher boiling point (225 °C)[3]	Both typically require vacuum distillation. The boiling point difference may aid in separating from impurities with similar volatilities.
Starting Material	Dimethyl malonate	Diethyl malonate	Availability and cost of the parent malonate and corresponding sodium alkoxide can influence the decision.

Conclusion

Both dimethyl and diethyl isobutylmalonate are highly effective and versatile intermediates in organic synthesis. The primary factors guiding the choice between them are practical and strategic rather than based on a fundamental difference in the types of reactions they can undergo. A careful analysis of the reaction sequence, particularly the nature of the saponification byproduct and any sterically demanding downstream transformations, is paramount. For syntheses where methanol sensitivity is a concern, diethyl isobutylmalonate is the authoritative choice. For situations prioritizing minimal steric hindrance or requiring the easier removal of the alcohol byproduct, dimethyl isobutylmalonate presents a compelling alternative.

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A Comparative Guide to the Reactivity of Dimethyl Malonate vs. Diethyl Malonate

Executive Summary

In the landscape of organic synthesis, dialkyl malonates are indispensable C2 synthons, prized for their versatility in forming carbon-carbon bonds through the reactivity of their central active methylene group.[1] For decades, diethyl malonate has been the traditional workhorse, but its methyl counterpart, dimethyl malonate, offers subtle yet significant differences in reactivity that can be leveraged for synthetic advantage. This guide provides an in-depth, objective comparison of these two critical reagents, focusing on the physicochemical properties and kinetic and synthetic outcomes in cornerstone reactions such as malonic ester synthesis and Knoevenagel condensations. By grounding our analysis in experimental data and fundamental chemical principles, this document serves as a practical resource for researchers in synthetic chemistry and drug development to inform their reagent selection.

Physicochemical and Mechanistic Foundations

The reactivity of both dimethyl malonate and diethyl malonate is governed by the acidity of the α-hydrogens located on the methylene carbon flanked by two electron-withdrawing ester functionalities. This structural motif facilitates the formation of a resonance-stabilized enolate, which serves as the key nucleophilic intermediate in their characteristic reactions.[2] While electronically similar, the primary distinction between the two reagents arises from the steric bulk of the alkyl ester groups—a factor that influences reaction rates, yields, and even susceptibility to side reactions.

Comparative Physicochemical Properties

The choice of a dialkyl malonate can be influenced by its physical properties, which affect handling, reaction conditions, and work-up procedures. Steric hindrance, a key differentiator, increases from the methyl to the ethyl group, impacting the reactivity of both the central methylene protons and the susceptibility of the ester groups to hydrolysis.[1][3]

Property	Dimethyl Malonate	Diethyl Malonate	Significance for Synthesis
Molecular Formula	C₅H₈O₄	C₇H₁₂O₄[4]	Affects molar mass calculations for reaction stoichiometry.
Molecular Weight	132.11 g/mol	160.17 g/mol [1]	Crucial for accurate reagent measurement.
Boiling Point	180-181 °C[1]	199 °C[1]	Dimethyl malonate's lower boiling point can simplify purification by distillation but may require more careful temperature control during high-temperature reactions.
Density (at 25 °C)	1.156 g/mL[1]	1.055 g/mL (at 20 °C)[1]	Necessary for accurate measurement by volume.
pKa of α-hydrogen	~13[1]	~13[1]	The nearly identical pKa values indicate that a common base, such as sodium ethoxide, is effective for deprotonating both reagents to form the nucleophilic enolate.[2]
Solubility	Soluble in alcohol and ether; slightly soluble in water.[1]	Miscible with ethanol and ether; slightly soluble in water.[1]	Both are compatible with common organic solvents used in synthesis.

Enolate Formation and Steric Considerations

The cornerstone of malonate chemistry is the formation of the enolate anion upon treatment with a suitable base, typically sodium ethoxide (NaOEt) in ethanol.[5] The negative charge on the α-carbon is extensively delocalized onto the two adjacent carbonyl oxygens, stabilizing the conjugate base and rendering the α-protons unusually acidic for a C-H bond.[6]

Caption: General mechanism of enolate formation from a dialkyl malonate.

The key difference lies in the steric environment created by the R group (methyl vs. ethyl). The smaller methyl groups of dimethyl malonate present a less cluttered environment around the nucleophilic carbon and the electrophilic carbonyl centers. This reduced steric hindrance is the primary driver for the observed differences in reactivity.[1]

Performance in Key Synthetic Transformations

The utility of dialkyl malonates is most evident in their application in fundamental carbon-carbon bond-forming reactions. Here, we compare the performance of dimethyl and diethyl malonate in two such transformations.

Malonic Ester Synthesis: Alkylation

The alkylation of the malonate enolate with an alkyl halide is a classic SN2 reaction and the first step of the malonic ester synthesis, which ultimately yields a substituted carboxylic acid.[5][7] The rate and efficiency of this step can be influenced by steric factors.

Causality Behind Experimental Observations: In theory, the less hindered enolate of dimethyl malonate should allow for a faster approach of the alkyl halide electrophile, potentially leading to higher reaction rates. However, for unhindered primary alkyl halides, this difference is often negligible, and both reagents provide high yields.[1] The potential for undesired dialkylation exists for both, though the slightly bulkier nature of diethyl malonate might marginally suppress the second alkylation compared to dimethyl malonate, an effect that is much more pronounced with di-tert-butyl malonate.[1][7]

Reaction	Dialkyl Malonate	Alkylating Agent	Base	Solvent	Yield
Mono-alkylation	Diethyl Malonate	n-Butyl bromide	NaOEt	Ethanol	80-90%[8]
Mono-alkylation	Diethyl Malonate	Methyl bromide	NaOEt	Ethanol	97%[5]
Mono-alkylation	Dimethyl Malonate	Benzyl chloride	NaOEt	Ethanol	High (unspecified)[1]
Mono-alkylation	Diethyl Malonate	Benzyl chloride	NaOEt	Ethanol	High (unspecified)[1]

As the data suggests, both esters are highly effective for the alkylation of primary alkyl halides. The choice between them for this application often hinges on factors other than reactivity, such as cost or the desired ester functionality in the intermediate product.

Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an active methylene compound with an aldehyde or ketone, catalyzed by a weak base like piperidine, to form an α,β-unsaturated product.[9] In this reaction, the steric profile of the malonate can have a more discernible impact on the yield.

Causality Behind Experimental Observations: The reaction proceeds via nucleophilic attack of the malonate enolate on the carbonyl carbon of the aldehyde. The smaller steric footprint of dimethyl malonate facilitates this attack, leading to a more favorable transition state and, consequently, a slightly higher yield under identical conditions.[1]

Aldehyde	Dialkyl Malonate	Catalyst	Solvent	Yield
Benzaldehyde	Diethyl Malonate	Piperidine	Benzene	89-91%[1]
Benzaldehyde	Dimethyl Malonate	Piperidine	Benzene	90-94%[1]

The data for the condensation with benzaldehyde clearly shows a modest but consistent yield improvement when dimethyl malonate is used, supporting the hypothesis that reduced steric hindrance is advantageous in this context.[1]

Validated Experimental Protocols: Alkylation of Malonates

To provide a self-validating system for comparison, the following protocols are adapted from trusted procedures in Organic Syntheses.[8][10] They detail the mono-alkylation of each malonate ester with n-butyl bromide.

Caption: Workflow for the synthesis of dialkyl n-butylmalonate.

Protocol 1: Synthesis of Diethyl n-Butylmalonate

• Objective: To synthesize diethyl n-butylmalonate via alkylation of diethyl malonate.

• Materials:

  • Sodium (11.5 g, 0.5 mol)

  • Absolute Ethanol (250 mL)

  • Diethyl Malonate (82.5 g, 0.515 mol)

  • n-Butyl Bromide (68.5 g, 0.5 mol)

• Procedure:

  • Enolate Formation: In a flask equipped with a reflux condenser and mechanical stirrer, prepare a solution of sodium ethoxide by carefully adding 11.5 g of sodium to 250 mL of absolute ethanol. Once the sodium has completely reacted, cool the solution to approximately 50°C.

  • Slowly add 82.5 g of diethyl malonate to the stirred sodium ethoxide solution.

  • Alkylation: Gradually add 68.5 g of n-butyl bromide to the clear solution. The reaction is exothermic; maintain a gentle reflux by controlling the addition rate or with external cooling if necessary.[8]

  • Reaction Completion: After the addition is complete, reflux the mixture for approximately 2 hours, or until the solution is neutral to moist litmus paper.[8]

  • Work-up: Distill off the bulk of the ethanol. To the residue, add approximately 200 mL of water and shake thoroughly. Separate the upper organic layer.

  • Purification: Purify the crude product by vacuum distillation, collecting the fraction boiling at 130–135°C at 20 mm Hg. The expected yield is 80-90%.[8]

Protocol 2: Synthesis of Dimethyl n-Butylmalonate (Comparative)

• Objective: To synthesize dimethyl n-butylmalonate via alkylation of dimethyl malonate.

• Materials:

  • Sodium (11.5 g, 0.5 mol)

  • Absolute Methanol (250 mL)

  • Dimethyl Malonate (68.1 g, 0.515 mol)

  • n-Butyl Bromide (68.5 g, 0.5 mol)

• Procedure:

  • Enolate Formation: In a flask equipped with a reflux condenser and mechanical stirrer, prepare a solution of sodium methoxide by carefully adding 11.5 g of sodium to 250 mL of absolute methanol. Once the sodium has completely reacted, cool the solution to approximately 50°C.

  • Slowly add 68.1 g of dimethyl malonate to the stirred sodium methoxide solution.

  • Alkylation: Gradually add 68.5 g of n-butyl bromide to the solution. The reaction is exothermic; maintain a gentle reflux by controlling the addition rate.

  • Reaction Completion: After the addition is complete, reflux the mixture for approximately 2 hours, or until the solution is neutral.

  • Work-up: Distill off the bulk of the methanol. To the residue, add approximately 200 mL of water and shake thoroughly. Separate the upper organic layer.

  • Purification: Purify the crude product by vacuum distillation.

Conclusion and Recommendations

Both dimethyl malonate and diethyl malonate are exceptionally versatile and effective reagents in synthetic organic chemistry.[11] Their fundamental reactivity, centered on the formation of a stable enolate, is nearly identical.[1] The primary point of differentiation is the steric hindrance imparted by the ester alkyl groups.

• Dimethyl Malonate is the preferred reagent when seeking to maximize reaction rates and yields, particularly in sterically sensitive reactions like the Knoevenagel condensation.[1] Its lower steric profile facilitates nucleophilic attack and may also allow for slightly faster subsequent hydrolysis steps.

• Diethyl Malonate remains an excellent and historically significant choice, especially for standard alkylations with unhindered electrophiles where its performance is comparable to its methyl counterpart.[1] Its higher boiling point can be an advantage in high-temperature reactions.

Ultimately, the choice between dimethyl and diethyl malonate should be a deliberate one, guided by the specific steric and electronic demands of the synthetic target, subsequent reaction steps (e.g., hydrolysis), and practical considerations such as cost and availability. For many routine applications, the difference in outcome will be minimal, but in optimizing a challenging synthesis, the subtle reactivity enhancement offered by dimethyl malonate can be a decisive advantage.

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A Senior Application Scientist's Comparative Guide to GC-MS for the Purity Assessment of Dimethyl Isobutylmalonate

For professionals in drug development and synthetic chemistry, the purity of starting materials and intermediates is not merely a matter of quality control; it is a fundamental prerequisite for ensuring the safety, efficacy, and reproducibility of the final product. Dimethyl isobutylmalonate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs) and other complex organic molecules, is no exception. Its purity profile can directly influence reaction yields, impurity profiles of subsequent steps, and the overall viability of a synthetic route.

This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the comprehensive purity assessment of dimethyl isobutylmalonate. Moving beyond a simple recitation of protocols, we will explore the causality behind methodological choices, grounding our discussion in the practical challenges and regulatory expectations encountered in the field.

The Analytical Imperative: Why Purity Matters

In the context of pharmaceutical development, the control of impurities is rigorously governed by international guidelines, such as those from the International Council for Harmonisation (ICH).[1][2] The ICH Q3A guidelines, for instance, mandate the reporting, identification, and toxicological qualification of impurities in new drug substances based on specific thresholds, often as low as 0.05%.[1][3] Organic impurities can arise from various sources, including starting materials, by-products of the synthesis, intermediates, and degradation products.[3][4][5] Therefore, a robust analytical method is essential to detect and quantify these impurities to ensure the final product is safe and effective.

GC-MS: The Gold Standard for Volatile and Semi-Volatile Analytes

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted technique for the analysis of volatile and semi-volatile compounds like dimethyl isobutylmalonate.[6] The technique combines the superior separation capabilities of gas chromatography with the highly sensitive and specific detection provided by mass spectrometry.

• Gas Chromatography (GC): This component separates the individual compounds within a sample mixture based on their volatility and interaction with a stationary phase within a capillary column.[6][7] As the vaporized sample is carried through the column by an inert gas, compounds with higher volatility and weaker interactions travel faster, resulting in their elution at earlier times.

• Mass Spectrometry (MS): As each separated compound elutes from the GC column, it enters the mass spectrometer, where it is ionized (typically by an electron beam) and fragmented. The resulting charged fragments are separated based on their mass-to-charge ratio (m/z), producing a unique mass spectrum that serves as a molecular "fingerprint" for that specific compound.[6]

This combination allows not only for the quantification of the main component and its impurities but also for their structural elucidation by comparing the obtained mass spectra with extensive spectral libraries.[6]

Potential Impurities in Dimethyl Isobutylmalonate Synthesis

The synthesis of dimethyl isobutylmalonate typically proceeds via the malonic ester synthesis, involving the alkylation of dimethyl malonate with an isobutyl halide.[8][9] This process can lead to several potential impurities:

• Unreacted Starting Materials: Residual dimethyl malonate and isobutyl halide.

• By-products: Di-alkylation products (e.g., dimethyl diisobutylmalonate) if the reaction conditions are not carefully controlled.

• Residual Solvents: Solvents used in the reaction and workup, such as methanol or toluene.[10]

• Degradation Products: Impurities formed during storage or purification.

Detailed Experimental Protocol: GC-MS Analysis

A validated GC-MS method is crucial for obtaining reliable and reproducible results.[11][12] The protocol described below is a self-validating system designed for the routine quality control of dimethyl isobutylmalonate.

Methodology

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the dimethyl isobutylmalonate sample.

  • Dissolve the sample in 10 mL of a suitable high-purity solvent (e.g., ethyl acetate or dichloromethane) to create a 1 mg/mL solution.

  • Vortex the solution to ensure complete dissolution.

• Instrumentation and Conditions:

  • Instrument: A standard gas chromatograph coupled with a mass spectrometer.[6]

  • Column: A non-polar capillary column, such as an HP-5ms (5% Phenyl Methyl Siloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness, is recommended due to its versatility and robustness.[13][14]

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 2 minutes.

    • Ramp: Increase at 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

    • Source Temperature: 230°C.

    • Transfer Line Temperature: 280°C.

• Data Analysis:

  • Identify the peak corresponding to dimethyl isobutylmalonate based on its retention time and comparison of its mass spectrum with a reference standard or library data.

  • Calculate the purity of the sample using the area percent method, where the purity is the percentage of the peak area of the main component relative to the total area of all peaks in the chromatogram.

  • Identify impurity peaks by searching their mass spectra against a commercial library (e.g., NIST). Quantify known impurities using reference standards if available.

Workflow Diagram

Caption: Workflow for GC-MS Purity Assessment.

A Comparative Look: Alternative Analytical Techniques

While GC-MS is a formidable tool, a comprehensive purity assessment often benefits from orthogonal methods—techniques that measure the same attribute using different physical or chemical principles.[15] This multi-faceted approach provides a more complete and trustworthy purity profile.

Method	Principle	Primary Application	Advantages	Limitations
GC-MS	Separation by volatility, detection by mass-to-charge ratio.[6]	Quantification of volatile/semi-volatile impurities and unknowns.	High sensitivity and selectivity; definitive identification of unknowns via spectral libraries.[16]	Not suitable for non-volatile or thermally labile compounds; requires sample volatility.
HPLC-UV	Separation by polarity/hydrophobicity.[15]	Quantification of non-volatile or thermally unstable impurities.	High resolution and reproducibility; widely available.[11]	Requires impurities to have a UV chromophore; less definitive identification without an MS detector.
qNMR	Signal intensity is proportional to the number of nuclei.[15]	Absolute purity determination against a certified standard; structural elucidation.	Primary analytical method; non-destructive; provides structural information.[15]	Lower sensitivity than chromatographic methods; requires a high-purity internal standard; expensive instrumentation.
Karl Fischer Titration	Titration with Karl Fischer reagent.	Quantification of water content.	Highly accurate and specific for water.	Only measures water content.

Choosing the Right Tool for the Job

The selection of an analytical technique is driven by the specific question being asked. For routine purity checks and the identification of unknown volatile impurities in dimethyl isobutylmalonate, GC-MS is often the most efficient and informative choice. However, for a complete characterization, especially for regulatory filings, a combination of methods is recommended.

Decision-Making Diagram

Caption: Decision Tree for Analytical Method Selection.

Conclusion

The purity assessment of dimethyl isobutylmalonate is a critical task that demands robust, reliable, and well-validated analytical methods. GC-MS stands out as a premier technique, offering an unparalleled combination of separation efficiency and specificity for identifying and quantifying volatile and semi-volatile impurities. Its ability to provide structural information on unknown peaks makes it an invaluable tool for process development, quality control, and regulatory compliance.

However, a truly comprehensive understanding of a compound's purity profile is best achieved through an orthogonal approach. By complementing GC-MS with techniques like HPLC for non-volatile impurities and qNMR for absolute purity determination, researchers and drug development professionals can build a complete and defensible data package. This ensures not only compliance with stringent regulatory standards like those from the ICH but also contributes to the development of safer and more effective medicines.

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Developing a Robust Analytical Standard for Dimethyl Isobutylmalonate: A Comparative Guide to Methodologies and Validation

Introduction: The Critical Role of a Well-Defined Analytical Standard

Dimethyl isobutylmalonate (DMIBM) is a malonic acid ester with significant potential as a key intermediate in the synthesis of pharmaceuticals and other specialty chemicals. As with any component in a regulated manufacturing process, particularly in drug development, the purity and consistency of starting materials are paramount. Establishing a robust analytical standard for DMIBM is not merely a quality control measure; it is a fundamental requirement for ensuring batch-to-batch reproducibility, identifying potential process-related impurities, and guaranteeing the safety and efficacy of the final product.

This guide provides a comprehensive comparison of analytical methodologies for the characterization and quantification of dimethyl isobutylmalonate. We will delve into the rationale behind selecting appropriate analytical techniques, present the core principles of method validation in line with established regulatory guidelines[1][2][3], and offer a practical, step-by-step protocol for a recommended analytical method. The insights provided herein are intended for researchers, scientists, and drug development professionals seeking to establish a scientifically sound and defensible analytical standard for this important chemical entity.

Understanding the Analyte: Physicochemical Properties and Potential Impurities

Before developing an analytical method, it is crucial to understand the properties of dimethyl isobutylmalonate and the potential impurities that may be present.

Physicochemical Properties: Based on its structure and data for similar compounds like diethyl isobutylmalonate, DMIBM is expected to be a relatively non-polar, volatile liquid with a boiling point likely around 213 °C[4]. This volatility makes it a suitable candidate for Gas Chromatography (GC). Its ester functionalities also allow for detection by techniques sensitive to carbonyl groups.

Potential Impurities from Synthesis: The synthesis of malonic esters typically involves the alkylation of a malonate with an alkyl halide[5][6]. For dimethyl isobutylmalonate, a likely synthetic route involves the reaction of dimethyl malonate with an isobutyl halide (e.g., isobutyl bromide) in the presence of a base[7].

Potential impurities may include:

• Starting Materials: Unreacted dimethyl malonate and isobutyl bromide.

• By-products: Di-alkylated species (diisobutyl dimethyl malonate) or products of side reactions.

• Solvents and Reagents: Residual solvents (e.g., ethanol, toluene) and reagents used in the synthesis and workup[6][7].

• Degradation Products: Hydrolysis products such as isobutylmalonic acid monomethyl ester or isobutylmalonic acid, which could form in the presence of moisture.

A robust analytical method must be able to separate and quantify the main component from these potential impurities.

Comparative Analysis of Analytical Techniques: GC vs. HPLC

The two most common and powerful techniques for the analysis of organic compounds like dimethyl isobutylmalonate are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice between these depends on the analyte's properties and the specific requirements of the analysis.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.
Analyte Suitability	Ideal for volatile and thermally stable compounds. DMIBM's expected volatility makes it a prime candidate.	Suitable for a wide range of compounds, including non-volatile and thermally labile ones. While applicable, it may be less direct for a volatile ester like DMIBM.
Common Detectors	Flame Ionization Detector (FID) for general quantitation; Mass Spectrometry (MS) for identification and structure elucidation.	UV-Vis Detector (requires a chromophore); Mass Spectrometry (MS) for universal detection and identification.
Sensitivity	Generally high, especially with specific detectors.	Can be very high, particularly with MS detection.
Resolution	Excellent for separating volatile isomers and closely related compounds.	High resolving power, especially with modern column technologies.
Sample Preparation	Typically involves dissolution in a volatile solvent.	Requires dissolution in a mobile phase-compatible solvent; may require filtration.
Recommendation for DMIBM	Highly Recommended. The expected volatility of DMIBM makes GC a straightforward and efficient method for routine analysis and impurity profiling. GC-MS would provide definitive identification.	Alternative. HPLC, particularly with MS detection, is a viable option, especially for analyzing potential non-volatile degradation products like malonic acids[8][9][10][11][12].

For the purpose of establishing a primary analytical standard for purity assessment and impurity profiling of dimethyl isobutylmalonate, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the recommended approach due to its ability to separate volatile compounds and provide structural information for peak identification.

Workflow for Analytical Standard Development

The development of an analytical standard is a systematic process that moves from initial method development to rigorous validation.

Caption: A typical workflow for the development and validation of an analytical method.

Core Principles of Method Validation

Validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose[13]. The key validation parameters, as outlined in ICH guidelines, are crucial for establishing a trustworthy analytical standard[2][3][14].

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components[3]. For DMIBM, this means ensuring that the peaks for starting materials, by-products, and degradation products are well-resolved from the main analyte peak.

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed by spike/recovery studies.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., temperature, flow rate). This provides an indication of its reliability during normal usage.

Experimental Protocol: GC-MS Method for Dimethyl Isobutylmalonate

This section provides a detailed, step-by-step protocol for a GC-MS method suitable for the analysis of dimethyl isobutylmalonate.

1. Instrumentation and Consumables:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Autosampler for precise injections.

• Capillary GC column: A non-polar column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness is a good starting point.

• Carrier Gas: Helium, high purity.

• Solvent: Dichloromethane or Ethyl Acetate, HPLC or GC grade.

• Vials and caps for autosampler.

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of dimethyl isobutylmalonate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution to cover the desired linear range (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh a suitable amount of the dimethyl isobutylmalonate sample to be tested and dissolve it in the chosen solvent to achieve a final concentration within the calibrated range.

3. GC-MS Parameters:

Parameter	Setting	Rationale
Injection Volume	1 µL	A standard volume for capillary GC.
Injector Temperature	250 °C	Ensures rapid volatilization of the analyte without degradation.
Split Ratio	50:1	Prevents column overloading while allowing sufficient analyte to reach the detector.
Carrier Gas Flow	1.0 mL/min (Constant Flow)	Provides optimal column efficiency.
Oven Program	Initial: 60 °C, hold 2 min. Ramp: 15 °C/min to 280 °C. Hold: 5 min.	A starting point to separate compounds with a range of boiling points. This should be optimized based on initial runs.
MS Transfer Line Temp	280 °C	Prevents condensation of the analyte before reaching the ion source.
Ion Source Temp	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching and identification.
Scan Range	35-400 m/z	Covers the expected molecular ion and fragment ions of DMIBM and potential impurities.

4. Data Analysis and System Suitability:

• Identification: Compare the retention time and mass spectrum of the peak in the sample chromatogram with that of the reference standard. The mass spectrum of diethyl isobutylmalonate shows characteristic fragments that can be used as a reference point[15][16].

• Quantification: Use the peak area of the primary ion or total ion chromatogram (TIC) to quantify against the calibration curve generated from the working standards.

• System Suitability: Before running the sample sequence, inject a mid-level standard multiple times (e.g., n=6). The relative standard deviation (RSD) of the peak area should be less than 2%.

Conclusion

The development of a robust analytical standard for dimethyl isobutylmalonate is a critical step in ensuring its quality and suitability for use in pharmaceutical and other high-purity applications. While both GC and HPLC are powerful analytical techniques, the inherent volatility of dimethyl isobutylmalonate makes GC-MS the preferred method for a comprehensive analysis that includes both quantification and impurity identification. By following a systematic approach to method development and adhering to the rigorous principles of method validation outlined in this guide, researchers and scientists can establish a reliable and defensible analytical standard. This, in turn, supports regulatory compliance and contributes to the overall quality and safety of the end products.

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Unambiguous Structure Verification: A Guide to Cross-Validating Dimethyl Isobutylmalonate with 2D NMR

For researchers, medicinal chemists, and professionals in drug development, absolute certainty in molecular structure is non-negotiable. The subtle substitution of one isomer for another can lead to drastically different biological activities and outcomes. This guide provides an in-depth, practical walkthrough of how to employ a suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) experiments to unequivocally confirm the structure of dimethyl isobutylmalonate. We will move beyond simple spectral interpretation and delve into the logic of cross-validation, demonstrating how a combination of COSY, HSQC, and HMBC experiments creates a self-validating data matrix that leaves no room for ambiguity.

The Challenge: Differentiating Isoforms and Ensuring Purity

Dimethyl isobutylmalonate presents a seemingly straightforward structure. However, in a synthetic context, the possibility of isomeric impurities, such as dimethyl sec-butylmalonate or dimethyl tert-butylmalonate, necessitates a robust analytical confirmation. One-dimensional (1D) ¹H and ¹³C NMR spectra provide initial clues but can often be ambiguous, especially in complex mixtures or when subtle isomeric differences lead to overlapping signals. 2D NMR spectroscopy offers a solution by spreading spectral information across two dimensions, revealing through-bond correlations between nuclei.

The Strategy: A Triad of 2D NMR Techniques for Complete Structural Elucidation

Our approach relies on the synergistic application of three key 2D NMR experiments:

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds. It is the primary tool for mapping out the proton spin systems within a molecule.[1][2]

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment correlates protons directly to the carbons to which they are attached (one-bond ¹H-¹³C correlation).[3] It provides a clear and sensitive method for assigning carbon resonances based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful heteronuclear experiment reveals longer-range correlations between protons and carbons, typically over two to three bonds (²J_CH and ³J_CH).[3] HMBC is crucial for piecing together different molecular fragments and identifying quaternary carbons.

By integrating the data from these three experiments, we can construct an unassailable structural argument.

Experimental Protocol: Acquiring High-Quality 2D NMR Data

A detailed, step-by-step methodology for acquiring the necessary 2D NMR spectra is outlined below.

Sample Preparation:

• Dissolve approximately 10-20 mg of the synthesized dimethyl isobutylmalonate in ~0.6 mL of deuterated chloroform (CDCl₃).

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• Ensure the sample height is sufficient to be within the detection region of the NMR probe.

NMR Spectrometer Setup (Illustrative Parameters for a 500 MHz Spectrometer):

• Tuning and Shimming: Tune the probe for both ¹H and ¹³C frequencies. Perform automated or manual shimming to achieve optimal magnetic field homogeneity, indicated by a sharp and symmetrical solvent peak.

• ¹H NMR Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum to determine the spectral width and appropriate pulse calibration.

• COSY Acquisition:

  • Use a standard gradient-selected COSY (gsCOSY) pulse sequence.

  • Set the spectral width in both dimensions to encompass all proton signals.

  • Acquire a sufficient number of scans (e.g., 4-8) for each increment to achieve good signal-to-noise.

  • Collect an appropriate number of increments in the indirect dimension (e.g., 256-512) to ensure adequate resolution.

• HSQC Acquisition:

  • Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence.

  • Set the ¹H spectral width as determined from the 1D ¹H spectrum.

  • Set the ¹³C spectral width to cover the expected range of carbon chemical shifts (e.g., 0-180 ppm).

  • Optimize the one-bond coupling constant (¹J_CH) to a typical value for sp³ C-H bonds (~145 Hz).

• HMBC Acquisition:

  • Use a standard gradient-selected HMBC pulse sequence.

  • Set the spectral widths for ¹H and ¹³C as in the HSQC experiment.

  • Optimize the long-range coupling constant (ⁿJ_CH) to a value that balances the detection of two- and three-bond correlations (typically 8-10 Hz).

Data Interpretation and Cross-Validation

The following tables summarize the predicted 2D NMR correlations for dimethyl isobutylmalonate. In a real-world scenario, these tables would be populated with experimentally observed data.

Structure of Dimethyl Isobutylmalonate:

Table 1: Predicted ¹H and ¹³C Chemical Shifts

Atom Label	Multiplicity	Predicted ¹H δ (ppm)	Predicted ¹³C δ (ppm)
a (2x -OCH₃)	s	3.73	52.5
b (-CH-)	t	3.45	51.0
c (-CH₂-)	t	2.05	39.0
d (-CH-)	m	1.90	25.5
e (2x -CH₃)	d	0.90	22.5
f (2x C=O)	-	-	169.0

Note: Chemical shifts are predicted and may vary slightly in an experimental spectrum.

COSY: Mapping the Proton Framework

The COSY spectrum reveals the connectivity between protons.

Table 2: Predicted COSY Correlations

Proton (δ ppm)	Correlates with Proton(s) (δ ppm)	Interpretation
b (3.45)	c (2.05)	The methine proton at the malonate center is coupled to the adjacent methylene protons.
c (2.05)	b (3.45), d (1.90)	The methylene protons are coupled to both the malonate methine and the isobutyl methine.
d (1.90)	c (2.05), e (0.90)	The isobutyl methine proton is coupled to the adjacent methylene and the two methyl groups.
e (0.90)	d (1.90)	The two equivalent methyl groups are coupled to the isobutyl methine proton.

Caption: COSY correlations for dimethyl isobutylmalonate.

HSQC: Linking Protons to their Carbons

The HSQC spectrum definitively assigns each protonated carbon.

Table 3: Predicted HSQC Correlations

¹H (δ ppm)	¹³C (δ ppm)	Assignment
a (3.73)	a (52.5)	-OCH₃
b (3.45)	b (51.0)	-CH- (malonate)
c (2.05)	c (39.0)	-CH₂-
d (1.90)	d (25.5)	-CH- (isobutyl)
e (0.90)	e (22.5)	-CH₃ (isobutyl)

Caption: HSQC correlations showing direct ¹H-¹³C attachments.

HMBC: Assembling the Molecular Puzzle

The HMBC spectrum provides the long-range correlations that connect the spin systems and identify quaternary centers.

Table 4: Predicted Key HMBC Correlations

Proton (δ ppm)	Correlates with Carbon(s) (δ ppm)	Interpretation (J)
a (-OCH₃, 3.73)	f (C=O, 169.0)	Confirms the methyl ester functionality (³J_CH).
b (-CH-, 3.45)	f (C=O, 169.0), a (-OCH₃, 52.5), d (-CH-, 25.5)	Connects the malonate core to the carbonyls, methyl esters, and the isobutyl group.
c (-CH₂-, 2.05)	b (-CH-, 51.0), e (-CH₃, 22.5), f (C=O, 169.0)	Bridges the malonate center with the isobutyl group and shows a key correlation to the carbonyl.
e (-CH₃, 0.90)	c (-CH₂-, 39.0), d (-CH-, 25.5)	Confirms the isobutyl fragment connectivity.

Caption: Key HMBC correlations in dimethyl isobutylmalonate.

Conclusion: A Self-Validating Structural Proof

By systematically analyzing the 2D NMR data, we can build a conclusive structural proof for dimethyl isobutylmalonate:

• COSY establishes the proton-proton connectivities, clearly defining the isobutyl spin system (-CH₂-CH-(CH₃)₂) and its connection to the malonate methine proton.

• HSQC unambiguously links each proton to its directly attached carbon, providing the carbon chemical shifts for all protonated carbons.

• HMBC serves as the ultimate cross-validation tool. The correlation from the methoxy protons (a ) to the carbonyl carbon (f ) confirms the methyl ester groups. Crucially, the correlations from the malonate methine (b ) and the adjacent methylene (c ) to the carbonyl carbons (f ) firmly establish the connectivity of the isobutyl group to the malonate core. The absence of correlations that would suggest an alternative isomeric structure (e.g., a sec-butyl or tert-butyl arrangement) further solidifies the assignment.

This integrated approach, where each experiment's findings are corroborated by the others, provides a level of confidence in the structural assignment that is unattainable with 1D NMR alone. For researchers in fields where molecular identity is paramount, the strategic application of 2D NMR is not just a powerful analytical tool but a cornerstone of scientific integrity.

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• Abraham, R. J., et al. (2004). 1H chemical shifts in NMR. Part 21--prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Magnetic Resonance in Chemistry, 42(9), 885-896. [Link]

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A Senior Application Scientist's Guide to Kinetic Studies of Dimethyl Isobutylmalonate Hydrolysis: Methodologies and Mechanistic Insights

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis and drug development, the stability and reactivity of chemical intermediates are of paramount importance. Dimethyl isobutylmalonate serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] Its hydrolysis, the cleavage of its ester groups in the presence of water, represents a critical reaction pathway that can influence product yield, purity, and storage stability. Understanding the kinetics of this process—the rates and mechanisms under different conditions—is essential for optimizing reaction parameters, ensuring process control, and predicting shelf-life.

This guide provides a comprehensive comparison of methodologies for studying the hydrolysis kinetics of dimethyl isobutylmalonate. Moving beyond a simple listing of protocols, we delve into the causality behind experimental choices, offering insights grounded in established chemical principles to empower researchers in designing robust and self-validating kinetic studies.

Mechanistic Foundations of Ester Hydrolysis

The hydrolysis of dimethyl isobutylmalonate, like other esters, can be catalyzed by either acid or base. The chosen catalytic condition fundamentally alters the reaction mechanism and dictates the experimental approach.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction proceeds via a multi-step equilibrium process.[3] The initial and rate-determining step is typically the nucleophilic attack of water on the protonated carbonyl carbon.[4]

Caption: Base-catalyzed hydrolysis (saponification) mechanism.

A key structural feature of dimethyl isobutylmalonate is the bulky isobutyl group attached to the α-carbon. This group imparts significant steric hindrance around the carbonyl centers. Consequently, the rate of hydrolysis for dimethyl isobutylmalonate is expected to be slower than that of its unsubstituted counterpart, dimethyl malonate, due to the impeded approach of the nucleophile (water or hydroxide). [1]

A Comparative Guide to Kinetic Monitoring Techniques

The selection of an analytical method is the most critical decision in designing a kinetic study. The ideal technique should be sensitive, specific, and reproducible. The choice depends on the reaction conditions, available instrumentation, and the specific kinetic information required.

Caption: Workflow comparing analytical methods for kinetic studies.

Methodology	Principle	Advantages	Disadvantages	Best Suited For
Titrimetry	Measures the concentration change of the acid or base catalyst, or the carboxylic acid product, via titration with a standardized solution. [5]	Cost-effective, simple instrumentation, high precision when performed carefully.	Labor-intensive, requires discrete sampling (not continuous), susceptible to endpoint determination errors.	Preliminary studies, teaching labs, and reactions with significant pH changes.
Spectrophotometry (UV-Vis)	Monitors the reaction by measuring the change in absorbance at a specific wavelength as the ester is consumed or the product is formed. [6][7]	Allows for continuous, real-time monitoring; non-destructive; simple and fast.	Requires a chromophore in the reactant or product that changes absorbance during the reaction; potential for interference from other species.	Reactions where reactants or products have distinct UV-Vis absorption spectra.
Chromatography (HPLC/UPLC)	Physically separates the ester from its hydrolysis products, allowing for direct quantification of each species over time. [8]	Highly specific and sensitive; can analyze complex mixtures; robust and widely applicable.	Requires more expensive equipment; discrete sampling is necessary; method development can be time-consuming.	Accurate determination of rate constants, complex reaction mixtures, and when high specificity is required.
NMR Spectroscopy	Tracks the disappearance of reactant signals (e.g., ester -OCH₃ protons) and the appearance of product signals in real-time within the NMR tube. [9]	Provides rich structural information; non-invasive; can monitor multiple species simultaneously.	Lower sensitivity compared to other methods; requires expensive instrumentation and specialized expertise.	Mechanistic studies and for reactions where intermediates or multiple products are formed.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating controls and checks to ensure data integrity.

Protocol 1: Base-Catalyzed Hydrolysis via Titration (Pseudo-First-Order Conditions)

This protocol leverages a large excess of base to simplify the kinetics to a pseudo-first-order reaction, where the rate appears to depend only on the concentration of the ester. [8] Objective: To determine the pseudo-first-order rate constant (k') for the saponification of dimethyl isobutylmalonate.

Materials:

• Dimethyl isobutylmalonate

• 0.1 M Sodium Hydroxide (NaOH), standardized

• 0.05 M Hydrochloric Acid (HCl), standardized

• Ethanol (or other suitable co-solvent to ensure solubility)

• Phenolphthalein indicator

• Thermostatic water bath, stopwatches, burettes, pipettes, conical flasks

• Ice bath

Procedure:

• Temperature Equilibration: Place flasks containing the 0.1 M NaOH solution and a solution of dimethyl isobutylmalonate in ethanol into a thermostatic water bath set to the desired temperature (e.g., 25°C) and allow them to equilibrate for at least 20 minutes.

• Initial Titration (t₀): Pipette 25.0 mL of the 0.1 M NaOH solution into a 100 mL conical flask. This is your V₀, representing the initial concentration of NaOH. Titrate against the standardized 0.05 M HCl using phenolphthalein as the indicator. Repeat in triplicate for accuracy.

• Reaction Initiation: To start the reaction, rapidly add a known, small volume of the equilibrated dimethyl isobutylmalonate solution (e.g., 1 mL) to a larger flask containing a known volume of the equilibrated 0.1 M NaOH solution (e.g., 100 mL). The concentration of NaOH should be at least 10-fold greater than the ester concentration. Start the stopwatch at the moment of addition.

• Time-Course Sampling: At predetermined time intervals (e.g., 10, 20, 30, 45, 60, 90 minutes), withdraw a 10.0 mL aliquot of the reaction mixture and immediately quench it in a conical flask containing ~20 mL of ice-cold deionized water to stop the reaction.

• Aliquot Titration: Immediately titrate the quenched aliquot with the standardized 0.05 M HCl to determine the concentration of unreacted NaOH. Record the volume of HCl used (Vₜ).

• Infinity Reading (t∞): To determine the reading for a fully completed reaction, heat a separate aliquot of the reaction mixture in a sealed vial at a higher temperature (e.g., 60°C) for several hours to drive the hydrolysis to completion. Cool to room temperature and titrate a 10.0 mL aliquot as before. This gives V∞.

• Data Analysis: The concentration of the ester at any time t is proportional to (Vₜ - V∞). The pseudo-first-order rate constant (k') is determined from the slope of the plot of ln(Vₜ - V∞) versus time, where Slope = -k'.

Protocol 2: Acid-Catalyzed Hydrolysis via HPLC Analysis

This protocol uses High-Performance Liquid Chromatography (HPLC) to directly measure the decreasing concentration of dimethyl isobutylmalonate over time.

Objective: To determine the second-order rate constant (k) for the acid-catalyzed hydrolysis of dimethyl isobutylmalonate.

Materials:

• Dimethyl isobutylmalonate

• 1.0 M Hydrochloric Acid (HCl)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with a C18 column and UV detector

• Thermostatic water bath, autosampler vials, micropipettes

• Saturated sodium bicarbonate solution (for quenching)

Procedure:

• HPLC Method Development: Develop an isocratic or gradient HPLC method capable of resolving dimethyl isobutylmalonate from its hydrolysis product (isobutylmalonic acid monomethyl ester and/or isobutylmalonic acid). A C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid) is a good starting point. Detection can be done at a low wavelength (e.g., 210 nm).

• Calibration Curve: Prepare a series of standard solutions of dimethyl isobutylmalonate of known concentrations. Inject these standards into the HPLC to create a calibration curve of peak area versus concentration.

• Reaction Setup: In a thermostatted vessel, mix known volumes of 1.0 M HCl and a solvent (e.g., water/acetonitrile mixture) to achieve the desired reaction conditions. Allow to equilibrate.

• Reaction Initiation: Add a small, known amount of dimethyl isobutylmalonate to the acid solution to achieve a known initial concentration. Start the stopwatch.

• Time-Course Sampling and Quenching: At set time intervals, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture and immediately add it to an HPLC vial containing a quenching solution (e.g., 900 µL of a mobile phase-like solution containing sodium bicarbonate) to neutralize the acid and stop the reaction.

• HPLC Analysis: Inject the quenched samples into the HPLC system. Record the peak area for the dimethyl isobutylmalonate peak at each time point.

• Data Analysis: Use the calibration curve to convert the peak area at each time point to the concentration of the ester, [Ester]ₜ. For a second-order reaction (first order in ester and first order in H⁺), if the acid concentration is constant, the kinetics can be treated as pseudo-first-order. Plot ln([Ester]ₜ) versus time. The slope of this line will be -k', where k' = k[H⁺]. The second-order rate constant k can then be calculated.

Data Presentation and Interpretation

Kinetic data should be summarized in a clear and comparative format. By conducting experiments at various temperatures, one can construct an Arrhenius plot (ln(k) vs. 1/T) to determine the activation energy (Ea) of the reaction, a crucial parameter for understanding temperature dependence.

Table 1: Hypothetical Kinetic Data for Malonate Ester Hydrolysis at 25°C

Ester	Catalyst	Rate Constant (k)	Relative Rate	Expected Rationale
Dimethyl Malonate	0.1 M NaOH	k₁ (Literature value)	1.00	Baseline - minimal steric hindrance.
Diethyl Malonate	0.1 M NaOH	k₂ (Literature value)	~0.60	Slight increase in steric hindrance from ethyl groups.
Dimethyl Isobutylmalonate	0.1 M NaOH	k₃ (Experimental)	~0.15	**Significant steric hindrance from the bulky isobutyl group slowing the nucleophilic attack.[1]
Dimethyl Malonate	0.1 M HCl	k₄ (Literature value)	1.00	Baseline for acid-catalyzed reaction.
Dimethyl Isobutylmalonate	0.1 M HCl	k₅ (Experimental)	~0.25	Steric hindrance slows the approach of water to the protonated carbonyl.

Note: Relative rate values are illustrative estimates based on chemical principles.

Conclusion

The kinetic study of dimethyl isobutylmalonate hydrolysis is a multi-faceted endeavor that requires careful selection of experimental methodology based on the specific research question and available resources. While classic titrimetric methods offer a cost-effective approach for determining rate constants, modern chromatographic techniques like HPLC provide unparalleled specificity and accuracy.

By understanding the underlying acid- and base-catalyzed mechanisms and the structural influence of the isobutyl group, researchers can design robust experiments. The protocols and comparative data presented in this guide serve as a foundational framework for scientists and drug development professionals to accurately characterize the hydrolysis kinetics of this important pharmaceutical intermediate, leading to more controlled, efficient, and reliable synthetic processes.

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Navigating Carboxylic Acid Synthesis: A Comparative Guide to the Malonic Ester Route and Its Alternatives

For researchers, scientists, and drug development professionals, the synthesis of carboxylic acids, particularly substituted acetic acids, is a foundational task in the construction of complex molecular architectures. The classical malonic ester synthesis has long been a workhorse in this endeavor, prized for its reliability and predictability. However, the modern synthetic chemist has a broader arsenal of methodologies at their disposal, each with its own set of advantages and limitations. This guide provides an in-depth, objective comparison of the malonic ester synthesis with its primary alternatives, offering the critical insights and experimental data necessary to select the most efficient and appropriate route for a given synthetic challenge.

The Benchmark: Malonic Ester Synthesis

The malonic ester synthesis transforms an alkyl halide into a carboxylic acid with two additional carbon atoms (R-X → R-CH₂COOH). The process hinges on the remarkable acidity of the α-protons of diethyl malonate (pKa ≈ 13), which are flanked by two electron-withdrawing ester groups. This allows for facile deprotonation with a relatively mild base, like sodium ethoxide, to form a resonance-stabilized enolate.[1] This nucleophilic enolate then readily undergoes an SN2 reaction with a primary or unhindered secondary alkyl halide.[2] The synthesis culminates in the hydrolysis of the ester groups to carboxylic acids, followed by thermal decarboxylation to yield the final substituted acetic acid.[2]

Causality in Experimental Design

The choice of base is a critical parameter. Using an alkoxide base that matches the alcohol portion of the ester (e.g., sodium ethoxide for diethyl malonate) is a deliberate choice to prevent transesterification, a side reaction that would scramble the ester groups and complicate the product mixture.[3] The reaction is typically run under anhydrous conditions to prevent the base from being quenched by water, which would inhibit the formation of the necessary enolate.[4] A major drawback of this synthesis is the potential for dialkylation, as the mono-alkylated product still possesses an acidic proton.[3] This can be mitigated by using an excess of the malonic ester relative to the alkyl halide.[5]

Logical Workflow for Malonic Ester Synthesis

Caption: General workflow of the malonic ester synthesis.

Key Alternative Synthetic Routes

While robust, the malonic ester synthesis is not always the optimal choice. Factors such as substrate scope, functional group tolerance, reaction conditions, and overall yield may lead a researcher to consider several powerful alternatives.

Carboxylation of Grignard Reagents

This method involves the reaction of a highly nucleophilic Grignard reagent (R-MgX) with carbon dioxide (usually as dry ice), followed by an acidic workup to produce a carboxylic acid with one additional carbon atom (R-X → R-COOH).[6][7]

• Advantages: This is a very direct and versatile route that works well for primary, secondary, tertiary, and aryl halides.[8]

• Limitations: The primary drawback is the extreme reactivity of the Grignard reagent. It is a very strong base and is incompatible with any functional groups containing acidic protons (e.g., alcohols, amines, water) or electrophilic carbonyl groups.[9] The reaction requires strictly anhydrous conditions, as even trace amounts of moisture will quench the reagent and reduce the yield.[9]

Hydrolysis of Nitriles

This two-step sequence begins with the conversion of an alkyl halide to a nitrile via an SN2 reaction with a cyanide salt (e.g., NaCN). The resulting nitrile is then hydrolyzed under acidic or basic conditions to the carboxylic acid, also adding one carbon to the original alkyl chain (R-X → R-CN → R-COOH).[7][10]

• Advantages: This method is a reliable alternative when the conditions for a Grignard reaction are not suitable, and it is often easier to perform than the malonic ester synthesis if a one-carbon extension is desired.[11]

• Limitations: The initial step is an SN2 reaction, which restricts the substrate scope to primary and secondary alkyl halides; tertiary halides are not suitable.[10] The hydrolysis step often requires harsh conditions (e.g., heating under reflux with strong acid or base for several hours).[12]

Oxidation of Primary Alcohols

The direct oxidation of primary alcohols is one of the most common and often high-yielding methods for preparing carboxylic acids (R-CH₂OH → R-COOH).[13]

• Advantages: A wide variety of oxidizing agents can be employed, from classical reagents like potassium permanganate (KMnO₄) and chromic acid (H₂CrO₄) to more modern, milder systems like TEMPO/NaOCl/NaClO₂.[13][14] Many of these modern methods offer excellent yields (often >90%) and high functional group tolerance.[14] This route does not involve carbon-carbon bond formation, making it ideal when the carbon skeleton is already in place.

• Limitations: The starting alcohol must be readily available. Over-oxidation is not a concern as the carboxylic acid is the final oxidation state for a primary alcohol, but the reaction conditions must be chosen carefully to avoid side reactions with other sensitive functional groups in the molecule.[6]

Cyanoacetic Ester Synthesis

A close relative of the malonic ester synthesis, this method uses a cyanoacetic ester (e.g., ethyl cyanoacetate) as the starting material. The α-proton is even more acidic than in malonic esters due to the strong electron-withdrawing nature of the nitrile group. The synthetic sequence of alkylation, hydrolysis, and decarboxylation is analogous to the malonic ester route.[15]

• Advantages: This method can often provide higher yields and shorter reaction times compared to the malonic ester synthesis, making it an excellent alternative for many targets.[15]

• Limitations: The limitations are similar to those of the malonic ester synthesis, including the potential for dialkylation and a substrate scope generally limited to primary halides for the SN2 alkylation step.

Yield Comparison: A Head-to-Head Analysis

To provide a clear, quantitative comparison, we will examine the synthesis of a single target molecule, n-Hexanoic Acid , via these different routes. The yields presented are based on reported experimental data and represent typical outcomes under optimized conditions.

Synthesis Method	Starting Materials	Target Molecule	Reported Yield (%)	Reference(s)
Malonic Ester Synthesis	Diethyl Malonate, n-Butyl Bromide	n-Hexanoic Acid	~80% (intermediate)	[9]
Grignard Carboxylation	1-Bromopentane, Mg, CO₂	n-Hexanoic Acid	~56-65%	[9]
Nitrile Hydrolysis	1-Bromopentane, NaCN; then H₃O⁺	n-Hexanoic Acid	~69-74% (overall)	[16]
Oxidation of 1° Alcohol	1-Hexanol, CrO₃/H₂SO₄	n-Hexanoic Acid	~85-95%	[14][17]
Cyanoacetic Ester Synthesis	Ethyl Cyanoacetate, n-Butyl Bromide	n-Hexanoic Acid	High (often >80%)	[15][18]

Note: The ~80% yield for the malonic ester synthesis often refers to the alkylated intermediate before the final hydrolysis and decarboxylation steps, so the overall yield for the multi-step process may be lower.[9] In contrast, the oxidation of 1-hexanol is a single transformation and frequently offers the highest overall yield.

Decision Framework for Synthetic Route Selection

The optimal synthetic strategy depends on a careful analysis of the target molecule, available starting materials, and experimental constraints.

Caption: Decision tree for selecting a synthetic route.

Experimental Protocols

Synthesis of n-Hexanoic Acid via Malonic Ester Synthesis[9]

• Enolate Formation: In a flame-dried, three-necked flask equipped with a reflux condenser and under an inert atmosphere, sodium metal is cautiously dissolved in absolute ethanol to prepare sodium ethoxide.

• Alkylation: Diethyl malonate is added dropwise to the cooled ethoxide solution. Subsequently, n-butyl bromide is added, and the mixture is heated to reflux until the reaction is complete (monitored by TLC).

• Saponification: The reaction mixture is cooled, and an aqueous solution of sodium hydroxide is added. The mixture is heated to reflux to hydrolyze the ester groups.

• Decarboxylation: After cooling, the solution is acidified with concentrated HCl. The resulting substituted malonic acid is heated, which causes decarboxylation to yield n-hexanoic acid. The product is then isolated by distillation or extraction.

Synthesis of n-Hexanoic Acid via Grignard Carboxylation[10]

• Grignard Reagent Formation: In a flame-dried flask under an inert atmosphere, magnesium turnings are covered with anhydrous diethyl ether. A solution of 1-bromopentane in anhydrous ether is added dropwise to initiate the reaction, which is then maintained at a gentle reflux.

• Carboxylation: The Grignard reagent solution is cooled in an ice bath and then slowly poured over a large excess of crushed dry ice with vigorous stirring.

• Work-up: After the excess CO₂ has sublimed, the reaction is quenched by the slow addition of aqueous HCl. The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are dried and the solvent is evaporated. The crude n-hexanoic acid is purified by distillation.

Synthesis of n-Hexanoic Acid via Nitrile Hydrolysis[17]

• Nitrile Formation: 1-bromopentane is reacted with sodium cyanide in a suitable solvent like DMSO. The reaction mixture is heated to drive the SN2 reaction to completion. The resulting hexanenitrile is isolated.

• Hydrolysis: The hexanenitrile is mixed with an excess of aqueous sulfuric or hydrochloric acid and heated under reflux for several hours.

• Work-up: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The organic extracts are washed, dried, and concentrated. The crude n-hexanoic acid is purified by distillation.

Synthesis of n-Hexanoic Acid via Oxidation of 1-Hexanol[18]

• Oxidation: 1-Hexanol is added to a solution of an oxidizing agent, such as chromic acid (prepared from CrO₃ and aqueous H₂SO₄), in a flask equipped with a reflux condenser.

• Reaction: The mixture is heated under reflux to ensure complete oxidation to the carboxylic acid. The color change of the chromium reagent (orange to green) indicates the progress of the reaction.

• Work-up: Once the reaction is complete, the mixture is cooled and the n-hexanoic acid is isolated, typically by distillation directly from the reaction mixture or by extraction.

Conclusion: Selecting the Right Tool for the Job

The malonic ester synthesis remains a cornerstone of organic synthesis for its reliability in preparing a wide range of substituted acetic acids. Its value is particularly evident when constructing complex molecules where its milder conditions and functional group tolerance are advantageous. However, it is not a one-size-fits-all solution.

• For the highest yields in a single step, the oxidation of a primary alcohol is often unparalleled, provided the starting alcohol is accessible.

• When functional group tolerance is not a concern and a direct one-carbon homologation from a primary, secondary, or tertiary halide is needed, Grignard carboxylation is a powerful and direct method.

• Nitrile hydrolysis offers a solid alternative to Grignard reactions, especially when anhydrous conditions are difficult to maintain, though it is limited to primary and secondary halides.

• The cyanoacetic ester synthesis presents a compelling alternative to the traditional malonic ester route, often boasting higher yields and faster reaction times.

By carefully considering the specific demands of the target molecule and the inherent strengths and weaknesses of each method, researchers can navigate the landscape of carboxylic acid synthesis with confidence, ensuring the selection of the most efficient, practical, and highest-yielding path to their desired product.

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Efficacy of Dimethyl Isobutylmalonate as a Precursor for Specific APIs: A Comparative Analysis for Barbiturate Synthesis

An Objective Comparison Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the selection of an appropriate starting material is a critical decision that profoundly influences the efficiency, scalability, and economic viability of a manufacturing process. This guide provides an in-depth technical analysis of dimethyl isobutylmalonate and its closely related diethyl ester as precursors for the synthesis of specific Active Pharmaceutical Ingredients (APIs), with a primary focus on the barbiturate class of drugs. We will explore the causality behind experimental choices, compare alternative synthetic strategies, and provide actionable protocols grounded in verifiable data.

Introduction: The Strategic Importance of Substituted Malonic Esters in Barbiturate Synthesis

Barbiturates, a class of drugs derived from barbituric acid, function as central nervous system depressants and have historically been employed as sedatives, hypnotics, and anticonvulsants. The pharmacological properties of these drugs are largely determined by the nature of the alkyl or aryl substituents at the 5-position of the pyrimidine-2,4,6(1H,3H,5H)-trione core.

The cornerstone of barbiturate synthesis is the condensation reaction between a disubstituted malonic ester and urea. This makes compounds like dimethyl isobutylmalonate and its diethyl analog, diethyl isobutylmalonate, pivotal intermediates. These precursors provide the necessary carbon framework and functional groups to construct the final API. The isobutyl group, in particular, is a key substituent in several medicinally important barbiturates, including butalbital.

The general synthetic pathway is elegant in its simplicity yet offers significant flexibility. It begins with the alkylation of a malonic ester, followed by cyclization with urea in the presence of a strong base like sodium ethoxide. The choice of the starting malonic ester and the sequence of alkylation steps, however, can have significant implications for the overall process.

Comparative Analysis: Synthesis of Butalbital

To objectively assess the efficacy of isobutyl-substituted malonates, we will compare two synthetic routes to Butalbital (5-allyl-5-isobutylbarbituric acid). Butalbital is a short-to-intermediate-acting barbiturate used in the management of tension headaches. The two routes differ in the order of introduction of the isobutyl and allyl groups onto the malonic ester backbone.

• Route A: Begins with diethyl isobutylmalonate, followed by allylation.

• Route B: Begins with diethyl allylmalonate, followed by isobutylation.

Parameter	Route A: Starting with Diethyl Isobutylmalonate	Route B: Starting with Diethyl Allylmalonate	References
Starting Material	Diethyl Isobutylmalonate	Diethyl Allylmalonate
Alkylation Step 1	Diethyl malonate + Isobutyl bromide → Diethyl isobutylmalonate	Diethyl malonate + Allyl bromide → Diethyl allylmalonate
Alkylation Step 2	Diethyl isobutylmalonate + Allyl bromide → Diethyl allyl-isobutylmalonate	Diethyl allylmalonate + Isobutyl bromide → Diethyl allyl-isobutylmalonate
Reported Yield	A 1925 method reported a 50% yield for the allylation of 2-iso-butyl diethyl malonate.	A Chinese patent describes a high-yield process without specifying the exact percentage for the second step, but implies a more efficient overall process.
Reaction Conditions	The older method required stirring at room temperature for 48 hours.	The patented method involves reaction at 30°C for 22 hours.
Key Considerations	Diethyl isobutylmalonate is a stable, readily available intermediate.	Diethyl allylmalonate is also a common intermediate. The order of addition can influence side reactions and overall yield. The patented process (Route B) is presented as an improvement, suggesting it may be more suitable for industrial production due to higher efficiency and simpler operation.
Final Condensation	Diethyl allyl-isobutylmalonate + Urea → Butalbital	Diethyl allyl-isobutylmalonate + Urea → Butalbital

Expertise & Experience Insights:

The choice between Route A and Route B is a classic process optimization problem. While both routes lead to the same intermediate (diethyl allyl-isobutylmalonate), the kinetics and thermodynamics of the two separate alkylation steps can differ. The patent for Route B suggests that adding the allyl group first, followed by the isobutyl group, offers a more streamlined and efficient process suitable for industrial scale-up. This could be due to factors like the relative reactivity of the enolates or the steric hindrance of the intermediates. The reported 48-hour reaction time for the older method in Route A is a significant drawback in a production environment.

Experimental Protocol: Synthesis of Butalbital via Route B

The following protocol is a synthesized procedure based on the methodology described in Chinese patent CN103787988B for the preparation of Butalbital. This protocol is intended for informational purposes and should be performed by qualified personnel in a properly equipped laboratory.

Step 1: Synthesis of 2-isobutyl-2-allyl diethyl malonate

• Reaction Setup: In a suitable reaction vessel equipped with a stirrer, thermometer, and dropping funnel, prepare a solution of sodium ethoxide in absolute ethanol.

• Addition of Starting Material: At room temperature, slowly add 2-allyl diethyl malonate to the sodium ethoxide solution. Stir the mixture at room temperature for 2 hours.

• Second Alkylation: Warm the reaction mixture to 30°C and add isobutyl bromide dropwise over a period of time. Maintain the reaction at this temperature for 22 hours.

• Work-up: After the reaction is complete, concentrate the mixture under reduced pressure to remove the ethanol. Dissolve the residue in water and extract the product with ethyl acetate.

• Purification: Separate the ethyl acetate layer, dry it over anhydrous magnesium sulfate, and concentrate it to obtain the crude 2-isobutyl-2-allyl diethyl malonate. This crude product is used directly in the next step.

Step 2: Condensation with Urea to form Butalbital

• Reaction Setup: Prepare a fresh solution of sodium ethoxide in ethanol in a separate reaction vessel.

• Addition of Intermediate and Urea: Add the crude 2-isobutyl-2-allyl diethyl malonate and urea to the sodium ethoxide solution.

• Cyclization: The reaction proceeds to form the sodium salt of butalbital.

• Acidification and Precipitation: After the reaction is complete, cool the mixture to room temperature. Slowly add hydrochloric acid to adjust the pH, which will cause the butalbital crude product to precipitate out of the solution.

• Purification: Collect the crude butalbital by filtration. Recrystallize the product from an ethanol-water solution, potentially with the use of activated charcoal for decolorization, to obtain pure butalbital.

Visualization of the Synthetic Workflow

The following diagram illustrates the general synthetic pathway for barbiturates, using the synthesis of Butalbital as a specific example.

Caption: Synthetic workflow for Butalbital via sequential alkylation of diethyl malonate followed by condensation with urea.

Broader Applicability to Other Barbiturate APIs

The fundamental chemistry described for Butalbital synthesis is broadly applicable to other important barbiturates, demonstrating the versatility of substituted malonic esters as precursors.

• Amobarbital: Synthesized from the condensation of diethyl ethyl-isopentylmalonate with urea. The synthesis of the malonic ester intermediate involves the sequential addition of an ethyl group and an isopentyl group.

• Secobarbital: Prepared from diethyl allyl-(1-methylbutyl)malonate. This requires the alkylation of diethyl malonate with allyl bromide and 2-bromopentane.

• Pentobarbital: Synthesized using diethyl ethyl-(1-methylbutyl)malonate, where the alkylating agents are ethyl bromide and 2-bromopentane.

In each case, a specifically substituted malonic ester serves as the key precursor, highlighting the modular nature of this synthetic approach. The choice of dimethyl or diethyl malonate as the ultimate starting material is often a matter of cost, availability, and specific reaction conditions, with both esters exhibiting similar reactivity.

Conclusion

Dimethyl isobutylmalonate and its diethyl analog are highly effective and versatile precursors for the synthesis of isobutyl-containing barbiturate APIs, most notably Butalbital. The classic malonic ester synthesis pathway allows for the systematic construction of the required 5,5-disubstituted barbituric acid core.

Comparative analysis of synthetic routes reveals that while the target molecule can be achieved through different sequences of alkylation, modern patented processes often offer significant advantages in terms of reaction time and operational simplicity, making them more amenable to industrial-scale production. The principles outlined in this guide—sequential alkylation followed by urea condensation—form a robust and adaptable platform for the synthesis of a wide range of barbiturate drugs, underscoring the continued importance of substituted malonic esters in pharmaceutical manufacturing.

References

• ResearchGate. (2025). First synthesis of the main metabolite of secobarbital. Available at: [Link]

• MDPI. (n.d.). A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications. Available at: [Link]

• LibreTexts Chemistry. (2024). 22.8: Chemistry Matters—Barbiturates. Available at: [Link]

• Google Patents. (n.d.). CN103787988B - The preparation method of butalbital.
• Google Patents. (n.d.). CN103787988A - Preparation method of butalbital.

• ResearchGate. (2025). ChemInform Abstract: First Synthesis of the Main Metabolite of Secobarbital. Available at: [Link]

• CORE. (2004). The Design and Synthesis of Novel Barbiturates of Pharmaceutical Interest. Available at: [Link]

• SlidePlayer. (n.d.). Barbiturate. Available at: [Link]

• Pearson+. (n.d.). Amobarbital is a sedative marketed under the trade name Amytal. Available at: [Link]

• Wikipedia. (n.d.). Pentobarbital. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of diethyl isobutylmalonate. Available at: [Link]

• ACS Publications. (n.d.). Synthesis of Conjugates for a Barbiturate Screening Assay. Available at: [Link]

• Chegg. (2021). Question: COS HN NH secobarbital This barbiturate can be synthesized in three steps from diethyl malonate. Available at: [Link]

• Sciencemadness Discussion Board. (2012). Production of Amobarbital. Available at: [Link]

• PubChem - NIH. (n.d.). Amobarbital. Available at: [Link]

• Filo. (2025).

A Spectroscopic Guide to the Alkylation of Malonates: Distinguishing Mono- from Di-substituted Derivatives

In the realm of synthetic organic chemistry, malonic esters are cornerstone intermediates, prized for their versatility in carbon-carbon bond formation. The sequential alkylation of diethyl malonate, for instance, provides a classical and reliable route to a diverse array of substituted carboxylic acids.[1][2] However, controlling the extent of alkylation to selectively yield either a mono- or di-substituted product is a frequent challenge that necessitates robust analytical characterization for reaction monitoring and final product verification.[1][3]

This guide offers an in-depth spectroscopic comparison of mono- and di-alkylated malonates, providing researchers, scientists, and drug development professionals with the key distinguishing features across ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). By understanding the subtle yet definitive shifts and patterns in their spectral data, chemists can confidently ascertain the outcome of their alkylation reactions.

The Spectroscopic Fingerprint of Alkylation: Key Differentiators

The primary distinction between a mono- and a di-alkylated malonate lies in the presence or absence of the acidic methine proton on the α-carbon. This structural difference profoundly influences the spectroscopic output, providing clear diagnostic markers.

¹H NMR Spectroscopy: The Disappearing Act of the Methine Proton

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy offers the most direct and unambiguous method for differentiating between mono- and di-alkylated malonates. The key is to focus on the signal corresponding to the proton(s) on the central carbon of the malonate backbone.

In a mono-alkylated malonate , the α-carbon is bonded to one alkyl group and one hydrogen atom. This lone proton, now a methine proton (-CH-), is deshielded by the two adjacent carbonyl groups and typically appears as a triplet or a more complex multiplet (depending on the adjacent alkyl group) in the range of 3.3-3.5 ppm .[4]

Conversely, in a di-alkylated malonate , the α-carbon is bonded to two alkyl groups, and therefore, has no attached protons. This results in the complete disappearance of the signal in the 3.3-3.5 ppm region of the ¹H NMR spectrum. This absence is a definitive indicator of successful di-alkylation.

The chemical shifts of the ester's ethyl groups also show subtle changes. The methylene protons (-OCH₂CH₃) typically appear as a quartet around 4.2 ppm, while the methyl protons (-OCH₂CH₃) present as a triplet around 1.3 ppm.[4] While the presence of bulky alkyl substituents can induce minor shifts due to changes in the electronic environment and steric hindrance, the primary diagnostic feature remains the presence or absence of the α-methine proton signal.

¹³C NMR Spectroscopy: Tracking the Quaternary Carbon

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides complementary evidence for the degree of alkylation. The focus here is on the chemical shift of the central carbon of the malonate moiety.

For diethyl malonate , the central methylene carbon (-CH₂-) appears at approximately 41 ppm . Upon mono-alkylation , this carbon becomes a methine (-CH-), and its signal shifts downfield to around 52 ppm . This downfield shift is attributed to the substitution of a hydrogen atom with a more electron-donating alkyl group.

Upon di-alkylation , the central carbon becomes a quaternary carbon (-C-). This results in a further downfield shift, typically to the range of 58-60 ppm .[4] The increasing substitution leads to a more deshielded carbon atom.

It is also important to note that the signal for a quaternary carbon is often weaker in intensity compared to protonated carbons due to the lack of Nuclear Overhauser Effect (NOE) enhancement.

Infrared (IR) Spectroscopy: Subtle Shifts in Carbonyl Stretching

Infrared (IR) spectroscopy is particularly useful for identifying the presence of the ester functional groups through their characteristic carbonyl (C=O) stretching vibrations. Malonate esters often exhibit two distinct C=O stretching bands, which can be attributed to the symmetric and antisymmetric coupling of the two carbonyl stretching vibrations or to Fermi resonance.

In diethyl malonate , these bands are typically observed around 1750 cm⁻¹ and 1735 cm⁻¹ .[4] Upon alkylation, the positions of these bands can shift slightly. The introduction of electron-donating alkyl groups can lead to a slight decrease in the C=O stretching frequency. This is because the alkyl groups can inductively donate electron density, which slightly weakens the C=O double bond.

While these shifts are generally subtle and may not be as definitive as NMR data for determining the degree of alkylation, a careful comparison of the IR spectra of the starting material and the product can provide supporting evidence. For instance, a shift to a slightly lower wavenumber for the C=O bands is consistent with successful alkylation.[5]

Mass Spectrometry: Deciphering Fragmentation Patterns

Mass Spectrometry (MS) provides valuable information about the molecular weight of the compound and its fragmentation patterns, which can be used to confirm the structure. Both mono- and di-alkylated malonates exhibit characteristic fragmentation pathways.

A common fragmentation for malonate derivatives is the loss of the entire diethyl malonate moiety or parts of it.[6] For example, a characteristic fragmentation is the β-cleavage with the loss of the malonate group.[6]

The molecular ion peak (M⁺) is crucial for confirming the identity of the product. For a mono-alkylated malonate , the molecular weight will be that of diethyl malonate plus the mass of the added alkyl group minus the mass of one hydrogen atom. For a di-alkylated malonate , the molecular weight will be that of diethyl malonate plus the mass of two added alkyl groups minus the mass of two hydrogen atoms. The presence and m/z value of the molecular ion peak, or fragments corresponding to the expected structures, can definitively confirm the success and extent of the alkylation reaction.[7]

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for diethyl malonate and its mono- and di-ethylated derivatives to facilitate a direct comparison.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Proton	Chemical Shift (δ ppm)	Multiplicity
Diethyl Malonate	-CH₂- (malonyl)	~3.36	Singlet
-OCH₂CH₃	~4.19	Quartet
-OCH₂CH₃	~1.28	Triplet
Diethyl Ethylmalonate	-CH- (malonyl)	~3.33	Triplet
(Mono-alkylated)	-CH₂CH₃ (alkyl)	~1.95	Quintet
-OCH₂CH₃	~4.18	Quartet
-OCH₂CH₃	~1.26	Triplet
-CH₂CH₃ (alkyl)	~0.90	Triplet
Diethyl Diethylmalonate	-CH₂CH₃ (alkyl)	~1.90	Quartet
(Di-alkylated)	-OCH₂CH₃	~4.15	Quartet
-OCH₂CH₃	~1.23	Triplet
-CH₂CH₃ (alkyl)	~0.82	Triplet

Data compiled from various spectroscopic databases and literature sources.[4]

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Carbon Atom	Chemical Shift (δ ppm)
Diethyl Malonate	C=O	~167
-OCH₂CH₃	~61
-CH₂-	~41
-OCH₂CH₃	~14
Diethyl Ethylmalonate	C=O	~169
(Mono-alkylated)	-OCH₂CH₃	~61
-CH-	~52
-CH₂CH₃ (alkyl)	~22
-OCH₂CH₃	~14
-CH₂CH₃ (alkyl)	~12
Diethyl Diethylmalonate	C=O	~171
(Di-alkylated)	-OCH₂CH₃	~61
-C-	~58
-CH₂CH₃ (alkyl)	~24
-OCH₂CH₃	~14
-CH₂CH₃ (alkyl)	~9

Data compiled from various spectroscopic databases and literature sources.[4]

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Compound	C=O Stretch	C-O Stretch	C-H Stretch
Diethyl Malonate	~1750, ~1735	~1250-1000	~2980
Mono-alkylated Malonate	~1745, ~1730	~1250-1000	~2980
Di-alkylated Malonate	~1740, ~1725	~1250-1000	~2980

Values are approximate and can vary based on the specific alkyl groups and sample conditions.[5]

Experimental Protocols

The following are generalized protocols for the synthesis of mono- and di-alkylated diethyl malonates.

Protocol 1: Synthesis of Mono-alkylated Diethyl Malonate (e.g., Diethyl Ethylmalonate)

This protocol is a widely used method for the selective mono-alkylation of diethyl malonate.[8]

Materials:

• Sodium metal

• Absolute ethanol

• Diethyl malonate

• Alkyl halide (e.g., ethyl iodide or ethyl bromide)

• Diethyl ether

• Water

• Anhydrous sodium sulfate

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium metal (1.0 eq) in absolute ethanol under an inert atmosphere to prepare a solution of sodium ethoxide.

• Enolate Formation: To the freshly prepared sodium ethoxide solution, add diethyl malonate (1.0 eq) dropwise. A voluminous precipitate of the sodium salt of diethyl malonate will form.[9]

• Alkylation: Add the alkyl halide (1.0 eq) dropwise to the reaction mixture. The reaction is often exothermic.

• Reaction Completion: Heat the reaction mixture to reflux for 1-2 hours, or until the mixture is no longer alkaline.[8]

• Work-up: After cooling, remove the ethanol under reduced pressure. Add water to the residue and extract the product with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Synthesis of Di-alkylated Diethyl Malonate (e.g., Diethyl Diethylmalonate)

This protocol outlines the procedure for the di-alkylation of diethyl malonate.[3]

Procedure:

• First Alkylation: Follow steps 1-4 of the mono-alkylation protocol.

• Second Enolate Formation: After the first alkylation is complete (monitored by TLC), cool the reaction mixture to room temperature. Add a second equivalent of sodium ethoxide (prepared separately).

• Second Alkylation: Add the second equivalent of the alkyl halide dropwise.

• Reaction Completion: Heat the mixture to reflux for an additional 1-2 hours.

• Work-up and Purification: Follow steps 5 and 6 of the mono-alkylation protocol to isolate and purify the di-alkylated product.

Visualization of Experimental Workflow

Sources

• 1. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. mdpi.com [mdpi.com]
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• 8. prepchem.com [prepchem.com]
• 9. Sciencemadness Discussion Board - Synthesis of diethyl diethylmalonate - Powered by XMB 1.9.11 [sciencemadness.org]

Beyond the Standard: A Comparative Guide to Alternative Reagents for Malonic Ester Synthesis of Carboxylic Acids

An In-Depth Technical Guide for Researchers

As a Senior Application Scientist, I've seen countless variations of the malonic ester synthesis. It's a foundational, robust method for transforming a simple alkyl halide into a more complex carboxylic acid, effectively acting as a synthetic equivalent for the ⁻CH₂COOH synthon.[1][2] The classic starting material, a dialkyl malonate like dimethyl isobutylmalonate or the more common diethyl malonate, is prized for the acidity of its α-hydrogens (pKa ≈ 13), which allows for easy deprotonation and subsequent alkylation.[3]

However, the specific needs of a synthetic route—be it avoiding dialkylation, navigating challenging substrates, or requiring milder reaction conditions—often demand a move beyond these workhorse reagents. This guide provides an in-depth comparison of viable alternatives to standard dialkyl malonates, offering the experimental insights and data necessary for researchers, scientists, and drug development professionals to make informed decisions in their synthetic planning.

We will explore the nuances of each alternative, explaining the causality behind experimental choices and providing self-validating protocols grounded in authoritative literature.

The Benchmark: Diethyl Malonate

Before exploring alternatives, we must understand the standard. Diethyl malonate is the most frequently used reagent in this class. The synthesis follows a predictable and reliable four-step sequence: enolate formation, SN2 alkylation, ester hydrolysis (saponification), and finally, thermal decarboxylation of the resulting β-dicarboxylic acid.[4][5][6]

The primary advantage is its simplicity and the use of relatively mild alkoxide bases.[2][7] However, a significant drawback is the potential for dialkylation, as the mono-alkylated product still possesses an acidic proton, which can lead to product mixtures and complicate purification.[1]

Comparative Analysis of Key Alternative Reagents

The selection of a reagent hinges on a balance of reactivity, steric hindrance, desired final product, and reaction conditions. Below, we compare three powerful alternatives: Ethyl Acetoacetate, Ethyl Cyanoacetate, and Meldrum's Acid.

Ethyl Acetoacetate: The Ketone-Carboxylic Acid Dichotomy

Ethyl acetoacetate (EAA) is structurally similar to a malonic ester but with one ester group replaced by a methyl ketone. While famously used in the acetoacetic ester synthesis to produce ketones, it offers a pathway to carboxylic acids through a specific hydrolysis protocol.[8]

Expertise & Experience: The choice between "ketonic hydrolysis" (dilute acid or base) and "acidic hydrolysis" (concentrated base) is critical.[9] For carboxylic acid synthesis, concentrated base is used to saponify the ester. The resulting β-ketoacid intermediate is then carefully acidified and heated to induce decarboxylation, cleaving the acetyl group to yield a substituted acetic acid. The key is that the strong basic conditions for hydrolysis favor a different fragmentation pathway upon workup compared to the milder conditions used for ketone synthesis.

Trustworthiness: The primary challenge is controlling the hydrolysis to favor the acid pathway over the ketone pathway. The use of concentrated NaOH followed by careful acidification is a well-established, albeit sometimes lower-yielding, method to achieve this.[9]

Ethyl Cyanoacetate: An Electron-Withdrawing Powerhouse

Replacing an ester group with a nitrile creates ethyl cyanoacetate. The nitrile group is a powerful electron-withdrawing group, making the α-hydrogens significantly acidic and facilitating enolate formation.[10] This reagent is a versatile starting material for various syntheses.[10][11]

Expertise & Experience: The synthetic utility here comes from the dual reactivity. After alkylation, the final product depends on the hydrolysis conditions. Harsh acidic or basic conditions will hydrolyze both the ester and the nitrile group to a dicarboxylic acid, which can then be decarboxylated to the desired mono-carboxylic acid.[10] This provides a reliable, alternative route that mirrors the logic of the malonic ester synthesis. The robust nature of the nitrile group to certain reagents also allows for orthogonal chemical strategies before the final hydrolysis.

Trustworthiness: The complete hydrolysis of the nitrile can require more forcing conditions than ester hydrolysis. However, established protocols using strong acids or bases ensure the reaction proceeds to completion, making it a valid and predictable system.[12]

Meldrum's Acid: The Conformationally-Locked Champion of Acidity

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is a cyclic diester of malonic acid.[13] Its rigid, boat-like conformation locks the carbonyl groups in a planar arrangement, which significantly increases the acidity of the methylene protons (pKa ≈ 4.97) compared to acyclic malonates.[14]

Expertise & Experience: This enhanced acidity is the primary experimental advantage. It allows for deprotonation with much weaker bases than the alkoxides required for standard malonates, which can be crucial for substrates sensitive to strong bases. Following alkylation, the conversion to a carboxylic acid is straightforward. Refluxing the alkylated Meldrum's acid derivative in an alcohol (e.g., methanol) performs a transesterification to yield a methyl β-keto ester, which can then be hydrolyzed and decarboxylated.[15] Alternatively, direct hydrolysis with aqueous acid can lead to the substituted malonic acid, which decarboxylates upon heating.[16]

Trustworthiness: The synthesis and use of Meldrum's acid are well-documented in peer-reviewed literature and sources like Organic Syntheses.[15] Its high reactivity and predictable decomposition pathways make it a reliable tool for complex syntheses.

Data Presentation: Quantitative Reagent Comparison

The following table summarizes the key properties and typical reaction parameters for each reagent, allowing for at-a-glance comparison.

Property	Diethyl Malonate	Ethyl Acetoacetate	Ethyl Cyanoacetate	Meldrum's Acid
Molecular Formula	C₇H₁₂O₄	C₆H₁₀O₃	C₅H₇NO₂	C₆H₈O₄
Molecular Weight	160.17 g/mol [17]	130.14 g/mol [18]	113.12 g/mol [10]	144.12 g/mol [13]
pKa of α-hydrogen	~13	~11	~9	~4.97[14]
Typical Base	Sodium Ethoxide	Sodium Ethoxide	Sodium Ethoxide	Pyridine, NaHCO₃
Key Advantage	Well-established, reliable	Versatile (ketone or acid)	Highly reactive α-carbon	Extremely acidic, mild base
Key Disadvantage	Dialkylation is common	Competing reaction pathways	Harsh hydrolysis needed	Thermally sensitive
Final Hydrolysis Step	Acid/Base + Heat	Conc. Base -> Acid + Heat	Strong Acid/Base + Heat	Acid/Base + Heat

Visualization of Synthetic Workflows

Diagrams help clarify the relationships and processes described.

General Malonic Ester Synthesis Workflow

This diagram outlines the fundamental four-step process common to these syntheses.

Caption: General workflow for carboxylic acid synthesis.

Structural Comparison of Reagent Cores

This diagram highlights the key functional differences between the discussed reagents.

Caption: Core structures of alternative methylene reagents.

Reagent Selection Decision Framework

This decision tree can guide researchers to the most suitable reagent.

Caption: A decision framework for reagent selection.

Experimental Protocols

The following are representative, self-validating protocols for the synthesis of hexanoic acid using different reagents.

Protocol 1: Synthesis of Hexanoic Acid using Diethyl Malonate

• Step 1: Enolate Formation & Alkylation

  • To a flame-dried 250 mL round-bottom flask under an inert atmosphere (N₂ or Ar), add 50 mL of absolute ethanol.

  • Add 2.3 g (100 mmol) of sodium metal in small pieces. Stir until all sodium has reacted to form sodium ethoxide.

  • Cool the solution to room temperature and add 16.0 g (100 mmol) of diethyl malonate dropwise.

  • Add 13.7 g (100 mmol) of 1-bromobutane dropwise.

  • Heat the mixture to reflux for 2-3 hours until the reaction is complete (monitor by TLC).

• Step 2: Hydrolysis and Decarboxylation

  • Cool the reaction mixture and add a solution of 12.0 g (300 mmol) of sodium hydroxide in 50 mL of water.

  • Heat to reflux for an additional 3 hours to ensure complete saponification of the esters.

  • Distill off the ethanol.

  • Cool the remaining aqueous solution in an ice bath and carefully acidify with concentrated HCl until the pH is ~1-2. CO₂ will evolve.

  • Gently heat the acidic solution on a water bath for 30-60 minutes to ensure complete decarboxylation.

  • Cool, extract the product with diethyl ether (3 x 50 mL), dry the combined organic layers over anhydrous MgSO₄, filter, and remove the solvent by rotary evaporation.

  • Purify the crude hexanoic acid by distillation.

Protocol 2: Synthesis of a Substituted Acetic Acid using Meldrum's Acid

• Step 1: Alkylation

  • In a 100 mL flask, dissolve 7.2 g (50 mmol) of Meldrum's acid in 40 mL of dichloromethane.

  • Add 4.4 g (55 mmol) of pyridine.

  • Add 6.85 g (50 mmol) of an alkyl halide (e.g., 1-bromobutane) and stir at room temperature for 12-24 hours.

  • Wash the reaction mixture with dilute HCl (1M), then with brine. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

• Step 2: Hydrolysis and Decarboxylation

  • To the crude alkylated product, add 50 mL of 6M aqueous HCl.

  • Heat the mixture to reflux for 4-6 hours. Vigorous gas evolution (CO₂ and acetone) will be observed.

  • Cool the solution to room temperature and extract the carboxylic acid product with a suitable solvent like ethyl acetate.

  • Dry the organic extracts, remove the solvent, and purify the product as necessary.

Conclusion and Recommendations

While dimethyl isobutylmalonate and diethyl malonate remain excellent general-purpose reagents for carboxylic acid synthesis, a nuanced approach to reagent selection can significantly enhance synthetic outcomes.

• For base-sensitive substrates , the exceptionally high acidity of Meldrum's Acid allows for the use of weaker, non-nucleophilic bases, providing a clear advantage.

• When the synthetic plan could benefit from either a ketone or a carboxylic acid intermediate, Ethyl Acetoacetate offers valuable flexibility, provided the hydrolysis conditions are carefully controlled.

• Ethyl Cyanoacetate serves as a potent alternative when seeking enhanced reactivity or when the nitrile group can be leveraged for other transformations before its final hydrolysis.

By understanding the distinct chemical properties and experimental requirements of these alternatives, researchers can design more efficient, robust, and versatile synthetic routes, ultimately accelerating the pace of discovery and development.

References

• Lafrance, D., Bowles, P., et al. (2011). Mild Decarboxylation of Malonic Acid Derivatives Using N,N′-Carbonyldiimidazole. Organic Letters, 13, 2322-2325. Available at: [Link]

• Griffin, J. D., Zeller, M. A., & Nicewicz, D. A. (2015). Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Barriault, L., et al. (2015). Electrochemical Oxidative Decarboxylation of Malonic Acid Derivatives. Organic Letters. Available at: [Link]

• Wikipedia. (n.d.). Malonic ester synthesis. Wikipedia. Available at: [Link]

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• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis. 2. A general and versatile synthesis of β-keto esters. Organic Syntheses. Available at: [Link]

• Griffin, J. D., Zeller, M. A., & Nicewicz, D. A. (2015). Hydrodecarboxylation of Carboxylic and Malonic Acid Derivatives via Organic Photoredox Catalysis: Substrate Scope and Mechanistic Insight. Journal of the American Chemical Society. Available at: [Link]

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Benchmarking dimethyl isobutylmalonate synthesis against other malonic esters

An Application Scientist's Guide to Malonic Ester Synthesis: Benchmarking Dimethyl Isobutylmalonate

In the landscape of modern drug discovery and fine chemical synthesis, the malonic ester synthesis remains a cornerstone for constructing complex molecular architectures.[1][2] Its power lies in the strategic formation of carbon-carbon bonds, enabling the conversion of simple alkyl halides into substituted carboxylic acids.[3] This guide, designed for researchers and drug development professionals, moves beyond a simple recitation of protocols. We will dissect the synthesis of a specific target, dimethyl isobutylmalonate, and benchmark it against other common malonic esters. Our focus will be on the causality behind experimental choices, providing a framework for rational selection of reagents and conditions to optimize your synthetic outcomes.

The Central Role of the Malonate Synthon

The reactivity of malonic esters stems from the enhanced acidity of the α-hydrogens located on the methylene group flanked by two carbonyls.[4][5] This allows for easy deprotonation with a moderately strong base, like an alkoxide, to form a stabilized enolate. This enolate is a potent nucleophile, readily undergoing SN2 reactions with alkyl halides to form alkylated malonic esters.[6] Subsequent hydrolysis and decarboxylation then yield a substituted acetic acid, effectively elongating a carbon chain.[7] This versatility makes malonic esters indispensable intermediates in the synthesis of pharmaceuticals, including barbiturates and anticonvulsants.[2][8]

Synthesis of Dimethyl Isobutylmalonate: A Detailed Protocol

The synthesis of dimethyl isobutylmalonate serves as our primary case study. While many protocols utilize diethyl malonate, the principles are directly transferable to the dimethyl analogue. The following protocol is adapted from established procedures for similar alkylations.[9][10]

Experimental Protocol: Synthesis of Dimethyl Isobutylmalonate

Objective: To synthesize dimethyl isobutylmalonate via the alkylation of dimethyl malonate with isobutyl bromide.

Reagents:

• Dimethyl malonate

• Sodium methoxide (or sodium metal)

• Anhydrous Methanol

• Isobutyl bromide

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Enolate Formation: A solution of sodium methoxide in anhydrous methanol is prepared in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon). Rationale: Sodium methoxide is a strong enough base to quantitatively deprotonate the dimethyl malonate. Using methanol as the solvent and sodium methoxide as the base prevents transesterification, which could lead to a mixture of ester products.[2]

• Addition of Malonate: Dimethyl malonate is added dropwise to the cooled sodium methoxide solution. The formation of the sodium salt of dimethyl malonate may result in the formation of a precipitate. Rationale: This step generates the nucleophilic enolate required for the subsequent alkylation.

• Alkylation: Isobutyl bromide is added dropwise to the reaction mixture. The mixture is then heated to reflux. The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[10] Rationale: The enolate displaces the bromide from isobutyl bromide in an SN2 reaction. Refluxing provides the necessary activation energy to drive the reaction to completion.

• Workup: After the reaction is complete, the mixture is cooled, and the methanol is removed under reduced pressure. The residue is partitioned between water and an extraction solvent like diethyl ether. The aqueous layer is extracted multiple times with the organic solvent. Rationale: This step removes inorganic salts and any remaining methanol.

• Purification: The combined organic layers are washed with saturated aqueous NH₄Cl, water, and brine, then dried over anhydrous Na₂SO₄.[11] The solvent is evaporated, and the crude product is purified by fractional distillation under reduced pressure to yield pure dimethyl isobutylmalonate. Rationale: The washes remove residual base and salts. Vacuum distillation is necessary to purify the product without causing decomposition at high temperatures.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of dimethyl isobutylmalonate.

Comparative Benchmarking Against Alternative Malonic Esters

The choice of malonic ester is a critical decision dictated by the overall synthetic strategy, particularly the desired final product and the tolerance of other functional groups to the reaction conditions. Here, we compare the synthesis of our target compound with three other representative malonic esters.

Parameter	Dimethyl Isobutylmalonate	Diethyl Ethylmalonate	Dimethyl Butylmalonate	Dibenzyl Malonate
Starting Malonate	Dimethyl malonate[12]	Diethyl malonate[13]	Dimethyl malonate[12]	Diethyl/Dimethyl malonate[14]
Alkylating Agent	Isobutyl bromide	Ethyl iodide or bromide[15]	1-Iodobutane or 1-Bromobutane[11]	Benzyl alcohol (transesterification)[14]
Base / Catalyst	Sodium methoxide	Sodium ethoxide[15]	Sodium hydride (NaH)[11]	DBU (catalyst, optional)[14]
Solvent	Methanol	Ethanol[15]	DMF[11]	None (neat reactants)[14]
Reaction Temp.	Reflux (~65°C)	Reflux (~78°C)[15]	0°C to Room Temp[11]	165-170°C[14]
Reaction Time	~5-14 hours[9][10]	~1-2 hours[15]	~2 hours[11]	~1.5-2 hours[14]
Reported Yield	~50-88%[9][10]	~75-85%[16]	~75%[11]	~44-74%[14]
Purification	Vacuum Distillation[10]	Vacuum Distillation[15]	Flash Chromatography[11]	Vacuum Distillation[14]
Key Advantage	Lower boiling point of starting materials may simplify purification.	Well-established, high-yielding standard procedure.	NaH/DMF allows for broader substrate scope.	Benzyl esters removable by neutral hydrogenolysis.[14]
Key Disadvantage	Potential for side reactions if conditions are not anhydrous.	Higher boiling points can complicate distillation from byproducts.	NaH is pyrophoric; DMF is a high-boiling solvent.	Transesterification requires high temperatures; expensive starting materials.[14]

Causality Behind the Choices:

• Ester Group (Methyl vs. Ethyl vs. Benzyl):

  • Methyl/Ethyl Esters: These are the most common and cost-effective options. The choice between them often comes down to the desired base/solvent system to avoid transesterification.[2] Diethyl esters have higher boiling points than their dimethyl counterparts, which can be an advantage or disadvantage in purification depending on the boiling point of the alkylated product.

  • Benzyl Esters: The primary advantage of benzyl esters is their lability under neutral hydrogenolysis conditions (e.g., H₂, Pd/C).[14] This is crucial in complex syntheses where the target molecule contains functional groups sensitive to the harsh acidic or basic conditions required for hydrolyzing methyl or ethyl esters.[14] Their synthesis, however, often involves a high-temperature transesterification from cheaper dialkyl malonates.[14]

• Base and Solvent System (Alkoxide/Alcohol vs. Hydride/Aprotic):

  • Sodium Ethoxide in Ethanol (NaOEt/EtOH): This is the classic and most common system for alkylating diethyl malonate.[15] It is inexpensive and effective. The primary drawback is the leveling effect of the alcohol, which limits the basicity.

  • Sodium Hydride in DMF (NaH/DMF): Using a non-protic base like NaH in a polar aprotic solvent like DMF provides a much stronger basic medium.[11] This can accelerate the reaction and allow for the deprotonation of less acidic substrates. However, NaH is pyrophoric and requires careful handling, and DMF is a high-boiling solvent that can be difficult to remove.

Decision Framework for Malonic Ester Selection

Choosing the right malonic ester derivative is not arbitrary. It requires a careful analysis of the overall synthetic plan. The following flowchart provides a logical framework for this decision-making process.

Caption: Decision flowchart for selecting the appropriate malonic ester.

Conclusion

While the malonic ester synthesis is a classic reaction, its implementation requires nuanced consideration of the substrate, desired product, and reaction conditions. The synthesis of dimethyl isobutylmalonate is a robust process, but its efficiency is benchmarked against alternatives like diethyl and dibenzyl malonates. Diethyl malonate remains the workhorse for many applications due to its cost-effectiveness and well-understood reactivity. Dimethyl malonate offers advantages in specific solvent systems and purification schemes. Dibenzyl malonate, though more expensive to prepare, provides an invaluable strategic advantage for syntheses of delicate molecules, allowing for deprotection under neutral conditions. By understanding the underlying principles and comparative performance metrics, researchers can make informed decisions, transforming a standard protocol into a highly optimized and successful synthetic step.

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A Comparative Guide to Isotopic Labeling Studies with Dimethyl Isobutylmalonate

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic pathway analysis, mechanistic enzymology, and drug development, the precise tracking of molecules is paramount. Isotopic labeling stands as a cornerstone technique, offering an unambiguous window into the fate of chemical entities within complex biological systems. The choice of labeling reagent is a critical decision that dictates the efficiency, specificity, and ultimate success of these studies.

This guide provides an in-depth comparison of dimethyl isobutylmalonate as an isotopic labeling precursor, benchmarking its performance and utility against other commonly used dialkyl malonates. We will delve into the causality behind experimental choices, supported by established chemical principles and reaction data, to empower researchers in selecting the optimal tool for their specific scientific questions.

The Foundation: Malonic Ester Synthesis in Isotopic Labeling

The malonic ester synthesis is a robust and versatile method for the preparation of carboxylic acids.[1][2] Its utility in isotopic labeling stems from the ability to introduce isotopically labeled alkyl groups or to construct a labeled carboxylic acid backbone. The core of this synthesis relies on the high acidity of the α-hydrogens of the methylene group nestled between two carbonyl functionalities, allowing for facile deprotonation to form a stabilized carbanion (enolate).[3][4] This enolate serves as a potent nucleophile, readily reacting with an isotopically labeled alkyl halide (R-X*) to forge a new carbon-carbon bond, thereby incorporating the isotopic label. Subsequent hydrolysis of the ester groups and decarboxylation yields the final labeled carboxylic acid.[5]

dot graph TD { subgraph "Malonic Ester Synthesis for Isotopic Labeling" A[Dialkyl Malonate] -- "1. Base (e.g., NaOEt)" --> B(Enolate); B -- "2. Labeled Alkyl Halide (R*-X)" --> C(Alkylated Malonic Ester); C -- "3. Acid/Base Hydrolysis (e.g., H3O+)" --> D(Substituted Malonic Acid); D -- "4. Heat (Δ)" --> E(Labeled Carboxylic Acid + CO2); end

} caption: "General workflow of the malonic ester synthesis for isotopic labeling."

Dimethyl Isobutylmalonate: A Profile

Dimethyl isobutylmalonate is a derivative of malonic acid characterized by two methyl ester groups and an isobutyl substituent on the α-carbon. While not as commonly cited as its diethyl counterpart, its unique structural features present a distinct set of advantages and disadvantages in the context of isotopic labeling studies.

Synthesis of Isotopically Labeled Dimethyl Isobutylmalonate

The preparation of isotopically labeled dimethyl isobutylmalonate can be approached in two primary ways: by introducing the label into the malonate backbone or by using a labeled isobutyl group.

• Backbone Labeling (¹³C): A common strategy for synthesizing ¹³C-labeled malonates involves starting with a doubly labeled acetate precursor, such as [1,2-¹³C₂]acetate.[6] This ensures the incorporation of two adjacent ¹³C atoms, which is particularly useful for NMR-based mechanistic studies. The synthesis would proceed through conversion to a labeled haloacetic acid derivative, followed by reaction with cyanide and subsequent hydrolysis and esterification to yield dimethyl [1,2-¹³C₂]malonate. This can then be alkylated with an unlabeled isobutyl halide.

• Alkyl Group Labeling (²H, ¹³C): Alternatively, one can start with unlabeled dimethyl malonate and introduce a labeled isobutyl group. For instance, deuterium-labeled isobutyl bromide can be synthesized and used as the alkylating agent. This approach is valuable for tracing the metabolic fate of the isobutyl moiety specifically.

Comparative Analysis: Dimethyl Isobutylmalonate vs. Other Dialkyl Malonates

The choice of dialkyl malonate significantly impacts reaction kinetics, yields, and the potential for side reactions, primarily due to steric and electronic effects.[7]

Feature	Dimethyl Malonate	Diethyl Malonate	Dimethyl Isobutylmalonate	Di-tert-butyl Malonate
Steric Hindrance (Ester)	Low	Moderate	Low	High
Steric Hindrance (α-substituent)	None (initially)	None (initially)	High (isobutyl)	None (initially)
Reactivity of Enolate	High	High	Moderate	Low
Propensity for Dialkylation	High	High	Moderate	Low
Hydrolysis Conditions	Standard	Standard	Standard	Mild Acidic

Dimethyl Malonate

As the least sterically hindered of the common dialkyl malonates, dimethyl malonate often exhibits faster reaction rates.[7] However, this high reactivity can also lead to a higher propensity for undesired dialkylation, where a second alkyl group is added to the α-carbon.[2]

Diethyl Malonate

Diethyl malonate is arguably the most widely used derivative, offering a good balance of reactivity and handling characteristics.[8] Its properties are well-documented, making it a reliable choice for many standard applications.

Di-tert-butyl Malonate

The bulky tert-butyl groups of this derivative introduce significant steric hindrance, which can be advantageous in preventing dialkylation.[7] This makes it a reagent of choice when mono-alkylation is the desired outcome. Furthermore, the tert-butyl esters can be cleaved under mild acidic conditions, offering an orthogonal deprotection strategy.

The Dimethyl Isobutylmalonate Advantage

Dimethyl isobutylmalonate occupies a unique position within this comparative landscape. The presence of the isobutyl group imparts a moderate level of steric hindrance at the α-carbon, which can help to mitigate undesired secondary reactions that may be more prevalent with less substituted malonates. This inherent structural feature can be particularly beneficial in complex syntheses where precise control over alkylation is required.

dot graph TD { subgraph "Decision Pathway for Malonate Reagent Selection" A(Desired Outcome) --> B{Control over Dialkylation?}; B -- "Yes" --> C{Need Orthogonal Deprotection?}; B -- "No" --> D[High Reactivity Needed?]; C -- "Yes" --> E[Di-tert-butyl Malonate]; C -- "No" --> F[Dimethyl Isobutylmalonate ]; D -- "Yes" --> G[Dimethyl Malonate]; D -- "No" --> H[Diethyl Malonate]; end

} caption: "A decision tree for selecting the appropriate malonate reagent."

Experimental Protocols

The following protocols are representative methodologies for isotopic labeling using malonic esters.

Protocol 1: Synthesis of [1-¹³C]-4-Methylpentanoic Acid using Diethyl Malonate

Objective: To synthesize a carboxylic acid with a ¹³C-labeled carboxyl group.

Materials:

• Diethyl malonate

• Sodium ethoxide (NaOEt)

• Isobutyl bromide

• ¹³CO₂ (from a gas cylinder or generated in situ)

• Grignard reagent (e.g., MeMgBr)

• Hydrochloric acid (HCl)

• Anhydrous diethyl ether

• Anhydrous ethanol

Procedure:

• Enolate Formation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve diethyl malonate in anhydrous ethanol. Add sodium ethoxide portion-wise at room temperature and stir for 1 hour.

• Alkylation: Cool the solution to 0°C and add isobutyl bromide dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated aqueous NH₄Cl. Extract the product with diethyl ether, dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude diethyl isobutylmalonate by distillation.

• Hydrolysis and Decarboxylation: Reflux the purified diethyl isobutylmalonate with concentrated HCl until the reaction is complete (monitored by TLC). Cool the reaction mixture and extract the resulting 4-methylpentanoic acid with diethyl ether.

• Labeling (Hypothetical Adaptation): To introduce a ¹³C label at the carboxyl group, a different synthetic route would be necessary, for example, by reacting a Grignard reagent derived from 1-bromo-3-methylbutane with ¹³CO₂. The malonic ester synthesis is more suited for labeling the carbon backbone via a labeled alkyl halide.

Protocol 2: Deuteration of Diethyl Malonate

Objective: To introduce deuterium at the α-position of a malonic ester.

Materials:

• Diethyl malonate

• Palladium on carbon (Pd/C, 10%)

• Aluminum powder

• Deuterium oxide (D₂O)

Procedure (adapted from[9]):

• Catalyst Suspension: In a microwave-safe vial, suspend Pd/C and aluminum powder in D₂O.

• Substrate Addition: Add diethyl malonate to the suspension.

• Reaction: Seal the vial and sonicate the mixture for 1 hour. Following sonication, heat the reaction mixture in a microwave reactor at a specified temperature and time to achieve the desired level of deuteration.

• Work-up: After cooling, extract the deuterated diethyl malonate with an organic solvent (e.g., dichloromethane), dry the organic layer, and remove the solvent under reduced pressure.

Applications in Research and Development

Isotopically labeled compounds derived from dimethyl isobutylmalonate and its analogs are invaluable in various research domains:

• Metabolic Flux Analysis: Tracing the flow of ¹³C or ²H through metabolic pathways to quantify the rates of biochemical reactions.[10][11][12][13][14][15]

• Drug Metabolism and Pharmacokinetics (DMPK): Studying the absorption, distribution, metabolism, and excretion (ADME) of drug candidates by using labeled molecules as internal standards in mass spectrometry-based quantification.[16][17]

• Mechanistic Enzymology: Probing the mechanisms of enzyme-catalyzed reactions by observing the kinetic isotope effect with deuterated substrates or by identifying bond cleavages and formations with ¹³C-labeled compounds.[18][19]

Conclusion

Dimethyl isobutylmalonate presents a nuanced option for researchers engaged in isotopic labeling studies. Its unique steric profile, a consequence of the isobutyl group, offers a potential advantage in controlling reactivity and minimizing side reactions, particularly in scenarios where mono-alkylation is desired but the robust steric hindrance of a di-tert-butyl ester is not required. While not as universally employed as diethyl malonate, a careful consideration of its properties can lead to more efficient and selective syntheses of isotopically labeled molecules. The choice of the optimal malonic ester derivative ultimately depends on the specific synthetic target and the broader experimental context.

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A Senior Application Scientist's Guide to Quantifying Impurities in Commercial Dimethyl Isobutylmalonate

Introduction: The Criticality of Purity in Pharmaceutical Intermediates

Dimethyl isobutylmalonate is a key building block in organic synthesis, particularly valued in the development of active pharmaceutical ingredients (APIs). In the highly regulated landscape of drug development, the purity of such intermediates is not a trivial matter; it is a critical quality attribute that directly influences the safety and efficacy of the final drug product.[1][2] The presence of uncharacterized or uncontrolled impurities can lead to the formation of toxic by-products, reduce reaction yields, and introduce significant challenges during process scale-up and regulatory submission.[3][4][5]

This guide provides an in-depth comparison of three orthogonal analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy—for the comprehensive identification and quantification of impurities in commercial dimethyl isobutylmalonate samples. As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind experimental choices, empowering researchers and drug development professionals to select and implement the most appropriate analytical strategy for their needs.

Understanding the Impurity Profile of Dimethyl Isobutylmalonate

To effectively quantify impurities, one must first anticipate their identities. The common industrial synthesis of dimethyl isobutylmalonate involves the Williamson ether synthesis-like alkylation of dimethyl malonate with an isobutyl halide (e.g., isobutyl bromide) in the presence of a base like sodium methoxide.[6][7] This process, while effective, can generate a predictable profile of process-related impurities.

Potential Impurities Include:

• Starting Materials: Unreacted dimethyl malonate and isobutyl bromide.

• By-products: Diisobutyl dimethylmalonate, resulting from a second alkylation event at the α-carbon.[6]

• Intermediates: Mono-isobutyl dimethylmalonate, if the reaction does not go to completion.[6]

• Degradation Products: Hydrolysis of the ester groups can lead to isobutylmalonic acid or malonic acid.[8]

• Residual Solvents: Methanol, ethanol, or toluene are commonly used in the synthesis and purification steps.[6][9]

A robust analytical control strategy must be capable of separating, identifying, and quantifying these structurally similar compounds from the main dimethyl isobutylmalonate component.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatiles

Expertise & Experience: GC-MS is the premier technique for analyzing volatile and semi-volatile organic compounds. Its strength lies in the high separation efficiency of gas chromatography combined with the definitive identification power of mass spectrometry.[10] For dimethyl isobutylmalonate (boiling point ~213 °C) and its likely process-related impurities, GC is an ideal separation method.[11][12][13] The mass spectrometer provides structural confirmation, allowing us to distinguish between isomers and identify unknowns, which is a critical advantage over detection methods that rely solely on retention time.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the dimethyl isobutylmalonate sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable solvent (e.g., HPLC-grade Dichloromethane or Ethyl Acetate). Vortex until fully dissolved.

  • Transfer an aliquot to a 2 mL GC vial.

  • Causality: The choice of a volatile, high-purity solvent is critical to avoid co-elution with early-eluting impurities or the introduction of extraneous peaks.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

  • Injector: Split/Splitless, 250 °C, Split ratio 50:1.

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 240 °C.

    • Hold: 5 minutes at 240 °C.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • MSD Parameters:

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 35-400 m/z.

  • Self-Validation: The use of a well-characterized column like the HP-5ms and standard EI conditions ensures that the resulting mass spectra are reproducible and comparable to established libraries (e.g., NIST) for confident peak identification.[14][15]

• Data Analysis:

  • Integrate all peaks in the total ion chromatogram (TIC).

  • Identify the main peak corresponding to dimethyl isobutylmalonate.

  • Identify impurity peaks by comparing their mass spectra with a reference library and known standards.

  • Quantify using the area percent method, assuming a similar response factor for structurally related impurities. For higher accuracy, use an internal standard or perform a full quantitative validation with certified reference standards for each impurity.

GC-MS Workflow Diagram

Caption: GC-MS workflow for impurity profiling.

High-Performance Liquid Chromatography (HPLC): Unmatched Versatility and Robustness

Expertise & Experience: HPLC is a cornerstone of pharmaceutical analysis due to its high reproducibility, robustness, and applicability to a wide range of compounds, including those that are non-volatile or thermally labile.[16] For dimethyl isobutylmalonate, a reversed-phase HPLC (RP-HPLC) method is ideal. It separates compounds based on their hydrophobicity, effectively resolving the non-polar main component from both more polar (e.g., hydrolyzed acids) and less polar (e.g., di-alkylated) impurities. The use of a UV detector is straightforward as the ester carbonyl groups provide a suitable chromophore.

Experimental Protocol: RP-HPLC-UV Analysis

• Sample and Mobile Phase Preparation:

  • Sample: Accurately weigh ~20 mg of the dimethyl isobutylmalonate sample into a 20 mL volumetric flask. Dissolve and dilute to the mark with acetonitrile.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Causality: A buffered aqueous mobile phase (e.g., with phosphoric or formic acid) is essential to ensure consistent peak shapes and retention times, especially for any acidic impurities.[17][18]

• Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

  • Column: ZORBAX Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm) or equivalent.

  • Column Temperature: 30 °C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm.

  • Gradient Program:

    • 0-2 min: 50% B

    • 2-15 min: 50% to 95% B

    • 15-18 min: 95% B

    • 18.1-20 min: 50% B (re-equilibration)

  • Self-Validation: A gradient method is employed to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are effectively separated and eluted within a reasonable run time. The DAD allows for peak purity analysis by comparing spectra across a single peak.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Identify peaks based on their retention times relative to a reference standard of dimethyl isobutylmalonate.

  • Quantify using an external standard method for the main component and any known impurities for which standards are available. Unidentified impurities are typically reported by area percent.

HPLC Workflow Diagram

Caption: HPLC workflow for impurity quantification.

Quantitative ¹H NMR (qNMR) Spectroscopy: The Power of Absolute Purity

Expertise & Experience: Quantitative NMR (qNMR) is a primary analytical method that determines the purity of a substance by relating the integrated signal of the analyte to that of a certified internal standard of known purity.[19][20] Its major advantage is that it does not require reference standards for the impurities themselves.[19] As long as a proton signal from the main component and the internal standard are well-resolved, an absolute purity value (w/w %) can be calculated. This technique is non-destructive and provides structural information on all proton-containing species in the sample, making it exceptionally powerful for a comprehensive purity assessment.[21]

Experimental Protocol: qNMR Analysis

• Sample Preparation:

  • Internal Standard (ISTD) Selection: Choose a standard with high purity, stability, and signals that do not overlap with the analyte. Maleic acid or dimethyl sulfone are excellent choices.

  • Accurately weigh ~15 mg of the dimethyl isobutylmalonate sample into a vial using a microbalance.

  • Accurately weigh ~5 mg of the certified internal standard (e.g., Maleic Acid) into the same vial. Record weights precisely.

  • Dissolve the mixture in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) and transfer to a high-precision NMR tube.

  • Causality: Precise weighing is the most critical step for accuracy in qNMR.[20] The choice of solvent is key for sample solubility and to minimize interfering residual solvent signals.

• Instrumentation and Data Acquisition:

  • Spectrometer: Bruker Avance III 400 MHz or higher field instrument.

  • Pulse Program: A standard quantitative pulse program (e.g., zg30).

  • Key Parameters:

    • Relaxation Delay (d1): ≥ 5 times the longest T₁ of any proton to be integrated. A value of 30-60 seconds is typical for ensuring full relaxation.

    • Pulse Angle: 90° (calibrated).

    • Number of Scans (ns): ≥ 16 (for good signal-to-noise).

    • Acquisition Time (aq): ≥ 3 seconds.

  • Self-Validation: The use of a long relaxation delay is non-negotiable for accurate quantification. It ensures that all protons have fully returned to equilibrium before the next pulse, making the signal integral directly proportional to the number of protons.

• Data Processing and Calculation:

  • Process the spectrum with careful phasing and baseline correction.

  • Select a well-resolved signal for the analyte (e.g., the methoxy protons at ~3.7 ppm) and the internal standard (e.g., the olefinic protons of maleic acid at ~6.3 ppm).

  • Integrate these signals accurately.

  • Calculate the purity using the following formula:

  Purity (w/w %) = (I_analyte / I_ISTD) * (N_ISTD / N_analyte) * (MW_analyte / MW_ISTD) * (m_ISTD / m_analyte) * P_ISTD

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_ISTD = Purity of the internal standard

qNMR Workflow Diagram

Caption: qNMR workflow for absolute purity determination.

Comparative Data Summary

To illustrate the performance of each technique, the following tables present hypothetical validation and sample analysis data for a commercial batch of dimethyl isobutylmalonate.

Table 1: Method Performance Comparison (Hypothetical Data)

Parameter	GC-MS	HPLC-UV	qNMR
Target Impurity	Dimethyl Malonate	Isobutylmalonic Acid	Overall Purity
LOD	0.005%	0.008%	~0.1% (impurity)
LOQ	0.015%	0.025%	~0.3% (impurity)
Linearity (r²)	>0.999	>0.999	N/A (Primary Method)
Precision (%RSD)	< 2%	< 1.5%	< 1% (Assay)
Key Advantage	Superior for volatile impurities & identification	Robust for polar/non-volatile impurities	Absolute quantification without impurity standards
Key Limitation	Thermal degradation risk	Requires impurity standards for accurate quantification	Lower sensitivity

Table 2: Analysis of Commercial Dimethyl Isobutylmalonate Batch #XYZ-123 (Hypothetical Results)

Impurity	GC-MS (Area %)	HPLC-UV (Area %)	Notes / qNMR Findings
Dimethyl Malonate	0.12%	0.11%	Detected by all methods.
Diisobutyl Dimethylmalonate	0.25%	0.28%	Detected by all methods.
Isobutylmalonic Acid	Not Detected	0.08%	Non-volatile, only seen by HPLC.
Residual Methanol	0.05%	Not Resolved	Volatile, best quantified by GC.
Unknown Impurity 1	0.06% (MW 202)	Not Detected	Potentially a volatile by-product.
Unknown Impurity 2	Not Detected	0.04% (RT 12.5 min)	Potentially a non-volatile degradant.
Total Impurities	0.48%	0.51%
Assay by qNMR	-	-	99.4% (w/w)

This table highlights the orthogonal nature of the techniques. GC-MS excels at identifying volatile unknowns, HPLC is superior for non-volatile species like acids, and qNMR provides a definitive, absolute purity value that anchors the entire analysis.

Conclusion and Recommendations

There is no single "best" method for quantifying impurities in dimethyl isobutylmalonate; rather, the optimal approach is a well-reasoned strategy that leverages the strengths of orthogonal techniques.

• For routine quality control and release testing, a validated HPLC-UV method offers the best balance of robustness, precision, and performance. It is the workhorse for monitoring known impurities against established specifications.

• For process development, troubleshooting, and identification of unknown volatile impurities, GC-MS is indispensable. Its ability to provide structural information on unknown peaks is crucial for understanding side reactions and controlling the manufacturing process.

• For establishing the purity of a reference standard or for an independent, absolute purity assessment, qNMR is the most powerful tool. It provides a highly accurate assay value that is not dependent on the response factors of individual impurities, serving as an ultimate arbiter of quality.

A comprehensive control strategy for dimethyl isobutylmalonate in a drug development setting should ideally involve a validated HPLC method for routine analysis, supported by GC-MS for characterization of volatile impurities and periodic qNMR analysis to confirm the primary reference standard's purity. This multi-faceted approach ensures a deep understanding of the material's quality, satisfying scientific rigor and regulatory expectations.

References

• Separation of Diisobutyl malonate on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Dimethyl malonate. SIELC Technologies. [Link]

• Synthesis of diethyl isobutylmalonate. PrepChem.com. [Link]

• CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate.

• Diethyl malonate. NIST WebBook. [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. National Institutes of Health (NIH). [Link]

• NMR Spectra of New Compounds. (Source URL not provided in search results)

• HPLC Methods for analysis of Malonic acid. HELIX Chromatography. [Link]

• HPLC Methods for analysis of Dimethylmalonic acid. HELIX Chromatography. [Link]

• Diethyl isobutylmalonate. NIST WebBook. [Link]

• Gas Chromatographic Method for the Determination of Trace Quantities of Diethyl Malonate in Ethanol. DTIC. [Link]

• ISOBUTYL DIMETHYLMALONATE. ChemBK. [Link]

• Analyzing Isobutane Oxidation Reaction Products Using GC–MS. LCGC International. [Link]

• Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility. PubMed Central. [Link]

• Impurities in generic pharmaceutical development. ResearchGate. [Link]

• Quantitative Nuclear Magnetic Resonance (QNMR) Spectroscopy for Assessing the Purity of Technical Grade Agrochemicals. PubMed. [Link]

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• Managing Impurities During Clinical Trials. Regis Technologies. [Link]

• Evaluating Impurities in New Drugs to Prevent Delays in Development. Premier Research. [Link]

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• NMR Method for the Quantitative Purity Analysis of Neat Feed Stock Samples. DTIC. [Link]

• Analytical Methods. RSC Publishing. [Link]

• GC/MS analysis of hypoxic volatile metabolic markers in the MDA-MB-231 breast cancer cell line. Frontiers. [Link]

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• Identification and Quantitation of Malonic Acid Biomarkers of In-Born Error Metabolism by Targeted Metabolomics. PubMed. [Link]

• CN1257879C - Malonic acid in high purity.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Dimethyl Isobutylmalonate

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, technically grounded guide for the safe and compliant disposal of dimethyl isobutylmalonate (CAS No. 39520-24-6). As laboratory professionals, our responsibility extends beyond the synthesis and analysis of compounds; it encompasses the entire lifecycle, including the safe management of chemical waste. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and environmental stewardship in your laboratory.

Core Safety Profile & Immediate Handling

Before any disposal protocol is initiated, a complete understanding of the compound's hazard profile is essential. All handling of dimethyl isobutylmalonate must be conducted in a well-ventilated area or a chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[1].

• Hand Protection: Chemical-resistant nitrile gloves are recommended. Always inspect gloves before use and handle them with care to avoid skin contamination[1][2].

• Body Protection: A standard laboratory coat and closed-toe shoes are mandatory to prevent skin contact[2].

Table 1: Chemical Safety & Hazard Summary for Dimethyl Isobutylmalonate

Property	Data	Source(s)
CAS Number	39520-24-6	[1]
Molecular Formula	C9H16O4	[3]
Physical State	Colorless Liquid / Oil	[4][5]
Boiling Point	~213 °C	[3][5]
Known Hazards	May be irritating to eyes, respiratory system, and skin.	[5]
Incompatible Materials	Strong Acids, Strong Bases, and Reducing Agents.	[1][6]

In the event of accidental exposure, follow these first-aid measures immediately:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids apart. Seek medical attention[4].

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If irritation occurs, seek medical attention[4].

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist[1][4].

• Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water afterward. Seek immediate medical attention[1][4].

The Paramount Principle: Institutional & Regulatory Compliance

While this guide provides scientifically sound disposal strategies, it is critical to recognize that all chemical waste disposal is governed by local, regional, and national regulations .[1] Therefore, the first and most crucial step in any disposal plan is to consult your institution's Environmental Health and Safety (EHS) office .[7] They will provide specific, authoritative guidance that aligns with legal requirements and institutional protocols. The procedures outlined below should be considered as a framework to be adapted and validated by your EHS department.

Step-by-Step Disposal Protocols

The appropriate disposal path for dimethyl isobutylmalonate depends on the quantity and context of the waste. The primary and universally accepted method is collection for a licensed waste contractor. A secondary method, chemical deactivation, may be permissible under specific institutional guidelines for certain waste streams.

Protocol 3.1: Direct Collection of Unused or Waste Dimethyl Isobutylmalonate (Primary Method)

This is the most straightforward and recommended procedure for disposing of neat (undiluted) dimethyl isobutylmalonate and contaminated solutions.

• Segregation: Designate a specific, compatible waste container for non-halogenated organic solvent waste. Malonate esters fall into this category[8][9].

• Containerization: The waste container must be made of a compatible material (e.g., chemically resistant plastic or glass), have a tightly fitting cap, and be in good condition[10]. Do not use containers that previously held incompatible materials like strong acids or bases[6][10].

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "Dimethyl Isobutylmalonate," and the approximate concentration or quantity. Never use abbreviations or chemical formulas[10].

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure secondary containment area, away from incompatible materials, while awaiting pickup[11].

• Arrangement for Disposal: Contact your institution's EHS office to arrange for collection by a licensed chemical waste contractor.

Protocol 3.2: Chemical Deactivation via Base-Catalyzed Hydrolysis (Alternative Method)

Causality: Malonate esters are susceptible to hydrolysis, a chemical reaction that breaks the ester bonds. This process can be significantly accelerated under basic conditions[12]. The reaction converts the organic ester into its corresponding carboxylate salt and methanol. This can render the waste less hazardous, though the resulting aqueous solution must still be disposed of in accordance with EHS guidelines. This procedure must be approved by your EHS office before implementation.

• Preparation: In a chemical fume hood, place the dimethyl isobutylmalonate waste into a suitably sized flask or beaker equipped with a magnetic stirrer.

• Dilution: Dilute the ester with an equal volume of a water-miscible solvent like ethanol or isopropanol to improve miscibility with the aqueous base.

• Hydrolysis: While stirring vigorously, slowly and carefully add a 1M to 2M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH). An excess of the base is required to drive the reaction to completion.

• Reaction: Allow the mixture to stir at room temperature for several hours (or overnight) to ensure complete hydrolysis[7]. The disappearance of the water-insoluble organic layer is an indicator of reaction progress.

• Neutralization: Once the reaction is complete, carefully neutralize the solution to a pH between 6 and 8 by slowly adding a dilute acid (e.g., 1M HCl). This step must be performed with caution to control any heat generation.

• Disposal of Hydrolyzed Solution: The resulting neutralized aqueous solution must be collected in a designated aqueous waste container. Consult your EHS office for the final disposal procedure; it may be permissible for drain disposal with copious amounts of water, but this requires explicit EHS approval[7].

Protocol 3.3: Spill Management

• Small Spills (<50 mL):

  • Wearing full PPE, absorb the spill using an inert absorbent material such as vermiculite, cat litter, or sand[8].

  • Sweep the contaminated absorbent material into a suitable container[1][13].

  • Seal, label as "Spill Debris containing Dimethyl Isobutylmalonate," and dispose of the container through your institution's chemical waste program[1].

• Large Spills (>50 mL):

  • Evacuate the immediate area and alert laboratory personnel.

  • If safe to do so, contain the spill to prevent it from spreading.

  • Contact your institution's EHS or emergency response team for cleanup and disposal. Do not attempt to manage a large spill without proper training and equipment.

Protocol 3.4: Management of Empty Containers

Empty containers that previously held dimethyl isobutylmalonate must be decontaminated before disposal.

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol)[7].

• Collect Rinsate: The first rinsate is considered hazardous and must be collected and added to the appropriate non-halogenated organic waste stream[7]. Subsequent rinsates may be managed similarly, pending EHS approval.

• Container Disposal: Once decontaminated, deface or remove the original label to prevent confusion[7]. The clean, empty container can then be discarded with regular laboratory glass or plastic waste.

Visualized Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of waste streams containing dimethyl isobutylmalonate.

Caption: Decision workflow for dimethyl isobutylmalonate disposal.

References

• SAFETY DATA SHEET - Dimethyl isobutylmalonate. Fisher Scientific.

• Proper Disposal Procedures for Cy3 NHS Ester. Benchchem.

• SAFETY DATA SHEET - Diethyl isobutylmalonate. Thermo Fisher Scientific.

• Diethyl isobutylmalonate | C11H20O4. PubChem - NIH.

• Diethyl isobutylmalonate - Safety Data Sheet. ChemicalBook.

• Ester Disposal. Chemtalk - #1 Science Forum For Lab Technicians.

• Dimethyl isobutylmalonate | 39520-24-6. ChemicalBook.

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison BME Shared Labs.

• SAFETY DATA SHEET - Diethyl butylmalonate. Fisher Scientific.

• SAFETY DATA SHEET - Diethyl malonate. Sigma-Aldrich.

• Diethyl isobutyroylmalonate | 21633-78-3. Benchchem.

• ISOBUTYL DIMETHYLMALONATE. ChemBK.

• What are the safety precautions when using Dimethyl malonate? Talent Chemical Blog.

• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry.

• Proper Disposal of Acid-PEG6-mono-methyl ester: A Guide for Laboratory Professionals. Benchchem.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Dimethyl Isobutylmalonate

For the modern researcher, scientist, or drug development professional, mastery over the materials we handle is fundamental. This extends beyond their reactive properties to a deep, causal understanding of the safety protocols that govern their use. Dimethyl isobutylmalonate (CAS No. 39520-24-6), a key reagent in organic synthesis, demands such respect. This guide provides a procedural and logistical framework for its safe handling, grounded in established safety science. Our objective is to move beyond a simple checklist, offering a self-validating system of protocols that builds a culture of safety and trust in your laboratory operations.

Hazard Profile: Understanding the Adversary

To select the appropriate protective equipment, we must first understand the nature of the chemical. While specific GHS hazard data for Dimethyl isobutylmalonate is not extensively documented, its chemical class and the properties of close structural analogs provide a reliable basis for a conservative risk assessment.

One source explicitly identifies Dimethyl isobutylmalonate as irritating to the eyes, respiratory system, and skin. To build a more comprehensive safety profile, we can analyze data from closely related malonate esters. For instance, Diethyl isobutylmalonate is classified as harmful if swallowed.[1][2] Dimethyl malonate, another analog, is a combustible liquid that causes serious eye irritation and may cause skin and respiratory irritation.[3] Thermal decomposition of these esters can also release irritating vapors and gases.[4][5]

Table 1: Hazard Assessment Based on Direct Data and Analog Analysis

Hazard Consideration	Direct Data (Dimethyl isobutylmalonate)	Analog Data (Diethyl isobutylmalonate, Dimethyl malonate)	Implication for Handling
Eye Contact	Irritant	Causes serious eye irritation[3]	Mandatory eye protection to prevent splashes.
Skin Contact	Irritant	May cause skin irritation	Impermeable gloves and protective clothing are required.
Inhalation	Respiratory system irritant	May cause respiratory irritation	Work in a well-ventilated area, preferably a fume hood.
Ingestion	Not specified	Harmful if swallowed[1][2]	Prohibit eating, drinking, and smoking in the lab.
Flammability	Not specified	Combustible liquid[3]	Keep away from heat, sparks, and open flames.[3][5]

Core Protective Equipment: Your First Line of Defense

Based on the hazard profile, a multi-layered approach to personal protective equipment is essential. The goal is to create a barrier between the researcher and the chemical, mitigating all potential routes of exposure.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Minimum Requirement	Recommended for Splash Risk	Rationale
Eye/Face	Safety glasses with side shields	Chemical safety goggles	Protects against irritation and serious eye damage from splashes.[6][7][8]
Hand	Nitrile or Butyl rubber gloves	Double-gloving	Prevents skin irritation.[6] Always check manufacturer data for chemical compatibility and breakthrough times.[4][9]
Body	Long-sleeved lab coat	Chemical-resistant apron over lab coat	Protects skin from accidental contact and spills.[6][4]
Respiratory	Not required with adequate engineering controls	NIOSH-approved respirator with organic vapor cartridge	Necessary if working outside a fume hood or if vapors/aerosols are generated.[7][8]

Procedural Guidance: Integrating Safety into Your Workflow

Effective PPE use is not just about wearing the equipment; it's about integrating it into a holistic, safe operational workflow.

Safe Handling Workflow

The following diagram outlines a self-validating workflow for handling Dimethyl isobutylmalonate, ensuring safety checks are performed at every critical stage.

Caption: Safe handling workflow for Dimethyl isobutylmalonate.

Emergency Protocol: Small-Scale Spill Response

Prompt and correct action during a spill is critical to preventing exposure and further contamination. This protocol is for small, manageable spills (<100 mL) within a fume hood.

Step 1: Alert and Isolate

• Alert personnel in the immediate area.

• Ensure the spill is contained within the fume hood. Do not attempt to clean a spill if you are not trained or equipped to do so.[10]

Step 2: Don Additional PPE

• If not already worn, don a chemical-resistant apron and consider double-gloving.

Step 3: Contain and Absorb

• Cover the spill with an inert absorbent material such as vermiculite, sand, or cat litter, working from the outside edges inward to prevent spreading.[5][8][10][11]

Step 4: Collect Residue

• Once the liquid is fully absorbed, carefully scoop the material into a designated, sealable hazardous waste container.[8][11][12] Use non-sparking tools if there is any fire risk.

Step 5: Decontaminate

• Wipe down the spill area and any affected equipment with a suitable solvent (e.g., ethanol), followed by soap and water.[11] Place all cleaning materials into the hazardous waste container.

Step 6: Dispose

• Seal the hazardous waste container, label it appropriately, and arrange for disposal according to your institution's hazardous waste management procedures.[1][9]

Exposure and First Aid Plan

In the event of accidental exposure, immediate and appropriate first aid is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8]

• Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.[4][8]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration. Seek medical attention.[4][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][8]

Disposal of Contaminated PPE and Waste

All materials that come into contact with Dimethyl isobutylmalonate must be treated as hazardous waste.

• Solid Waste: Used gloves, absorbent materials, and contaminated lab coats should be placed in a sealed, clearly labeled hazardous waste container.

• Liquid Waste: Unused or waste Dimethyl isobutylmalonate should be collected in a designated, sealed container.

• Compliance: All chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[8][9]

By adhering to these comprehensive guidelines, you establish a robust safety framework that protects not only yourself and your colleagues but also the integrity of your research.

References

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Diethyl isobutylmalonate. Retrieved from [Link]

• American Chemistry Council. (2021). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Diethyl isobutylmalonate. PubChem Compound Summary for CID 25047. Retrieved from [Link]

• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Dimethyl Malonate, 99+%. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Dimethyl malonate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• Dow Corporate. (n.d.). Personal Protective Equipment Guidance. Retrieved from [Link]

• ChemBK. (2024). ISOBUTYL DIMETHYLMALONATE. Retrieved from [Link]

• Georgia Institute of Technology. (n.d.). Spill Kits and Spill Clean Up Procedures - Environmental Health & Safety. Retrieved from [Link]

• Michigan State University. (n.d.). Spill and Cleaning Protocol | Environmental Health & Safety. Retrieved from [Link]

• The City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

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• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.com [fishersci.com]
• 6. chembk.com [chembk.com]
• 7. americanchemistry.com [americanchemistry.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. fishersci.ca [fishersci.ca]
• 10. ehs.gatech.edu [ehs.gatech.edu]
• 11. qmul.ac.uk [qmul.ac.uk]
• 12. cdhfinechemical.com [cdhfinechemical.com]